A Technical Guide to the Synthesis of 2-Methyl-2H-indazole for Researchers and Drug Development Professionals
Abstract This in-depth technical guide provides a comprehensive overview of the primary synthetic pathways to 2-Methyl-2H-indazole, a crucial scaffold in medicinal chemistry and materials science. The document is structu...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This in-depth technical guide provides a comprehensive overview of the primary synthetic pathways to 2-Methyl-2H-indazole, a crucial scaffold in medicinal chemistry and materials science. The document is structured to offer not just procedural details but also a deep understanding of the underlying chemical principles that govern each synthetic choice. We will explore the persistent challenge of regioselectivity in the N-alkylation of the indazole core and present field-proven strategies to selectively obtain the desired 2-substituted isomer. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this important heterocyclic motif in their work. We will delve into classical and modern synthetic routes, providing detailed experimental protocols, mechanistic insights supported by authoritative references, and comparative data to inform strategic synthetic planning.
Introduction: The Significance of the 2-Methyl-2H-indazole Moiety
The indazole ring system is a privileged scaffold in drug discovery, prized for its ability to mimic the indole structure while offering distinct physicochemical properties that can enhance metabolic stability and reduce off-target toxicity.[1] Specifically, the 2-substituted-2H-indazole isomer is a prominent feature in a number of pharmaceuticals and biologically active molecules.[1] Its presence in drug candidates underscores the importance of robust and selective synthetic methods for its preparation.[2][3]
The primary challenge in the synthesis of 2-Methyl-2H-indazole lies in controlling the regioselectivity of N-alkylation on the parent indazole ring. The indazole anion is a mesomeric system, with nucleophilic character at both the N1 and N2 positions, often leading to a mixture of 1-methyl and 2-methyl isomers.[4][5] This guide will dissect the factors influencing this regioselectivity and present methodologies designed to favor the formation of the desired 2-Methyl-2H-indazole.
Strategic Approaches to 2-Methyl-2H-indazole Synthesis
The synthesis of 2-Methyl-2H-indazole can be broadly categorized into two main strategies: the direct N-methylation of a pre-existing indazole core and the de novo construction of the methylated indazole ring system. Each approach offers distinct advantages and is suited to different starting materials and desired substitution patterns.
Direct N-Methylation of 1H-Indazole: Navigating the Regioselectivity Challenge
The most straightforward conceptual approach to 2-Methyl-2H-indazole is the direct methylation of the readily available 1H-indazole. However, this route is complicated by the inherent tautomerism of the indazole ring, which often results in poor selectivity between the N1 and N2 positions.[5][6][7] The outcome of the reaction is highly dependent on the choice of base, solvent, and methylating agent.[8]
The regioselectivity of indazole alkylation is a classic example of kinetic versus thermodynamic control. The 1H-indazole tautomer is thermodynamically more stable than the 2H-indazole tautomer.[6][7] N1-alkylation is often the thermodynamically favored pathway, while the N2-alkylated product can be favored under kinetic control as the N2 lone pair is considered more sterically accessible in the neutral indazole.[9]
A robust method for achieving high N2 selectivity involves the use of methyl 2,2,2-trichloroacetimidate in the presence of a Brønsted or Lewis acid catalyst.[1] This approach circumvents the formation of the indazolide anion, thereby avoiding the issue of competing nucleophilicity.
Reaction Mechanism: The reaction proceeds via protonation of the imidate, making it a potent methylating agent. The N2-nitrogen of the indazole then acts as the nucleophile in an SN2-type displacement.[10] Density functional theory (DFT) calculations have shown that the transition state for N2 alkylation is energetically more favorable than for N1 alkylation under these conditions.[10]
Experimental Protocol:
To a solution of 1H-indazole (1.0 equiv) in a suitable solvent (e.g., dichloromethane), add methyl 2,2,2-trichloroacetimidate (1.5 equiv).
Cool the mixture to 0 °C and add trifluoromethanesulfonic acid (TfOH) (1.25 equiv) dropwise.
Allow the reaction to warm to room temperature and stir for 18-24 hours.
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extract the product with dichloromethane, dry the organic layer over sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
De Novo Synthesis of the 2-Methyl-2H-indazole Ring
An alternative to direct methylation is the construction of the 2-methylated indazole ring from acyclic or monocyclic precursors. These methods often provide excellent regioselectivity as the position of the methyl group is determined by the choice of starting materials and the reaction sequence.
A powerful one-pot method involves the copper-catalyzed reaction of a 2-bromobenzaldehyde, methylamine, and sodium azide.[11][12][13][14] This approach is highly convergent and tolerates a wide range of functional groups.
Reaction Mechanism: The reaction is believed to proceed through a cascade of events initiated by the condensation of 2-bromobenzaldehyde with methylamine to form an imine. Subsequent copper-catalyzed C-N and N-N bond formations lead to the desired 2-Methyl-2H-indazole.[11][12][13]
Experimental Protocol:
To a reaction vessel, add 2-bromobenzaldehyde (1.0 equiv), copper(I) iodide (0.1 equiv), and a suitable ligand such as N,N,N',N'-tetramethylethylenediamine (TMEDA) (0.1 equiv).
Add a solution of methylamine (1.2 equiv) in a solvent like DMSO.
Add sodium azide (2.0 equiv) to the mixture.
Heat the reaction mixture to 120 °C for 12 hours.
After cooling to room temperature, dilute the reaction with water and extract the product with ethyl acetate.
Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate in vacuo.
Another effective de novo approach involves the reductive cyclization of an ortho-nitrobenzylideneamine, which can be readily prepared by the condensation of an ortho-nitrobenzaldehyde with methylamine.
Reaction Mechanism: The key step is the reduction of the nitro group, which is often achieved using a phosphine reagent like tri-n-butylphosphine. The resulting nitroso or nitrene intermediate undergoes intramolecular cyclization to form the indazole ring.
Experimental Protocol:
In a suitable solvent, condense ortho-nitrobenzaldehyde (1.0 equiv) with methylamine (1.1 equiv) to form the corresponding ortho-nitrobenzylideneamine.
To the crude imine, add a reducing agent such as tri-n-butylphosphine (1.5 equiv).
Heat the reaction mixture under an inert atmosphere.
Monitor the reaction by TLC or LC-MS until completion.
After cooling, perform an appropriate workup and purify the product by column chromatography.
Conclusion and Future Outlook
The synthesis of 2-Methyl-2H-indazole remains an area of active research, driven by the compound's significance in drug discovery. While direct N-methylation presents a seemingly straightforward route, the challenge of regioselectivity necessitates careful consideration of reaction conditions. Acid-catalyzed methods using specialized methylating agents have emerged as a highly effective strategy for achieving N2-selectivity.
De novo syntheses, particularly multi-component reactions, offer an elegant and often highly regioselective alternative. The choice of synthetic route will ultimately depend on the availability of starting materials, the desired scale of the reaction, and the tolerance of other functional groups within the molecule. Future research will likely focus on the development of even more efficient, sustainable, and catalytic methods for the selective synthesis of 2-Methyl-2H-indazole and its derivatives.
References
Li, H., Li, P., & Wang, L. (2013). Directed Access to Acylated Azobenzenes via Pd-Catalyzed C–H Functionalization and Further Transformation into an Indazole Backbone. Organic Letters, 15(3), 620–623. [Link]
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ResearchGate. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]
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An In-depth Technical Guide to the Physicochemical Properties of 2-Methyl-2H-indazole
Abstract: This technical guide provides a comprehensive analysis of the core physicochemical properties of 2-Methyl-2H-indazole (CAS No. 4838-00-0), a key heterocyclic scaffold in modern medicinal chemistry.
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This technical guide provides a comprehensive analysis of the core physicochemical properties of 2-Methyl-2H-indazole (CAS No. 4838-00-0), a key heterocyclic scaffold in modern medicinal chemistry. As the less thermodynamically stable quinonoid tautomer of methyl-indazole, its unique electronic and structural characteristics are of significant interest to researchers in drug discovery and development. This document details the essential parameters—including molecular structure, spectroscopic signatures, solubility, lipophilicity, and basicity—and provides field-proven, self-validating experimental protocols for their determination. The causality behind experimental choices and the implication of each property on drug development workflows are discussed to provide actionable insights for scientific professionals.
Introduction: The Significance of the 2H-Indazole Moiety
Indazole and its derivatives are privileged structures in pharmacology, forming the core of numerous approved drugs, including the kinase inhibitors pazopanib and axitinib.[1] The indazole ring system can exist in two primary tautomeric forms: the 1H- and 2H-indazoles. The 1H-tautomer is generally the more thermodynamically stable, benzenoid form.[1] However, synthesis can be directed to selectively produce the 2H-tautomer, 2-Methyl-2H-indazole, which possesses a distinct quinonoid structure.[1]
This structural difference has profound implications. The 2-alkylation alters the electronic distribution, dipole moment, and hydrogen bonding capabilities of the molecule compared to its 1H counterpart. Understanding these physicochemical nuances is not merely an academic exercise; it is fundamental to predicting a molecule's behavior in biological systems. Properties such as solubility, membrane permeability (lipophilicity), and ionization state (pKa) govern the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a potential drug candidate. This guide serves as a foundational resource for characterizing this important molecular entity.
Core Molecular and Structural Properties
A precise understanding of the foundational properties of a molecule is the bedrock of all subsequent characterization. These parameters are non-negotiable inputs for downstream computational modeling, analytical method development, and formulation studies.
The systematic characterization of a compound follows a logical progression. The initial identity confirmation via spectroscopy is followed by the determination of fundamental physical and chemical properties that dictate its handling and biological behavior.
Caption: Figure 1. A typical workflow for the physicochemical characterization of a new chemical entity.
Spectroscopic Characterization
Spectroscopy provides the unambiguous fingerprint of a molecule. For 2-Methyl-2H-indazole, these techniques confirm the N2-methylation pattern and the integrity of the bicyclic core.
UV-Vis Spectroscopy
Scientific Rationale: UV-Vis spectroscopy is critical for developing quantitative analytical methods (e.g., dissolution assays, content uniformity) and provides initial insights into the electronic structure of the molecule. The quinonoid system of 2-Methyl-2H-indazole results in a distinct absorption profile compared to its 1H-isomer, absorbing more strongly and at longer wavelengths.[4]
Experimental Protocol: Determination of Molar Absorptivity
Instrumentation: Utilize a dual-beam UV-Vis spectrophotometer compliant with USP <857> or Ph. Eur. 2.2.25 standards.[6] Ensure wavelength and absorbance accuracy are verified with certified reference materials (e.g., holmium oxide and potassium dichromate).
Sample Preparation:
Prepare a 1 mg/mL stock solution of 2-Methyl-2H-indazole in spectroscopic grade methanol.
Create a series of dilutions from the stock solution to yield final concentrations of 2, 4, 6, 8, and 10 µg/mL in methanol.
Data Acquisition:
Scan each solution from 400 nm to 200 nm using a 1 cm quartz cuvette, with methanol as the reference blank.
Record the absorbance at the wavelength of maximum absorption (λmax).
Analysis:
Plot absorbance vs. concentration (µg/mL).
Perform a linear regression. The slope of the line, when converted to molar concentration, yields the molar absorptivity (ε) according to the Beer-Lambert law (A = εbc). The R² value must be >0.999 for the assay to be considered self-validating.
Expected Data: The NIST WebBook shows a complex UV spectrum for 2-Methyl-2H-indazole in methanol, with multiple absorption maxima. The primary λmax should be identified and used for quantitative purposes.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Scientific Rationale: NMR is the definitive technique for structural elucidation. ¹H NMR confirms the placement and environment of all protons, while ¹³C NMR identifies all unique carbon atoms. For 2-Methyl-2H-indazole, the key diagnostic is the chemical shift of the N-methyl group and the coupling patterns of the aromatic protons, which differ significantly from the 1H-isomer.
Experimental Protocol: ¹H and ¹³C NMR Analysis
Instrumentation: A 400 MHz (or higher) NMR spectrometer.
Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[7]
¹H NMR Acquisition:
Acquire data with a 90° pulse angle, a relaxation delay of 5 seconds, and 16 scans. The long delay ensures accurate integration for quantitative purposes.
¹³C NMR Acquisition:
Acquire data using a proton-decoupled pulse sequence (e.g., zgpg30).
A relaxation delay of 2 seconds and a higher number of scans (e.g., 1024) are typically required due to the lower natural abundance of ¹³C.
Data Processing: Process the FID using an exponential multiplication function to improve the signal-to-noise ratio. Reference the spectrum to TMS at 0 ppm.
Expected Chemical Shifts: Based on data from related 2-aryl-2H-indazoles, the following regions are characteristic:[8]
¹H NMR (CDCl₃): The N-CH₃ singlet is expected around 4.0-4.2 ppm. The aromatic protons will appear in the 7.0-8.5 ppm range, with distinct doublet, triplet, and multiplet patterns reflecting their positions on the benzene ring. The H3 proton often appears as a distinct singlet downfield (~8.3 ppm).[7][8]
¹³C NMR (CDCl₃): The N-CH₃ carbon is expected around 35-40 ppm. Aromatic carbons will be in the 110-150 ppm range.[2][7]
Core Physicochemical Properties
Acidity and Basicity (pKa)
Scientific Rationale: The pKa value dictates the ionization state of a molecule at a given pH. This is arguably one of the most critical physicochemical parameters, as it directly influences solubility, permeability, and receptor binding. For 2-Methyl-2H-indazole, the basicity arises from the lone pair of electrons on the N1 nitrogen. Its pKb has been reported as 2.02, making it a weak base.[1]
Caption: Figure 2. The Henderson-Hasselbalch relationship dictates the ionization state and resulting properties.
Experimental Protocol: pKa Determination by Potentiometric Titration
Instrumentation: An automated potentiometric titrator with a calibrated, combination glass pH electrode.
System Suitability: Calibrate the electrode using at least three standard buffers (e.g., pH 4.01, 7.00, 10.01) immediately before use.[9]
Sample Preparation:
Prepare a ~1 mM solution of 2-Methyl-2H-indazole in water. A co-solvent (e.g., methanol, up to 10%) may be required if aqueous solubility is low.
Maintain a constant ionic strength by adding KCl to a final concentration of 0.15 M.[9]
Purge the solution with nitrogen to remove dissolved CO₂.[9]
Titration:
Titrate the sample solution with a standardized 0.1 M HCl solution.
Add the titrant in small, precise increments, recording the pH after stabilization at each step.
Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, found at the inflection point of the first derivative of the titration curve. Perform at least three replicate titrations.[9][10]
Lipophilicity (LogP)
Scientific Rationale: The partition coefficient (LogP) is a measure of a compound's differential solubility between an immiscible lipid (n-octanol) and aqueous phase. It is a key indicator of a drug's ability to cross cell membranes. A LogP between 1 and 3 is often considered optimal for oral absorption. The computed XLogP3 for 2-Methyl-2H-indazole is 1.9, placing it in a favorable range for drug-likeness.[2]
Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by shaking them together for 24 hours and allowing the layers to separate.
Sample Preparation: Prepare a stock solution of the compound in n-octanol. The concentration should be chosen such that it can be accurately quantified in both phases by a suitable analytical method (e.g., UV-Vis or HPLC).
Partitioning:
Add a known volume of the n-octanol stock solution to a known volume of the aqueous phase in a separatory funnel.
Shake vigorously for 20 minutes at a constant temperature (25 °C).
Centrifuge the mixture to ensure complete phase separation.
Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in both the n-octanol (C_oct) and aqueous (C_wat) layers using the pre-validated analytical method.
Calculation: Calculate LogP using the formula: LogP = log₁₀(C_oct / C_wat). The experiment should be repeated at three different starting concentrations to ensure the value is independent of concentration.
Solubility
Scientific Rationale: Aqueous solubility is a prerequisite for absorption. Poor solubility is a major hurdle in drug development, leading to low bioavailability and formulation challenges. While quantitative data for 2-Methyl-2H-indazole is not readily published, its LogP and melting point suggest it is a crystalline solid with limited aqueous solubility. Related benzimidazoles show very low solubility in non-polar solvents but improved solubility in more polar organic solvents.[11]
Experimental Protocol: Thermodynamic Solubility by Shake-Flask Method
Instrumentation: HPLC with UV detector, orbital shaker with temperature control.
Method Validation: Develop and validate an HPLC method for the quantification of 2-Methyl-2H-indazole.
Sample Preparation:
Add an excess amount of the solid compound to vials containing the desired media (e.g., pH 7.4 phosphate buffer, simulated gastric fluid, organic solvents like ethanol).
Ensure enough solid is present so that it remains undissolved at equilibrium.
Equilibration:
Shake the vials at a constant temperature (e.g., 25 °C or 37 °C) for at least 24 hours to ensure equilibrium is reached.
Analysis:
After 24 hours, stop shaking and allow the solid to settle.
Filter the supernatant through a 0.45 µm filter (ensure the filter material does not bind the compound).
Dilute the filtrate and quantify the concentration using the validated HPLC method against a standard curve.
Conclusion
2-Methyl-2H-indazole is a heterocyclic scaffold with a distinct and valuable set of physicochemical properties. Its quinonoid structure leads to unique spectroscopic signatures and a dipole moment that differentiates it from its 1H-isomer. With a pKb of 2.02 and a computed LogP of ~1.9, it possesses a favorable balance of basicity and lipophilicity for consideration in drug discovery programs. The experimental protocols detailed herein provide a robust framework for the comprehensive characterization of this molecule and its derivatives, enabling researchers to make data-driven decisions in the complex process of drug development. Adherence to these self-validating methodologies ensures the generation of high-quality, reliable data essential for scientific integrity and project success.
References
Long, L., Liu, B. N., Liu, M., & Liu, D. K. (2011). 2-Methyl-6-nitro-2H-indazole. Acta Crystallographica Section E: Structure Reports Online, 67(6), o1546. [Link]
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 138364, 2-Methyl-2H-indazole. Retrieved January 11, 2026 from [Link].
Schultz, E. E., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 223. [Link]
Subirats, X., et al. (2013). Development of Methods for the Determination of pKa Values. Molecules, 18(8), 9158-9182. [Link]
Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Retrieved January 11, 2026 from [Link]
Royal Society of Chemistry. (n.d.). Supporting Information for Efficient synthesis of 2-aryl-2H-indazoles. Retrieved January 11, 2026, from [Link]
Wiley-VCH. (2007). Supporting Information. Retrieved January 11, 2026, from [Link]
Jia, W., et al. (2017). Identification of three cannabimimetic indazole and pyrazole derivatives. Forensic Toxicology, 35(2), 329-340. [Link]
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Leito, I., et al. (2017). pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). European Journal of Organic Chemistry, 2017(30), 4475-4489. [Link]
Perez-Villanueva, M., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2133. [Link]
NIST. (n.d.). 2-Methyl-2H-indazole. In NIST Chemistry WebBook. Retrieved January 11, 2026, from [Link]
Leito, I., et al. (2017). On the basicity of conjugated nitrogen heterocycles in different media. FULIR. [Link]
PubChemLite. (n.d.). 2-methyl-2h-indazole-4-carboxylic acid (C9H8N2O2). Retrieved January 11, 2026, from [Link]
Agilent. (n.d.). Pharmaceutical Analysis Using UV-Vis: Compliance with USP Chapter <857>, and European Pharmacopoeia (Ph. Eur. Chapter 2.2.25). Retrieved January 11, 2026, from [Link]
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Domanska, U., & Szydlowski, J. (2000). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. Journal of Chemical & Engineering Data, 45(5), 837-840. [Link]
An In-depth Technical Guide to the Molecular Structure and Conformation of 2-Methyl-2H-indazole
For Researchers, Scientists, and Drug Development Professionals Abstract 2-Methyl-2H-indazole is a key heterocyclic scaffold prevalent in medicinal chemistry and materials science. An intricate understanding of its three...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Methyl-2H-indazole is a key heterocyclic scaffold prevalent in medicinal chemistry and materials science. An intricate understanding of its three-dimensional structure and conformational dynamics is paramount for rational drug design and the development of novel functional materials. This technical guide provides a comprehensive analysis of the molecular structure and conformation of 2-Methyl-2H-indazole, synthesizing data from experimental techniques and computational modeling. We delve into the planarity of the bicyclic indazole core, the orientation of the N-methyl group, and the electronic factors governing its geometry. This document is intended to serve as an authoritative resource for researchers, offering both foundational knowledge and practical insights into the structural characteristics of this important molecule.
Introduction: The Significance of the 2H-Indazole Scaffold
The indazole moiety, a bicyclic system composed of a fused benzene and pyrazole ring, exists in two principal tautomeric forms: 1H-indazole and 2H-indazole. The substitution on one of the pyrazole nitrogens locks the tautomeric form, leading to distinct physicochemical and pharmacological properties. 2-substituted-2H-indazoles, in particular, are integral components in a range of biologically active compounds, including anti-inflammatory, antihypertensive, and antiarrhythmic agents.[1] The precise three-dimensional arrangement of atoms in 2-Methyl-2H-indazole, a foundational member of this class, dictates its interaction with biological targets and its material properties. Therefore, a detailed structural elucidation is fundamental to its application.
Molecular Structure and Isomerism
2-Methyl-2H-indazole possesses the molecular formula C8H8N2 and a molecular weight of approximately 132.16 g/mol .[2][3] Its structure is characterized by a bicyclic aromatic system where a methyl group is covalently bonded to the nitrogen atom at position 2 (N2) of the pyrazole ring.
The isomeric counterpart to this molecule is 1-Methyl-1H-indazole, where the methyl group is attached to the N1 nitrogen. The choice of N-alkylation is a critical step in the synthesis of indazole derivatives, as the resulting isomers often exhibit divergent biological activities and physical properties.[4]
Conformational Analysis: A Predominantly Planar Structure
The central question in the conformational analysis of 2-Methyl-2H-indazole is the degree of planarity of the bicyclic ring system and the orientation of the appended methyl group.
Insights from X-ray Crystallography
In the solid state, the molecular skeleton of 2-Methyl-6-nitro-2H-indazole is demonstrated to be almost planar .[2][3] Key geometrical parameters from this study are summarized below:
Feature
Observation
Source
Indazole Ring System Planarity
The indazole ring system is almost planar, with a maximal deviation from the mean plane of 0.0118(7) Å for the N3 atom.
This data strongly suggests that the 2H-indazole core possesses a rigid and planar conformation. The small deviation of the methyl carbon from the plane is expected due to the sp3 hybridization of the carbon atom and thermal motion. The electronic delocalization across the bicyclic system is a primary driving force for this planarity. The introduction of the nitro group is unlikely to significantly perturb the planarity of the core indazole rings. This planarity is a recurring feature in the crystal structures of other substituted 2H-indazoles.[4]
Spectroscopic Evidence
Spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR), provide insights into the molecular structure in solution. Public databases indicate the availability of 13C and 15N NMR spectra for 2-Methyl-2H-indazole.[5] While these spectra are primarily used for structural verification, advanced NMR experiments can provide conformational details.
A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment would be the definitive method to probe the spatial proximity of the methyl protons to the protons on the benzene ring in solution.
Hypothesis: If the methyl group is freely rotating, one would expect to observe NOE cross-peaks between the methyl protons and the proton at position 3 of the pyrazole ring, as well as the proton at position 7 of the benzene ring. The relative intensities of these cross-peaks could provide information about the time-averaged orientation of the methyl group.
Computational Modeling and Theoretical Conformation
Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for investigating molecular geometries and energetics. A geometry optimization of 2-Methyl-2H-indazole would provide theoretical bond lengths, bond angles, and dihedral angles, complementing the experimental data.
Workflow for a DFT-based Conformational Analysis:
Caption: A typical DFT workflow for conformational analysis.
Expected Outcomes:
Planarity: A frequency calculation on the optimized geometry is expected to yield no imaginary frequencies, confirming that the planar (or near-planar) structure is a true energy minimum.
Bond Parameters: The calculated bond lengths and angles can be compared with the experimental data from the crystal structure of 2-Methyl-6-nitro-2H-indazole to assess the level of theory and the influence of the nitro substituent.
Methyl Group Orientation: The calculations will provide the precise dihedral angles defining the orientation of the methyl group's hydrogen atoms relative to the indazole ring.
Electronic Structure and its Influence on Conformation
The planarity of the 2H-indazole ring is a direct consequence of its aromaticity. The bicyclic system contains 10 π-electrons, satisfying Hückel's rule for aromaticity. This delocalized π-system favors a planar arrangement of the atoms to maximize orbital overlap. The N-methylation at the N2 position results in a quinonoidal electronic structure in the benzene ring, which distinguishes it from the benzenoid character of the isomeric 1H-indazoles. This has implications for its chemical reactivity and photophysical properties.
Practical Implications for Drug Development
The rigid and planar nature of the 2-Methyl-2H-indazole scaffold has significant implications for drug design:
Reduced Conformational Entropy: The rigidity of the core structure reduces the entropic penalty upon binding to a biological target, which can contribute to higher binding affinities.
Predictable Vectorial Display of Substituents: The planarity of the ring system means that substituents at various positions will be projected into space in a well-defined manner. This allows for precise structure-activity relationship (SAR) studies, as the orientation of functional groups that interact with a receptor is constrained.
π-Stacking Interactions: The planar aromatic surface can participate in favorable π-π stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine, Tryptophan) in a protein's active site.
Experimental Protocol: Synthesis of 2-Methyl-2H-indazole
A common method for the synthesis of 2-substituted-2H-indazoles involves the reductive cyclization of an o-nitrobenzaldehyde derivative, followed by N-alkylation.
Caption: A generalized synthetic route to 2-substituted-2H-indazoles.
Conclusion
The molecular structure of 2-Methyl-2H-indazole is characterized by a highly planar and rigid bicyclic aromatic system. This conformation is dictated by the delocalized 10 π-electron system and is strongly supported by X-ray crystallographic data of a closely related analogue. The planarity of the 2H-indazole core is a key feature that influences its chemical properties and its utility as a privileged scaffold in medicinal chemistry. Understanding this inherent structural rigidity allows researchers to design molecules with well-defined three-dimensional shapes, facilitating the optimization of interactions with biological targets. Future computational and advanced NMR studies on the parent molecule will serve to further refine our understanding of its subtle conformational dynamics in different environments.
National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 138364, 2-Methyl-2H-indazole. Retrieved from [Link].
NIST (n.d.). 2-Methyl-2H-indazole. In NIST Chemistry WebBook. Retrieved from [Link].
Worldofchemicals (2013). 2-Methyl-2H-indazole. Retrieved from [Link].
Anthonisamy, R., Chanda, K., & Musuvathi, B. (2020). Structures of substituted 2H-indazoles. ResearchGate. Retrieved from [Link].
Özel Güven, Ö., Türk, G., Adler, P., Coles, S., & Hökelek, T. (2016). Crystal structure of 2-[2-(2,5-dichlorobenzyloxy)-2-(furan-2-yl)ethyl]-2H-indazole. Acta Crystallographica Section E: Crystallographic Communications, 72(10), 1377–1379. [Link].
Rao, V. U. B., et al. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 9(1), 20-34. [Link].
Foreword: The 2-Methyl-2H-Indazole Scaffold - A Privileged Motif in Modern Medicinal Chemistry
An In-Depth Technical Guide to the Biological Activity of 2-Methyl-2H-Indazole Derivatives The indazole nucleus, a bicyclic system comprising a benzene ring fused to a pyrazole ring, represents a cornerstone in heterocyc...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Biological Activity of 2-Methyl-2H-Indazole Derivatives
The indazole nucleus, a bicyclic system comprising a benzene ring fused to a pyrazole ring, represents a cornerstone in heterocyclic chemistry and drug discovery.[1][2] This scaffold exists in two primary tautomeric forms, 1H-indazole and 2H-indazole, with the 1H tautomer being the more thermodynamically stable and thus more commonly encountered.[3][4] However, it is often the less stable 2H-indazole isomer, particularly when N-alkylated, that unlocks unique and potent pharmacological profiles. The methylation at the N2 position yields the 2-Methyl-2H-indazole core, a "privileged scaffold" that has garnered significant attention for its presence in a wide array of biologically active agents.[5]
This guide provides a comprehensive exploration of the multifaceted biological activities of 2-Methyl-2H-indazole derivatives. Moving beyond a simple catalog of effects, we will dissect the underlying mechanisms of action, present validated experimental protocols for their evaluation, and synthesize structure-activity relationship (SAR) data to inform future drug design. The narrative is structured to provide not just technical accuracy, but field-proven insights into why specific experimental choices are made and how the resulting data can be interpreted to drive discovery programs. The activities covered herein span from potent anticancer effects driven by kinase inhibition to dual-action antimicrobial and anti-inflammatory properties, underscoring the remarkable versatility of this chemical framework.[6][7][8][9]
Part 1: Anticancer Activity - Targeting Malignancy Through Kinase Inhibition and Apoptosis Induction
The pursuit of novel anticancer agents has identified the 2-Methyl-2H-indazole scaffold as a highly productive framework, primarily due to its effectiveness as a bioisostere for ATP in the hinge region of various protein kinases.[8][10] Aberrant kinase activity is a hallmark of many cancers, making kinase inhibitors a cornerstone of targeted therapy.
Core Mechanism: Inhibition of Key Oncogenic Kinases
Indazole derivatives have demonstrated potent inhibitory activity against a spectrum of both tyrosine and serine/threonine kinases.[11][12] The N2-substituted indazole core orients its substituents to effectively occupy the ATP-binding pocket, leading to high-affinity interactions. Key kinase targets include:
VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Crucial for angiogenesis, the formation of new blood vessels that supply tumors with nutrients. Inhibition of VEGFR-2 can starve tumors and prevent metastasis.[11]
ROCK (Rho-associated protein kinase): Involved in cell adhesion, motility, and proliferation. ROCK inhibitors can disrupt cancer cell migration and invasion.[11]
SGK1, Tie2, and SRC: These kinases are implicated in various signaling pathways controlling cell survival, proliferation, and metastasis.[12]
The causality behind targeting these kinases lies in disrupting the fundamental signaling cascades that cancer cells hijack for uncontrolled growth and survival. By designing 2-Methyl-2H-indazole derivatives that selectively bind to the ATP pocket of these enzymes, researchers can effectively shut down these oncogenic pathways.
In Vitro and In Vivo Efficacy: A Case Study
A compelling example of the anticancer potential is seen in a series of (E)-3-styryl-2H-indazole derivatives. One standout compound, referred to as 2f in the literature, demonstrated potent, single-digit micromolar to nanomolar antiproliferative activity against a panel of human cancer cell lines.[6][13]
Key Biological Effects of Compound 2f on 4T1 Breast Cancer Cells: [6]
Induction of Apoptosis: Treatment led to a dose-dependent increase in programmed cell death, confirmed by the upregulation of pro-apoptotic proteins like cleaved caspase-3 and Bax, and the downregulation of the anti-apoptotic protein Bcl-2.
Mitochondrial Dysfunction: A decrease in the mitochondrial membrane potential was observed, a critical event in the intrinsic apoptosis pathway.
Oxidative Stress: The compound significantly increased the levels of reactive oxygen species (ROS), creating a toxic intracellular environment for cancer cells.
Inhibition of Metastasis: The migratory and invasive capabilities of the 4T1 cells were markedly disrupted, which correlated with a reduction in matrix metalloproteinase-9 (MMP9) and an increase in its inhibitor, TIMP2.
These findings were further validated in a 4T1 tumor-bearing mouse model, where compound 2f suppressed tumor growth in vivo without obvious toxicity, highlighting its potential as a therapeutic candidate.[6]
Data Presentation: Comparative Antiproliferative Activity
The following table summarizes the in vitro cytotoxicity (IC₅₀ values) of representative 2H-indazole derivatives against various cancer cell lines, illustrating the structure-activity relationships discussed in the source literature.[13]
Compound
4T1 (Breast)
A549 (Lung)
HepG2 (Liver)
HCT116 (Colon)
MCF-7 (Breast)
2f
0.23 µM
1.15 µM
0.80 µM
0.96 µM
0.34 µM
2j
>10 µM
0.88 µM
>10 µM
>10 µM
>10 µM
2o
2.10 µM
0.59 µM
5.16 µM
0.79 µM
3.31 µM
Doxorubicin
6.50 µM
0.98 µM
0.62 µM
0.75 µM
0.19 µM
Data synthesized from literature.[13] IC₅₀ values represent the concentration required to inhibit 50% of cell growth.
Experimental Protocol: In Vitro Antiproliferative MTT Assay
This protocol provides a self-validating system for assessing the cytotoxic effects of 2-Methyl-2H-indazole derivatives.
Objective: To determine the IC₅₀ value of a test compound against a specific cancer cell line.
Materials:
Cancer cell line of interest (e.g., 4T1, A549)
Complete growth medium (e.g., RPMI-1640 or DMEM with 10% FBS)
96-well microtiter plates
Test compound stock solution (e.g., 10 mM in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)
Microplate reader (570 nm)
Methodology:
Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.
Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂. The incubation time is critical and should be optimized for the cell line's doubling time.
MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.
Visualization: Apoptosis Signaling Pathway
The following diagram illustrates the intrinsic apoptosis pathway often triggered by bioactive 2-Methyl-2H-indazole derivatives.
Caption: Apoptosis induction by a 2-Methyl-2H-indazole derivative.
Part 2: Dual Antimicrobial and Anti-inflammatory Agents
Infectious diseases are often accompanied by a significant inflammatory response. Compounds possessing dual antimicrobial and anti-inflammatory activity are therefore of high therapeutic value. Researchers have successfully designed 2-Methyl-2H-indazole derivatives that act as such dual agents.[7][9]
Mechanism of Action: A Two-Pronged Attack
Anti-inflammatory Activity: The primary mechanism is the inhibition of cyclooxygenase-2 (COX-2).[7][9] COX-2 is an enzyme responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain. Selective inhibition of COX-2 over COX-1 is a highly sought-after therapeutic goal to reduce gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs). Docking studies suggest that these indazole derivatives bind to the COX-2 active site in a manner similar to selective inhibitors like rofecoxib.[9]
Antimicrobial Activity: The precise mechanisms are still under investigation, but their broad-spectrum activity is notable.[7] They have shown high potency against protozoan parasites such as Giardia intestinalis, Entamoeba histolytica, and Trichomonas vaginalis, often exceeding the efficacy of the reference drug metronidazole.[7][9] Activity has also been observed against fungal pathogens like Candida albicans.[9] For some bacterial strains, inhibition of DNA gyrase B has been identified as a potential target.[7]
Data Presentation: Dual Activity Profile
The table below presents the biological evaluation data for representative 2,3-diphenyl-2H-indazole derivatives, showcasing their dual-action potential.[7][9]
Compound
G. intestinalis IC₅₀
C. albicans MIC
COX-2 Inhibition (%)
18
0.09 µM
62.5 µg/mL
51.2% at 100 µM
23
0.20 µM
62.5 µg/mL
48.9% at 100 µM
Metronidazole
1.15 µM
N/A
N/A
Data synthesized from Pérez-Villanueva et al.[7][9] Compound 18 is 12.8 times more active than metronidazole against G. intestinalis.
Experimental Protocol: In Vitro COX-2 Inhibition Assay
This protocol describes a common colorimetric method for assessing COX-2 inhibitory activity.
Objective: To quantify the percentage of COX-2 enzyme inhibition by a test compound.
Reagent Preparation: Prepare all buffers, cofactors, and enzymes according to the manufacturer's protocol. This typically involves preparing a reaction buffer (e.g., Tris-HCl) and diluting the enzyme and heme.
Plate Setup: Add the following to the appropriate wells of a 96-well plate:
Enzyme Addition: Add 10 µL of diluted COX-2 enzyme to all wells except the background.
Pre-incubation: Gently shake the plate and incubate for 15-20 minutes at room temperature to allow the inhibitor to bind to the enzyme.
Reaction Initiation: Add 10 µL of arachidonic acid solution to all wells to initiate the reaction.
Incubation: Incubate for a precise time (e.g., 2 minutes) at room temperature. The timing is critical for assay linearity.
Colorimetric Development: Add the colorimetric substrate solution as per the kit instructions. This solution reacts with PG F₂, an end-product of the COX reaction, to produce a colored compound.
Data Acquisition: Read the absorbance at the specified wavelength (e.g., 415 nm).
Analysis: Calculate the percentage of inhibition using the formula:
% Inhibition = [(Activity_Control - Activity_Inhibitor) / Activity_Control] * 100
Visualization: Dual-Activity Screening Workflow
This diagram outlines a logical workflow for identifying dual-action antimicrobial and anti-inflammatory candidates.
Caption: Workflow for identifying dual antimicrobial/anti-inflammatory agents.
Part 3: Synthesis and Structure-Activity Relationships (SAR)
A robust understanding of the synthesis and SAR is crucial for the rational design of new, more potent 2-Methyl-2H-indazole derivatives.
Synthetic Accessibility
The 2-Methyl-2H-indazole scaffold can be accessed through various synthetic routes. A practical one-pot procedure often involves a combination of ultrasound-assisted synthesis followed by a Cadogan's cyclization.[14] More advanced methods, such as transition metal-catalyzed C-H activation and functionalization, allow for the late-stage modification of the indazole core, enabling rapid diversification of compound libraries.[15][16] This synthetic tractability is a key advantage for medicinal chemistry programs.
Key Structure-Activity Relationship Insights
Systematic studies have revealed critical relationships between chemical structure and biological activity:
Antiprotozoal Activity: The presence of a 2-phenyl substitution is crucial for activity, increasing potency significantly compared to the unsubstituted 1H-indazole.[14] Furthermore, electron-withdrawing groups (e.g., chloro, methoxycarbonyl, trifluoromethyl) on this 2-phenyl ring generally enhance the antiprotozoal effect.[14]
Anticancer Activity: For the styryl-indazole series, the nature of the substituent at the N4 position of a piperazinyl group was found to be critical. A methyl group (e.g., in compound 2f ) was optimal, while no substitution or a bulky substituent reduced the antiproliferative activity.[13] This suggests a specific size and electronic requirement in the binding pocket of the biological target.
General Considerations: The position and nature of substituents on both the benzene and pyrazole portions of the indazole ring can be modulated to fine-tune potency, selectivity, and pharmacokinetic properties (ADME).
Visualization: Generalized SAR Map
This diagram provides a generalized map of key modification points on the 2-Methyl-2H-indazole scaffold and their impact on biological activity.
The 2-Methyl-2H-indazole core has firmly established itself as a versatile and privileged scaffold in drug discovery. Its derivatives have demonstrated a remarkable breadth of biological activities, most notably as potent anticancer agents through kinase inhibition and as novel dual-action antimicrobial/anti-inflammatory compounds. The synthetic accessibility of the core, combined with a growing understanding of its structure-activity relationships, provides a robust platform for the development of next-generation therapeutics.
Future research should focus on several key areas:
Mechanism Deconvolution: Elucidating the precise molecular targets for the broad-spectrum antimicrobial effects remains a critical task that could unveil novel therapeutic strategies.
Selectivity Profiling: For kinase inhibitors, comprehensive profiling against wide kinase panels is essential to understand off-target effects and to rationally design more selective and safer drugs.
Pharmacokinetic Optimization: Future iterations of lead compounds must be optimized for drug-like properties, including solubility, metabolic stability, and oral bioavailability, to ensure successful translation from the bench to the clinic.
By leveraging the foundational knowledge outlined in this guide, researchers and drug development professionals are well-equipped to continue harnessing the immense therapeutic potential of 2-Methyl-2H-indazole derivatives.
References
Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances.
Indazole derivatives with different substitution patterns as VEGFR-2 kinase inhibitors.
Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents.
Indazole From Natural Resources And Biological Activity.
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer.
A) Biologically active molecules with 2H‐indazole motif.11 B) Design...
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.
Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Deriv
Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology.
Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents.
Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry (RSC Publishing).
Synthesis and biological evaluation of indazole derivatives as anti-cancer agents.
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances (RSC Publishing).
2-Methyl-2H-indazol-4-amine | High-Quality Research Chemical. Benchchem.
2H-Indazole synthesis. Organic Chemistry Portal.
Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review.
Spectroscopic Analysis of 2-Methyl-2H-indazole: A Comprehensive Technical Guide
Introduction: The Significance of 2-Methyl-2H-indazole in Modern Drug Discovery 2-Methyl-2H-indazole is a key heterocyclic scaffold that forms the structural core of a multitude of biologically active molecules. As a str...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Significance of 2-Methyl-2H-indazole in Modern Drug Discovery
2-Methyl-2H-indazole is a key heterocyclic scaffold that forms the structural core of a multitude of biologically active molecules. As a structural isomer of the more thermodynamically stable 1-methyl-1H-indazole, the 2H-isomer presents unique electronic and steric properties that are of significant interest to medicinal chemists.[1][2] The precise and unambiguous characterization of this molecule is a critical first step in any research and development pipeline, ensuring the integrity of subsequent biological and pharmacological studies.
This in-depth technical guide provides a comprehensive overview of the spectroscopic techniques essential for the structural elucidation and quality control of 2-Methyl-2H-indazole. We will delve into the practical and theoretical aspects of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering field-proven insights into experimental design, data interpretation, and troubleshooting. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, enabling them to confidently and accurately characterize this important molecular entity.
The Analytical Workflow: A Synergistic Approach
The structural confirmation of 2-Methyl-2H-indazole relies on a synergistic approach, where each spectroscopic technique provides a unique piece of the structural puzzle. The logical flow of analysis ensures a comprehensive and self-validating characterization process.
Caption: A logical workflow for the synthesis, purification, and comprehensive spectroscopic characterization of 2-Methyl-2H-indazole.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation
NMR spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of 2-Methyl-2H-indazole. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for the definitive assignment of the methyl group to the N2 position.
¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of 2-Methyl-2H-indazole is expected to exhibit distinct signals for the aromatic protons and the N-methyl protons. The chemical shifts and coupling patterns are highly informative for distinguishing it from its 1-methyl isomer.
N-Methyl Protons: A singlet integrating to three protons is expected for the N-CH₃ group. Its chemical shift will be a key indicator of its position.
Aromatic Protons: The four protons on the benzene ring will give rise to a complex multiplet pattern in the aromatic region of the spectrum. The exact chemical shifts and coupling constants will depend on the electronic environment of each proton.
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The ¹³C NMR spectrum provides a direct count of the number of unique carbon atoms in the molecule and their respective chemical environments. The chemical shifts of the carbon atoms in the indazole ring are particularly sensitive to the position of the methyl group. Authoritative data for the ¹³C NMR chemical shifts of 2-Methyl-2H-indazole has been reported by Bouchet, Fruchier, and Joncheray (1977).
Carbon Atom
Expected Chemical Shift (δ, ppm)
Rationale
C3
~122
Shielded relative to the 1H-isomer.
C3a
~120
Bridgehead carbon.
C4
~126
Aromatic CH.
C5
~120
Aromatic CH.
C6
~126
Aromatic CH.
C7
~117
Aromatic CH.
C7a
~149
Bridgehead carbon attached to nitrogen.
N-CH₃
~40
Aliphatic carbon attached to nitrogen.
Experimental Protocol for NMR Spectroscopy
A standardized protocol is essential for obtaining high-quality, reproducible NMR data.
Sample Preparation:
Accurately weigh 5-10 mg of the purified 2-Methyl-2H-indazole.
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.
Ensure complete dissolution by gentle vortexing. If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.
Instrument Setup:
Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve a narrow and symmetrical solvent peak.
Data Acquisition:
¹H NMR: Acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to achieve a good signal-to-noise ratio.
¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.
Data Processing:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase the resulting spectrum to obtain pure absorption lineshapes.
Calibrate the chemical shift scale using the residual solvent peak as an internal reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).
Integrate the peaks in the ¹H NMR spectrum.
Infrared (IR) Spectroscopy: Identifying Key Functional Groups
IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For 2-Methyl-2H-indazole, the IR spectrum will be characterized by absorptions corresponding to aromatic C-H and C=C stretching, as well as vibrations of the heterocyclic ring system.
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Intensity
Aromatic C-H Stretch
3100-3000
Medium to Weak
Aliphatic C-H Stretch (N-CH₃)
2950-2850
Medium
Aromatic C=C Stretch
1620-1450
Medium to Strong
C-N Stretch
1350-1250
Medium
Aromatic C-H Bend (out-of-plane)
900-675
Strong
Experimental Protocol for IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):
Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a volatile solvent (e.g., isopropanol) and allowing it to dry completely.
Place a small amount of the solid 2-Methyl-2H-indazole sample onto the ATR crystal.
Apply pressure using the anvil to ensure good contact between the sample and the crystal.
Data Acquisition:
Record a background spectrum of the empty ATR accessory.
Record the sample spectrum over the range of 4000-400 cm⁻¹.
Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.
Data Processing:
The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.
Label the significant peaks with their corresponding wavenumbers.
Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern
Mass spectrometry provides the molecular weight of 2-Methyl-2H-indazole and offers valuable structural information through the analysis of its fragmentation pattern.
Molecular Ion (M⁺•): The mass spectrum will show a molecular ion peak corresponding to the exact mass of the molecule (C₈H₈N₂), which is approximately 132.07 g/mol .
Fragmentation: The fragmentation pattern will be characteristic of the 2-methyl-2H-indazole structure. Common fragmentation pathways may involve the loss of a methyl radical (•CH₃) or the cleavage of the indazole ring system.
Experimental Protocol for Mass Spectrometry (Electron Ionization - EI)
Sample Introduction:
Introduce a dilute solution of 2-Methyl-2H-indazole in a volatile solvent (e.g., methanol or dichloromethane) into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).
Ionization:
Utilize electron ionization (EI) at a standard energy of 70 eV to generate the molecular ion and fragment ions.
Mass Analysis:
Scan a suitable mass range (e.g., m/z 30-200) to detect the molecular ion and all significant fragment ions.
Data Analysis:
Identify the molecular ion peak.
Analyze the major fragment ions and propose plausible fragmentation pathways consistent with the structure of 2-Methyl-2H-indazole.
Conclusion: A Robust Framework for Quality and Confidence
The spectroscopic characterization of 2-Methyl-2H-indazole, as outlined in this guide, provides a robust and reliable framework for its unambiguous identification and purity assessment. The synergistic use of NMR, IR, and MS, coupled with standardized experimental protocols and a thorough understanding of the underlying principles, empowers researchers and drug development professionals to proceed with confidence in their downstream applications. The data and methodologies presented herein serve as a valuable reference, ensuring the scientific integrity of research involving this important heterocyclic compound.
References
Teixeira, F. C., Ramos, H., Antunes, I. F., Curto, M. J. M., Duarte, M. T., & Bento, I. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(11), 867–889. [Link]
Vetuschi, C., Ragno, G., Baiocchi, L., & Ridolfi, P. (1988). Analytical Investigation of N1 and N2 Isomers of Indazole-3-Carboxylic Acid. Unambiguous Structure Assignment by UV Derivative Spectrophotometry. Spectroscopy Letters, 22(4), 493-504. [Link]
PubChem. (n.d.). 2-Methyl-2H-indazole. National Center for Biotechnology Information. Retrieved from [Link]
Bouchet, P., Fruchier, A., & Joncheray, G. (1977). N.m.r. studies in the heterocyclic series: XVI—determination of the structure of 3‐azidoindazole by 1H, 13C and 15N n.m.r. Magnetic Resonance in Chemistry, 9(12), 716-718.
Lin, M. H., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 238. [Link]
The Royal Society of Chemistry. (2018). Supporting Information for Efficient synthesis of 2-aryl-2H-indazoles by base-catalyzed benzyl C–H deprotonation and cyclization. [Link]
The Tautomeric Puzzle of Methylindazoles: An In-depth Technical Guide for Researchers
Abstract Indazole and its derivatives are cornerstones in medicinal chemistry, with their biological activity intricately linked to their molecular structure. A critical, yet often complex, aspect of their chemistry is t...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
Indazole and its derivatives are cornerstones in medicinal chemistry, with their biological activity intricately linked to their molecular structure. A critical, yet often complex, aspect of their chemistry is tautomerism—the dynamic equilibrium between structural isomers. This guide provides a comprehensive technical exploration of tautomerism in methylindazoles, a prevalent and important subclass. We will dissect the structural nuances of N-methyl and C-methyl indazoles, elucidate the factors governing their tautomeric preferences, and detail the analytical methodologies essential for their unambiguous characterization. This document is intended for researchers, scientists, and drug development professionals seeking a deeper, field-proven understanding of this fundamental chemical phenomenon and its implications in molecular design and discovery.
The Fundamental Concept: Annular Tautomerism in the Indazole Scaffold
Indazole, a bicyclic heteroaromatic system, is characterized by the fusion of a benzene and a pyrazole ring. The presence of two nitrogen atoms in the five-membered ring gives rise to annular tautomerism, a phenomenon where a proton can reside on either nitrogen atom.[1] This results in two primary tautomeric forms: the 1H-indazole and the 2H-indazole.[2]
1H-Indazole: The hydrogen atom is bonded to the N1 nitrogen. This tautomer is generally the more thermodynamically stable form.[2][3]
2H-Indazole: The hydrogen atom is located on the N2 nitrogen. This form is typically higher in energy.[2]
3H-Indazole: A third, less common tautomer, the 3H-indazole, can also exist, although it is usually significantly less stable than the 1H and 2H forms.[3]
The position of this tautomeric equilibrium is not static; it is a dynamic process influenced by a multitude of factors including the electronic nature of substituents, the polarity of the solvent, temperature, and opportunities for hydrogen bonding.[4][5] Understanding and controlling this equilibrium is paramount in drug discovery, as different tautomers can exhibit distinct biological activities and physicochemical properties.[2]
Methylindazoles: A Dichotomy of Isomerism
The introduction of a methyl group to the indazole core creates two distinct categories of isomers, each with its own tautomeric considerations: N-methylindazoles and C-methylindazoles.
N-Methylindazoles: Fixed Tautomers
Alkylation of the indazole nitrogen atoms leads to the formation of two regioisomers: 1-methyl-1H-indazole and 2-methyl-2H-indazole. In this case, the tautomerism is "locked" by the methyl group, and the two isomers are distinct, separable compounds.
1-Methyl-1H-indazole: The methyl group is attached to the N1 position.
2-Methyl-2H-indazole: The methyl group is attached to the N2 position.
The synthesis of N-methylindazoles often yields a mixture of both regioisomers, necessitating robust analytical techniques for their differentiation and purification.[6] Computationally, 1-methylindazole is generally found to be more stable than 2-methylindazole.[7]
C-Methylindazoles: The Tautomeric Equilibrium Persists
When a methyl group is substituted onto the benzene ring or at the C3 position of the pyrazole ring, the potential for annular tautomerism remains. The position of the methyl group, however, can significantly influence the relative stability of the 1H and 2H tautomers. For instance, in 3-methylindazole, both 3-methyl-1H-indazole and 3-methyl-2H-indazole tautomers can exist in equilibrium.[8][9]
The delicate balance of the tautomeric equilibrium in C-methylindazoles is dictated by a complex interplay of electronic and environmental factors.
Electronic Effects of the Methyl Group
The methyl group is an electron-donating group through an inductive effect. Its position on the indazole ring can differentially stabilize or destabilize the respective tautomers by altering the electron density distribution within the heterocyclic system.
Solvent Effects: The Role of Polarity and Hydrogen Bonding
The surrounding solvent environment plays a crucial role in determining the predominant tautomeric form.
Polar Solvents: Polar solvents can stabilize the tautomer with the larger dipole moment.[10] The 2H-indazole tautomer generally possesses a larger dipole moment than the 1H-tautomer.[9]
Hydrogen Bonding: Protic solvents can engage in hydrogen bonding with the nitrogen atoms of the indazole ring, influencing the proton's preferred location. Intermolecular hydrogen bonding between indazole molecules themselves, often leading to dimer or trimer formation in the solid state, can also favor a particular tautomeric form.[9]
The following diagram illustrates the key factors influencing the tautomeric equilibrium in a C-methylated indazole.
Caption: Factors influencing the tautomeric equilibrium in C-methylindazoles.
Analytical Arsenal for Tautomer Characterization
Unambiguous identification of methylindazole tautomers and regioisomers requires a multi-pronged analytical approach.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Workhorse Technique
NMR spectroscopy is arguably the most powerful tool for elucidating the tautomeric form of methylindazoles in solution. Both ¹H and ¹³C NMR provide distinct spectral signatures for each isomer.
Key Differentiating Features in ¹H and ¹³C NMR:
Isomer/Tautomer
Key ¹H NMR Features
Key ¹³C NMR Features
1-Methyl-1H-indazole
N-CH₃ signal typically around 3.8-4.1 ppm. H3 proton is a distinct singlet.
N-CH₃ carbon signal around 35 ppm. C3 is generally more deshielded compared to 2-methylindazole.
2-Methyl-2H-indazole
N-CH₃ signal typically around 4.1-4.4 ppm. H3 proton is a distinct singlet.
N-CH₃ carbon signal around 40 ppm. C3 is generally more shielded compared to 1-methylindazole.
C-Methyl-1H-indazole
NH proton signal (broad) is present. Position of methyl singlet depends on its location on the ring.
Presence of a methyl carbon signal on the aromatic region.
C-Methyl-2H-indazole
NH proton signal (broad) is present. Position of methyl singlet depends on its location on the ring.
Presence of a methyl carbon signal on the aromatic region.
Note: Chemical shifts are approximate and can vary based on solvent and other substituents.
X-Ray Crystallography: The Definitive Solid-State Structure
Single-crystal X-ray diffraction provides unequivocal proof of the tautomeric form present in the solid state.[11] It allows for precise determination of bond lengths and the location of the hydrogen atom on the nitrogen, offering a static snapshot of the preferred tautomer in the crystalline lattice. It is important to remember that the solid-state structure may not always reflect the predominant tautomer in solution.
Computational Chemistry: A Predictive and Corroborative Tool
Quantum chemical calculations, particularly Density Functional Theory (DFT), are invaluable for predicting the relative stabilities of different tautomers and for corroborating experimental findings.[10] These methods can calculate the relative energies of tautomers in the gas phase and in various solvents, providing insights into the factors that govern the tautomeric equilibrium.
Experimental Protocols: Synthesis and Characterization
Synthesis of N-Methylindazoles: A Regioselective Challenge
The direct methylation of indazole typically yields a mixture of 1-methyl- and 2-methylindazole. The ratio of these products is dependent on the reaction conditions, including the base, solvent, and alkylating agent used.
Step-by-Step Protocol for N-Methylation of Indazole:
Deprotonation: Dissolve indazole in a suitable aprotic solvent (e.g., DMF, THF). Add a base (e.g., NaH, K₂CO₃) at a controlled temperature (e.g., 0 °C to room temperature) to deprotonate the indazole.
Alkylation: Add the methylating agent (e.g., methyl iodide, dimethyl sulfate) to the reaction mixture.
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Purification: Separate the 1-methyl- and 2-methylindazole regioisomers using column chromatography on silica gel.
The following diagram outlines the general workflow for the synthesis and analysis of N-methylindazole regioisomers.
Caption: Workflow for the synthesis and characterization of N-methylindazole isomers.
Characterization of C-Methylindazole Tautomers
For C-methylated indazoles, the goal is to determine the position of the tautomeric equilibrium in a given solvent.
Step-by-Step Protocol for NMR Analysis of Tautomeric Equilibrium:
Sample Preparation: Prepare a solution of the C-methylindazole in the desired deuterated solvent (e.g., DMSO-d₆, CDCl₃, Methanol-d₄).
¹H NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum. Integrate the signals corresponding to the distinct protons of each tautomer. The ratio of the integrals will give the approximate ratio of the tautomers.
¹³C NMR Acquisition: Acquire a ¹³C NMR spectrum to further confirm the presence of both tautomers by observing the distinct signals for the carbons in each form.
Variable Temperature (VT) NMR (Optional): If the signals for the two tautomers are broadened due to exchange, performing VT-NMR can help to either sharpen the signals at lower temperatures or coalesce them at higher temperatures, providing information about the kinetics of the tautomeric interconversion.
Conclusion and Future Outlook
The tautomerism of methylindazoles is a nuanced yet critical aspect of their chemistry, with profound implications for their application in drug discovery and materials science. A thorough understanding of the factors that govern tautomeric preference and the analytical tools to characterize these forms is indispensable for the rational design of molecules with desired properties. While the general principles are well-established, further research into the subtle interplay of multiple substituents and the development of novel synthetic methods for the regioselective synthesis of specific tautomers will continue to be areas of active investigation. The insights and protocols presented in this guide provide a solid foundation for researchers to confidently navigate the complexities of methylindazole tautomerism in their scientific endeavors.
References
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The Ascent of the 2-Substituted Indazole: A Technical Guide to its Discovery, Synthesis, and Strategic Importance
Abstract The indazole nucleus, a bicyclic aromatic heterocycle, stands as a "privileged scaffold" in medicinal chemistry, underpinning the structure of numerous therapeutic agents. While its 1H-tautomer has been extensiv...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The indazole nucleus, a bicyclic aromatic heterocycle, stands as a "privileged scaffold" in medicinal chemistry, underpinning the structure of numerous therapeutic agents. While its 1H-tautomer has been extensively explored, the regioselective synthesis of the 2H-indazole isomer has historically presented a significant challenge. This technical guide provides an in-depth exploration of the discovery and history of 2-substituted indazoles. It navigates from the foundational work of early pioneers to the development of sophisticated, modern synthetic strategies that have enabled precise control over regiochemistry. This paper will detail the causality behind key experimental choices, present validated protocols, and analyze the evolution of methodologies, offering researchers and drug development professionals a comprehensive resource on this critical pharmacophore.
The Indazole Core: A Tale of Two Tautomers
Indazole, or benzpyrazole, is a bicyclic aromatic system formed by the fusion of a benzene ring and a pyrazole ring.[1] This structure possesses two nitrogen atoms, leading to the existence of two principal annular tautomers: the thermodynamically more stable 1H-indazole and the quinonoid-like 2H-indazole.[1] This inherent tautomerism is the root of the primary challenge in indazole chemistry: the control of regioselectivity during N-substitution reactions. Direct alkylation or arylation of the indazole ring often yields a mixture of N-1 and N-2 isomers, complicating purification and reducing the efficiency of synthetic routes.[2]
The quest for methods to selectively synthesize the 2-substituted isomer has been a driving force for innovation in heterocyclic chemistry, as the specific placement of substituents on the indazole nucleus is critical for modulating pharmacological activity.
Caption: The tautomeric equilibrium of indazole leads to poor regioselectivity in N-substitution.
Historical Context: From Classical Methods to the Quest for Selectivity
The history of indazole synthesis begins with the pioneering work of Emil Fischer in the late 19th century. His methods, while foundational, primarily focused on the creation of the core indazole ring system, often leading to the 1H-isomer or precursors thereof.
Fischer Indazole Synthesis (ca. 1883): This classical method involves the thermal cyclization of o-hydrazinobenzoic acid derivatives to form an indazolone, which can then be further modified.[3]
Jacobson Method (1908): Starting from o-toluidine, this route proceeds through N-acetylation, nitrosation, and thermal rearrangement to yield 1-acetyl-1H-indazole, which requires subsequent deprotection.
These early methods were often characterized by harsh reaction conditions, such as high temperatures and strong acids, and offered little control over N-2 substitution. The realization that 2-substituted indazoles possessed unique and potent biological activities spurred the development of more refined and regioselective synthetic strategies.
Modern Synthetic Strategies for 2-Substituted Indazoles
The limitations of classical methods paved the way for the development of elegant and efficient strategies that provide preferential or exclusive access to 2-substituted indazoles. These modern techniques are broadly categorized by their bond-forming strategy.
Reductive Cyclization: The Cadogan Reaction
A prominent strategy for forming the 2H-indazole skeleton is the Cadogan reductive cyclization. This reaction typically involves the deoxygenation of an ortho-nitrobenzylamine or a related precursor, which then cyclizes to form the indazole ring.[4]
The classical Cadogan reaction often required high temperatures and stoichiometric phosphine or phosphite reagents.[4] However, modern advancements have introduced milder conditions. A notable one-pot procedure involves the initial condensation of an o-nitrobenzaldehyde with a primary amine to form an imine intermediate, which then undergoes reductive cyclization promoted by a phosphine reagent at more moderate temperatures (e.g., 80 °C).[5][6] This approach avoids the need to isolate intermediates and offers a safer, more efficient route to a diverse range of N-alkyl and N-aryl 2H-indazoles.[5] Recent studies have also explored enzymatic pathways, using nitroreductases to trigger the cyclization of 2-nitrobenzylamines under mild, biocompatible conditions.[7]
Multi-Component Reactions (MCRs): The Power of Copper Catalysis
The development of one-pot, multi-component reactions has revolutionized the synthesis of complex molecules. For 2H-indazoles, copper-catalyzed three-component reactions have emerged as a particularly powerful tool. A widely adopted method involves the reaction of a 2-bromobenzaldehyde, a primary amine, and sodium azide.[8][9]
In this process, the copper catalyst is crucial, facilitating the sequential formation of both a C-N bond and the critical N-N bond of the pyrazole ring.[8] This strategy is highly valued for its operational simplicity, broad substrate scope, and tolerance of various functional groups, allowing for the rapid generation of diverse compound libraries from readily available starting materials.[6][8]
Caption: Workflow for the one-pot, three-component synthesis of 2H-indazoles.
Palladium-Catalyzed Intramolecular Amination
Palladium catalysis has provided a novel retrosynthetic disconnection for 2-substituted indazoles by forming the N(1)-C(7a) bond. This strategy involves the intramolecular amination of N-aryl-N-(o-bromobenzyl)hydrazines.[10][11] The reaction is typically catalyzed by a palladium(0) species, generated in situ from a precursor like Pd(OAc)₂, in the presence of a suitable phosphine ligand (e.g., dppf) and a base.[2][10] This method is particularly effective for synthesizing 2-aryl-2H-indazoles and is tolerant of a wide range of electronic diversity on both aromatic rings.[2][3]
[3+2] Cycloaddition Reactions
Cycloaddition reactions offer a powerful and often highly regioselective means of constructing heterocyclic rings. For 2H-indazoles, the [3+2] dipolar cycloaddition between an aryne and a sydnone has proven to be a rapid and efficient method.[12][13][14] Sydnones are stable, mesoionic cyclic 1,3-dipoles. Their reaction with an in situ generated aryne proceeds through a bicyclic intermediate that spontaneously undergoes a retro-[4+2] cycloaddition, extruding carbon dioxide to cleanly afford the 2H-indazole product with no contamination from the 1H-isomer.[12][14] This approach is valued for its mild reaction conditions and high yields.[15]
Comparative Analysis of Synthetic Methodologies
The choice of synthetic route depends on factors such as substrate availability, desired substitution patterns, and scalability.
Reaction vessel (e.g., sealed tube or microwave vial)
Procedure:
Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add Copper(I) Iodide (19 mg) and Sodium Azide (130 mg).
Reagent Addition: Sequentially add anhydrous DMSO (3.0 mL), 2-bromobenzaldehyde (185 mg), aniline (109 µL), and TMEDA (15 µL) to the vessel.
Reaction Setup: Securely seal the reaction vessel.
Heating and Stirring: Place the vessel in a preheated oil bath or heating block at 120 °C. Stir the reaction mixture vigorously for 12-16 hours.
Reaction Monitoring (Causality): The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or LC-MS. The formation of the imine intermediate occurs rapidly, followed by the slower, copper-catalyzed C-N and N-N bond formations. The high temperature is necessary to overcome the activation energy for these catalytic steps.
Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).
Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).
Washing: Combine the organic layers and wash with brine (20 mL). Dry the organic layer over anhydrous sodium sulfate.
Purification (Self-Validation): Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product is then purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient). The purity of the final product, 2-phenyl-2H-indazole, should be confirmed by NMR spectroscopy and mass spectrometry to validate the success of the synthesis.
Conclusion and Future Outlook
The journey from the classical, often brute-force syntheses of the indazole core to the elegant, highly selective modern methods for accessing 2-substituted indazoles showcases the remarkable progress in synthetic organic chemistry. The development of catalytic systems based on copper and palladium, along with the application of powerful concepts like multi-component and cycloaddition reactions, has transformed the field. These innovations have not only solved the long-standing challenge of regioselectivity but have also provided the tools for medicinal chemists to rapidly synthesize and screen diverse libraries of 2H-indazoles. As the demand for novel therapeutics continues to grow, the development of even more efficient, sustainable, and versatile methods for constructing this privileged scaffold will undoubtedly remain an active and vital area of research.
References
Song, J. J., & Yee, N. K. (2000). A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Letters, 2(4), 519–521. [Link]
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Song, J. J., & Yee, N. K. (2000). A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Letters, 2(4), 519–521. [Link]
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Wu, C., Fang, Y., Larock, R. C., & Shi, F. (2010). Synthesis of 2H-Indazoles by the [3+2] Cycloaddition of Arynes and Sydnones. Organic Letters, 12(10), 2171–2173. [Link]
Fang, Y., Wu, C., Larock, R. C., & Shi, F. (2011). Synthesis of 2H-Indazoles by the [3 + 2] Dipolar Cycloaddition of Sydnones with Arynes. The Journal of Organic Chemistry, 76(21), 8840–8848. [Link]
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An In-depth Technical Guide to the Solubility of 2-Methyl-2H-indazole in Common Laboratory Solvents
This guide provides a comprehensive technical overview of the solubility characteristics of 2-Methyl-2H-indazole, a crucial parameter for its application in research and drug development. Recognizing the limited availabi...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview of the solubility characteristics of 2-Methyl-2H-indazole, a crucial parameter for its application in research and drug development. Recognizing the limited availability of public solubility data for this specific molecule, this document details a robust framework for determining its solubility profile. It outlines the theoretical principles governing solubility, the physicochemical properties of 2-Methyl-2H-indazole, and provides detailed, field-proven experimental protocols. This guide is intended to empower researchers, scientists, and drug development professionals to generate reliable and reproducible solubility data, thereby facilitating the effective handling, formulation, and in-vitro/in-vivo testing of this compound.
Theoretical Framework: The Science of Dissolution
The solubility of a solid compound in a liquid solvent is governed by the principle of "like dissolves like," which is a simplified expression of the complex interplay between intermolecular forces. For 2-Methyl-2H-indazole, a heterocyclic aromatic compound, its solubility in a given solvent is primarily dictated by the balance of forces between the solute-solute, solvent-solvent, and solute-solvent interactions. A comprehensive understanding of these forces is paramount for predicting and interpreting solubility data.
Key Physicochemical Properties of 2-Methyl-2H-indazole:
The XLogP3 value of 1.9 suggests that 2-Methyl-2H-indazole has a moderate degree of lipophilicity. This indicates that it is likely to have appreciable solubility in a range of organic solvents, with solubility decreasing in highly polar or very nonpolar solvents. The presence of the nitrogen atoms in the indazole ring system allows for potential hydrogen bonding with protic solvents, which can enhance solubility.
Experimental Determination of Solubility: Protocols and Methodologies
The generation of accurate solubility data is a cornerstone of preclinical development. The following section details two widely accepted methods for determining the equilibrium solubility of 2-Methyl-2H-indazole.
The Equilibrium Solubility (Shake-Flask) Method
This is the gold-standard method for determining thermodynamic solubility. It involves allowing an excess of the solid compound to equilibrate with the solvent over a defined period, followed by quantification of the dissolved solute in the saturated solution.
Experimental Workflow for Equilibrium Solubility Determination:
Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.[3]
Detailed Protocol:
Preparation of Saturated Solutions: Add an excess amount of solid 2-Methyl-2H-indazole to a vial containing a known volume of the selected solvent. The excess solid is crucial to ensure that equilibrium is reached with a solid phase present.[4]
Equilibration: Seal the vials tightly to prevent solvent evaporation. Place the vials in a constant temperature shaker (e.g., 25 °C or 37 °C) and agitate for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium.[4][5] The equilibration time can vary depending on the compound and solvent system, and preliminary studies may be needed to determine the optimal time.[6]
Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved through centrifugation followed by careful filtration using a chemically inert filter (e.g., 0.22 µm PTFE) that does not absorb the solute.[3][7]
Quantification: The concentration of 2-Methyl-2H-indazole in the clear, saturated filtrate is then determined using a suitable analytical technique. High-Performance Liquid Chromatography with a UV detector (HPLC-UV) is a common and accurate method for this purpose. A calibration curve should be generated using standard solutions of the compound at known concentrations to ensure accurate quantification.[3][7]
Data Reporting: The solubility is typically reported in units of mass per volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.[3]
The Solvent Addition Method
This method offers a more rapid determination of solubility compared to the equilibrium method and is particularly useful for multicomponent systems.[8][9][10] It involves the continuous addition of a solvent to a suspension of known composition until a clear solution is observed.[8][9][10][11]
Experimental Workflow for Solvent Addition Method:
Caption: A simplified workflow for determining solubility using the solvent addition method.
Detailed Protocol:
Initial Suspension: Prepare a suspension of a precisely weighed amount of 2-Methyl-2H-indazole in a small, known volume of the test solvent in a thermostatted vessel.
Solvent Addition: Continuously add the same solvent at a constant and known rate to the suspension with constant stirring. The rate of addition is a critical parameter and can influence the results.[8][10]
Clear Point Determination: The point at which the last solid particle dissolves is known as the clear point. This can be detected visually or by using in-situ probes that measure turbidity.
Calculation: The solubility is calculated from the initial mass of the compound and the total volume of the solvent at the clear point.
Predicted Solubility Profile and Data Presentation
While experimental data is the gold standard, a qualitative prediction of the solubility of 2-Methyl-2H-indazole in common laboratory solvents can be made based on its structure and the principle of "like dissolves like".
Hypothetical Solubility Data for 2-Methyl-2H-indazole at 25°C:
Solvent
Solvent Type
Predicted Solubility
Water
Polar Protic
Low
Methanol
Polar Protic
High
Ethanol
Polar Protic
High
Isopropanol
Polar Protic
Moderate
Acetonitrile
Polar Aprotic
Moderate to High
Dimethylformamide (DMF)
Polar Aprotic
Very High
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
Very High
Acetone
Polar Aprotic
Moderate
Dichloromethane (DCM)
Nonpolar
Moderate
Toluene
Nonpolar
Low to Moderate
Hexane
Nonpolar
Very Low
Conclusion
A thorough understanding of the solubility of 2-Methyl-2H-indazole is a prerequisite for its successful application in research and development. This guide has provided a comprehensive overview of the theoretical principles governing its solubility and detailed experimental protocols for its accurate determination. By following the methodologies outlined herein, researchers can generate reliable and reproducible solubility data, which is essential for formulation development, in-vitro and in-vivo studies, and ultimately, for advancing the scientific understanding and potential therapeutic applications of this compound.
Reus, M. A., Van Der Heijden, A. E. D. M., & Ter Horst, J. H. (2015). Solubility determination from clear points upon solvent addition. Organic Process Research & Development, 19(8), 1004-1011. Retrieved from [Link]
Chinese Pharmacopoeia Commission. (2015). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal, 50(19), 1665-1669.
Reus, M. A., Van Der Heijden, A. E. D. M., & Ter Horst, J. H. (2015). Solubility Determination from Clear Points upon Solvent Addition. ACS Publications. Retrieved from [Link]
American Chemical Society. (n.d.). Solubility Determination from Clear Points upon Solvent Addition. ACS Publications. Retrieved from [Link]
University of Strathclyde. (2015). Solubility determination from clear points upon solvent addition. Retrieved from [Link]
Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]
Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]
ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically?. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2-Methyl-2H-indazole. PubChem. Retrieved from [Link]
Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]
Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]
World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION OF ACTIVE PHARMACEUTICAL INGREDIENTS FOR BIOWAIVER. Retrieved from [Link]
Quora. (2017). How to determine the solubility of organic compounds. Retrieved from [Link]
National Institute of Standards and Technology. (n.d.). 2-Methyl-2H-indazole. NIST WebBook. Retrieved from [Link]
Google Patents. (n.d.). Method for determining solubility of a chemical compound.
National Center for Biotechnology Information. (n.d.). 2-methyl-4,6-dinitro-2H-indazole. PubChem. Retrieved from [Link]
Der Pharma Chemica. (2023). Synthesis, characterization and biological evaluation of Schiff’s bases containing indazole moiety. Retrieved from [Link]
Immunomart. (n.d.). 2-Methyl-2H-indazole-3-carboxylic acid. Retrieved from [Link]
A Comprehensive Guide to the Theoretical and Computational Investigation of 2-Methyl-2H-indazole
For Researchers, Scientists, and Drug Development Professionals Abstract Indazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. Among these, 2-Methyl-2H...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Indazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. Among these, 2-Methyl-2H-indazole presents a molecule of significant interest for theoretical and computational exploration due to its distinct electronic and structural properties. This technical guide provides an in-depth exploration of the computational methodologies employed to elucidate the molecular characteristics of 2-Methyl-2H-indazole. We will delve into the theoretical underpinnings of its structural optimization, spectroscopic signatures, electronic behavior, and nonlinear optical (NLO) properties. This document serves as a comprehensive resource for researchers aiming to leverage computational chemistry for the rational design and development of novel indazole-based therapeutics.
Introduction: The Significance of the Indazole Scaffold
The indazole nucleus, a bicyclic aromatic system composed of a benzene ring fused to a pyrazole ring, is a privileged scaffold in drug discovery. Its derivatives have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The tautomeric nature of indazole, existing primarily as 1H- and 2H-isomers, offers a rich landscape for chemical modification and optimization of drug-like properties. 2-Methyl-2H-indazole, with a methyl group at the 2-position of the pyrazole ring, represents a specific and stable isomer that is a valuable subject for detailed computational analysis to understand its intrinsic molecular properties, which in turn can inform the design of more complex derivatives.
Computational studies, particularly those employing Density Functional Theory (DFT), have become indispensable tools for predicting the behavior of such molecules. These methods allow for the elucidation of molecular structure, vibrational frequencies, electronic properties, and reactivity, providing insights that are often complementary to experimental data and can guide synthetic efforts.
Molecular Structure and Spectroscopic Analysis: A Computational Approach
A foundational step in the theoretical study of any molecule is the determination of its most stable three-dimensional structure. For 2-Methyl-2H-indazole, this is typically achieved through geometry optimization using DFT methods.
Computational Protocol for Geometry Optimization
A robust and widely accepted protocol for the geometry optimization of heterocyclic compounds like 2-Methyl-2H-indazole involves the use of DFT with a suitable functional and basis set. The B3LYP functional, which combines Becke's three-parameter hybrid exchange functional with the Lee-Yang-Parr correlation functional, paired with a Pople-style basis set such as 6-311++G(d,p), has been shown to provide a good balance between accuracy and computational cost for organic molecules.
Step-by-Step Protocol:
Input Structure Generation: A preliminary 3D structure of 2-Methyl-2H-indazole is generated using molecular modeling software.
DFT Calculation Setup:
Method: DFT
Functional: B3LYP
Basis Set: 6-311++G(d,p)
Task: Geometry Optimization and Frequency Calculation
Convergence Criteria: The optimization is run until the forces on the atoms and the change in energy between successive steps fall below predefined thresholds, ensuring a true energy minimum is reached.
Frequency Analysis: A frequency calculation is performed on the optimized geometry to confirm that it represents a stable minimum (i.e., no imaginary frequencies). This calculation also provides the theoretical vibrational frequencies.
The optimized geometry of 2-Methyl-2H-indazole is expected to be nearly planar, a characteristic that has been experimentally confirmed for the closely related compound, 2-Methyl-6-nitro-2H-indazole.
Predicted Molecular Geometry
Based on calculations for similar indazole derivatives, the optimized structure of 2-Methyl-2H-indazole is expected to exhibit the bond lengths and angles summarized in the table below. These values are predictive and would ideally be validated against experimental data, such as that from X-ray crystallography.
Table 1: Predicted Geometrical Parameters of 2-Methyl-2H-indazole
Parameter
Bond/Angle
Predicted Value
Bond Length
N1-N2
~1.38 Å
N2-C3
~1.34 Å
C3-C3a
~1.40 Å
C3a-C7a
~1.41 Å
N1-C7a
~1.35 Å
C-C (benzene)
~1.38 - 1.40 Å
C-H (aromatic)
~1.08 Å
N2-C8 (methyl)
~1.47 Å
C-H (methyl)
~1.09 Å
Bond Angle
C7a-N1-N2
~112°
N1-N2-C3
~106°
N2-C3-C3a
~110°
C3-C3a-C7a
~107°
N1-C7a-C3a
~105°
Note: These are representative values based on DFT calculations of related indazole structures and should be considered estimates in the absence of a specific published study on 2-Methyl-2H-indazole.
The calculated vibrational frequencies from the DFT output can be used to simulate the infrared (IR) and Raman spectra of 2-Methyl-2H-indazole. This is a powerful tool for interpreting experimental spectra and assigning specific vibrational modes to observed absorption bands.[1][2] It's important to note that calculated harmonic frequencies are often systematically higher than experimental frequencies, and thus a scaling factor is typically applied to improve agreement.
Key Predicted Vibrational Modes:
C-H stretching (aromatic): Expected in the 3000-3100 cm⁻¹ region.
C-H stretching (methyl): Anticipated around 2900-3000 cm⁻¹.
C=C and C=N stretching (ring): A series of characteristic bands between 1400-1600 cm⁻¹.
In-plane and out-of-plane C-H bending: Occurring in the fingerprint region (below 1400 cm⁻¹).
The workflow for theoretical vibrational spectroscopy is visualized below.
Caption: Workflow for theoretical vibrational analysis of 2-Methyl-2H-indazole.
Electronic Properties and Reactivity
The electronic nature of 2-Methyl-2H-indazole dictates its reactivity and potential for intermolecular interactions, which are critical aspects in drug development.
Frontier Molecular Orbitals (HOMO-LUMO) Analysis
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding the electronic transitions and reactivity of a molecule. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is a crucial indicator of molecular stability and reactivity. A large HOMO-LUMO gap suggests high stability and low reactivity, whereas a small gap indicates a more reactive species.
For indazole derivatives, the HOMO is typically localized over the fused ring system, indicating that this is the primary site for electrophilic attack. The LUMO is also generally distributed across the aromatic rings. The HOMO-LUMO gap for indazole derivatives is a key parameter in assessing their potential as electron donors or acceptors in charge-transfer processes.
Molecular Electrostatic Potential (MEP)
The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution of a molecule and predicting its sites of electrophilic and nucleophilic attack. The MEP is plotted onto the electron density surface, with different colors representing different electrostatic potential values.
Red regions: Indicate negative electrostatic potential (electron-rich areas), which are susceptible to electrophilic attack. In 2-Methyl-2H-indazole, these are expected to be located around the nitrogen atoms.
Blue regions: Indicate positive electrostatic potential (electron-poor areas), which are favorable for nucleophilic attack. These are typically found around the hydrogen atoms.
Green regions: Represent neutral or near-zero potential.
The MEP map provides a chemically intuitive picture of how 2-Methyl-2H-indazole might interact with other molecules, such as biological receptors.
Caption: Relationship between DFT calculations and derived electronic property insights.
Nonlinear Optical (NLO) Properties
Molecules with extended π-conjugated systems and significant charge asymmetry can exhibit nonlinear optical (NLO) properties, which are of interest for applications in optoelectronics and photonics. Computational methods can be used to predict the NLO properties of 2-Methyl-2H-indazole by calculating the dipole moment (μ), polarizability (α), and first-order hyperpolarizability (β).
A high value of the first-order hyperpolarizability (β) is indicative of significant NLO activity. For organic molecules, this is often associated with a donor-π-acceptor (D-π-A) architecture. While 2-Methyl-2H-indazole itself is not a classic D-π-A system, the inherent asymmetry of the indazole ring and the presence of the methyl group can lead to a non-zero hyperpolarizability. The computational prediction of these properties can guide the design of new indazole derivatives with enhanced NLO responses.
Table 2: Key Parameters for NLO Property Assessment
Parameter
Symbol
Significance
Dipole Moment
μ
Measures the overall polarity of the molecule.
Polarizability
α
Describes the ease with which the electron cloud can be distorted by an electric field.
First-Order Hyperpolarizability
β
Quantifies the second-order NLO response.
Conclusion and Future Directions
The theoretical and computational study of 2-Methyl-2H-indazole provides a wealth of information about its fundamental molecular properties. Through the application of DFT calculations, we can obtain a detailed understanding of its geometry, spectroscopic characteristics, electronic structure, and potential for nonlinear optical applications. These computational insights are invaluable for the rational design of novel indazole-based compounds with tailored properties for drug development and materials science.
Future computational work could explore the interaction of 2-Methyl-2H-indazole with biological targets through molecular docking and molecular dynamics simulations, providing a deeper understanding of its potential pharmacological activity. Furthermore, the systematic in silico screening of derivatives with various substituents could accelerate the discovery of new lead compounds with enhanced efficacy and desired physicochemical properties.
References
Gopi, B., & Vijayakumar, V. (2024). Synthesis molecular docking and DFT studies on novel indazole derivatives. RSC Advances, 14(19), 13218–13226. [Link][3]
Muthu, S., et al. (2022). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. Crystals, 12(3), 337. [Link][1]
Saeed, A., et al. (2021). Crystal structure, DFT calculations and Hirshfeld surface analysis of 3-(4-methylphenyl)-6-nitro-1H-indazole. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 11), 1123–1129. [Link]
Muthu, S., et al. (2022). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. ResearchGate. [Link][2]
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2-Methyl-2H-indazole: A Strategic Building Block for Modern Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Indazole Scaffold and the Significance of the 2-Methyl Isomer Indazole, a bicyclic heteroaromatic system compo...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: The Indazole Scaffold and the Significance of the 2-Methyl Isomer
Indazole, a bicyclic heteroaromatic system composed of a fused benzene and pyrazole ring, is a cornerstone of medicinal chemistry.[1][2] Its structural rigidity and ability to participate in various non-covalent interactions have cemented its status as a privileged scaffold in drug design. Indazole exists in three tautomeric forms: 1H-indazole, 2H-indazole, and the less common 3H-indazole.[2][3] The 1H-tautomer is generally the more thermodynamically stable form.[1][3] However, the 2H-indazole isomer, and specifically its N-alkylated derivatives like 2-Methyl-2H-indazole, offer a unique vector for molecular elaboration and have been instrumental in the development of numerous clinically significant agents.[1][4]
This guide provides a comprehensive overview of 2-Methyl-2H-indazole as a heterocyclic building block, focusing on its synthesis, physicochemical properties, reactivity, and strategic applications in drug discovery.
Physicochemical Properties and Structural Attributes
The defining feature of 2-Methyl-2H-indazole is the methylation at the N2 position of the pyrazole ring. This seemingly simple modification has profound implications for the molecule's properties and its utility in synthesis.
The higher basicity and dipole moment of the 2-methyl isomer compared to its 1-methyl counterpart are noteworthy.[4] These electronic characteristics can influence intermolecular interactions, solubility, and metabolic stability, all critical parameters in drug design.
Synthesis of 2-Methyl-2H-indazole and its Derivatives
The regioselective synthesis of 2-alkyl-2H-indazoles presents a common challenge due to the thermodynamic preference for N1-alkylation.[6] However, several strategies have been developed to favor the formation of the desired N2-isomer.
General Synthetic Strategies
A prevalent method for synthesizing 2-substituted-2H-indazoles involves the cyclization of appropriately substituted precursors. For instance, the Cadogan reaction, which involves the reductive cyclization of o-nitrobenzylamines or related Schiff bases, is a classic approach to the 2H-indazole core.[4]
Caption: General workflow for the Cadogan reaction to synthesize 2-substituted-2H-indazoles.
More contemporary methods often employ transition metal catalysis. Copper-catalyzed one-pot, three-component reactions of 2-bromobenzaldehydes, primary amines, and sodium azide have proven to be a versatile route to 2-aryl-2H-indazoles.[2][7]
Exemplary Protocol: Synthesis of 2-Methyl-6-nitro-2H-indazole
A practical, well-documented procedure for the N-methylation of a substituted indazole is the synthesis of 2-methyl-6-nitro-2H-indazole, a key intermediate for the anticancer drug Pazopanib.[8]
Step-by-Step Methodology:
Dissolution: Dissolve 6-Nitro-1H-indazole (2 g) in dichloromethane (30 ml).
Reagent Addition: Add dimethyl sulfate (1.7 ml) and dimethyl sulfoxide (2 ml) to the solution.
Reaction: Heat the mixture to reflux and maintain for 12 hours.
Work-up: After cooling, wash the reaction mixture with a saturated sodium bicarbonate solution (10 ml).
Extraction: Extract the aqueous layer with dichloromethane (20 ml).
Drying and Concentration: Dry the combined organic layers with sodium sulfate and evaporate the solvent to yield the product as a yellow solid (78% yield).[8]
This protocol illustrates a direct N-methylation approach, where the reaction conditions can influence the ratio of N1 to N2 isomers. The choice of solvent and methylating agent is critical for optimizing the yield of the desired 2-methyl product.
Reactivity and Strategic Functionalization
The 2-Methyl-2H-indazole core is a versatile template for further chemical modifications. The C3 position is particularly susceptible to functionalization, providing a strategic handle for introducing diversity into drug candidates.
C3-H Functionalization: A Gateway to Novel Analogs
Recent advances have focused on the direct C-H functionalization of the C3 position, which avoids the need for pre-functionalized starting materials.[9] These transformations are often mediated by transition metals or proceed through radical pathways.[9][10]
Key C3-Functionalization Reactions:
Trifluoromethylation: Under metal-free conditions, using sodium trifluoromethanesulfinate, the trifluoromethyl group can be installed at the C3 position.[4]
Formylation: Microwave-assisted formylation at C3 can be achieved using selectfluor.[4]
Benzylation: Cross-dehydrogenative coupling with arenes, catalyzed by tetra-n-butylammonium iodide (TBAI), allows for the regioselective C3-benzylation.[4]
Amination: Copper-catalyzed amination provides access to C3-amino-2H-indazole derivatives.[4]
Caption: Key C3-functionalization reactions of the 2-Methyl-2H-indazole core.
These reactions empower medicinal chemists to rapidly generate libraries of analogs with diverse substituents at a key position for modulating biological activity.
Applications in Drug Discovery: A Case Study of Pazopanib
The clinical and commercial success of drugs containing the 2H-indazole scaffold underscores the importance of this heterocyclic system. Pazopanib (Votrient®), a multi-target tyrosine kinase inhibitor used in the treatment of renal cell carcinoma and soft tissue sarcoma, is a prime example.
The synthesis of Pazopanib prominently features a 2-Methyl-2H-indazole core. As previously mentioned, 2-Methyl-6-nitro-2H-indazole is a crucial intermediate in its manufacturing process.[8] The subsequent chemical transformations build upon this core to construct the final, complex drug molecule.
Caption: Simplified synthetic logic for Pazopanib, highlighting the role of 2-Methyl-2H-indazole.
The use of the 2-Methyl-2H-indazole building block in Pazopanib showcases how this scaffold can be strategically employed to orient functional groups in three-dimensional space to achieve potent and selective inhibition of biological targets.
Conclusion: A Versatile and Enduring Scaffold
2-Methyl-2H-indazole has emerged as a heterocyclic building block of significant value in contemporary drug discovery. Its distinct electronic properties, coupled with a growing arsenal of synthetic methodologies for its preparation and functionalization, provide a robust platform for the design and synthesis of novel therapeutic agents. The continued exploration of its reactivity and its incorporation into new molecular designs will undoubtedly lead to the discovery of the next generation of innovative medicines.
References
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Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. (2025). International Journal of Scientific Development and Research, 10(2). [Link]
Y. Zhang, et al. (2021). Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry, 19(42), 9229-9243. [Link]
2-Methyl-2H-indazole. (n.d.). In NIST Chemistry WebBook. Retrieved from [Link]
Recent Advances in C–H Functionalization of 2H-Indazoles. (2021). Request PDF on ResearchGate. [Link]
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A. K. S. T. Kumar, et al. (2023). Recent Synthetic Approaches to 1H- and 2H-Indazoles. A Review. ResearchGate. [Link]
2-Methyl-2H-indazole. (n.d.). In NIST Chemistry WebBook. Retrieved from [Link]
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U. Beifuss, et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 224. [Link]
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K. Rodríguez-Villar, et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2132. [Link]
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The 2H-Indazole Core: A Technical Guide to Chemical Stability and Reactivity for the Modern Chemist
Executive Summary: The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2][3] While the 1H-indazo...
Author: BenchChem Technical Support Team. Date: January 2026
Executive Summary: The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2][3] While the 1H-indazole tautomer is more commonly encountered, its 2H-indazole isomer presents unique electronic properties and synthetic vectors that are of increasing interest to researchers in drug discovery and materials science.[2][4] This guide provides an in-depth analysis of the core chemical principles governing the 2H-indazole ring, moving from its fundamental stability and tautomeric landscape to a detailed exploration of its reactivity. We will examine strategic synthetic routes to selectively access the 2H-core and delve into key functionalization reactions, including regioselective N-alkylation/arylation and C-H functionalization at both the carbocyclic and pyrazolic rings. The causality behind experimental choices and detailed, field-proven protocols are provided to equip researchers, scientists, and drug development professionals with a practical and authoritative understanding of this versatile heterocycle.
Fundamental Chemical Stability: The Tautomeric Equilibrium
A foundational understanding of the indazole system must begin with its tautomerism. Indazole exists as two primary annular tautomers, 1H-indazole and 2H-indazole, which can interconvert via proton transfer.[5][6] This equilibrium is not merely an academic curiosity; it profoundly influences the molecule's synthesis, reactivity, and even its biological interactions.[5]
Thermodynamic Landscape
Experimental and computational studies consistently show that the 1H-tautomer is the thermodynamically more stable form.[6][7][8] The energy difference is significant enough to ensure that the 1H form predominates in most neutral conditions. This stability is largely attributed to greater aromaticity in the 1H system.[8]
This is the default state and the starting point for many synthetic strategies.
The consequence for chemists is twofold:
Syntheses targeting the 2H-indazole core must employ strategies that either kinetically favor its formation or circumvent the tautomeric equilibrium altogether.
Reactions on an unsubstituted indazole core, such as alkylation, will often yield mixtures, as the reaction can proceed through the N1 or N2 atoms of the respective tautomers or the common indazolide anion.[1][9]
Caption: Workflow for the selective synthesis of 2H-indazoles.
**Experimental Protocol: General Procedure for Synthesis of 2H-Indazoles via Sydnone/Aryne Cycloaddition.[10]
To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the benzyne precursor (e.g., 2-(trimethylsilyl)phenyl triflate, ~1.2 equivalents) and the sydnone (1.0 equivalent, ~0.4 mmol).
Add anhydrous tetrahydrofuran (THF, 4 mL) and stir the mixture until all solids have dissolved.
Add a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF, ~1.6 equivalents) dropwise at room temperature.
Stir the reaction at room temperature for the specified time (typically 12 hours), monitoring progress by Thin Layer Chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the residue by column chromatography on silica gel to afford the pure 2H-indazole product.
Reactivity Profile: A Guide to Functionalization
Once synthesized, the 2H-indazole core offers multiple sites for functionalization. Understanding the regioselectivity of these reactions is critical for its effective use as a scaffold.
Reactions at Nitrogen: Regioselective Alkylation and Arylation
Direct N-alkylation of the parent indazole is often complicated, yielding mixtures of N1 and N2 products. [1]However, for a pre-formed 2H-indazole (where N2 is already substituted), the remaining N1 nitrogen is not a reactive site for further alkylation. Instead, the challenge lies in selectively alkylating an unsubstituted indazole at the N2 position.
Controlling Selectivity:
Steric and Electronic Effects: The regioselectivity of N-alkylation on a bare indazole ring is highly sensitive to the substitution pattern. For instance, the presence of electron-withdrawing groups like -NO₂ or -CO₂Me at the C7 position can confer excellent N2 selectivity (≥96%), likely due to electronic perturbation of the nearby N1 atom.
[11]* Brønsted Acid Catalysis: Modern methods have shown that Brønsted acid catalysts can be modulated to achieve switchable, or regiodivergent, N1/N2 alkylation, offering a high degree of control.
[12]* Copper-Catalyzed N-Arylation: The Ullmann-type coupling is a robust method for N-arylation. Using a copper(I) source like CuI with a suitable base (e.g., K₃PO₄) in a polar aprotic solvent like DMF allows for the effective arylation of indazole with aryl bromides or iodides. [13][14][15]While this often produces a mixture of N1 and N2 products, separation is typically feasible.
C-H Functionalization on the Carbocyclic Ring: Site-Selective Nitration
Directing electrophilic substitution to a specific position on the benzene portion of the 2H-indazole is a powerful tool for diversification. A notable example is the site-selective nitration at the C7 position.
Causality: This transformation is achieved using iron(III) nitrate nonahydrate, often with a Lewis acid co-catalyst like Zn(OTf)₂. [16][17]Mechanistic investigations suggest the reaction proceeds through a radical pathway, which circumvents the typical ortho/para directing effects seen in classical electrophilic aromatic substitution, leading to high regioselectivity for the C7 position.
[16][17]
**Experimental Protocol: Site-Selective C7-Nitration of 2H-Indazoles.[18]
To an oven-dried 50 mL round-bottom flask, add the starting 2H-indazole (e.g., 2-phenyl-2H-indazole, 1.0 equivalent, 5.0 mmol), iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O, 2.0 equivalents), and zinc trifluoromethanesulfonate (Zn(OTf)₂, 40 mol%).
Add acetonitrile (CH₃CN, 20 mL) to the flask.
Heat the reaction mixture in an oil bath at 80 °C for 1 hour under a nitrogen atmosphere.
Monitor the reaction progress by TLC.
After completion, cool the reaction to room temperature and extract with ethyl acetate (40 mL).
Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the crude product via column chromatography to yield the 2-(aryl)-7-nitro-2H-indazole.
Caption: Workflow for the regioselective C7-nitration of 2H-indazoles.
C-H Functionalization at the Pyrazole Ring (C3 Position)
The C3 position of the 2H-indazole ring is electronically distinct and is a primary site for various functionalization reactions, particularly those involving radical or photochemical pathways.
Halogenation: Metal-free, regioselective halogenation at C3 can be readily achieved using N-halosuccinimides (NBS for bromination, NCS for chlorination). [19][20][21]By carefully tuning the reaction conditions (solvent, temperature, equivalents of NXS), chemists can selectively install one or more halogen atoms. [20][21]Ultrasound-assisted bromination with dibromohydantoin also provides an efficient route to C3-bromoindazoles.
[22]* Photocatalytic Reactions: The C3 position is particularly susceptible to visible-light-mediated reactions. This modern synthetic approach allows for the introduction of complex functional groups under mild conditions. Examples include:
C3-Amidation: Using an organic photocatalyst like 4CzIPN, 2H-indazoles can be directly amidated with N-aminopyridinium salts.
[23] * C3-Carbamoylation: A similar photocatalytic system enables the coupling with oxamic acids to form C3-carboxamides.
[24] * C3-Alkoxylation: Under specific photocatalytic conditions, direct C-O bond formation with alcohols is possible.
[25]
These reactions typically proceed via a radical mechanism where a photocatalyst generates a reactive radical species that is trapped by the electron-rich C3 position of the indazole.
Conclusion
The 2H-indazole core, while being the less thermodynamically stable tautomer, is a synthetically accessible and highly valuable scaffold. Its stability is intrinsically linked to its tautomeric relationship with the 1H form, a factor that must be managed through strategic synthesis. The development of selective cycloaddition reactions has provided robust entry points to this ring system. The subsequent reactivity of the 2H-indazole is rich and controllable, offering distinct handles for functionalization at the N2-substituent, the C7 position of the carbocyclic ring, and the C3 position of the pyrazole ring. The advent of modern radical and photocatalytic methods has further expanded the toolkit for modifying this core, cementing its importance as a versatile building block for the creation of novel therapeutics and functional materials.
References
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2-Methyl-2H-indazole: A Privileged Scaffold in Modern Chemical Research and Drug Discovery
Abstract: The 2-Methyl-2H-indazole core represents a quintessential "privileged scaffold" in contemporary medicinal chemistry and materials science. As an isomer of the more thermodynamically stable 1H-indazole, this mot...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: The 2-Methyl-2H-indazole core represents a quintessential "privileged scaffold" in contemporary medicinal chemistry and materials science. As an isomer of the more thermodynamically stable 1H-indazole, this motif imparts unique electronic and steric properties that are instrumental in fine-tuning molecular interactions with biological targets. This technical guide provides an in-depth review of the critical research areas surrounding 2-Methyl-2H-indazole, beginning with a comparative analysis of its fundamental properties against its 1H counterpart. We will explore the primary synthetic strategies for accessing the 2-substituted-2H-indazole core, detailing the causality behind key experimental choices in methodologies such as reductive cyclizations and multi-component reactions. Furthermore, this guide will illuminate the strategic functionalization of the indazole ring, particularly at the C3 position, which is pivotal for derivatization in drug development. The profound impact of this scaffold is highlighted through case studies of blockbuster drugs like Niraparib and Pazopanib, where the 2H-indazole moiety is a cornerstone of their therapeutic efficacy. Finally, we will touch upon emerging applications in materials science and provide a forward-looking perspective on the future of 2-Methyl-2H-indazole research.
Introduction: The Significance of Isomeric Distinction in the Indazole Landscape
The indazole framework, a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyrazole ring, exists in three tautomeric forms: 1H-indazole, 2H-indazole, and 3H-indazole.[1][2][3] While the 1H-tautomer is the predominant and more thermodynamically stable form, the 2H-isomer, particularly when N-substituted as 2-Methyl-2H-indazole, offers a distinct set of physicochemical properties that have proven highly advantageous in molecular design.[1][2]
The choice of nitrogen for substitution is not trivial; it fundamentally alters the molecule's electronic distribution, hydrogen bonding capability, and overall topology. A comparison between the 1-methyl and 2-methyl isomers reveals these critical differences.
Property
1-Methyl-1H-indazole
2-Methyl-2H-indazole
Rationale and Implication
Basicity (pKb)
0.42
2.02
The lone pair on the N1 nitrogen in the 1-methyl isomer is part of the aromatic system, making it less available for protonation and thus less basic. The 2-methyl isomer is significantly more basic, which can be crucial for forming salt bridges or other ionic interactions with biological targets like enzyme active sites.[1][4]
Dipole Moment (D)
1.50
3.4
The larger dipole moment of 2-Methyl-2H-indazole indicates a more pronounced charge separation.[1][4] This property can enhance solubility in polar solvents and strengthen dipole-dipole interactions, which are critical for molecular recognition and binding affinity.
These intrinsic differences underscore why the 2-Methyl-2H-indazole scaffold is not merely an alternative but often a strategic choice for chemists aiming to optimize the pharmacological profile of a lead compound. Its presence is a hallmark of several successful therapeutic agents, including the PARP inhibitor Niraparib and the kinase inhibitor Pazopanib.[2][4][5]
Core Synthesis Strategies for the 2-Substituted-2H-Indazole Scaffold
The regioselective synthesis of 2-substituted-2H-indazoles is a central challenge, as direct alkylation of indazole often favors the thermodynamically more stable N1-substituted product.[6] Consequently, several robust methods have been developed to specifically construct the 2H-indazole core.
Method 1: The Cadogan Reductive Cyclization
A classic and reliable method involves the reductive cyclization of a Schiff base, formed from a 2-nitrobenzaldehyde and a primary amine (e.g., methylamine), using a phosphite reagent like triethyl phosphite.[4] This reaction proceeds through a deoxygenation mechanism, leading to the formation of the N-N bond and subsequent aromatization.
Cadogan reductive cyclization workflow.
Experimental Protocol: Synthesis of 2-Phenyl-2H-indazole (Illustrative Example) [4][7]
Schiff Base Formation: A mixture of 2-nitrobenzaldehyde (1 equivalent) and aniline (1 equivalent) is refluxed in an appropriate solvent (e.g., ethanol) for 2-4 hours to afford the corresponding Schiff base. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).
Reductive Cyclization: After cooling, the solvent is removed under reduced pressure. Triethyl phosphite (3-4 equivalents) is added to the crude Schiff base.
Heating: The reaction mixture is heated to reflux (typically 150-160 °C) for several hours until the reaction is complete (monitored by TLC).
Workup and Purification: The excess triethyl phosphite is removed by distillation under vacuum. The resulting residue is then purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to yield the pure 2-phenyl-2H-indazole.
For operational simplicity and efficiency, one-pot, three-component reactions are highly attractive. A prominent method involves the copper-catalyzed reaction of a 2-bromobenzaldehyde, a primary amine, and sodium azide.[1][3][8] The copper catalyst is crucial for facilitating the sequential formation of the C-N and N-N bonds within a single pot.[3]
Causality in Experimental Design:
Starting Materials: The use of readily available 2-bromobenzaldehydes, amines, and sodium azide makes this method highly practical.[1]
Catalyst System: Copper(I) salts are effective catalysts. The choice of ligand (e.g., TMEDA) or the use of copper nanoparticles can influence reaction efficiency.[1][8]
Solvent and Temperature: High-boiling polar aprotic solvents like DMSO are typically used to ensure all components remain in solution and to achieve the necessary reaction temperature (often around 120 °C).[1]
Table 1: Comparison of Core Synthetic Methodologies
Method
Starting Materials
Key Reagents/Catalysts
Advantages
Disadvantages
Cadogan Cyclization
2-Nitrobenzaldehydes, Amines
Triethyl phosphite
Well-established, reliable for many substrates.[4]
Requires high temperatures, stoichiometric phosphite reagent.
Copper-Catalyzed MCR
2-Bromobenzaldehydes, Amines, Sodium Azide
Copper(I) source (e.g., CuI)
One-pot, high atom economy, broad substrate scope.[3][8]
Requires handling of sodium azide (toxic/explosive).
Direct N2-Alkylation
Indazole, Alkylating Agent
Ga/Al, specific bases/catalysts
Direct, avoids pre-functionalization of benzene ring.
Regioselectivity (N1 vs. N2) can be a major challenge.[6]
Chemical Reactivity and Strategic Functionalization
Once the 2-Methyl-2H-indazole core is synthesized, its further derivatization is key to exploring structure-activity relationships (SAR). The C3 position is particularly reactive and serves as the primary handle for introducing diversity. This reactivity stems from its position adjacent to the pyridinic nitrogen (N2), making it susceptible to deprotonation and subsequent functionalization.
A multitude of modern synthetic methods have been applied to achieve regioselective C3-functionalization, often proceeding through radical pathways or metal-catalyzed C-H activation.[4][8]
Key C3-functionalization pathways of the 2H-indazole scaffold.
These transformations are vital for drug development, as the introduction of groups like amines, amides, and fluorinated alkyl chains can drastically alter a molecule's potency, selectivity, and pharmacokinetic properties.
Applications in Drug Discovery and Medicinal Chemistry
The 2-Methyl-2H-indazole scaffold is a cornerstone of several FDA-approved drugs, primarily in oncology. Its rigid, planar structure provides an excellent platform for orienting functional groups to fit precisely into the binding pockets of target proteins.
Case Study 1: Niraparib (PARP Inhibitor)
Niraparib is a potent poly (ADP-ribose) polymerase (PARP) inhibitor used for the treatment of ovarian and other cancers.[2][5] The 2H-indazole-7-carboxamide portion of the molecule is critical for its activity. It mimics the nicotinamide moiety of the natural NAD+ substrate, allowing it to occupy the donor site of the PARP enzyme and inhibit its DNA repair function. A synthetic method for Niraparib involves the cyclization to form the 2H-indazole core as a key step.[9]
Case Study 2: Pazopanib (Tyrosine Kinase Inhibitor)
Pazopanib is a multi-targeted tyrosine kinase inhibitor that blocks key pathways involved in tumor growth and angiogenesis.[2][4] The 2-methyl-2H-indazole core serves as the central scaffold from which the pyrimidine and sulfonamide moieties are appended. The structural rigidity and specific geometry imposed by the indazole ring are essential for high-affinity binding to the ATP-binding site of kinases like VEGFR and PDGFR. Research has identified 2-methyl-6-nitro-2H-indazole as a key intermediate in the synthesis of Pazopanib.[10]
The 2H-indazole core as the central scaffold in major drugs.
Beyond oncology, 2H-indazole derivatives have demonstrated a wide spectrum of biological activities, including potent antiprotozoal effects against parasites like Giardia intestinalis and Entamoeba histolytica, as well as anti-inflammatory and antibacterial properties.[1][5][7]
Emerging Applications in Materials Science
The utility of the 2-Methyl-2H-indazole scaffold is not limited to medicine. The rigid, aromatic nature of the ring system, combined with its electronic properties, makes it an interesting building block for functional materials. Research has shown that certain 2-alkenyl- and 2-aryl-2H-indazoles exhibit significant fluorescence.[6][11] This opens up possibilities for their use as:
Fluorescent Probes: For imaging and sensing applications in biological systems.
Organic Light-Emitting Diodes (OLEDs): As components of the emissive layer in electronic displays.
The ability to tune the emission wavelength by modifying the substituents on the indazole ring makes this a promising area for future exploration.
Conclusion and Future Outlook
2-Methyl-2H-indazole has firmly established itself as more than just an isomer of indazole; it is a privileged scaffold with a unique and advantageous profile for molecular design. Its journey from a synthetic curiosity to the core of life-saving medicines is a testament to its versatile chemistry and favorable interactions with biological systems.
The future of 2-Methyl-2H-indazole research is bright and will likely focus on several key areas:
Green Synthesis: Development of more sustainable and environmentally friendly synthetic protocols, potentially leveraging flow chemistry or biocatalysis.
Novel Functionalization: Discovery of new methods to functionalize other positions on the indazole ring (e.g., C4, C5, C6), opening up new vectors for SAR exploration.
Expanded Biological Targets: Screening of 2-Methyl-2H-indazole libraries against a broader range of biological targets to uncover new therapeutic applications beyond oncology and infectious diseases.
Advanced Materials: Systematic investigation of the photophysical properties of novel derivatives to design next-generation fluorescent materials and organic electronics.
For researchers, scientists, and drug development professionals, the 2-Methyl-2H-indazole scaffold remains a fertile ground for innovation, promising continued contributions to both human health and materials technology.
References
Rodríguez-Villar, K., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2145. Available at: [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 2H-indazoles. Available at: [Link]
Thirupathi, G., et al. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 9(1), 20-34. Available at: [Link]
Lin, M.-H., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 238. Available at: [Link]
Li, J., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(15), 4976. Available at: [Link]
Pérez-Villanueva, J., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1857. Available at: [Link]
IJSDR. (2025). Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal of Scientific Development and Research, 10(2). Available at: [Link]
Kumar, A., & Sharma, S. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. Available at: [Link]
Lin, M.-H., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). ResearchGate. Available at: [Link]
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An In-depth Technical Guide to the CAS Number and Identifiers for 2-Methyl-2H-indazole and Its Analogs
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the chemical identifiers, properties, and synthetic considerations for 2-Methyl-2H-indazole and its key anal...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the chemical identifiers, properties, and synthetic considerations for 2-Methyl-2H-indazole and its key analogs. As the indazole scaffold is a privileged structure in medicinal chemistry, a thorough understanding of its derivatives is crucial for researchers in drug discovery and development.[1][2][3] This document moves beyond a simple listing of data, offering insights into the synthetic routes and the significance of various functionalized analogs.
The Core Scaffold: 2-Methyl-2H-indazole
2-Methyl-2H-indazole is a heterocyclic aromatic organic compound. It is one of two methylated isomers of indazole, the other being 1-methyl-1H-indazole. The position of the methyl group on the nitrogen atom significantly influences the molecule's electronic properties and, consequently, its chemical reactivity and biological activity. The 2H-indazole tautomer, while generally less thermodynamically stable than the 1H-indazole, is a critical motif in numerous pharmacologically active compounds.[2]
A precise identification of this compound is the first step in any research endeavor. The Chemical Abstracts Service (CAS) number is a unique numerical identifier assigned to every chemical substance, ensuring unambiguous identification in literature, databases, and regulatory submissions.
The following diagram illustrates a typical workflow for the unambiguous identification of a chemical entity like 2-Methyl-2H-indazole, starting from a common name and leading to a wealth of structural and safety information.
Caption: Workflow for Chemical Identification.
Key Analogs of 2-Methyl-2H-indazole in Research
The functionalization of the 2-Methyl-2H-indazole core allows for the modulation of its physicochemical properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target-binding affinity. Below are several key analogs with their identifiers, which are frequently encountered in medicinal chemistry and materials science.
Nitro-Substituted Analogs
Nitro groups are strong electron-withdrawing groups that can significantly alter the electronic character of the indazole ring. They also serve as versatile synthetic handles for further derivatization, for instance, through reduction to an amino group.
The amino group, being an electron-donating group, has an electronic effect opposite to that of the nitro group. Amino-indazoles are crucial building blocks for the synthesis of more complex molecules, often through amide bond formation or diazotization reactions.
The introduction of a carboxylic acid group provides a handle for forming esters, amides, or for use as a coordinating group in metal complexes. This functional group can also influence the solubility and pharmacokinetic properties of a potential drug candidate.
Identifiers for 2-Methyl-2H-indazole-3-carboxylic acid:
Boronic acids and their esters are exceptionally useful in organic synthesis, most notably in Suzuki-Miyaura cross-coupling reactions. The presence of a boronic acid group on the indazole scaffold opens up a vast chemical space for the synthesis of diverse analogs through carbon-carbon bond formation.
Identifiers for 2-Methyl-2H-indazole-6-boronic acid:
The regioselective synthesis of 2H-indazoles can be challenging, as the N-1 substituted products are often the thermodynamically favored isomers.[14] However, various methods have been developed to achieve regioselective access to the 2-substituted indazole core.
One common and effective strategy involves the reductive cyclization of ortho-nitrobenzylidene amines. This approach is advantageous as it utilizes readily available starting materials.
Caption: General Synthetic Pathway to 2H-Indazoles.
Exemplary Protocol: Synthesis of 2-Aryl-2H-indazoles via Reductive Cyclization
This protocol is adapted from methodologies described in the literature for the synthesis of 2H-indazoles.[15]
Objective: To synthesize a 2-aryl-2H-indazole from an o-nitrobenzaldehyde and a primary aromatic amine.
Materials:
Substituted o-nitrobenzaldehyde (1.0 eq)
Substituted primary amine (1.1 eq)
Tri-n-butylphosphine (2.0 eq)
Toluene (as solvent)
Standard glassware for organic synthesis (round-bottom flask, condenser)
Inert atmosphere setup (e.g., nitrogen or argon)
Stirring and heating apparatus (magnetic stirrer with hot plate)
Purification apparatus (silica gel for column chromatography)
Procedure:
Schiff Base Formation:
To a solution of the o-nitrobenzaldehyde in toluene, add the primary amine.
Reflux the mixture with a Dean-Stark trap to remove water, driving the condensation reaction to completion. The progress can be monitored by Thin Layer Chromatography (TLC).
Once the formation of the Schiff base (o-nitrobenzylidene amine) is complete, allow the reaction mixture to cool to room temperature.
Reductive Cyclization:
To the solution of the crude Schiff base, add tri-n-butylphosphine under an inert atmosphere.
Heat the reaction mixture to reflux and maintain for the time determined by reaction monitoring (typically several hours). The phosphine acts as the reducing agent, facilitating the cyclization to the indazole ring system.
Monitor the reaction by TLC until the starting material is consumed.
Work-up and Purification:
Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure.
Purify the crude product by silica gel column chromatography, using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to isolate the desired 2-aryl-2H-indazole.
Characterization:
Confirm the identity and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The obtained data should be compared with literature values for validation.
Causality and Trustworthiness: The choice of a phosphine-based reducing agent is crucial for its mildness and efficiency in promoting the deoxygenative cyclization. The protocol's trustworthiness is established through the in-process monitoring via TLC and the final analytical characterization, which provides a self-validating system to confirm the structure of the synthesized compound.
Conclusion
A precise and comprehensive understanding of chemical identifiers is fundamental to successful research. This guide has detailed the essential identifiers for 2-Methyl-2H-indazole and a selection of its scientifically significant analogs. By providing context on their synthesis and the rationale for their study, this document aims to equip researchers with the foundational knowledge needed to explore the rich chemistry and therapeutic potential of the indazole scaffold.
References
National Institute of Standards and Technology (NIST). 2-Methyl-2H-indazole. In NIST Chemistry WebBook; NIST Standard Reference Database Number 69; Linstrom, P.J., Mallard, W.G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link][4][16]
National Center for Biotechnology Information. PubChem Compound Summary for CID 138364, 2-Methyl-2H-indazole. [Link][7]
National Center for Biotechnology Information. PubChem Compound Summary for CID 19083173, 2-methyl-2H-indazole-4-carboxylic acid. [Link][17]
National Center for Biotechnology Information. PubChem Compound Summary for CID 81289, 2-Methyl-6-nitro-2H-indazole. [Link][8]
National Center for Biotechnology Information. PubChem Compound Summary for CID 590075, 2-Methyl-2H-indazol-3-amine. [Link][10]
National Institute of Standards and Technology (NIST). 2-Methyl-2H-indazole Notes. In NIST Chemistry WebBook; NIST Standard Reference Database Number 69; Linstrom, P.J., Mallard, W.G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link][16]
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Beifuss, U., et al. Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules2016 , 21(11), 1533. [Link][14]
Semantic Scholar. Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. [Link][19]
Caribbean Journal of Sciences and Technology. Synthesis of Pharmacologically Active Indazoles and Its Analogues. [Link][3]
Royal Society of Chemistry. Recent advances in C–H functionalization of 2H-indazoles. Org. Biomol. Chem., 2021 , 19, 6734-6751. [Link][24]
National Institute of Standards and Technology (NIST). 2-Methyl-5-nitro-2H-indazole. In NIST Chemistry WebBook; NIST Standard Reference Database Number 69; Linstrom, P.J., Mallard, W.G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link][9]
Application Note: A Practical Guide to the Regioselective N-Methylation of Indazoles
Audience: Researchers, scientists, and drug development professionals engaged in synthetic and medicinal chemistry. Abstract: N-methylated indazoles are a cornerstone structural motif in modern medicinal chemistry, appea...
Author: BenchChem Technical Support Team. Date: January 2026
Audience: Researchers, scientists, and drug development professionals engaged in synthetic and medicinal chemistry.
Abstract: N-methylated indazoles are a cornerstone structural motif in modern medicinal chemistry, appearing in numerous pharmacologically active agents.[1][2][3] However, the synthesis of these compounds is complicated by the presence of two nucleophilic nitrogen atoms (N1 and N2) within the indazole ring, leading to challenges in achieving regioselectivity. This application note provides an in-depth guide to understanding and controlling the N-methylation of indazoles. We will explore the mechanistic principles of kinetic versus thermodynamic control and provide detailed, field-proven protocols for the selective synthesis of both N1- and N2-methylated indazole isomers.
The Strategic Importance of N-Methylated Indazoles
The indazole scaffold is a privileged structure in drug discovery, frequently utilized as a bioisostere for indoles.[1] The specific placement of the methyl group on either the N1 or N2 position can profoundly impact a molecule's pharmacological profile, including its binding affinity, metabolic stability, and pharmacokinetic properties. For instance, the N2-methylated isomer of 3-methyl-6-nitro-1H-indazole is a critical intermediate in the synthesis of Pazopanib, an FDA-approved tyrosine kinase inhibitor for treating renal cell carcinoma.[4][5] This underscores the critical need for robust and regioselective synthetic methods to access specific isomers.
The Core Challenge: Regioselectivity in Indazole Alkylation
Direct alkylation of an NH-indazole often yields a mixture of N1- and N2-substituted products.[5][6] This lack of selectivity stems from the ambidentate nucleophilic character of the indazole anion formed upon deprotonation. The two nitrogen atoms, N1 and N2, can both attack an electrophile. The ultimate product distribution is governed by a delicate balance between kinetic and thermodynamic factors, which can be manipulated by the choice of base, solvent, and methylating agent.[4]
Thermodynamic Control: The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[2][3][4] Consequently, the N1-methylated product is the thermodynamically favored and more stable isomer. Reaction conditions that allow for equilibration, such as higher temperatures or the use of strong, non-nucleophilic bases in aprotic solvents, tend to favor the N1 isomer.[1][4]
Kinetic Control: The N2-position is often more sterically accessible, and its lone pair is considered more kinetically available for reaction in neutral indazoles.[6] Therefore, the N2-methylated product is typically the kinetically favored isomer.[4][6] Conditions that proceed rapidly at lower temperatures and do not allow for equilibration will often yield the N2-isomer as the major product.
Reaction Pathway Overview
The following diagram illustrates the competing pathways in indazole methylation, highlighting the formation of the indazole anion intermediate and the subsequent kinetic and thermodynamic product formation.
Caption: Competing N1 vs. N2 methylation pathways.
Experimental Protocols for Regioselective N-Methylation
The selection of the appropriate reaction conditions is paramount for achieving high regioselectivity. Below are two detailed protocols targeting the selective formation of either the N1- or N2-methylated indazole.
Protocol 1: N1-Methylation via Thermodynamic Control
This protocol is designed to favor the formation of the more stable N1-isomer by using a strong, non-nucleophilic base in an aprotic solvent, which facilitates thermodynamic equilibration.[2][3][4] The use of sodium hydride (NaH) in tetrahydrofuran (THF) is a well-established and reliable method.[2][4]
Workflow Diagram: N1-Methylation
Caption: Experimental workflow for N1-selective methylation.
Materials:
Substituted 1H-Indazole (1.0 equiv)
Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)
Anhydrous Tetrahydrofuran (THF)
Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄) (1.1 equiv)
Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted 1H-indazole (1.0 equiv) and anhydrous THF.
Deprotonation: Cool the stirred solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 equiv) portion-wise. Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the indazole to form the sodium salt. The portion-wise addition at 0°C controls the hydrogen gas evolution.
Anion Formation: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 30 minutes to ensure complete deprotonation.
Methylation: Cool the mixture back to 0 °C and add the methylating agent (1.1 equiv) dropwise. Causality: Adding the electrophile at a low temperature helps control the initial reaction rate and potential exotherms.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.[4]
Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[4]
Purification: Purify the crude product by column chromatography on silica gel to isolate the pure N1-methylated indazole.[4]
Protocol 2: N2-Methylation via Kinetic Control
This protocol aims to produce the kinetically favored N2-isomer. One effective method uses dimethyl carbonate (DMC), an environmentally safer methylating agent, with a non-nucleophilic organic base like triethylenediamine (DABCO) in a polar aprotic solvent.[4][7]
Workflow Diagram: N2-Methylation
Caption: Experimental workflow for N2-selective methylation.
Reaction Setup: In a round-bottom flask, dissolve the 3-methyl-6-nitro-1H-indazole (1.0 equiv) and triethylenediamine (1.0 equiv) in DMF.[4]
Pre-mixing: Stir the reaction mixture at room temperature for 15 minutes.
Addition of Methylating Agent: Slowly add dimethyl carbonate (1.2 equiv) dropwise to the mixture.[4] Causality: DMC is a green methylating agent. The reaction mechanism is believed to involve nucleophilic attack by the base on DMC, creating a more active methylating species.[8]
Reaction: Heat the reaction system to reflux and continue stirring for approximately 6 hours. Monitor the reaction progress by TLC or LC-MS.[4]
Product Isolation: After the reaction is complete, cool the mixture to room temperature.
Precipitation: Add water (e.g., 120 mL) and stir for 15 minutes to precipitate the product.[4] Causality: The N2-methylated product is often less polar than the starting material and the N1-isomer, and is typically insoluble in the DMF/water mixture, allowing for isolation by simple filtration.
Final Product: Collect the solid product by filtration and dry to obtain the N2-methylated indazole.[4]
Summary of Reaction Conditions
The choice of reagents and solvents critically dictates the N1:N2 ratio. The table below summarizes various reported conditions.
Methylating agents such as methyl iodide and dimethyl sulfate are potent electrophiles and must be handled with extreme caution due to their toxicity and potential carcinogenicity.
Engineering Controls: Always handle these reagents in a well-ventilated chemical fume hood.[11][12]
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a face shield, a lab coat, and suitable chemical-resistant gloves (e.g., nitrile gloves may offer splash protection but should be changed immediately upon contamination).[11][13][14]
Handling: Use syringes or cannulas for transferring liquids to avoid exposure. Do not work alone when handling highly toxic chemicals.
Waste Disposal: Quench any residual reagent and dispose of all contaminated materials (glassware, gloves, bench paper) according to your institution's hazardous waste disposal guidelines.
Conclusion
The regioselective N-methylation of indazoles is a solvable but nuanced challenge in organic synthesis. By understanding the principles of thermodynamic versus kinetic control, researchers can strategically select reaction conditions to favor the desired N1 or N2 isomer. For the thermodynamically stable N1-methylated product, the use of a strong base like NaH in an aprotic solvent like THF is highly effective. Conversely, for the kinetically favored N2-isomer, conditions employing reagents like dimethyl carbonate with an organic base, or acid-catalyzed reactions with specific alkylating agents, have proven successful. The protocols and data presented in this note serve as a robust starting point for scientists working to synthesize these valuable heterocyclic compounds.
References
ResearchGate. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Retrieved from [Link]
Royal Society of Chemistry. (2024). Development of a selective and scalable N1-indazole alkylation. PMC. Retrieved from [Link]
National Institutes of Health. (2022). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]
Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]
ResearchGate. (n.d.). Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. Retrieved from [Link]
National Institutes of Health. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]
Organic Chemistry Portal. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Retrieved from [Link]
Connect Journals. (2017). The regioselective Alkylation of some Indazoles using Trialkyl Orthoformate. Indian Journal of Heterocyclic Chemistry. Retrieved from [Link]
Royal Society of Chemistry. (2024). Development of a selective and scalable N1-indazole alkylation. Retrieved from [Link]
Royal Society of Chemistry. (2024). Development of a selective and scalable N 1-indazole alkylation. RSC Advances. Retrieved from [Link]
ResearchGate. (2010). A Practical Method for N Methylation of Indoles Using Dimethyl Carbonate. Retrieved from [Link]
University of California, Santa Cruz. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]
University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]
ResearchGate. (2011). N-Methylation of NH-Containing Heterocycles with Dimethyl Carbonate Catalyzed by TMEDA. Retrieved from [Link]
National Institutes of Health. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]
Queen Mary University of London. (2018). Procedures and Guidance Notes for working with biological agents and materials. Retrieved from [Link]
Google Patents. (2006). WO2006048745A1 - Methods for preparing indazole compounds.
CKM Analytix. (n.d.). Handling Hazardous Chemicals In A Laboratory Setting: A Comprehensive Guide. Retrieved from [Link]
The 2-Methyl-2H-Indazole Scaffold: A Privileged Motif in Modern Medicinal Chemistry
Application Notes and Protocols for Researchers and Drug Development Professionals Introduction: The Ascendance of the 2-Methyl-2H-Indazole Core In the landscape of contemporary drug discovery, the indazole nucleus has e...
Author: BenchChem Technical Support Team. Date: January 2026
Application Notes and Protocols for Researchers and Drug Development Professionals
Introduction: The Ascendance of the 2-Methyl-2H-Indazole Core
In the landscape of contemporary drug discovery, the indazole nucleus has emerged as a "privileged scaffold"—a molecular framework that demonstrates the ability to bind to multiple, diverse biological targets.[1][2] Among its isomers, the 2H-indazole tautomer, and specifically the 2-methyl-2H-indazole moiety, has garnered significant attention.[3] Its thermodynamic properties, such as a higher dipole moment compared to its 1-methyl-1H counterpart, contribute to its unique interaction profile with biological macromolecules.[3] This structural motif is a cornerstone of several approved pharmaceuticals, most notably in the realm of oncology, underscoring its clinical and medicinal significance.[4][5]
This guide provides an in-depth exploration of the utility of the 2-methyl-2H-indazole scaffold in medicinal chemistry. We will delve into its synthesis, its role as a critical pharmacophore, and provide detailed, field-proven protocols for its incorporation and evaluation in drug discovery workflows.
Part 1: Synthesis and Functionalization of the 2-Methyl-2H-Indazole Scaffold
The regioselective synthesis of 2-substituted-2H-indazoles is a critical step in harnessing the potential of this scaffold. While the 1H-tautomer is often thermodynamically more stable, various synthetic strategies have been developed to favor the formation of the 2H-isomer.[5]
The One-Pot Condensation-Cadogan Reductive Cyclization
A robust and efficient method for the synthesis of 2-substituted-2H-indazoles is the one-pot reaction involving the condensation of an o-nitrobenzaldehyde with a primary amine (in this case, methylamine or its precursor), followed by a Cadogan reductive cyclization.[6][7] This approach is advantageous as it avoids the isolation of intermediates and often proceeds under milder conditions than traditional methods.[6]
Causality Behind Experimental Choices:
o-Nitrobenzaldehyde and Primary Amine: These are the foundational building blocks for the indazole ring system. The ortho-nitro group is essential for the subsequent cyclization.
Tri-n-butylphosphine (P(n-Bu)₃): This phosphine serves as the reducing agent, facilitating the deoxygenation of the nitro group to form a nitrene intermediate, which is key to the cyclization process. Milder phosphines are chosen to avoid harsh reaction conditions.[6]
One-Pot Procedure: This enhances efficiency and safety by minimizing handling of potentially reactive intermediates.[6]
Application Note & Protocols: 2-Methyl-2H-indazole as a Pivotal Intermediate for Active Pharmaceutical Ingredients
Introduction: The Strategic Importance of the Indazole Scaffold in Medicinal Chemistry The indazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds....
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Importance of the Indazole Scaffold in Medicinal Chemistry
The indazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its two nitrogen atoms offer opportunities for diverse functionalization, leading to a wide array of pharmacological activities. Among the various substituted indazoles, 2-alkyl-2H-indazoles are of particular interest due to their prevalence in a number of approved drugs. This application note focuses on 2-Methyl-2H-indazole and its derivatives as key intermediates in the synthesis of Active Pharmaceutical Ingredients (APIs). We will delve into the synthetic strategies for obtaining these valuable building blocks with a focus on regioselectivity, and provide a detailed protocol for the synthesis of a key intermediate for the anticancer drug, Pazopanib.
The regioselective alkylation of the indazole ring is a critical challenge in the synthesis of these intermediates. Alkylation can occur at either the N1 or N2 position, and the desired isomer often depends on the specific therapeutic target. The formation of the N1 or N2 isomer is influenced by a delicate interplay of steric and electronic effects, as well as reaction conditions such as the choice of base, solvent, and alkylating agent.[2]
Synthetic Pathways to 2-Methyl-2H-indazole Derivatives
The synthesis of 2-methyl-2H-indazole derivatives can be achieved through various methods, with the direct methylation of the parent indazole being a common approach. The challenge lies in controlling the regioselectivity of the methylation.
Diagram: General Reaction Scheme for Indazole Methylation
Caption: Regioselectivity in the methylation of indazole leads to a mixture of N1 and N2 isomers.
Several strategies have been developed to achieve regioselective N2-alkylation of indazoles. These include copper-catalyzed reactions, one-pot multi-component reactions, and carefully controlled classical alkylations.[3] For instance, a one-pot synthesis of 2H-indazoles from ortho-imino-nitrobenzene substrates has been reported, which involves a reductive cyclization promoted by tri-n-butylphosphine.[4]
Application in API Synthesis: The Case of Pazopanib
Pazopanib is a potent tyrosine kinase inhibitor used in the treatment of renal cell carcinoma and soft tissue sarcoma.[5] A key intermediate in its synthesis is 2,3-dimethyl-6-nitro-2H-indazole. The synthesis of this intermediate from 3-methyl-6-nitro-1H-indazole provides an excellent practical example of the importance of regioselective N2-methylation.[6]
Diagram: Synthetic Workflow for Pazopanib Intermediate
Caption: Multi-step synthesis of Pazopanib highlighting the key 2-methyl-2H-indazole intermediate.
Detailed Experimental Protocol: Synthesis of 2,3-Dimethyl-6-nitro-2H-indazole
This protocol describes the regioselective N2-methylation of 3-methyl-6-nitro-1H-indazole, a crucial step in the synthesis of Pazopanib.[5][7]
Materials and Reagents:
Reagent
CAS Number
Molecular Weight
Quantity
3-Methyl-6-nitro-1H-indazole
6494-19-5
177.15 g/mol
10.0 g
Trimethyl orthoformate
149-73-5
106.12 g/mol
30.3 mL
Toluene
108-88-3
92.14 g/mol
170 mL
N,N-Dimethylformamide (DMF)
68-12-2
73.09 g/mol
17 mL
Sulfuric Acid (98%)
7664-93-9
98.08 g/mol
2.8 mL
Equipment:
500 mL three-necked round-bottom flask
Magnetic stirrer and heating mantle
Reflux condenser
Dropping funnel
Thermometer
Standard laboratory glassware
Procedure:
Reaction Setup: To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, add 3-methyl-6-nitro-1H-indazole (10.0 g).
Solvent Addition: Add toluene (170 mL) and N,N-dimethylformamide (DMF) (17 mL) to the flask. Stir the mixture to dissolve the starting material.
Addition of Methylating Agent: Add trimethyl orthoformate (30.3 mL) to the reaction mixture.
Acid Catalysis: Cool the mixture in an ice bath. Slowly add concentrated sulfuric acid (2.8 mL) dropwise via the dropping funnel, ensuring the temperature remains below 10 °C.
Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 60 °C. Maintain this temperature and stir for 5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into ice-water (200 mL) with stirring.
Precipitation and Filtration: A yellow solid will precipitate. Stir the suspension for 30 minutes, then collect the solid by vacuum filtration.
Washing and Drying: Wash the solid with water until the filtrate is neutral. Dry the product in a vacuum oven at 50 °C to a constant weight.
Expected Yield and Purity:
The expected yield of 2,3-dimethyl-6-nitro-2H-indazole is approximately 73%.[7] The purity can be assessed by High-Performance Liquid Chromatography (HPLC) and characterized by NMR and Mass Spectrometry.
Safety Precautions
Sodium Hydride (NaH):
Hazards: Flammable solid, water-reactive. Contact with water releases flammable hydrogen gas, which can ignite spontaneously.[8] Causes severe skin burns and eye damage.
Handling: Handle in an inert atmosphere (glove box or under argon/nitrogen).[8] Use non-sparking tools.[9] Keep away from water and sources of ignition.[9]
Personal Protective Equipment (PPE): Flame-retardant lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles are mandatory.[8][10]
Spills: Cover with dry sand, dry chemical, or soda ash. DO NOT USE WATER.[9]
Methyl Iodide (CH₃I):
Hazards: Toxic if swallowed or inhaled.[11][12] Harmful in contact with skin.[12] Suspected of causing cancer.[12] Causes skin and eye irritation.[11]
Handling: Use only in a chemical fume hood.[11] Avoid contact with skin, eyes, and clothing.[13] Store in a cool, well-ventilated area, protected from light.[13]
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[12]
First Aid: In case of contact, immediately flush skin or eyes with plenty of water for at least 15 minutes.[11] If inhaled, move to fresh air.[11] Seek immediate medical attention in all cases of exposure.[12]
Characterization of 2-Methyl-2H-indazole Derivatives
The synthesized intermediates must be thoroughly characterized to ensure their identity and purity before proceeding to the next steps in API synthesis.
Analytical Techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and regiochemistry of the methylated indazole. The chemical shifts of the methyl group and the aromatic protons will differ significantly between the N1 and N2 isomers.[14]
Mass Spectrometry (MS): Provides information on the molecular weight of the compound, confirming the addition of the methyl group.[14]
High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the intermediate and to monitor the progress of the reaction. Normal phase or reverse phase HPLC methods can be developed depending on the polarity of the compounds.[15]
Table of Representative Characterization Data for a 2-Phenyl-2H-Indazole Derivative: [16]
2-Methyl-2H-indazole and its derivatives are indispensable intermediates in the synthesis of modern pharmaceuticals. A thorough understanding of the principles of regioselective N-alkylation of the indazole core is paramount for the efficient and scalable production of these valuable building blocks. The detailed protocol for the synthesis of a key Pazopanib intermediate provided herein serves as a practical guide for researchers in drug discovery and development. By adhering to the outlined procedures and safety precautions, scientists can confidently synthesize and utilize these important compounds in their pursuit of novel therapeutics.
References
New Jersey Department of Health. (n.d.). Hazard Summary: Sodium Hydride. Retrieved from [Link]
University of California, Santa Barbara. (2012, December 14). Standard Operating Procedure: Sodium Hydride. Retrieved from [Link]
Cole-Parmer. (n.d.). Material Safety Data Sheet - Methyl Iodide. Retrieved from [Link]
Google Patents. (n.d.). CN107235957A - A kind of synthetic method for preparing Niraparib.
Alkali Metals Limited. (n.d.). MSDS for SODIUM HYDRIDE. Retrieved from [Link]
Open Access Journals. (n.d.). Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug. Retrieved from [Link]
Environmental Protection Agency. (n.d.). Methyl Iodide (Iodomethane). Retrieved from [Link]
NINGBO INNO PHARMCHEM CO., LTD. (n.d.). The Chemical Synthesis of Axitinib: A Deep Dive into Key Intermediates. Retrieved from [Link]
MDPI. (n.d.). An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Retrieved from [Link]
Beilstein Journals. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]
Patsnap Eureka. (n.d.). Preparation methods of niraparib and intermediate of niraparib as well as intermediate compound.
Preprints.org. (2024, July 22). An Alternative Method to Synthesize N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Retrieved from [Link]
ResearchGate. (n.d.). Five-step synthesis of pazopanib 9 starting from 3-methyl-6-nitro-indazole 16. Retrieved from [Link]
Google Patents. (n.d.). CN106432055A - Preparation method of niraparib intermediate 4-(piperidyl-3-yl)aniline.
National Institutes of Health. (2018, March 23). Design, Synthesis, and Biological Evaluation of Axitinib Derivatives. Retrieved from [Link]
Google Patents. (n.d.). CN106632244A - A novel synthetic method for preparing an anticancer medicine Niraparib.
National Institutes of Health. (n.d.). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from [Link]
Google Patents. (n.d.). CN103570696B - A kind of preparation method of Axitinib intermediate and preparing the application in Axitinib.
ResearchGate. (n.d.). Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. Retrieved from [Link]
New Drug Approvals. (2015, July 9). AXITINIB. Retrieved from [Link]
Google Patents. (n.d.). US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof.
Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization. Retrieved from [Link]
Google Patents. (n.d.). CN103387565B - The preparation method of Axitinib.
National Institutes of Health. (n.d.). 2-Methyl-2H-indazole. Retrieved from [Link]
American Pharmaceutical Review. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]
National Institutes of Health. (2021, April 8). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Retrieved from [Link]
Chromatography Today. (n.d.). Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities. Retrieved from [Link]
National Institutes of Health. (2016, February 19). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). Retrieved from [Link]
Application Notes and Protocols for the Synthesis of 2-Alkenyl-2H-indazoles
Prepared by: Gemini, Senior Application Scientist Introduction: The Significance of the 2-Alkenyl-2H-indazole Scaffold The 2H-indazole core is a privileged scaffold in medicinal chemistry and materials science.[1] Compou...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
Introduction: The Significance of the 2-Alkenyl-2H-indazole Scaffold
The 2H-indazole core is a privileged scaffold in medicinal chemistry and materials science.[1] Compounds bearing this heterocyclic motif exhibit a remarkable breadth of pharmacological activities, including anti-inflammatory, antitumor, anti-HIV, and antibacterial properties.[2] Their unique electronic and structural features also make them valuable as charge-transporting materials in organic optoelectronics, such as in the fabrication of organic light-emitting diodes (OLEDs).[2]
A significant challenge in the synthesis of indazole derivatives lies in controlling the regioselectivity of N-substitution. Under many standard alkylating conditions, substitution at the N-1 position is thermodynamically favored, making the synthesis of N-2 substituted isomers a non-trivial pursuit.[3] This guide focuses on a robust and efficient pathway to a particularly valuable subclass: 2-alkenyl-2H-indazoles . These compounds not only possess intrinsic biological and material potential but also serve as versatile intermediates for further functionalization.
We will detail a proven synthetic strategy commencing from readily accessible 2-(2-carbonylmethyl)-2H-indazoles. The core of this application note is the olefination of the ketone or ester functionality to generate the target C=C double bond, a transformation critical for expanding the chemical diversity of this important molecular family.[3][4][5]
Overall Synthetic Workflow
The pathway to 2-alkenyl-2H-indazoles is conceptually a two-stage process. It begins with the regioselective synthesis of the carbonyl precursor, followed by the crucial olefination step.
Caption: High-level workflow for the synthesis of 2-alkenyl-2H-indazoles.
Stage 1: Synthesis of the Carbonyl Precursor
The starting material, a 2-(2-carbonylmethyl)-2H-indazole, is synthesized via direct, regioselective alkylation. The challenge of overcoming the thermodynamic preference for N-1 alkylation is addressed by using specific metal-mediated conditions.[3] Gallium/aluminium or aluminium-mediated reactions with α-bromocarbonyl compounds have been shown to effectively direct the alkylation to the N-2 position, providing the necessary ketone or ester precursors in good yields.[3][6]
Core Protocol: Acid-Catalyzed Condensation for Alkene Synthesis
A highly effective method for converting 2-(2-ketomethyl)-2H-indazoles into their alkenyl derivatives is through an acid-catalyzed condensation reaction with an appropriate aldehyde. This reaction is, in essence, an aldol condensation followed by dehydration.
The reaction proceeds through a well-established mechanism. The acid catalyst activates the indazole-ketone towards enolization. The resulting enol, a potent nucleophile, attacks the protonated aldehyde, leading to a dehydrated product, which is the α,β-unsaturated ketone.
Caption: Key mechanistic stages of the acid-catalyzed condensation.
Experimental Protocol 1: General Procedure for Condensation
This protocol is adapted from a demonstrated, effective synthesis of styrene-like 2-alkenyl-2H-indazoles.[3]
Materials and Reagents:
2-(2-Oxopropyl)-2H-indazole (or other appropriate indazolyl ketone)
Substituted benzaldehyde (or other aldehyde)
Concentrated Hydrochloric Acid (HCl)
Acetonitrile (CH₃CN)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Dichloromethane (CH₂Cl₂)
Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Silica Gel for column chromatography
Ethyl Acetate (EtOAc) and Hexanes for elution
Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine the 2-(2-carbonylmethyl)-2H-indazole (1.0 mmol, 1.0 equiv.) and the desired aldehyde (1.5 mmol, 1.5 equiv.) in acetonitrile (1 mL).
Catalyst Addition: Add 3 drops of concentrated HCl to the mixture.
Heating: Heat the reaction mixture to reflux under a nitrogen atmosphere.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed (typically 4 hours).
Quenching: Cool the reaction to room temperature. Carefully quench the acid by adding saturated NaHCO₃ solution dropwise until the pH of the aqueous phase is neutral (pH ≈ 7).
Extraction: Transfer the mixture to a separatory funnel and add dichloromethane (10 mL). Separate the layers. Extract the aqueous layer twice more with dichloromethane (2 x 10 mL).
Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the resulting crude residue by silica gel column chromatography. A typical eluent system is a gradient of ethyl acetate in hexanes (e.g., starting from 1:200 EtOAc/hexanes).[3]
Alternative Olefination Strategies
While acid-catalyzed condensation is highly effective, other classic olefination reactions are applicable and should be considered by researchers, depending on the specific carbonyl precursor.
Horner-Wadsworth-Emmons (HWE) Reaction: This reaction is a powerful tool for converting aldehydes and ketones into alkenes, typically with high (E)-stereoselectivity.[7][8] It involves a phosphonate-stabilized carbanion, which is more nucleophilic than the corresponding Wittig ylide.[7][9] The water-soluble phosphate byproduct simplifies purification, a distinct advantage over the Wittig reaction.[9]
Wittig Reaction: The Wittig reaction is a foundational method for alkene synthesis from carbonyls using a phosphonium ylide.[10][11] While effective, it can be challenging to separate the triphenylphosphine oxide byproduct, and stereoselectivity can be variable. Non-stabilized ylides tend to give (Z)-alkenes, while stabilized ylides favor (E)-alkenes.[10]
Protocol 2: Synthesis of a 3-(2H-Indazol-2-yl)-2H-chromen-2-one
This protocol demonstrates a variation of the condensation, likely proceeding via a Knoevenagel-type mechanism, to synthesize a coumarin-indazole conjugate—a compound class with interesting fluorescence properties.[3] Here, the precursor is an ester, and a base is used as the catalyst.
Materials and Reagents:
Ethyl 2-(2H-indazol-2-yl)acetate
2-Hydroxybenzaldehyde
Piperidine
Ethanol (EtOH)
Saturated Ammonium Chloride (NH₄Cl) solution
Procedure:
Reaction Setup: In a round-bottom flask, combine ethyl 2-(2H-indazol-2-yl)acetate (1.0 mmol, 1.0 equiv.), 2-hydroxybenzaldehyde (1.0 mmol, 1.0 equiv.), and piperidine (0.5 mmol, 0.5 equiv.) in ethanol (1 mL).
Heating: Heat the mixture to reflux.
Monitoring and Reaction Time: Allow the reaction to proceed for approximately 15 hours, monitoring by TLC if desired.
Quenching: Cool the reaction to ambient temperature. Quench by adding saturated NH₄Cl solution until the mixture is neutralized (pH ≈ 7).
Workup and Purification: The workup and purification would typically involve extraction with an organic solvent (e.g., EtOAc or CH₂Cl₂), drying of the organic phase, concentration, and purification of the crude product by recrystallization or silica gel chromatography to yield the final coumarin product.
Results and Data Summary
The acid-catalyzed condensation method has been successfully applied to a range of substrates, demonstrating its utility. The following table summarizes representative results from the literature.[3][5]
Entry
Indazole Ketone (R)
Aldehyde (R')
Product Yield (%)
E/Z Ratio
1
Phenyl
4-Chlorophenyl
85
>99:1
2
Phenyl
4-Methoxyphenyl
82
>99:1
3
Phenyl
2-Naphthyl
80
>99:1
4
Methyl
4-Chlorophenyl
75
91:9
5
Methyl
4-Methoxyphenyl
72
90:10
Table adapted from data presented in Lin, M.-H., et al. (2016).[3][5] The high yields and excellent E-stereoselectivity, particularly with aromatic ketones, underscore the robustness of this protocol.
Conclusion and Outlook
The synthetic protocols detailed herein provide a reliable and efficient pathway for the synthesis of 2-alkenyl-2H-indazoles from 2-(2-carbonylmethyl)-2H-indazole precursors. The acid-catalyzed condensation with aldehydes is a particularly straightforward and high-yielding method. The resulting 2-alkenyl-2H-indazoles are valuable compounds in their own right, with demonstrated potential as fluorescent probes, and serve as versatile platforms for further synthetic elaboration in drug discovery and materials science programs.[3]
References
Lin, M.-H., Liang, K.-Y., Tsai, C.-H., & Wu, H.-C. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 238. [Link]
PubMed. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. National Center for Biotechnology Information. [Link]
ResearchGate. (2016). (PDF) Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). [Link]
ResearchGate. (2015). Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. [Link]
Mañasa, C., & Merino, E. (2024). Copper-Catalyzed Hydroamination of 2-Alkynylazobenzenes: Synthesis of 3-Alkenyl-2H-Indazoles. The Journal of Organic Chemistry. [Link]
ResearchGate. Synthesis of 2-alkenyl-2H-indazoles 2 from ketones 3. [Link]
Professor Dave Explains. (2023). Horner-Wadsworth-Emmons Reaction [Video]. YouTube. [Link]
Pitchai, M., et al. (2024). Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under Microwave-Assisted Conditions. Synlett. [Link]
Mañasa, C., & Merino, E. (2024). Combined Gold and Photoredox Catalysis: Synthesis of 3-Alkenyl-2H-Indazoles from 2-Alkynylazobenzenes. Advanced Synthesis & Catalysis. [Link]
Organic Chemistry Portal. Wittig Reaction - Common Conditions. [Link]
Wang, B., et al. (2021). Direct Alkylation and Acylation of 2H-Indazoles Using Aldehydes under Metal-Free Conditions. Asian Journal of Organic Chemistry. [Link]
RSC Publishing. The nickel-catalyzed C3-acylation of 2H-indazoles with aldehydes. [Link]
Application Note & Protocol: A Robust Copper-Catalyzed One-Pot Synthesis of 2H-Indazoles for Drug Discovery and Development
Abstract The 2H-indazole scaffold is a privileged structural motif in medicinal chemistry, exhibiting a wide array of biological activities. This application note provides a comprehensive guide to a highly efficient and...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The 2H-indazole scaffold is a privileged structural motif in medicinal chemistry, exhibiting a wide array of biological activities. This application note provides a comprehensive guide to a highly efficient and operationally simple copper-catalyzed, one-pot, three-component synthesis of 2H-indazoles. We delve into the mechanistic underpinnings of this transformation, offer a detailed, field-proven experimental protocol, and present data on the substrate scope. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable method for accessing this important class of N-heterocycles.
Introduction: The Significance of 2H-Indazoles and the Advent of Copper Catalysis
2H-indazoles are a class of bicyclic aromatic compounds that have garnered significant attention in the pharmaceutical industry. They serve as effective bioisosteres for indoles and benzimidazoles, and their derivatives have demonstrated a broad spectrum of pharmacological properties, including antitumor, anti-HIV, antimicrobial, and anti-inflammatory activities.[1] The development of efficient synthetic routes to 2H-indazoles is therefore a critical endeavor in modern drug discovery.
Traditional methods for 2H-indazole synthesis often suffer from limitations such as harsh reaction conditions, limited substrate scope, and the use of expensive or toxic reagents. In contrast, copper-catalyzed methodologies have emerged as a powerful and versatile alternative. This application note focuses on a one-pot, three-component reaction involving readily available 2-bromobenzaldehydes, primary amines, and sodium azide. The use of a copper catalyst is pivotal, as it facilitates the sequential formation of both C-N and N-N bonds in a single operation, offering high atom economy and a broad tolerance for various functional groups.[1][2]
Reaction Mechanism: The Role of Copper in C-N and N-N Bond Formation
The copper-catalyzed synthesis of 2H-indazoles proceeds through a cascade of reactions, as illustrated in the proposed mechanism below. The copper catalyst plays a crucial role in two key steps: the initial C-N bond formation and the subsequent intramolecular N-N bond formation.[1][3]
A plausible mechanistic pathway begins with the condensation of a 2-bromobenzaldehyde with a primary amine to form the corresponding N-(2-bromobenzylidene)aniline intermediate.[1][3] In the presence of a copper(I) catalyst, this intermediate undergoes a C-N coupling reaction with sodium azide to form an N-(2-azidobenzylidene)aniline species. The copper catalyst is then proposed to activate the terminal nitrogen of the azide group, facilitating an intramolecular nucleophilic attack by the imine nitrogen. This step results in the formation of the indazole ring system and the extrusion of dinitrogen gas, regenerating the active copper catalyst to complete the catalytic cycle.[1]
Figure 1: Proposed mechanism for the copper-catalyzed synthesis of 2H-indazoles.
Experimental Protocol: A Step-by-Step Guide
This protocol is based on a representative procedure for the copper-catalyzed synthesis of 2-phenyl-2H-indazole.[1][4]
Materials and Reagents:
2-Bromobenzaldehyde
Aniline
Sodium azide (NaN₃)
Copper(I) iodide (CuI)
N,N,N′,N′-Tetramethylethylenediamine (TMEDA)
Dimethyl sulfoxide (DMSO)
Ethyl acetate (EtOAc)
Hexane
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Equipment:
Schlenk tube or a round-bottom flask with a reflux condenser
Magnetic stirrer and stir bar
Heating mantle or oil bath
Standard laboratory glassware for workup and purification
Experimental Workflow:
Figure 2: A streamlined workflow for the copper-catalyzed synthesis of 2H-indazoles.
Procedure:
Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 2-bromobenzaldehyde (1.5 mmol, 1.0 eq.), aniline (1.8 mmol, 1.2 eq.), sodium azide (3.0 mmol, 2.0 eq.), copper(I) iodide (0.15 mmol, 10 mol%), and N,N,N′,N′-tetramethylethylenediamine (TMEDA) (0.15 mmol, 10 mol%).
Solvent Addition: Add dry dimethyl sulfoxide (DMSO) (5.0 mL) to the Schlenk tube.
Reaction Conditions: Place the Schlenk tube in a preheated oil bath at 120 °C and stir the reaction mixture for 12 hours.
Workup: After the reaction is complete (monitored by TLC), cool the mixture to room temperature. Add water (20 mL) and extract the product with ethyl acetate (3 x 20 mL).
Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Filter the mixture and concentrate the filtrate under reduced pressure. The crude product is then purified by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent.
Substrate Scope and Data
The copper-catalyzed three-component synthesis of 2H-indazoles exhibits a broad substrate scope with good to excellent yields for a variety of substituted anilines and 2-bromobenzaldehydes.[1][5]
Ensure all reagents, especially the amine and solvent, are dry and of high purity.
Insufficient heating or reaction time
Monitor the reaction by TLC and ensure the temperature is maintained at 120 °C.
Formation of side products
Presence of moisture or oxygen
Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Incorrect stoichiometry
Carefully measure the amounts of all reagents.
Difficulty in purification
Co-elution of starting materials or byproducts
Optimize the eluent system for column chromatography.
Conclusion
The copper-catalyzed one-pot, three-component synthesis of 2H-indazoles is a highly effective and versatile method for accessing this important class of heterocyclic compounds. The operational simplicity, broad substrate scope, and high yields make it an attractive strategy for applications in medicinal chemistry and drug development. This application note provides a solid foundation for researchers to successfully implement this protocol in their own laboratories.
References
Organic Chemistry Portal. 2H-Indazole synthesis. Available at: [Link]
Kumar, M. R., Park, A., Park, N., & Lee, S. (2011). Consecutive Condensation, C–N and N–N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. Organic Letters, 13(13), 3542–3545. Available at: [Link]
ResearchGate. The proposed mechanism for the synthesis of 2H-indazole derivatives. Available at: [Link]
López-Vidal, E., et al. (2024). Copper-Catalyzed Hydroamination of 2-Alkynylazobenzenes: Synthesis of 3-Alkenyl-2H-Indazoles. The Journal of Organic Chemistry. Available at: [Link]
Royal Society of Chemistry. Access to 2-substituted-2H-indazoles via a copper-catalyzed regioselective cross-coupling reaction. Available at: [Link]
ACS Publications. Cu-Catalyzed Regioselective C–H Amination of 2H-Indazoles for the Synthesis of Indazole-Containing Indazol-3(2H)-ones. Available at: [Link]
ACS Publications. Green Approach for the Synthesis of 2-Phenyl-2H-indazoles and Quinazoline Derivatives Using Sustainable Heterogeneous Copper Oxide Nanoparticles Supported on Activated Carbon and OER Study. Available at: [Link]
ResearchGate. Consecutive Condensation, C-N and N-N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. Available at: [Link]
PubMed. Consecutive condensation, C-N and N-N bond formations: a copper-catalyzed one-pot three-component synthesis of 2H-indazole. Available at: [Link]
ResearchGate. ChemInform Abstract: CuO Nanoparticle Catalyzed Synthesis of 2H-Indazoles under Ligand Free Conditions. Available at: [Link]
Application Notes and Protocols: 2-Methyl-2H-Indazole Derivatives as Potential COX-2 Inhibitors
Introduction: The Rationale for Targeting COX-2 with 2-Methyl-2H-Indazole Derivatives The enzyme cyclooxygenase (COX) is a critical mediator in the conversion of arachidonic acid to prostaglandins, which are key signalin...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Rationale for Targeting COX-2 with 2-Methyl-2H-Indazole Derivatives
The enzyme cyclooxygenase (COX) is a critical mediator in the conversion of arachidonic acid to prostaglandins, which are key signaling molecules in inflammation, pain, and fever.[1][2] Two primary isoforms of this enzyme have been identified: COX-1 and COX-2.[3] COX-1 is constitutively expressed in many tissues and plays a "housekeeping" role in physiological functions such as protecting the gastric mucosa and maintaining kidney function.[3][4] In contrast, COX-2 is typically undetectable in most tissues but is rapidly upregulated in response to inflammatory stimuli, making it a prime target for anti-inflammatory therapies.[3][4]
Traditional non-steroidal anti-inflammatory drugs (NSAIDs) inhibit both COX-1 and COX-2, leading to effective pain and inflammation relief. However, the concurrent inhibition of COX-1 is associated with undesirable side effects, most notably gastrointestinal bleeding and renal toxicity.[1][5] This has driven the development of selective COX-2 inhibitors, which aim to provide the therapeutic benefits of NSAIDs while minimizing the associated risks.[1][6]
The indazole scaffold is a privileged structure in medicinal chemistry, appearing in a variety of biologically active compounds.[7][8] Specifically, 2-Methyl-2H-indazole derivatives have emerged as a promising class of selective COX-2 inhibitors.[9][10][11] Their unique structural features allow for specific interactions within the active site of the COX-2 enzyme, leading to potent and selective inhibition. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and biological evaluation of these promising compounds.
Chemical Synthesis of 2-Methyl-2H-Indazole Derivatives: A Representative Protocol
The synthesis of 2-Methyl-2H-indazole derivatives can be achieved through various synthetic routes. A common and efficient method involves a two-step process: the formation of a Schiff base followed by an intramolecular cyclization.[9] This approach offers versatility in introducing a variety of substituents to explore the structure-activity relationship (SAR).
Protocol 1: Synthesis of a Representative 2-Methyl-2H-Indazole Derivative
This protocol outlines the synthesis of a generic 2-methyl-2-aryl-2H-indazole derivative.
Step 1: Schiff Base Formation
Reactants: To a solution of 2-bromobenzaldehyde (1.0 eq) in a suitable solvent such as ethanol, add the desired aniline derivative (1.0 eq).
Catalyst: Add a catalytic amount of a dehydrating agent like magnesium sulfate (MgSO₄).
Reaction Conditions: Subject the reaction mixture to microwave irradiation at a suitable temperature (e.g., 100-120°C) for a short duration (e.g., 5-15 minutes). The use of microwave irradiation significantly reduces the reaction time compared to conventional heating.[9]
Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).
Work-up and Purification: Upon completion, cool the reaction mixture, filter to remove the dehydrating agent, and concentrate the filtrate under reduced pressure. The resulting crude Schiff base can be purified by recrystallization or column chromatography.
Step 2: Intramolecular Cyclization and N-Methylation
Reactants: Dissolve the purified Schiff base (1.0 eq) in a suitable solvent like dimethylformamide (DMF).
Reagents: Add sodium azide (NaN₃) (1.2 eq) and a copper catalyst, such as copper(I) iodide (CuI) (0.1 eq).
Reaction Conditions: Heat the reaction mixture under microwave irradiation (e.g., 120-150°C) for 15-30 minutes. This copper-catalyzed reaction facilitates the formation of the indazole ring.[9]
N-Methylation: After the formation of the 2-aryl-2H-indazole, the N-methylation can be achieved by adding a methylating agent like methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) in the presence of a base such as potassium carbonate (K₂CO₃).
Work-up and Purification: After cooling, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the final 2-methyl-2-aryl-2H-indazole derivative by column chromatography.
Causality Behind Experimental Choices:
Microwave Irradiation: This technique is employed to accelerate the reaction rates, leading to shorter reaction times and often improved yields compared to conventional heating methods.[9]
Copper Catalyst: The use of a copper catalyst is crucial for the efficient intramolecular cyclization to form the indazole ring from the Schiff base and sodium azide.[9]
Choice of Solvents and Reagents: The selection of solvents and reagents should be based on the specific substituents on the aromatic rings to ensure optimal solubility and reactivity.
A tiered approach is recommended for the biological evaluation of newly synthesized 2-Methyl-2H-indazole derivatives, starting with in vitro enzyme assays, followed by cell-based assays, and culminating in in vivo studies for the most promising candidates.
In Vitro COX-1/COX-2 Inhibition Assays
The initial screening of compounds is performed using in vitro assays to determine their potency (IC₅₀) and selectivity for COX-2 over COX-1. Fluorometric or colorimetric inhibitor screening kits are commercially available and offer a high-throughput and reliable method for this purpose.[12][13]
This protocol is adapted from commercially available kits.[12]
Reagent Preparation: Prepare all reagents (COX assay buffer, COX probe, COX cofactor, arachidonic acid, human recombinant COX-1 and COX-2 enzymes, and a known COX-2 inhibitor like celecoxib as a positive control) according to the kit's instructions.
Compound Dilution: Prepare a series of dilutions of the test 2-Methyl-2H-indazole derivatives in DMSO.
Assay Plate Preparation: In a 96-well plate, add the assay buffer, the respective enzyme (COX-1 or COX-2), and the test compound or control. Include wells for enzyme control (no inhibitor) and inhibitor control (known inhibitor).
Pre-incubation: Incubate the plate at 25°C for a specified time (e.g., 10 minutes) to allow the inhibitor to bind to the enzyme.
Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid solution to all wells.
Kinetic Measurement: Immediately measure the fluorescence (e.g., λEx = 535 nm / λEm = 587 nm) in a kinetic mode at 25°C for 5-10 minutes.[12]
Data Analysis:
Calculate the rate of reaction for each well from the linear portion of the kinetic curve.
Determine the percentage of inhibition for each concentration of the test compound relative to the enzyme control.
Calculate the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.
The Selectivity Index (SI) is calculated as the ratio of the IC₅₀ for COX-1 to the IC₅₀ for COX-2 (SI = IC₅₀(COX-1) / IC₅₀(COX-2)). A higher SI value indicates greater selectivity for COX-2.[14]
Cell-Based Assays for Anti-Inflammatory Activity
Cell-based assays provide a more physiologically relevant system to evaluate the efficacy of the compounds in a cellular context. These assays typically measure the inhibition of prostaglandin E₂ (PGE₂) production in cells stimulated with an inflammatory agent like lipopolysaccharide (LPS).
This protocol is based on established methods for assessing anti-inflammatory activity in macrophage cell lines.[15]
Cell Culture: Culture J774A.1 murine macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified 5% CO₂ atmosphere.
Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.
Compound Treatment: Pre-treat the cells with various concentrations of the 2-Methyl-2H-indazole derivatives for 1 hour.
Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce COX-2 expression and PGE₂ production. Include a vehicle control (no compound, no LPS) and a positive control (LPS only).
Supernatant Collection: After incubation, collect the cell culture supernatant.
PGE₂ Measurement: Quantify the concentration of PGE₂ in the supernatant using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.
Data Analysis: Calculate the percentage of inhibition of PGE₂ production for each compound concentration compared to the LPS-only control. Determine the IC₅₀ value for each compound.
In Vivo Anti-Inflammatory Activity
Promising compounds with high in vitro potency and selectivity, as well as significant activity in cell-based assays, should be evaluated in in vivo models of inflammation. The carrageenan-induced rat paw edema model is a widely used and well-characterized acute inflammation model.[16]
Animal Acclimatization: Acclimatize male Wistar rats (180-220 g) for at least one week before the experiment with free access to food and water.
Compound Administration: Administer the test 2-Methyl-2H-indazole derivatives orally or intraperitoneally at a predetermined dose. A vehicle control group and a positive control group (e.g., receiving indomethacin or celecoxib) should be included.
Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.
Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.
Data Analysis:
Calculate the percentage of edema for each animal at each time point as: [(V_t - V_0) / V_0] * 100, where V_t is the paw volume at time t and V_0 is the initial paw volume.
Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group.
Data Presentation and Interpretation
Quantitative Data Summary
The results from the in vitro and cell-based assays should be summarized in a clear and concise table for easy comparison of the compounds' activities.
Interpretation: A potent COX-2 inhibitor will have a low IC₅₀ value for COX-2. A high Selectivity Index indicates a greater preference for inhibiting COX-2 over COX-1, which is a desirable characteristic for reducing gastrointestinal side effects.[14] Strong correlation between in vitro enzyme inhibition and cell-based PGE₂ inhibition suggests good cell permeability and activity in a more complex biological environment.
Visualizing Key Concepts and Workflows
Mechanism of COX-2 Inhibition
Caption: Mechanism of action of 2-Methyl-2H-indazole derivatives.
Experimental Workflow for Biological Evaluation
Caption: Tiered workflow for the biological evaluation of COX-2 inhibitors.
Conclusion and Future Directions
The 2-Methyl-2H-indazole scaffold represents a promising starting point for the development of novel and selective COX-2 inhibitors. The protocols and guidelines presented in this document provide a robust framework for the synthesis, in vitro screening, and in vivo validation of these compounds. Future research should focus on optimizing the structure-activity relationship to enhance potency and selectivity, as well as conducting comprehensive preclinical studies to evaluate the pharmacokinetic and toxicological profiles of lead candidates. The ultimate goal is to develop safer and more effective anti-inflammatory agents for the treatment of a wide range of inflammatory conditions.
References
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Pan, L., et al. (2002). Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis.
Nagaratna, M. J., et al. (2010). Optimization of cell-based assays to quantify the anti-inflammatory/allergic potential of test substances in 96-well format. Inflammopharmacology, 18(6), 289-298.
Kozlov, A. M., et al. (2011). Development of a cell-based assay to quantify the inflammatory potential of test substances and screen compound libraries for anti-cancer drug candidates in a high-throughput format. Journal of Immunological Methods, 373(1-2), 147-155.
Meijer, K., et al. (2015). Cell-based screening assay for anti-inflammatory activity of bioactive compounds. Food Chemistry, 167, 439-445.
Riendeau, D., & Charleson, S. (2002). In Vivo Assays for COX-2. In Methods in Molecular Biology (Vol. 194, pp. 229-238). Humana Press.
Rowlinson, S. W., et al. (2003). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization.
Pérez-Sánchez, A., et al. (2022). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. Pharmaceutics, 14(11), 2351.
El-Sayed, M. A., et al. (2023). Dual COX-2 and 15-LOX inhibition study of novel 4-arylidine-2-mercapto-1-phenyl-1H-imidazolidin-5(4H)-ones: Design, synthesis, docking, and anti-inflammatory activity. Journal of Molecular Structure, 1286, 135543.
Khan, I., et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Scientific Reports, 13(1), 14704.
Ghafouri, H., et al. (2012). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Letters in Drug Design & Discovery, 9(1), 65-71.
Singh, S., et al. (2022). Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. Current Pharmaceutical Design, 28(21), 1735-1748.
Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655-683.
Sanna, V., et al. (2017). Structure-activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009-2016). Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 710-727.
Colomb, J., et al. (2018). Design of selective COX-2 inhibitors in the (aza)indazole series. Chemistry, in vitro studies, radiochemistry and evaluations in rats of a [18F] PET tracer. European Journal of Medicinal Chemistry, 157, 1076-1088.
Warner, T. D., et al. (1999). Ex vivo assay to determine the cyclooxygenase selectivity of non-steroidal anti-inflammatory drugs. British Journal of Pharmacology, 126(8), 1835-1840.
Rivera-Piza, A., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1867.
Guller, U. A., et al. (2024). Exploring the Structure-Activity Relationship of COX Inhibitors with Anticancer Effects: A Comprehensive Review. Current Medicinal Chemistry, 31(1), 1-20.
Al-Sanea, M. M., et al. (2023). Discovery of new COX-2 inhibitors with promising anti-inflammatory activity in vivo. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2162511.
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Husain, A., et al. (2016). Synthesis and Evaluation of Benzimidazole Derivatives as Selective COX-2 Inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(15), 3651-3656.
Ghafouri, H., et al. (2012). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Letters in Drug Design & Discovery, 9(1), 65-71.
Sharma, S., et al. (2022). Indazole - an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 13(10), 1167-1191.
Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655-683.
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El-Gamal, M. I., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs. Molecules, 27(18), 6084.
Application Note & Protocols: Leveraging the 2-Methyl-2H-Indazole Scaffold for the Synthesis of Advanced Fluorescent Probes
Abstract The 2H-indazole scaffold has emerged as a privileged structure in the development of novel fluorophores, prized for its robust photophysical properties and synthetic versatility. Unlike its 1H-indazole tautomer,...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The 2H-indazole scaffold has emerged as a privileged structure in the development of novel fluorophores, prized for its robust photophysical properties and synthetic versatility. Unlike its 1H-indazole tautomer, the 2-substituted isomer often exhibits superior fluorescence quantum yields, larger Stokes shifts, and enhanced photostability, making it an ideal core for fluorescent probes. This guide provides researchers, medicinal chemists, and drug development professionals with an in-depth exploration of the synthesis of 2-Methyl-2H-indazole-based fluorescent probes. We move beyond simple procedural lists to explain the causality behind synthetic choices, offering detailed, field-proven protocols for creating both core fluorophores and advanced hybrid probes. This document is designed to be a self-validating resource, complete with expert insights, characterization benchmarks, and comprehensive references to foundational literature.
The 2-Aryl-2H-Indazole: A Superior Fluorophore Core
The foundation of a high-performance fluorescent probe is its core fluorophore. While many heterocyclic systems fluoresce, 2-aryl-2H-indazoles represent a distinct class with highly attractive properties for biological applications.[1]
Rationale for Use: The Photophysical Advantage
The utility of a fluorophore in complex biological environments depends critically on specific photophysical parameters. 2-Aryl-2H-indazoles excel in several key areas:
High Molar Extinction Coefficients: These molecules strongly absorb light (ε ≈ 10⁴ M⁻¹cm⁻¹), comparable to widely used coumarin dyes. This allows for effective excitation even at low probe concentrations.[1]
Large Stokes Shifts: A significant separation between the maximum absorption and emission wavelengths (often ~100 nm) is a hallmark of this scaffold.[1] This property is crucial for minimizing spectral overlap and the inner filter effect, leading to a better signal-to-noise ratio in imaging and sensing applications.
Tautomeric Stability and Photoreactivity: The 2H-tautomer of indazole absorbs light more strongly and at longer, less phototoxic wavelengths compared to the 1H-tautomer.[2] Synthetically locking the molecule in the 2-substituted form, such as with a 2-methyl or 2-aryl group, ensures consistent and predictable fluorescent behavior.
Premier Synthesis Strategy: Rhodium(III)-Catalyzed C-H Functionalization
A highly efficient and atom-economical route to 2-aryl-2H-indazoles is the rhodium(III)-catalyzed C–H bond addition of azobenzenes to aldehydes.[1] This one-step method offers broad functional group tolerance and provides direct access to the fluorescent core.
Mechanism Insight: The reaction proceeds via a well-defined pathway. The azo group of the azobenzene starting material directs the rhodium catalyst to activate an ortho C-H bond. This metallated intermediate then adds across the aldehyde's carbonyl group. Subsequent intramolecular cyclization and aromatization yield the stable 2-aryl-2H-indazole product. This directed C-H activation strategy avoids the need for pre-functionalized starting materials, streamlining the synthesis.
Figure 1. Conceptual workflow of the Rh(III)-catalyzed synthesis of 2-aryl-2H-indazoles.
Photophysical Properties Summary
The substitution pattern on the 2-aryl ring provides a straightforward handle for tuning the photophysical properties of the resulting fluorophore.
Compound
Solvent
λ_abs (nm)
λ_em (nm)
Stokes Shift (nm)
Molar Absorptivity (ε, M⁻¹cm⁻¹)
2-Phenyl-2H-indazole
Various
~350-360
~450-480
~100-120
~10,000 - 15,000
2-(4-Methoxyphenyl)-2H-indazole
Various
~360-370
~460-490
~100-120
~12,000 - 18,000
Benzo[f]indazole Derivatives
Methanol
~350-400
~420-500
~70-100
~20,000 - 25,000
Data synthesized from representative values found in the literature.[1][3][4]
Protocol 1: One-Step Synthesis of a 2-Aryl-2H-Indazole Fluorophore
This protocol describes a general and reliable method for synthesizing a representative 2-aryl-2H-indazole fluorophore via Rh(III)-catalyzed C-H activation, adapted from established literature.[1]
Purification: Silica gel for column chromatography, Hexanes, Ethyl Acetate
Step-by-Step Methodology
Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere (N₂ or Ar), add the azobenzene (e.g., 0.2 mmol, 1.0 equiv), [RhCp*Cl₂]₂ (0.005 mmol, 2.5 mol%), and AgSbF₆ (0.02 mmol, 10 mol%).
Expert Insight: AgSbF₆ acts as a halide scavenger, abstracting a chloride ligand from the rhodium precursor to generate the active cationic catalyst. The use of an inert atmosphere is critical to prevent catalyst degradation and side reactions.
Addition of Reagents: Evacuate and backfill the tube with inert gas three times. Add anhydrous DCE (1.0 mL) followed by the aldehyde (0.3 mmol, 1.5 equiv) via syringe.
Reaction Execution: Seal the tube and place it in a preheated oil bath at 80 °C. Stir the reaction mixture for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with DCM (10 mL) and filter through a pad of Celite to remove insoluble silver salts.
Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with saturated aq. NaHCO₃ (10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of 5% to 20% ethyl acetate in hexanes) to afford the pure 2-aryl-2H-indazole product.
Trustworthiness Check: The final product should be characterized to confirm its identity and purity. This includes ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Expected yields are typically in the range of 60-90%.
Advanced Probe Design: Indazole-Coumarin Hybrids
To create probes for specific applications, the core indazole fluorophore can be conjugated with other molecular entities. Coupling with a well-known and bright fluorophore like coumarin can produce hybrid dyes with unique and potentially superior photophysical properties.[5][6]
Rationale for Hybridization
Creating a π-conjugated system between the 2H-indazole and a coumarin moiety can lead to:
Red-Shifted Spectra: Extending the conjugation typically shifts both absorption and emission to longer wavelengths.
Modulated Quantum Yield: The interaction between the two fluorophores can enhance or quench fluorescence, a principle often exploited in sensor design.
New Synthetic Handles: The coumarin unit offers additional sites for functionalization, allowing for the attachment of recognition elements or solubility-enhancing groups.
Synthetic Workflow
A common strategy involves a two-step process: first, the regioselective synthesis of a 2H-indazole bearing a reactive methylene group, followed by a condensation reaction with a salicylaldehyde derivative.
Figure 2. High-level workflow for the synthesis of an indazole-coumarin hybrid probe.
Protocol 2: Synthesis of a 3-(2H-Indazol-2-yl)-2H-chromen-2-one Probe
This two-part protocol details the synthesis of a fluorescent indazole-coumarin hybrid, based on methods for regioselective alkylation and subsequent condensation.[5][6][7]
Part A: Synthesis of 2-(2-Oxopropyl)-2H-indazole
Setup: In a round-bottom flask, dissolve indazole (1.0 equiv) and potassium carbonate (K₂CO₃, 2.0 equiv) in anhydrous acetone or DMF.
Alkylation: Add chloroacetone (1.1 equiv) dropwise to the stirring suspension at room temperature.
Reaction: Heat the mixture to reflux (for acetone) or ~60 °C (for DMF) and stir for 4-6 hours until TLC indicates consumption of the starting indazole.
Expert Insight: N2-alkylation is kinetically favored under these conditions, but the thermodynamically favored N1-isomer is a common side product. The choice of solvent and base can influence the N1:N2 ratio. Purification is critical to isolate the desired N2-regioisomer.
Workup & Purification: Cool the reaction, filter off the K₂CO₃, and concentrate the filtrate. Purify the residue by column chromatography (silica gel, hexanes/ethyl acetate) to separate the N1 and N2 isomers and isolate the pure 2-(2-oxopropyl)-2H-indazole.
Part B: Condensation to Form the Hybrid Probe
Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, combine the 2-(2-oxopropyl)-2H-indazole from Part A (1.0 equiv) and salicylaldehyde (1.0 equiv) in toluene.
Catalysis: Add a catalytic amount of piperidine (0.1 equiv).
Reaction: Heat the mixture to reflux. Water generated during the condensation will be azeotropically removed and collected in the Dean-Stark trap. Continue refluxing for 8-12 hours.
Expert Insight: This is a Knoevenagel-type condensation followed by intramolecular cyclization. Piperidine acts as a base to deprotonate the active methylene group of the indazole intermediate, initiating the reaction. The removal of water drives the reaction to completion.
Isolation: Cool the reaction mixture. The product often precipitates from the toluene. Collect the solid by filtration, wash with cold toluene or hexanes, and dry under vacuum. If no precipitate forms, concentrate the solvent and purify by recrystallization or column chromatography.
Characterization: Confirm the structure of the final 3-(2H-indazol-2-yl)-2H-chromen-2-one product via NMR, HRMS, and analysis of its photophysical properties (UV-Vis and fluorescence spectroscopy).
Designing Functional Probes for Sensing and Imaging
The true power of the 2-Methyl-2H-indazole scaffold lies in its application as the core of functional fluorescent probes. By incorporating a recognition moiety, the probe's fluorescence can be modulated in response to a specific analyte, such as a metal ion or a biologically relevant small molecule.[8][9][10]
The general design principle involves three components: the fluorophore, a linker, and the recognition site. The recognition event (e.g., binding of a metal ion) induces an electronic change—such as Photoinduced Electron Transfer (PET) or Förster Resonance Energy Transfer (FRET)—that "switches" the fluorescence on or off.
Figure 3. Modular design of a functional fluorescent probe based on the 2H-indazole scaffold.
Future work in this area will continue to explore novel C-H functionalization techniques to decorate the indazole core with diverse recognition elements, expanding the toolkit available for creating highly specific and sensitive probes for diagnostics and molecular imaging.[11][12]
References
Thirunavukkarasu, V. et al. (2012). Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture. Journal of the American Chemical Society. Available at: [Link]
Lin, M.-H. et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules. Available at: [Link]
Organic Chemistry Portal. Synthesis of 2H-indazoles. Organic Chemistry Portal. Available at: [Link]
Anthonisamy, R. et al. (2020). Investigation on Photophysical, Solvatochromism and Biological Significance of Substituted 2H-Indazole Derivatives. ResearchGate. Available at: [Link]
Strieth-Kalthoff, F. et al. (2023). Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Angewandte Chemie. Available at: [Link]
Zhang, Y. et al. (2020). The design and synthesis of two imidazole fluorescent probes for the special recognition of HClO/NaHSO3 and their applications. Analytical Methods. Available at: [Link]
Choudhary, A. et al. (2024). Different approaches for the synthesis of 2H-Indazoles. ResearchGate. Available at: [Link]
Rivero-Magaña, F. et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules. Available at: [Link]
Lin, M.-H. et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). ResearchGate. Available at: [Link]
Lin, M.-H. et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. MDPI. Available at: [Link]
Rivera, G. et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules. Available at: [Link]
Wang, S. et al. (2022). Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry. Available at: [Link]
Wang, C. et al. (2022). Indole and indazole derivatives containing salicylaldimine as fluorescence materials for multi-stimuli response through assembling AIEgen in multiple states. RSC Publishing. Available at: [Link]
NIST. (n.d.). 2-Methyl-2H-indazole. NIST WebBook. Available at: [Link]
Li, Y. et al. (2024). A Benzimidazole-Based Fluorescent Probe for the Selective Recognition of Cobalt (II) Ions. MDPI. Available at: [Link]
Pérez-Ruiz, R. et al. (2022). Benzo[f]indazoles as a new family of blue-emitting fluorophores: Outperforming coumarins' brightness and photostability. Dyes and Pigments. Available at: [Link]
Singh, V. et al. (2022). Turn on Fluorescence Sensing of Zn2+ Based on Fused Isoindole-Imidazole Scaffold. MDPI. Available at: [Link]
Akkurt, M. et al. (2011). 2-Methyl-6-nitro-2H-indazole. Acta Crystallographica Section E. Available at: [Link]
Niu, M. et al. (2024). Visible-Light-Driven Decarboxylative Coupling of 2H-Indazoles with α-Keto Acids without Photocatalysts and Oxidants. The Journal of Organic Chemistry. Available at: [Link]
Panchangam, M. et al. (2022). Biologically active 2H-indazole-containing compounds. ResearchGate. Available at: [Link]
Wang, Y. et al. (2021). Synthesis and Characterization of a Mg2+-Selective Probe Based on Benzoyl Hydrazine Derivative and Its Application in Cell Imaging. Molecules. Available at: [Link]
ResearchGate. (2021). Selective and Sensitive Fluorescein-Benzothiazole Based Fluorescent Sensor for Zn2+ Ion in Aqueous Media. ResearchGate. Available at: [Link]
palladium-catalyzed intramolecular amination for 2-aryl-2H-indazoles
Application Note & Protocol A Robust Palladium-Catalyzed Intramolecular Amination Strategy for the Synthesis of 2-Aryl-2H-Indazoles Abstract The 2-aryl-2H-indazole core is a privileged scaffold in modern medicinal chemis...
Author: BenchChem Technical Support Team. Date: January 2026
Application Note & Protocol
A Robust Palladium-Catalyzed Intramolecular Amination Strategy for the Synthesis of 2-Aryl-2H-Indazoles
Abstract
The 2-aryl-2H-indazole core is a privileged scaffold in modern medicinal chemistry, forming the structural basis for a wide range of therapeutic agents with activities including anti-inflammatory, antitumor, and anti-HIV properties.[1][2] However, classical synthetic routes to these heterocycles are often hampered by issues of regioselectivity and require harsh reaction conditions, limiting their broad applicability.[2][3] This application note details a highly efficient and versatile methodology for the synthesis of diverse 2-aryl-2H-indazoles via a palladium-catalyzed intramolecular C-N bond-forming reaction, a variant of the renowned Buchwald-Hartwig amination.[1][3][4] The protocol involves the cyclization of readily accessible N-aryl-N-(o-bromobenzyl)hydrazines, offering a predictable and high-yielding pathway that tolerates a wide array of functional groups. We provide a detailed mechanistic rationale, a step-by-step experimental protocol, and a summary of the reaction's scope, establishing this method as a cornerstone for drug discovery and development programs.
Introduction: The Synthetic Challenge
The synthesis of N-substituted indazoles has historically presented a significant challenge to chemists. Direct N-arylation or N-alkylation of the parent indazole often results in a difficult-to-separate mixture of N(1) and N(2) regioisomers.[2] While other methods exist, they frequently demand forcing conditions or specialized equipment, which severely curtails their utility in a drug development setting where substrate scope and scalability are paramount.[2][3]
The strategy detailed herein overcomes these limitations by constructing the indazole ring through the formation of the N(1)–C(7a) bond.[3] This is achieved via an intramolecular palladium-catalyzed amination of an N-aryl-N-(o-bromobenzyl)hydrazine precursor. The reaction proceeds with high regioselectivity to afford the desired 2-aryl-2H-indazole isomer exclusively, following a spontaneous aromatization step.
Mechanistic Rationale: The Palladium Catalytic Cycle
The transformation is a classic example of a palladium-catalyzed cross-coupling reaction, specifically an intramolecular Buchwald-Hartwig amination.[4][5] The catalytic cycle, illustrated below, is predicated on the ability of a palladium(0) complex to mediate the formation of a carbon-nitrogen bond between an aryl halide and an amine.
The key steps are as follows:
Oxidative Addition: The active Pd(0) catalyst, typically formed in situ from a Pd(II) precatalyst like Pd(OAc)₂, inserts into the C-Br bond of the o-bromobenzyl moiety of the hydrazine substrate. This forms a Pd(II) intermediate. The presence of a bulky, electron-rich phosphine ligand (e.g., dppf) is crucial for facilitating this step.[4]
Deprotonation and Ligand Exchange: A strong, non-nucleophilic base, such as sodium tert-butoxide (t-BuONa), deprotonates the secondary amine of the hydrazine. The resulting anionic nitrogen atom then displaces a ligand on the palladium center to form a palladium-amido complex.
Reductive Elimination: This is the key C-N bond-forming step. The aryl group and the nitrogen atom reductively eliminate from the palladium center, forming the five-membered dihydroindazole ring and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.
Aromatization: The dihydroindazole intermediate formed after cyclization is unstable and undergoes spontaneous dehydrogenation (oxidation) under the reaction conditions to yield the stable, aromatic 2-aryl-2H-indazole product.[2][3]
Caption: Overall experimental workflow.
Protocol A: Synthesis of Precursor, e.g., N-(2-bromo-5-fluorobenzyl)-N-(4-methoxyphenyl)hydrazine
This protocol describes the selective benzylation of an arylhydrazine, which serves as the direct precursor for the cyclization reaction.
Materials & Equipment:
4-Methoxyphenylhydrazine hydrochloride
2-Bromo-5-fluorobenzyl bromide
Potassium carbonate (K₂CO₃)
Acetonitrile (CH₃CN), anhydrous
Round-bottom flask, magnetic stirrer, reflux condenser
Standard glassware for workup (separatory funnel, etc.)
Procedure:
To a stirred suspension of 4-methoxyphenylhydrazine hydrochloride (1.0 eq) and potassium carbonate (3.0 eq) in anhydrous acetonitrile, add a solution of 2-bromo-5-fluorobenzyl bromide (1.0 eq) in acetonitrile dropwise at room temperature.
Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.
Cool the mixture to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure.
Purify the residue by silica gel chromatography to yield the desired N,N'-disubstituted hydrazine precursor.
This is the core protocol for the synthesis of the 2-aryl-2H-indazole scaffold. [2]All operations should be performed under an inert atmosphere (Argon or Nitrogen) to protect the catalyst.
Pressure tube or sealed vial, Schlenk line or glovebox
Magnetic stirrer and heating block
Procedure:
Catalyst Preparation: In a pressure tube under an inert atmosphere, add Pd(OAc)₂ (11.2 mg), dppf (41.6 mg), and t-BuONa (144.2 mg).
Substrate Addition: Add the hydrazine precursor (325.2 mg) to the tube, followed by anhydrous toluene (3.5 mL).
Reaction Setup: Seal the pressure tube tightly. If not using a glovebox, ensure the headspace is thoroughly purged with an inert gas.
Heating: Place the tube in a preheated oil bath or heating block at 90 °C. Stir the reaction mixture vigorously.
Monitoring: The reaction typically proceeds for 15-24 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots. In most cases, the starting material is fully consumed.
[3]6. Workup: Once the reaction is complete, cool the vessel to room temperature. Dilute the mixture with an organic solvent like ethyl acetate or ether.
Filtration: Filter the mixture through a short pad of silica gel or Celite to remove the palladium catalyst and inorganic salts. Wash the pad with additional solvent.
Purification: Concentrate the filtrate under reduced pressure. The resulting crude material can be purified by silica gel column chromatography (e.g., using a hexane/ether gradient) to afford the pure 2-aryl-2H-indazole product.
[2]
Reaction Scope and Performance
A key advantage of this palladium-catalyzed method is its broad substrate scope. The reaction is tolerant of a wide range of electron-donating and electron-withdrawing substituents on both the N-aryl ring and the bromobenzyl ring, providing moderate to good yields in most cases. [1][3]A notable side reaction is the debromination of the starting material, which can account for 10-20% of the mass balance.
[2][3]
Table 1: Representative yields for the synthesis of various 2-aryl-2H-indazoles using the described palladium-catalyzed intramolecular amination.
Conclusion
The palladium-catalyzed intramolecular amination of N-aryl-N-(o-bromobenzyl)hydrazines represents a powerful, reliable, and general strategy for the synthesis of medicinally relevant 2-aryl-2H-indazoles. This method successfully addresses the regioselectivity issues inherent in older synthetic approaches and proceeds under relatively mild conditions with high functional group tolerance. The detailed protocol provided serves as a validated starting point for researchers in medicinal chemistry and drug development, enabling the efficient construction of diverse indazole libraries for biological screening.
References
A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Chemistry Portal. [Link]
A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Letters, 2000, 2(4), 519-521. ACS Publications. [Link]
A novel synthesis of 2-aryl-2H-indazoles via a palladium-catalyzed intramolecular amination reaction. Organic Letters, 2000, 2(4), 519-21. PubMed. [Link]
A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Letters, 2000, 2(4), 519-521. American Chemical Society. [Link]
[Novel access to indazoles based on palladium-catalyzed amination chemistry]. Yakugaku Zasshi, 2009, 129(4), 455-64. PubMed. [Link]
Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal for Scientific Research and Development, 2024. [Link]
Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 2021, 9, 23-40. [Link]
Palladium-Catalyzed C−H Activation/Intramolecular Amination Reaction: A New Route to 3-Aryl/Alkylindazoles. Organic Letters, 2007, 9(19), 3809-3811. ACS Publications. [Link]
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Medicinal Chemistry, 2023, 14(8), 1424-1453. National Institutes of Health. [Link]
Efficient synthesis of 2-aryl-2H-indazoles by base-catalyzed benzyl C–H deprotonation and cyclization. Chemical Communications, 2018, 54(44), 5585-5588. Royal Society of Chemistry. [Link]
Application Notes and Safety Protocols for 2-Methyl-2H-indazole
Introduction: The Role of 2-Methyl-2H-indazole in Modern Synthesis 2-Methyl-2H-indazole is a heterocyclic aromatic compound that serves as a pivotal structural motif and intermediate in medicinal chemistry and materials...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Role of 2-Methyl-2H-indazole in Modern Synthesis
2-Methyl-2H-indazole is a heterocyclic aromatic compound that serves as a pivotal structural motif and intermediate in medicinal chemistry and materials science.[1][2] As a member of the indazole family, which features a fused benzene and pyrazole ring, it offers a versatile scaffold for developing novel therapeutic agents.[2][3] Indazole derivatives are integral to a wide range of pharmacologically active compounds, demonstrating activities such as anti-tumor, anti-inflammatory, and anti-diabetic properties.[1][2][4] For instance, the indazole core is a key component in the synthesis of the antitumor drug pazopanib.[4]
Given its utility and reactivity, a comprehensive understanding of its chemical properties and, more critically, its safety profile is essential for any researcher or drug development professional. This document provides a detailed guide to the safe handling, storage, and application of 2-Methyl-2H-indazole, grounded in established safety data and practical laboratory experience. The protocols herein are designed to ensure both experimental integrity and the highest standards of personal and environmental safety.
Section 1: Chemical and Physical Properties
A foundational understanding of a compound's physical properties is the first step in safe and effective experimental design. The key properties of 2-Methyl-2H-indazole are summarized below.
Section 2: Hazard Identification and Safety Precautions (MSDS Synthesis)
2-Methyl-2H-indazole and its derivatives are classified as hazardous substances. The following information synthesizes typical findings from Safety Data Sheets (SDS) to provide a clear hazard profile.
GHS Hazard Classification
The compound is consistently classified under the Globally Harmonized System (GHS) with the following hazards.
A stringent PPE protocol is mandatory to mitigate the identified risks. The choice of PPE is not merely a checklist; it is a system designed to prevent all routes of exposure.
Hand Protection : Wear nitrile or neoprene protective gloves (European standard - EN 166).[11] Double-gloving is recommended during transfer of the solid material to prevent exposure from a compromised outer glove.
Eye and Face Protection : Use chemical safety goggles that form a seal around the eyes.[11] If there is a splash risk during solution preparation, a full-face shield should be worn in addition to goggles.
Skin and Body Protection : A flame-retardant laboratory coat is required. Long-sleeved clothing must be worn to ensure no skin is exposed.[11][12]
Respiratory Protection : All handling of the solid compound must be performed in a certified chemical fume hood to prevent inhalation of dust or powder.[11][13] If engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate particulate filter is necessary.[14]
Engineering Controls and Safe Handling
Engineering controls are the primary line of defense. Their proper use is non-negotiable.
Chemical Fume Hood : Use a well-ventilated fume hood for all weighing, transfer, and reaction setup procedures.[11][13] This prevents systemic exposure by inhalation and contains any potential spills.
Safe Handling Practices :
Avoid generating dust when handling the solid.[14]
Do not eat, drink, or smoke in the laboratory or when handling this product.[13][14]
Wash hands thoroughly with soap and water after handling, even if gloves were worn.[14][15]
Ensure an eyewash station and safety shower are immediately accessible and have been recently tested.[12]
Storage and Incompatibility
Proper storage is crucial for maintaining chemical integrity and preventing hazardous situations.
Storage Conditions : Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[11][14][15]
Incompatible Materials : Keep away from strong oxidizing agents, strong bases, and amines, as these can lead to vigorous or uncontrolled reactions.[11][12]
Section 3: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release.
First-Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.
If Inhaled : Remove the person to fresh air and keep them comfortable for breathing.[11][15] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[11]
If on Skin : Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[11][12] Remove all contaminated clothing and wash it before reuse.[12] If skin irritation occurs or persists, seek medical advice.[11]
If in Eyes : Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids open to ensure complete irrigation.[12][14] Remove contact lenses if present and easy to do so.[12] Seek immediate medical attention.[14]
If Swallowed : Rinse the mouth thoroughly with water.[11] Do NOT induce vomiting.[11] Call a poison control center or doctor immediately for treatment advice.[11]
Fire-Fighting Measures
While not highly flammable, containers may burn if exposed to fire.
Suitable Extinguishing Media : Use water spray, carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[12]
Specific Hazards : Thermal decomposition can release toxic and irritating gases, including nitrogen oxides (NOx) and carbon monoxide (CO).[11][12]
Protective Equipment : Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[12]
Accidental Release (Spill) Protocol
A swift and safe response will prevent further contamination and exposure.
Evacuate : Alert personnel in the immediate area and evacuate non-essential staff.
Ventilate : Ensure the area is well-ventilated, preferably within a fume hood.
Contain : Prevent the spill from entering drains or waterways.[13][15]
Clean-up :
Wearing full PPE, carefully sweep or vacuum up the spilled solid material, avoiding dust generation.[14]
Place the spilled material into a clean, dry, labeled, and sealable container for hazardous waste disposal.[14]
Decontaminate the spill area with an appropriate solvent and then wash with soap and water.
Dispose : Dispose of the waste container according to local and national hazardous waste regulations.[11]
Section 4: Application Protocol Example: Synthesis of a 2-Substituted Indazole Derivative
This protocol details a representative synthetic application of 2-Methyl-2H-indazole. The causality for each step is explained to enhance understanding and safety. This is a generalized procedure and may require optimization for specific substrates.
Objective : To perform a palladium-catalyzed cross-coupling reaction (e.g., Buchwald-Hartwig amination) using 2-Methyl-2H-indazole as a coupling partner.
Materials and Reagents
2-Methyl-2H-indazole
Aryl halide (e.g., 4-bromotoluene)
Palladium catalyst (e.g., Pd₂(dba)₃)
Ligand (e.g., Xantphos)
Base (e.g., Sodium tert-butoxide)
Anhydrous solvent (e.g., Toluene)
Nitrogen or Argon gas supply
Standard laboratory glassware (Schlenk flask, condenser, etc.)
Experimental Workflow Visualization
The following diagram outlines the logical flow of the experimental procedure, emphasizing safety and control points.
Caption: Experimental workflow from preparation to waste disposal.
Step-by-Step Protocol
Inert Atmosphere Preparation : Assemble and dry all glassware in an oven. Assemble the reaction apparatus (e.g., a Schlenk flask with a magnetic stir bar and reflux condenser) while hot and place it under a high vacuum, then backfill with inert gas (Nitrogen or Argon). Repeat this cycle three times.
Causality: Many organometallic catalysts and reagents, particularly the phosphine ligands and strong bases, are sensitive to oxygen and moisture. An inert atmosphere prevents their degradation and ensures catalytic activity.
Reagent Addition : In the fume hood, weigh 2-Methyl-2H-indazole, the aryl halide, the palladium catalyst, the ligand, and the base into the reaction flask.
Causality: Adding solids first prevents them from clinging to the sides of the flask if added to a solvent. Weighing in the fume hood is a critical safety step due to the hazardous nature of the reagents.
Solvent Addition : Add the anhydrous solvent via syringe through a rubber septum. Degas the resulting mixture by bubbling inert gas through it for 15-20 minutes.
Causality: Anhydrous solvent is used to prevent quenching the base and deactivating the catalyst. Degassing removes dissolved oxygen which can interfere with the catalytic cycle.
Reaction Execution : Lower the flask into a pre-heated oil bath and stir the reaction mixture at the desired temperature (e.g., 100 °C) for the required time (typically 4-24 hours).
Causality: Heat provides the necessary activation energy for the cross-coupling reaction. Consistent stirring ensures homogeneity and even heat distribution.
Reaction Monitoring : Periodically take small aliquots from the reaction mixture using a syringe to monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Causality: Monitoring prevents running the reaction for an unnecessarily long time, which can lead to byproduct formation, and confirms when the starting materials have been consumed.
Work-up : Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature. Carefully quench the reaction by slowly adding water or a saturated ammonium chloride solution.
Safety Causality: The quenching step neutralizes the strong base and should be done slowly and cautiously, as it can be exothermic.
Extraction and Purification : Transfer the mixture to a separatory funnel and perform a liquid-liquid extraction with an appropriate organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product using column chromatography.
Causality: Extraction isolates the desired product from inorganic salts and water-soluble components. Chromatography separates the target compound from unreacted starting materials, catalyst residues, and byproducts.
Section 5: Waste Disposal
Proper waste management is a legal and ethical responsibility.
Chemical Waste : All solutions containing 2-Methyl-2H-indazole, its derivatives, or catalyst residues must be collected in a designated, labeled hazardous waste container.[11]
Contaminated Materials : Used gloves, weighing paper, silica gel from chromatography, and any other contaminated disposable materials must be placed in a sealed bag and disposed of as solid hazardous waste.
Consult Local Regulations : Always follow the specific waste disposal guidelines established by your institution and local environmental authorities.
References
CymitQuimica. (2023, July 11). Methyl 2-acetyl-2H-indazole-5-carboxylate Safety Data Sheet.
Fisher Scientific. (2023, September 5). 2-Methyl-2H-indazole-3-carbaldehyde SAFETY DATA SHEET.
Fisher Scientific. (2025, December 20). 2-Methyl-2H-indazole-3-carboxylic acid SAFETY DATA SHEET.
CymitQuimica. (2024, December 19). 2-METHYL-2H-INDAZOLE-7-CARBONITRILE Safety Data Sheet.
Chemica Block. (2025, October 9). Understanding the Chemistry: Properties and Applications of 2-Methyl-2H-indazole-5-amine.
AK Scientific, Inc. 4-Fluoro-2-methyl-2H-indazole-6-carboxylic acid Safety Data Sheet.
BLD Pharmatech. 2-Methyl-2H-indazole.
Apollo Scientific. 4838-00-0 Cas No. | 2-Methyl-2H-indazole.
PubChem, National Institutes of Health. 2-Methyl-2H-indazole.
Organic Chemistry Portal. 2H-Indazole synthesis.
Qi, C., et al. (2011). 2-Methyl-6-nitro-2H-indazole. Acta Crystallographica Section E, 67(Pt 5), o1135.
Sunway Pharm Ltd. 2-Methyl-2H-indazole.
Ali, M. A., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(23), 7353.
Application Note & Protocol: A Guide to the Scale-Up Synthesis of 2-Methyl-2H-indazole Derivatives
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract The 2-Methyl-2H-indazole scaffold is a privileged structural motif in medicinal chemistry, forming the...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
The 2-Methyl-2H-indazole scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous therapeutic agents. The regioselective synthesis of these N2-alkylated indazoles on a large scale, however, presents significant challenges, primarily centered around controlling the N1 versus N2 selectivity. This comprehensive guide provides an in-depth analysis of the key considerations and a detailed, field-proven protocol for the scale-up synthesis of 2-Methyl-2H-indazole derivatives. We will delve into the mechanistic underpinnings of regioselective N-alkylation, process optimization strategies, and critical safety assessments to ensure a robust, reproducible, and safe manufacturing process.
Introduction: The Significance of 2-Methyl-2H-indazoles in Drug Discovery
Indazole derivatives are a cornerstone in modern drug discovery, with many approved drugs and clinical candidates featuring this heterocyclic core.[1] The constitutional isomers, 1H- and 2H-indazoles, often exhibit distinct pharmacological profiles. The 2-substituted-2H-indazoles, in particular, are integral to a range of biologically active molecules.[2][3] Consequently, the development of efficient and scalable synthetic routes to regioselectively produce 2-alkyl-2H-indazoles is of paramount importance for the pharmaceutical industry.[4]
Direct N-alkylation of the parent indazole often leads to a mixture of N1 and N2 substituted products, necessitating challenging and costly chromatographic separations, which are undesirable in a large-scale manufacturing setting.[5] This guide will focus on strategies to achieve high N2 regioselectivity, a critical factor for the economic viability and successful scale-up of these valuable compounds.
The regioselectivity of indazole N-alkylation is a complex interplay of electronic and steric factors, as well as reaction conditions such as the choice of base, solvent, and electrophile.[6][7] While N1-alkylation is often the thermodynamically favored outcome, N2-alkylation can be achieved under specific conditions.[2][8][9]
Recent studies have highlighted that N2-alkylation can be favored through several approaches:
Kinetic Control: Employing specific catalyst systems and reaction conditions can favor the kinetic product, which in some cases is the N2-isomer.
Directed Alkylation: The presence of certain directing groups on the indazole ring can sterically or electronically favor alkylation at the N2 position.
Catalyst-Controlled Regioselectivity: The use of specific catalysts, such as copper or trifluoromethanesulfonic acid (TfOH), has been shown to highly favor N2-alkylation with certain alkylating agents.[4][10]
A plausible mechanism for TfOH-catalyzed N2-alkylation involves the protonation of the indazole, followed by nucleophilic attack from the N2-position on the activated electrophile.[10] This pathway is often preferred due to the electronic distribution in the protonated intermediate.
Visualizing the Synthetic Workflow
The following diagram illustrates a generalized workflow for the scale-up synthesis of 2-Methyl-2H-indazole derivatives, emphasizing the key stages from starting materials to the final, purified product.
Caption: Generalized workflow for the scale-up synthesis.
Detailed Protocol: Scale-Up Synthesis of 2-Methyl-2H-indazole-3-carboxylic Acid
This protocol is a representative example for the synthesis of a specific derivative, 2-Methyl-2H-indazole-3-carboxylic acid, and can be adapted for other derivatives with appropriate modifications.[11]
4.1. Materials and Reagents
Reagent
Grade
Supplier Recommendation
Indazole-3-carboxylic acid
>98%
Commercial Source
Dimethyl sulfate
Reagent Grade
Commercial Source
Sodium Hydroxide (NaOH)
ACS Grade
Commercial Source
Dichloromethane (DCM)
ACS Grade
Commercial Source
Hydrochloric Acid (HCl), concentrated
ACS Grade
Commercial Source
Deionized Water
High Purity
In-house
4.2. Equipment
10 L Jacketed Glass Reactor with overhead stirrer, reflux condenser, and temperature probe.
Addition funnel.
pH meter.
Filtration apparatus (e.g., Nutsche filter).
Vacuum oven.
4.3. Step-by-Step Procedure
Reactor Setup and Inerting: Ensure the reactor is clean, dry, and inerted with a nitrogen atmosphere.
Charging of Starting Material: Charge the reactor with Indazole-3-carboxylic acid (1.00 kg, 6.17 mol) and deionized water (5 L).
Base Addition: With stirring, slowly add a 50% (w/w) aqueous solution of sodium hydroxide until the indazole-3-carboxylic acid is fully dissolved and the pH of the solution is between 12 and 13.
Methylation: Cool the reaction mixture to 10-15 °C. Slowly add dimethyl sulfate (0.86 kg, 6.79 mol) via the addition funnel over a period of 1-2 hours, maintaining the internal temperature below 25 °C.
Reaction Monitoring: Stir the reaction mixture at 20-25 °C for 12-18 hours. Monitor the reaction progress by HPLC until the starting material is consumed (<1% remaining).
Work-up and Isolation:
Cool the reaction mixture to 10-15 °C.
Carefully acidify the mixture to a pH of 2-3 with concentrated hydrochloric acid. A precipitate will form.
Stir the slurry for 1-2 hours at 10-15 °C.
Filter the solid product using a Nutsche filter.
Wash the filter cake with cold deionized water (2 x 1 L).
Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.
4.4. Expected Yield and Quality Control
Expected Yield: 85-95%
Appearance: White to off-white solid.
Purity (HPLC): >99%
Identity (¹H NMR, ¹³C NMR, MS): Conforms to the structure of 2-Methyl-2H-indazole-3-carboxylic acid.
Process Safety and Optimization
Scaling up chemical reactions requires a thorough understanding of potential hazards.
5.1. Key Safety Considerations
Dimethyl Sulfate: This is a highly toxic and carcinogenic reagent. Handle with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including butyl rubber gloves. Develop a quenching protocol for any residual dimethyl sulfate before work-up.
Exothermic Reaction: The methylation reaction can be exothermic. Ensure adequate cooling capacity and slow addition of the methylating agent to maintain temperature control.
pH Adjustment: The acidification step is also exothermic. Perform this slowly and with efficient cooling.
5.2. Optimization Strategies
Solvent Selection: While this protocol uses water, other solvent systems may be explored to improve yield, purity, or ease of work-up.
Base Selection: The choice of base can significantly impact the N1/N2 ratio. Weaker bases may offer better selectivity in some cases.
Temperature Profile: A detailed study of the reaction temperature profile can help to minimize side product formation and optimize reaction time.
Crystallization: The crystallization process should be optimized to ensure high purity and a desirable particle size distribution of the final product.
Conclusion
The scale-up synthesis of 2-Methyl-2H-indazole derivatives is a challenging yet achievable endeavor. A deep understanding of the reaction mechanism, careful process optimization, and a steadfast commitment to safety are the cornerstones of a successful and robust manufacturing process. The protocol and insights provided in this guide offer a solid foundation for researchers and drug development professionals to confidently approach the large-scale production of these vital pharmaceutical building blocks.
References
Wang, J., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances, 14(10), 6367-6373. [Link][8][9]
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1938-1950. [Link][6][7]
Kumar, M. R., et al. (2011). 2H-Indazoles are synthesized using a copper-catalyzed one-pot, three-component reaction of 2-bromobenzaldehydes, primary amines, and sodium azide. Organic Letters, 13(13), 3542-3545. [Link][4]
Schultz, D. M., et al. (2023). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. The Journal of Organic Chemistry, 88(7), 4387-4395. [Link][12]
Huisgen, R., & Nakaten, H. (1954). Indazole. Organic Syntheses, 34, 51. [Link][13]
Barluenga, J., et al. (2010). Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. Molecules, 15(11), 8149-8162. [Link][14]
Patil, S. A., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(8), 2197. [Link][15]
Sravanthi, G., & Kumar, M. S. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 9(1), 20-34. [Link][16]
US Patent US20110172428A1. (2011). Methods for the preparation of indazole-3-carboxylic acid and n-(s). [17]
Synthesis of indazole-3-carboxylic acid methyl ester. PrepChem. [Link][18]
Synthesis of 2H-indazoles. Organic Chemistry Portal. [Link][4]
Synthesis of indazoles. Organic Chemistry Portal. [Link][19]
Avila, E., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2125. [Link][1]
Sharma, V., et al. (2022). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 13(7), 783-806. [Link][3]
Reddy, T. S., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles Prepared by Gallium/Aluminium- and Aluminium-Mediated, Direct, Regioselective Alkylation of Indazoles with α-Bromocarbonyl Compounds. Molecules, 21(2), 226. [Link][2][20][21]
A Senior Application Scientist's Guide to 2-Methyl-2H-indazole in Materials Science: Foundational Protocols and Research Frontiers
Authored for Researchers, Scientists, and Drug Development Professionals This document serves as a comprehensive technical guide on the applications of 2-Methyl-2H-indazole in materials science. Recognizing that the dire...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
This document serves as a comprehensive technical guide on the applications of 2-Methyl-2H-indazole in materials science. Recognizing that the direct application of this specific molecule is an emerging area of investigation, this guide provides a foundational framework for research and development. It combines established protocols for related compounds with the known properties of 2-Methyl-2H-indazole to offer a scientifically grounded starting point for exploration in organic electronics and photosensitization.
Introduction: The Rationale for 2-Methyl-2H-indazole in Materials Science
Indazole derivatives have garnered significant attention in medicinal chemistry due to their diverse biological activities.[1] However, their unique photophysical properties also make them intriguing candidates for materials science applications.[2] 2-Methyl-2H-indazole, as a fundamental building block, offers a rigid, aromatic scaffold with distinct electronic characteristics.
The key differentiator for the 2H-tautomer of indazole, including 2-Methyl-2H-indazole, is its distinct absorption spectrum compared to the more common 1H-tautomer. 2-Methyl-2H-indazole absorbs light more strongly and at longer wavelengths, a property that is highly relevant for applications in organic light-emitting diodes (OLEDs) and as photosensitizers.[3] This guide will explore the potential of harnessing these properties in materials science research.
Synthesis and Physicochemical Properties of 2-Methyl-2H-indazole
A reliable supply of high-purity material is the cornerstone of any materials science investigation. Several synthetic routes to 2H-indazoles have been established, with regioselectivity being a key consideration.
Synthesis Protocol: Regioselective N-Alkylation
A common method to synthesize 2-alkyl-2H-indazoles involves the direct alkylation of 1H-indazole. The following is a general protocol that can be adapted for the synthesis of 2-Methyl-2H-indazole.
To a solution of 1H-indazole in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon), add the base portion-wise at 0 °C.
Stir the mixture at room temperature for 30 minutes to an hour to ensure complete deprotonation.
Cool the reaction mixture back to 0 °C and add the methylating agent dropwise.
Allow the reaction to warm to room temperature and stir until completion, monitoring by thin-layer chromatography (TLC).
Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with an organic solvent such as ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to isolate 2-Methyl-2H-indazole.
Causality Behind Experimental Choices:
Inert Atmosphere: Prevents reaction with atmospheric moisture and oxygen, which can consume the base and lead to side reactions.
Anhydrous Solvents: Water can react with the strong bases often used for deprotonation, reducing the yield.
Stepwise Addition at Low Temperature: Controls the exothermic nature of the deprotonation and alkylation reactions, minimizing the formation of byproducts.
Physicochemical Properties
The fundamental properties of 2-Methyl-2H-indazole are crucial for predicting its behavior in materials.
Application Note: 2-Methyl-2H-indazole in Organic Light-Emitting Diodes (OLEDs)
While specific device data for 2-Methyl-2H-indazole is not yet prevalent in the literature, its properties suggest potential as a host material in phosphorescent OLEDs (PhOLEDs). A high triplet energy is a critical requirement for a host material to effectively confine the triplet excitons of the phosphorescent guest emitter. The indazole scaffold is a component of some known host materials.
Rationale for Use as a Host Material
High Triplet Energy Potential: The rigid, aromatic structure of the indazole core is conducive to a high triplet energy level, which is necessary to prevent energy back-transfer from the phosphorescent dopant.
Bipolar Character: The pyrazole and benzene rings within the indazole structure can be functionalized to modulate electron and hole transport properties, respectively, leading to a more balanced charge injection and recombination within the emissive layer.
Good Thermal Stability: Aromatic heterocyclic compounds often exhibit good thermal stability, which is essential for the longevity of OLED devices.
Proposed Experimental Workflow for OLED Device Fabrication and Characterization
This protocol outlines a general procedure for fabricating a simple OLED device to evaluate the potential of 2-Methyl-2H-indazole as a host material.
Application Note: Quantitative Analysis of 2-Methyl-2H-indazole using Validated Chromatographic and Spectroscopic Methods
Abstract This application note provides a comprehensive guide to the quantitative analysis of 2-Methyl-2H-indazole, a crucial heterocyclic compound often encountered as a synthetic intermediate and potential process-rela...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This application note provides a comprehensive guide to the quantitative analysis of 2-Methyl-2H-indazole, a crucial heterocyclic compound often encountered as a synthetic intermediate and potential process-related impurity in pharmaceutical development. Accurate and reliable quantification is paramount for ensuring product quality, stability, and regulatory compliance. We present detailed, validated protocols for two primary analytical techniques: a stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection and an orthogonal Gas Chromatography-Mass Spectrometry (GC-MS) method. Additionally, a rapid protocol for quantification in pure samples using UV-Vis spectrophotometry is described. The methodologies are designed to be robust and are presented with an emphasis on the scientific rationale behind procedural choices, aligning with international regulatory standards such as the ICH Q2(R1) guidelines.
Introduction
2-Methyl-2H-indazole (CAS: 4838-00-0) is an aromatic heterocyclic organic compound.[1] It is an isomer of 1-methyl-1H-indazole and is structurally related to indazole. In the context of drug development and fine chemical synthesis, 2-Methyl-2H-indazole can be a key starting material, an intermediate, or a process-related impurity. The control and quantification of such isomers are critical, as their presence can affect the efficacy, safety, and stability of the final active pharmaceutical ingredient (API). Therefore, the development of specific, accurate, and validated analytical methods is a non-negotiable aspect of quality control.
This guide is intended for researchers, analytical scientists, and quality control professionals. It provides not only step-by-step protocols but also the foundational principles and validation strategies required for the confident implementation of these methods in a regulated environment.
Physicochemical Properties of 2-Methyl-2H-indazole
A thorough understanding of the analyte's properties is fundamental to method development.
The choice of an analytical technique is dictated by the sample matrix, required sensitivity, and the purpose of the analysis (e.g., routine QC, stability testing, or impurity profiling).
High-Performance Liquid Chromatography (HPLC): This is the workhorse of pharmaceutical analysis. A reverse-phase HPLC method with UV detection is ideal for quantifying 2-Methyl-2H-indazole in complex mixtures due to its strong UV chromophore.[4] A properly developed method can separate it from its isomers and potential degradation products, making it a stability-indicating assay method (SIAM).[5]
Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers excellent separation efficiency for volatile compounds and provides structural confirmation through mass fragmentation patterns. It serves as a powerful orthogonal method to HPLC for identity confirmation and trace-level quantification.[1][6]
UV-Vis Spectrophotometry: For rapid quantification of 2-Methyl-2H-indazole in relatively pure solutions, UV-Vis spectrophotometry is a simple and cost-effective method. Its utility is based on the compound's characteristic UV absorption profile.[2][3]
High-Performance Liquid Chromatography (HPLC-UV): A Recommended Protocol
This section details a stability-indicating reverse-phase HPLC method designed for the accurate quantification of 2-Methyl-2H-indazole.
Principle of the Method
The method utilizes a C18 stationary phase, which separates compounds based on their hydrophobicity. 2-Methyl-2H-indazole, being a moderately polar molecule, is well-retained and separated from other components using a mobile phase consisting of an aqueous buffer and an organic modifier (acetonitrile). Detection is achieved using a UV detector set at a wavelength where the analyte exhibits significant absorbance, ensuring high sensitivity. The development of such methods is a standard practice for analyzing related imidazole and nitroimidazole compounds.[7][8]
Instrumentation and Materials
HPLC System: Quaternary or Binary pump, Autosampler, Column Oven, and UV/PDA Detector.
Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Symmetry Shield RP18 or equivalent).
Reagents: Acetonitrile (HPLC Grade), Water (HPLC Grade), Potassium Dihydrogen Phosphate (AR Grade).
Mobile Phase Preparation (0.01 M Phosphate Buffer pH 3.0 : Acetonitrile = 70:30 v/v):
Dissolve 1.36 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water.
Adjust the pH to 3.0 with dilute phosphoric acid.
Filter through a 0.45 µm membrane filter.
Mix 700 mL of this buffer with 300 mL of acetonitrile. Degas the final mixture by sonication or helium sparging.
Standard Stock Solution Preparation (100 µg/mL):
Accurately weigh 10 mg of 2-Methyl-2H-indazole reference standard into a 100 mL volumetric flask.
Dissolve and dilute to volume with the mobile phase. This is the Stock Solution.
Calibration Standards Preparation:
Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serially diluting the Standard Stock Solution with the mobile phase.
Sample Preparation:
Accurately weigh a quantity of the sample expected to contain approximately 10 mg of 2-Methyl-2H-indazole into a 100 mL volumetric flask.
Add approximately 70 mL of mobile phase, sonicate for 15 minutes to dissolve, then dilute to volume.
Filter the solution through a 0.45 µm syringe filter into an HPLC vial.
Chromatographic Conditions:
Parameter
Setting
Column
C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase
Phosphate Buffer (pH 3.0) : Acetonitrile (70:30)
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection Wavelength
280 nm (or λmax determined by PDA scan)
Run Time
15 minutes
Method Validation (as per ICH Q2(R1) Guidelines)
Validation is essential to demonstrate that the analytical method is suitable for its intended purpose.[9]
Specificity: Forced degradation studies should be performed by exposing the sample to acid, base, oxidative, thermal, and photolytic stress.[5][10] The method is specific if the 2-Methyl-2H-indazole peak is resolved from all degradation products and any matrix components.
Linearity: Analyze the calibration standards (e.g., 5 levels) in triplicate. Plot the average peak area versus concentration and perform a linear regression analysis.
Accuracy (Recovery): Perform recovery studies by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Analyze each level in triplicate.
Precision:
Repeatability (Intra-day): Analyze six replicate samples at 100% of the target concentration on the same day.
Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.
LOD & LOQ: Determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ) based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.
Robustness: Intentionally vary chromatographic parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2 °C, mobile phase composition ±2%) and observe the effect on the results.
Expected Validation Data
Validation Parameter
Acceptance Criteria
Linearity (r²)
≥ 0.999
Accuracy (% Recovery)
98.0% - 102.0%
Precision (% RSD)
Repeatability: ≤ 2.0%; Intermediate: ≤ 2.0%
Robustness
System suitability parameters must pass
Workflow Diagram: HPLC Quantification
Caption: Workflow for the quantification of 2-Methyl-2H-indazole by HPLC-UV.
Gas Chromatography-Mass Spectrometry (GC-MS): An Orthogonal Technique
GC-MS provides an alternative and confirmatory method for the analysis of 2-Methyl-2H-indazole.
Principle of the Method
The sample is injected into a heated inlet, where it is vaporized and carried by an inert gas (helium) onto a capillary column. The column separates components based on their boiling points and interaction with the stationary phase. The separated components then enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing a unique mass spectrum that confirms the compound's identity. The existence of GC-MS data for this compound confirms its suitability for this technique.[1]
Detailed Protocol: GC-MS Analysis
Instrumentation and Materials:
GC-MS System: Gas chromatograph with a mass selective detector.
Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
Prepare a stock solution of 1 mg/mL in dichloromethane.
Prepare calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) and the test sample by diluting with dichloromethane.
GC-MS Conditions:
Parameter
Setting
Carrier Gas
Helium at a constant flow of 1.0 mL/min
Inlet Temperature
250 °C
Injection Mode
Split (20:1)
Injection Volume
1 µL
Oven Program
Start at 100 °C (hold 1 min), ramp to 280 °C at 20 °C/min (hold 5 min)
MS Transfer Line
280 °C
Ion Source Temp
230 °C
Ionization Mode
Electron Ionization (EI) at 70 eV
Scan Range
40-300 amu
Expected Mass Spectrum
The EI mass spectrum is expected to show a prominent molecular ion peak (M+) at m/z 132, corresponding to the molecular weight of C₈H₈N₂.[1] Key fragment ions would arise from the loss of methyl (CH₃) or other characteristic cleavages of the indazole ring system.
Workflow Diagram: GC-MS Analysis
Caption: Workflow for the quantification and confirmation of 2-Methyl-2H-indazole by GC-MS.
UV-Vis Spectrophotometry: A Rapid Quantification Method
Principle
This method relies on the direct relationship between a substance's concentration and its absorbance of light at a specific wavelength (Beer-Lambert Law). Given that 2-Methyl-2H-indazole has a strong UV absorbance, this technique is suitable for a quick purity check or quantification in the absence of interfering substances.[2][4][3]
Protocol
Determine λmax: Scan a dilute solution (e.g., 10 µg/mL in acetonitrile) of 2-Methyl-2H-indazole from 200-400 nm to determine the wavelength of maximum absorbance (λmax).
Prepare Calibration Curve: Prepare a series of at least five standard solutions of known concentrations in acetonitrile.
Measure Absorbance: Measure the absorbance of each standard and the blank (acetonitrile) at the determined λmax.
Plot and Calculate: Plot absorbance vs. concentration to create a calibration curve. Use the linear regression equation of this curve to calculate the concentration of the unknown sample based on its measured absorbance.
Conclusion
This application note details robust and reliable methods for the quantitative analysis of 2-Methyl-2H-indazole. The primary recommended method is a stability-indicating HPLC-UV assay, which offers specificity, accuracy, and precision suitable for regulated quality control and stability studies. GC-MS serves as an excellent orthogonal method for identity confirmation and trace analysis. For rapid analysis of pure samples, UV-Vis spectrophotometry is a viable, straightforward option. The successful implementation and validation of these protocols will ensure high confidence in the analytical data generated for 2-Methyl-2H-indazole in research and drug development settings.
References
McMillan, A., et al. (2020). Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Journal of the American Chemical Society. Available from: [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 138364, 2-Methyl-2H-indazole. Retrieved from [Link]
NIST. (n.d.). 2-Methyl-2H-indazole. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]
ResearchGate. (n.d.). UV–vis absorption spectra of 1H‐indazole (blue), 1‐methylindazole... [Image]. Retrieved from [Link]
NIST. (n.d.). 2-Methyl-2H-indazole Notes. In NIST Chemistry WebBook. Retrieved from [Link]
Al-awaida, W., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules. Available from: [Link]
SpectraBase. (n.d.). 2-Methyl-3-(prop-1-en-2-yl)-2H-indazole. Retrieved from [Link]
International Journal for Scientific Research & Development. (n.d.). Stability indicating study by using different analytical techniques. Retrieved from [Link]
Chandorkar, J.G. (2012). SIMULTANEOUS DETERMINATION OF IMIDAZOLE IN 2 METHYL IMIDAZOLE BY REVERSE PHASE LIQUID CHROMATOGRAPHY. PharmaTutor. Retrieved from [Link]
Lab Manager. (2016). Validation of Analytical Methods. Retrieved from [Link]
International Journal of Pharmaceutical Research and Applications. (2024). A Review on Analytical Method Development and Validation (With Case Study). Retrieved from [Link]
Podolska, M., et al. (n.d.). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Retrieved from [Link]
world-dyevariety.com. (2013). 2-Methyl-2H-indazole. Retrieved from [Link]
Chromatography Today. (n.d.). Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities. Retrieved from [Link]
Research Journal of Pharmacy and Technology. (n.d.). Development and Validation of Stability Indicating RP-HPLC Method for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection. Retrieved from [Link]
SciELO. (n.d.). A validated stability indicating HPLC method for the determination of process-related impurities in pantoprazole bulk drug and formulation. Retrieved from [Link]
Ghaffar, A., et al. (2014). 2-Methyl-6-nitro-2H-indazole. Acta Crystallographica Section E: Structure Reports Online. Available from: [Link]
International Journal of Research in Pharmacy and Pharmaceutical Sciences. (2024). Development and Validation of a Stability-Indicating HPLC and RP-HPLC Method for the Simultaneous Quantification of Levosulpiride and Rabeprazole in Pharmaceutical Formulations. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) A Sensitive HPLC Method of determination of 2Methyl 5- Nitroimidazole & Reaction mass of intermediates of Ornidazole in Ornidazole bulk manufacturing. Retrieved from [Link]
Rodríguez-Villar, K., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Pharmaceuticals. Available from: [Link]
ResearchGate. (n.d.). (PDF) Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Retrieved from [Link]
Technical Support Center: Optimizing Yield in 2-Methyl-2H-indazole Synthesis
This technical support guide is tailored for researchers, scientists, and professionals in drug development, offering a comprehensive resource for troubleshooting and optimizing the synthesis of 2-Methyl-2H-indazole. By...
Author: BenchChem Technical Support Team. Date: January 2026
This technical support guide is tailored for researchers, scientists, and professionals in drug development, offering a comprehensive resource for troubleshooting and optimizing the synthesis of 2-Methyl-2H-indazole. By integrating scientific principles with practical, field-tested knowledge, this document aims to provide robust solutions to common synthetic challenges.
Introduction to 2-Methyl-2H-indazole Synthesis
2-Methyl-2H-indazole is a valuable heterocyclic building block in the development of pharmaceuticals. The primary synthetic route involves the N-methylation of indazole. However, a significant challenge in this process is the frequent co-formation of the isomeric 1-methyl-1H-indazole, which can compromise the yield and purity of the desired product.[1][2] This guide focuses on strategies to enhance the regioselectivity of this reaction in favor of the 2-methyl isomer and provides effective troubleshooting methods.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific challenges you may encounter during the synthesis of 2-Methyl-2H-indazole in a practical question-and-answer format.
Question 1: My reaction is producing a mixture of 1-methyl-1H-indazole and 2-Methyl-2H-indazole. How can I improve the yield of the desired N2-isomer?
Answer:
Achieving high regioselectivity is the most critical aspect of this synthesis. The ratio of N1 to N2 methylation is highly dependent on the reaction conditions.[3][4] Generally, the N1-alkylated product is thermodynamically more stable, while the N2-isomer is often the kinetically favored product.[5][6] Here are key parameters to adjust for improved N2-selectivity:
Solvent and Base Selection: The choice of solvent and base is paramount. Polar aprotic solvents like DMF, in combination with a mild base such as potassium carbonate (K₂CO₃), tend to favor N2-alkylation. In contrast, strong bases like sodium hydride (NaH) in less polar solvents like THF often lead to higher proportions of the N1-isomer.[2][4]
Temperature Control: Lower reaction temperatures can enhance the kinetic control of the reaction, thereby favoring the formation of the 2-methyl-2H-indazole.
Nature of the Alkylating Agent: While methyl iodide is commonly used, other methylating agents like dimethyl sulfate can be employed.[7] In some cases, reagents like methyl 2,2,2-trichloroacetimidate under acidic conditions have been shown to be highly selective for N2-methylation.[6][8]
Troubleshooting Workflow for Poor N1/N2 Selectivity
Caption: A workflow for troubleshooting and optimizing N2-selectivity.
Question 2: I'm finding it difficult to separate the 1-methyl and 2-methyl indazole isomers. What is the most effective purification strategy?
Answer:
The separation of these isomers can be challenging due to their similar physical properties.[1]
Column Chromatography: This is the most widely used method. Effective separation can be achieved using silica gel chromatography with a shallow gradient of ethyl acetate in hexanes. The 2-methyl-2H-indazole is generally less polar and will elute before the 1-methyl isomer.[9]
Recrystallization: This technique can be effective if there is a significant excess of one isomer. However, it is often less successful for mixtures with close to a 1:1 ratio.
Preparative HPLC: For applications requiring very high purity, preparative High-Performance Liquid Chromatography (HPLC) is the most powerful separation technique, although it is more resource-intensive.
Table 1: Comparison of Purification Methods
Method
Advantages
Disadvantages
Best Suited For
Flash Chromatography
Scalable, relatively quick
Requires careful optimization for closely eluting isomers
Routine purification of research-scale quantities
Recrystallization
Cost-effective, simple
Inefficient for near-equimolar mixtures, potential for yield loss
Purifying a substantially enriched isomeric mixture
Preparative HPLC
High-resolution separation, high purity
Lower throughput, higher cost
High-purity samples for analytical standards or biological testing
Question 3: My reaction is incomplete, with a significant amount of the starting indazole remaining. What are the likely causes?
Answer:
Several factors can lead to incomplete conversion:
Stoichiometry of Reagents: Ensure that at least one equivalent of both the base and the methylating agent is used. A slight excess of the methylating agent (e.g., 1.1 equivalents) can help drive the reaction to completion.
Reagent Quality: The purity and activity of the reagents are crucial. For instance, bases like sodium hydride can be deactivated by moisture. Always use high-quality, properly stored reagents.
Reaction Time and Temperature: The reaction may require more time or a higher temperature to reach completion. It is advisable to monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Frequently Asked Questions (FAQs)
Q1: What is a realistic N2/N1 isomer ratio to expect?
Under optimized conditions, such as using potassium carbonate in DMF, it is possible to achieve N2/N1 ratios that significantly favor the desired 2-methyl isomer. However, the exact ratio will depend on the specific substrate and reaction conditions.
Q2: Are there alternative synthetic routes that produce only 2-Methyl-2H-indazole?
While direct methylation of indazole is common, other methods can offer higher selectivity.[10][11] Some copper-catalyzed multi-component reactions have been developed for the synthesis of 2H-indazoles.[12] Additionally, certain organophosphorus-mediated reductive cyclizations can lead to 2H-indazoles.[13] However, for many applications, optimizing the direct methylation of indazole remains the most practical approach.
Q3: How can I definitively identify and assess the purity of my 2-Methyl-2H-indazole?
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for distinguishing between the N1 and N2 isomers due to the distinct chemical shifts of the methyl group and the aromatic protons.[14]
Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is excellent for confirming the molecular weight of the product and for assessing its purity.
Melting Point: The two isomers have different melting points, which can be a useful, albeit less definitive, indicator of identity and purity.
Experimental Protocol: Optimized Synthesis of 2-Methyl-2H-indazole
This protocol is designed to favor the formation of the 2-methyl isomer.
Materials:
Indazole
Anhydrous Potassium Carbonate (K₂CO₃)
Methyl Iodide (MeI)
Anhydrous N,N-Dimethylformamide (DMF)
Ethyl Acetate
Hexanes
Saturated Sodium Chloride Solution (brine)
Anhydrous Magnesium Sulfate (MgSO₄)
Procedure:
In a round-bottom flask, dissolve indazole (1.0 equivalent) in anhydrous DMF.
Add anhydrous potassium carbonate (1.5 equivalents) to the solution.
Cool the mixture to 0 °C using an ice bath.
Slowly add methyl iodide (1.1 equivalents) dropwise to the cooled suspension.
Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and continue stirring for 12-16 hours.
Monitor the reaction's progress by TLC or LC-MS.
Once the reaction is complete, add water to quench the reaction.
Extract the aqueous layer three times with ethyl acetate.
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes.
Workflow for Optimized Synthesis of 2-Methyl-2H-indazole
Caption: A step-by-step workflow for the optimized synthesis of 2-Methyl-2H-indazole.
This guide provides a foundational understanding of the critical parameters for the successful synthesis of 2-Methyl-2H-indazole. By carefully controlling the reaction conditions and employing the troubleshooting strategies outlined, researchers can significantly enhance the yield and purity of this important synthetic intermediate. For more in-depth information, please consult the cited references.
References
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. Available at: [Link]
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. Available at: [Link]
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health. Available at: [Link]
2H-Indazole synthesis. Organic Chemistry Portal. Available at: [Link]
Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. Available at: [Link]
(PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. ResearchGate. Available at: [Link]
Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. National Institutes of Health. Available at: [Link]
Optimization for synthesis of 2H-indazole. ResearchGate. Available at: [Link]
(PDF) Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. ResearchGate. Available at: [Link]
Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Organic Chemistry Portal. Available at: [Link]
Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. National Institutes of Health. Available at: [Link]
Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Organic & Biomolecular Chemistry. Available at: [Link]
Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Semantic Scholar. Available at: [Link]
Development of a selective and scalable N1-indazole alkylation. Royal Society of Chemistry. Available at: [Link]
Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology. Available at: [Link]
(PDF) Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). ResearchGate. Available at: [Link]
Development of a selective and scalable N1-indazole alkylation. National Institutes of Health. Available at: [Link]
Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. ResearchGate. Available at: [Link]
2-Methyl-6-nitro-2H-indazole. National Institutes of Health. Available at: [Link]
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Institutes of Health. Available at: [Link]
Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. ResearchGate. Available at: [Link]
Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). MDPI. Available at: [Link]
Extraction method of 2-methyl imidazole mother liquor.Google Patents.
Consecutive Condensation, C–N and N–N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. ACS Publications. Available at: [Link]
Technical Support Center: Synthesis of 2-Substituted Indazoles
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for the synthesis of 2-substituted indazoles. This guide is designed to provide in-depth technical assistanc...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center for the synthesis of 2-substituted indazoles. This guide is designed to provide in-depth technical assistance to professionals working in organic synthesis and drug development. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to address common challenges, particularly the formation of undesired byproducts, encountered during the synthesis of these valuable heterocyclic compounds.
I. Frequently Asked Questions (FAQs)
This section addresses the most common issues and questions that arise during the synthesis of 2-substituted indazoles.
Q1: My N-alkylation of indazole is producing a mixture of N1 and N2 isomers. How can I improve the selectivity for the 2-substituted product?
A: The formation of regioisomeric mixtures is a classic challenge in indazole chemistry.[1][2] The regioselectivity is highly dependent on several factors including the choice of base, solvent, electrophile, and the substitution pattern on the indazole ring itself.[3]
For direct alkylation: Traditional methods often lead to mixtures.[2] To favor N2-alkylation, consider using Mitsunobu conditions (e.g., triphenylphosphine and diethyl azodicarboxylate) which often show a preference for the N2 position.[1] Another strategy involves using specific catalysts like trifluoromethanesulfonic acid (TfOH) or copper(II) triflate with alkyl 2,2,2-trichloroacetimidates, which can provide high N2 selectivity.[4][5]
Q2: I am observing significant amounts of the starting indazole in my reaction mixture even after extended reaction times. What could be the cause?
A: Incomplete conversion can be due to several factors:
Insufficiently strong base: For deprotonation of the indazole N-H, a sufficiently strong base is required. If you are using weaker bases like K₂CO₃, you might see incomplete reactions.[6] Consider stronger bases like sodium hydride (NaH) or sodium bis(trimethylsilyl)amide (NaHMDS).[3]
Poor solubility: The starting materials may not be fully soluble in the chosen solvent, leading to a stalled reaction. Ensure your indazole and other reagents are fully dissolved.
Deactivation of reagents: The alkylating agent may be degrading over time, especially if it is sensitive to moisture or temperature. Ensure you are using fresh and properly stored reagents.
Q3: Besides the N1-isomer, what other common byproducts should I be aware of during the synthesis of 2-substituted indazoles?
A: Depending on the synthetic route, other byproducts can include:
Over-alkylation: If the product itself can be further alkylated, you might see di-alkylated or other over-alkylation products. This is less common with indazoles but can occur under harsh conditions.
Products from side reactions of the electrophile: The alkylating agent itself might undergo elimination or other side reactions, especially if it is sterically hindered or the reaction is run at high temperatures.
Decomposition products: Indazoles, while generally stable, can decompose under very harsh acidic or basic conditions or at high temperatures.[7]
II. Troubleshooting Guides
This section provides detailed troubleshooting for specific synthetic methodologies.
Guide 1: Direct N-Alkylation of Indazoles
Direct N-alkylation is a common method but often suffers from a lack of regioselectivity.
Problem: Poor N2-Selectivity
Potential Cause
Explanation
Troubleshooting Steps
Thermodynamic vs. Kinetic Control
The N1-substituted indazole is often the thermodynamically more stable isomer, while the N2-isomer can be the kinetically favored product under certain conditions.[3]
1. Lower the reaction temperature: This can favor the kinetic product. 2. Change the solvent: Polar aprotic solvents like DMF or DMSO can influence the ion pairing of the indazolide anion and affect regioselectivity.[3] 3. Vary the counter-ion: The choice of base (e.g., NaH vs. K₂CO₃) changes the counter-ion (Na⁺ vs. K⁺), which can influence the site of alkylation.[3]
Steric Hindrance
Bulky substituents on the indazole ring or the alkylating agent can influence the regioselectivity.[8]
1. Use a less bulky alkylating agent if possible. 2. Consider the substitution pattern of the indazole: Substituents at the C7 position can sterically hinder the N1 position, favoring N2 alkylation.[8][9]
Electronic Effects
Electron-withdrawing groups on the indazole ring can influence the nucleophilicity of the N1 and N2 positions differently.[8]
1. Analyze the electronic nature of your indazole: Electron-withdrawing groups at C7 have been shown to favor N2-alkylation.[8][9]
Guide 2: Mitsunobu Reaction for N2-Alkylation
The Mitsunobu reaction is a powerful tool for achieving N2-alkylation of indazoles.
Problem: Formation of Triphenylphosphine Oxide and Hydrazodicarboxylate Byproducts That are Difficult to Remove
Potential Cause
Explanation
Troubleshooting Steps
Stoichiometry and Reaction Conditions
Incorrect stoichiometry or suboptimal reaction conditions can lead to an excess of reagents and the formation of byproducts that complicate purification.[1]
1. Carefully control the stoichiometry: Use a slight excess (1.1-1.2 equivalents) of triphenylphosphine and the azodicarboxylate. 2. Optimize the addition order: Typically, the indazole, alcohol, and triphenylphosphine are mixed first, and the azodicarboxylate is added slowly at a low temperature (e.g., 0 °C).[1]
Purification Strategy
These byproducts are often non-polar and can co-elute with the desired product during column chromatography.
1. Crystallization: If your product is a solid, crystallization is often an effective way to remove these byproducts. 2. Alternative purification: Consider using a different stationary phase for chromatography or employing techniques like preparative HPLC. A patent suggests that mixed solvent recrystallization can be effective for separating isomers.[10]
Guide 3: Cadogan Reaction for 2-Aryl-2H-Indazole Synthesis
The Cadogan reaction is a classic method for synthesizing 2-aryl-2H-indazoles from o-nitrobenzaldehydes and anilines.
Problem: Low Yields and Formation of Tar-like Byproducts
Potential Cause
Explanation
Troubleshooting Steps
High Reaction Temperature
The Cadogan reaction often requires high temperatures, which can lead to decomposition of starting materials and products.[7][11]
1. Optimize the temperature: Systematically screen a range of temperatures to find the optimal balance between reaction rate and decomposition. 2. Use a high-boiling point solvent: Solvents like diphenyl ether or Dowtherm A are often used to achieve the necessary high temperatures.
Purity of Starting Materials
Impurities in the o-nitrobenzaldehyde or aniline can lead to side reactions and the formation of polymeric byproducts.
1. Purify the starting materials: Ensure the purity of your starting materials by distillation, recrystallization, or column chromatography before use.
III. Experimental Protocols & Data
Protocol 1: General Procedure for N2-Selective Alkylation using Mitsunobu Conditions[1]
This protocol provides a general method for the N2-alkylation of indazoles with alcohols.
To a solution of the 1H-indazole (1.0 equiv) in anhydrous THF (0.2 M) at 0 °C, add the alcohol (1.2 equiv) and triphenylphosphine (1.2 equiv).
Stir the mixture for 10 minutes at 0 °C.
Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.2 equiv) in THF.
Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.
Upon completion, concentrate the reaction mixture in vacuo.
Purify the residue by column chromatography on silica gel to separate the N2-substituted indazole from byproducts.
Data Summary: Regioselectivity in Direct N-Alkylation
The following table summarizes the effect of base and solvent on the N1:N2 ratio for the alkylation of a generic indazole.
The regioselectivity of indazole alkylation is a complex interplay of electronic and steric factors, as well as the nature of the indazolide-counterion pair.
Caption: General scheme for the N-alkylation of indazole.
Chelation Control for N1-Selectivity
In certain cases, particularly with a C3-ester substituent, the counter-ion (e.g., Na⁺) can chelate with the N2 nitrogen and the carbonyl oxygen, sterically hindering the N2 position and directing alkylation to the N1 position.[1][2]
Caption: Chelation model for N1-selectivity.
V. References
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.
Optimizing reaction conditions for bromo-indazole synthesis. BenchChem.
Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology.
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health.
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health.
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate.
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. ResearchGate.
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals.
TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications (RSC Publishing).
Reaction conditions optimization for 1H‐Indazoles synthesisa. ResearchGate.
Technical Support Center: Optimization of 2H-Indazole Synthesis. BenchChem.
Development of a selective and scalable N1-indazole alkylation. PMC.
Optimization of reaction conditions for the synthesis of indazolones. ResearchGate.
Optimization of reaction conditions a. ResearchGate.
Method for separating and purifying substituted indazole isomers. Google Patents.
Indazole synthesis. Organic Chemistry Portal.
2H-Indazole synthesis. Organic Chemistry Portal.
Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health.
Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. IJSDR.
The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI.
Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. PubMed.
A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. ACS Publications.
Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. PMC.
Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube.
Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. ResearchGate.
Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. PMC.
What are the byproducts in a Suzuki reaction? Chemistry Stack Exchange.
Synthesis of N‐substituted 1H‐indazole derivatives. ResearchGate.
The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI.
Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. National Institutes of Health.
Synthesis and structural characterization of 1- and 2-substituted indazoles: Ester and carboxylic acid derivatives. University of Groningen research portal.
Indazole - Synthesis and Reactions as a Chemical Reagent. ChemicalBook.
Development of a selective and scalable N1-indazole alkylation. RSC Publishing.
Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry.
Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. ResearchGate.
The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI.
Synthesis of substituted 1H-indazoles from arynes and hydrazones. PubMed.
Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Organic Chemistry Portal.
Technical Support Center: Purification of 2-Methyl-2H-indazole Isomers
Welcome to the technical support guide for the purification of 2-Methyl-2H-indazole and its N-1 regioisomer, 1-Methyl-1H-indazole. This document is designed for researchers, medicinal chemists, and process development pr...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for the purification of 2-Methyl-2H-indazole and its N-1 regioisomer, 1-Methyl-1H-indazole. This document is designed for researchers, medicinal chemists, and process development professionals who encounter the common challenge of separating these structurally similar isomers. Standard methylation of the indazole core often yields a mixture of N-1 and N-2 alkylated products, with purification proving to be a significant bottleneck due to their nearly identical physical properties.[1][2]
This guide provides in-depth, field-proven insights and troubleshooting strategies in a practical question-and-answer format. We will explore the causality behind experimental choices to empower you to adapt and optimize these methods for your specific needs.
Section 1: Understanding the Challenge & Initial Strategy
The primary difficulty in separating 1-methyl-1H-indazole and 2-methyl-2H-indazole lies in their close polarity and structural similarity, which leads to similar solubility profiles and chromatographic behavior.[2] The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[3][4][5] Consequently, the 1-methyl substituted isomer is typically the more stable and often more polar of the two. This subtle difference in polarity is the key to achieving separation.
Before proceeding, it's crucial to have a clear strategy. The choice between flash chromatography and crystallization depends largely on the scale of your reaction and the initial ratio of the isomers.
Caption: Workflow for selecting an appropriate purification technique.
Flash column chromatography is the most common and versatile method for separating indazole isomers at a laboratory scale.[6] Success hinges on selecting the correct stationary and mobile phases to exploit the subtle polarity differences.
Frequently Asked Questions (FAQs)
Q1: What is the recommended starting solvent system for separating 1- and 2-methyl-indazole isomers on silica gel?
A1: An excellent starting point is a hexane/ethyl acetate solvent system.[7][8] The 2-Methyl-2H-indazole isomer is typically less polar and will elute first. Begin with a low polarity mobile phase (e.g., 95:5 Hexane:EtOAc) and gradually increase the polarity. Thin-Layer Chromatography (TLC) is essential for developing your gradient.[9] Aim for a solvent system that gives Rf values of ~0.35 for the higher-eluting spot (2-methyl isomer) and ~0.20 for the lower-eluting spot (1-methyl isomer) to ensure good separation on the column.
Q2: How can I confirm the identity of the eluted fractions?
A2: The most definitive method is ¹H NMR spectroscopy. The chemical shift of the N-methyl protons is diagnostic. For the parent compounds, the N-methyl signal in 1-Methyl-1H-indazole appears around 4.0-4.1 ppm , while the N-methyl signal in 2-Methyl-2H-indazole appears further downfield, typically around 4.2-4.3 ppm in CDCl₃. Always consult reference spectra for your specific substituted indazoles.[10][11]
Troubleshooting Common Chromatography Issues
Problem 1: My isomers are co-eluting or showing very poor resolution.
Cause: The chosen solvent system is either too polar (isomers elute too quickly) or not selective enough.
Solution 1 (Optimize Gradient): Switch from an isocratic elution to a very shallow gradient. For example, start with 5% ethyl acetate in hexane and increase to 15% over 10-15 column volumes. This slow increase in polarity can effectively resolve compounds with close Rf values.
Solution 2 (Change Solvent System): If optimizing the hexane/EtOAc system fails, consider alternative solvents that offer different selectivity. A dichloromethane/methanol system can be effective for more polar indazoles.[7] Sometimes, replacing ethyl acetate with diethyl ether or methyl tert-butyl ether (MTBE) can alter the hydrogen-bonding interactions with the silica and improve separation.[12]
Solution 3 (Check Column Packing): An improperly packed column will lead to band broadening and poor separation. Ensure the silica bed is well-compacted and the surface is level before loading your sample.
Problem 2: I'm observing significant peak tailing, especially for the more polar 1-methyl isomer.
Cause: This is often due to secondary interactions between the basic nitrogen atoms of the indazole and acidic silanol groups on the silica gel surface. Sample overload can also be a cause.
Solution 1 (Use a Modifier): Add a small amount of a basic modifier, such as triethylamine (0.1-1% v/v), to your mobile phase. This will neutralize the acidic sites on the silica, preventing strong adsorption and reducing tailing. Be aware that this will likely increase the Rf of both isomers, so re-optimize your gradient on TLC first.[7]
Solution 2 (Reduce Load): Do not exceed a 1-2% load of crude material relative to the mass of the silica gel (e.g., max 400 mg on a 40 g column). Overloading is a common cause of poor separation.[13]
Solution 3 (Dry Loading): If your crude material is not very soluble in the initial mobile phase, it can precipitate at the top of the column, leading to poor separation. Adsorb your sample onto a small amount of silica gel (dry loading) to ensure a more uniform application to the column.[13]
For larger scale purifications (>1g), crystallization can be a more efficient and economical alternative to chromatography, though it often requires more extensive screening and optimization.[6]
Frequently Asked Questions (FAQs)
Q3: Is it possible to selectively crystallize one isomer from the crude reaction mixture?
A3: Yes, this is often feasible, particularly if the initial reaction mixture is significantly enriched in one isomer (>3:1 ratio). The key is to find a solvent system where one isomer has significantly lower solubility than the other at a given temperature. A Chinese patent suggests that mixed solvent systems, such as acetone/water, ethanol/water, or acetonitrile/water, are effective for recrystallizing substituted indazole isomers to high purity.[6]
Q4: What should I do if my compound "oils out" instead of forming crystals?
A4: "Oiling out" occurs when the solution becomes supersaturated too quickly or when using a solvent in which the compound is excessively soluble.[9] To resolve this, you can try slower cooling, using a solvent/anti-solvent system (e.g., dissolving in a minimal amount of a good solvent like acetone and slowly adding a poor solvent like water or hexane), or vigorously scratching the inside of the flask with a glass rod to induce nucleation.
Troubleshooting Common Crystallization Issues
Problem 3: Both isomers are co-crystallizing, and the purity is not improving.
Cause: The solubilities of the two isomers are too similar in the chosen solvent system.
Solution 1 (Extensive Solvent Screening): Systematically screen a wide range of solvents with varying polarities and hydrogen bonding capabilities (e.g., alcohols like isopropanol, esters like ethyl acetate, ketones like acetone, and hydrocarbons like heptane or toluene), including mixed solvent systems.[6]
Solution 2 (Seeding): If you have a small amount of pure desired isomer, use it to seed the supersaturated solution.[15] This provides a template for crystallization, encouraging the desired isomer to crystallize selectively while the undesired isomer remains in solution. Dissolve the crude mixture at an elevated temperature, cool it slightly until just saturated, add a single seed crystal, and then cool very slowly.[15]
Solution 3 (Controlled Cooling): Rapid cooling often traps impurities and promotes co-crystallization. Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator or freezer. Controlling the rate of supersaturation is critical for selective crystallization.[16]
Section 4: Experimental Protocols
Protocol 1: Flash Chromatography Separation
This protocol is a general guideline for separating a ~500 mg mixture of 1- and 2-methyl-indazole isomers.
TLC Analysis: Prepare a TLC plate and spot your crude mixture. Develop the plate in several hexane/ethyl acetate ratios (e.g., 9:1, 4:1, 7:3). Identify a system that provides good separation with the lower spot having an Rf of ~0.2.
Column Preparation: Dry pack a 40 g silica gel column with compressed air. Wet the column with the initial, low-polarity mobile phase (e.g., 95:5 hexane/EtOAc).
Sample Loading: Dissolve the 500 mg crude mixture in a minimal amount of dichloromethane (~2-3 mL). Add ~1 g of silica gel to this solution and evaporate the solvent to create a dry powder. Carefully load this powder onto the top of the prepared column.
Elution: Begin elution with the initial mobile phase. Collect fractions (e.g., 15-20 mL per tube).
Gradient: After 3-4 column volumes, begin a slow, linear gradient to a more polar mobile phase (e.g., 80:20 hexane/EtOAc) over 10-12 column volumes.
Fraction Analysis: Monitor the fractions by TLC. The less polar 2-methyl-2H-indazole will elute first.
Combine & Concentrate: Combine the pure fractions of each isomer and remove the solvent under reduced pressure.
Confirm Identity: Analyze the purified products by ¹H NMR to confirm their identity and assess purity.
Protocol 2: Selective Crystallization
This protocol is a starting point for purifying a multi-gram mixture enriched in the 1-methyl-1H-indazole isomer.
Solvent Selection: Place a small amount (~50 mg) of the crude mixture into several test tubes. Add 1 mL of different solvent systems (e.g., isopropanol, acetonitrile/water 3:1, acetone/heptane 1:2). Heat the tubes until the solid dissolves, then allow them to cool slowly. Observe which system yields crystalline solid rather than oil and check the supernatant by TLC to see if it is enriched in the other isomer.
Recrystallization: Transfer the bulk crude material (e.g., 5.0 g) to an Erlenmeyer flask. Add the chosen solvent system (e.g., 20 mL of acetonitrile and 8 mL of water[6]) and heat with stirring until all solid dissolves.
Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. If crystals do not form, scratch the inside of the flask or add a seed crystal.
Isolation: Once crystallization appears complete, cool the flask in an ice bath for 30 minutes to maximize yield. Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent mixture.
Analysis: Dry the crystals and analyze their purity by NMR or HPLC. The mother liquor can be concentrated and subjected to a second crystallization or chromatography to recover the other isomer.
References
Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. ResearchGate. [Link]
Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Royal Society of Chemistry. [Link]
Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. National Institutes of Health. [Link]
Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Semantic Scholar. [Link]
Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization. Organic Chemistry Portal. [Link]
Purification of MDI Isomers Using Dynamic Falling Film Melt Crystallization: Experiment and Molecular Simulation. National Institutes of Health. [Link]
Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PubMed Central. [Link]
Method for separating and purifying substituted indazole isomers.
Chromatography: Solvent Systems For Flash Column. University of Rochester Department of Chemistry. [Link]
Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. National Institutes of Health. [Link]
Successful Flash Chromatography. King Group. [Link]
Separation of isomers by selective seeding and crystallisation? Sciencemadness.org. [Link]
How can I modify my flash chromatography method to separate chemically similar compounds? Biotage. [Link]
Easy purification of isomers with prepacked glass columns. Chromatography Today. [Link]
Structure of 1H-and 2H-indazoles. ResearchGate. [Link]
Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology. [Link]
Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). MDPI. [Link]
Resolution (Separation) of Enantiomers. Chemistry Steps. [Link]
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central. [Link]
The 2-alkyl-2H-indazole regioisomers of synthetic cannabinoids AB-CHMINACA, AB-FUBINACA, AB-PINACA, and 5F-AB-PINACA are possible manufacturing impurities with cannabimimetic activities. ResearchGate. [Link]
Selective Isomer Formation and Crystallization-Directed Magnetic Behavior in Nitrogen-Confused C-Scorpionate Complexes of Fe(O3SCF3)2. Digital Commons @ University of South Carolina. [Link]
Technical Support Center: Troubleshooting Regioselectivity in Indazole Alkylation
Welcome to the Technical Support Center for Indazole Alkylation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of regioselective N-alkylation o...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the Technical Support Center for Indazole Alkylation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of regioselective N-alkylation of the indazole scaffold. The indazole nucleus is a privileged pharmacophore, and controlling the site of alkylation (N1 vs. N2) is often a critical and challenging step in the synthesis of bioactive molecules.[1][2][3] This resource provides in-depth troubleshooting guides and frequently asked questions to address common issues encountered in the laboratory.
Understanding the Challenge: N1 vs. N2 Alkylation
The indazole ring possesses two nucleophilic nitrogen atoms, N1 and N2, leading to the potential formation of two regioisomers upon alkylation.[4] The ratio of these isomers is highly sensitive to a variety of factors, including the reaction conditions and the substitution pattern of the indazole core.[1][3][4] Generally, the 1H-indazole tautomer is thermodynamically more stable than the 2H-tautomer.[1][5] Consequently, reactions favoring thermodynamic control often yield the N1-alkylated product, while kinetically controlled reactions may favor the N2 isomer.[6]
Troubleshooting Guide
This section addresses specific problems you may encounter during indazole alkylation, providing potential causes and actionable solutions.
Issue 1: Poor N1/N2 Selectivity, Resulting in a Mixture of Isomers
A common frustration in indazole alkylation is the formation of a difficult-to-separate mixture of N1 and N2 isomers, leading to low yields of the desired product.[5][7]
Possible Causes and Solutions:
Inappropriate Base-Solvent Combination: The choice of base and solvent is arguably the most critical factor influencing regioselectivity.[1][3][4]
For Preferential N1-Alkylation (Thermodynamic Control): The combination of a strong, non-coordinating base like sodium hydride (NaH) in a non-polar, aprotic solvent such as tetrahydrofuran (THF) is highly effective for achieving N1 selectivity.[1][2][3][4] This is often attributed to the formation of a sodium-chelated intermediate, particularly with C3-carboxylated indazoles, which sterically hinders the N2 position.[4] Cesium carbonate (Cs₂CO₃) has also been shown to promote N1-alkylation, potentially through a similar chelation mechanism.[4][5]
For Preferential N2-Alkylation (Kinetic or Directed Control): While often the minor product under standard basic conditions, N2-alkylation can be favored under specific circumstances. For instance, Mitsunobu conditions (e.g., with diethyl azodicarboxylate or diisopropyl azodicarboxylate) can show a preference for the N2 isomer.[1][8] Additionally, acid-catalyzed reactions using alkyl 2,2,2-trichloroacetimidates in the presence of a strong acid like trifluoromethanesulfonic acid (TfOH) can provide high N2 selectivity.[9][10]
Substituent Effects: The electronic and steric nature of substituents on the indazole ring plays a significant role.
Electron-withdrawing groups at C3 or C7: Electron-withdrawing groups, such as esters or amides at the C3 position, can promote N1-alkylation, especially when using NaH in THF.[2][3][11] Conversely, electron-withdrawing groups like nitro (NO₂) or carboxylate (CO₂Me) at the C7 position can lead to excellent N2 regioselectivity.[1][2][3]
Steric hindrance: Bulky substituents at the C3 position, such as a tert-butyl group, can sterically direct alkylation to the N1 position.[1][2][3]
Nature of the Electrophile: The alkylating agent itself can influence the outcome.
While a wide range of primary and secondary alkyl halides and tosylates are tolerated in N1-selective protocols with NaH/THF, certain electrophiles might alter the selectivity.[1][2][3]
For N2-selectivity, the use of alkyl 2,2,2-trichloroacetimidates has proven effective.[10]
Experimental Workflow for Optimizing N1/N2 Selectivity:
Caption: Decision workflow for troubleshooting poor N1/N2 selectivity.
Issue 2: Low Overall Yield
Even with acceptable selectivity, low overall yields can plague your synthesis.
Possible Causes and Solutions:
Incomplete Deprotonation: Weak bases like potassium carbonate (K₂CO₃) may not fully deprotonate the indazole, leading to incomplete conversion, especially in less polar solvents like THF.[1]
Solution: Switch to a stronger base like sodium hydride (NaH) or sodium hexamethyldisilazide (NaHMDS). If using a weaker base is necessary, consider a more polar aprotic solvent like DMF or DMSO.
Reaction Temperature: Some alkylations may be sluggish at room temperature.
Solution: Gently heating the reaction mixture (e.g., to 50 °C) can often drive the reaction to completion without significantly compromising regioselectivity, particularly for N1-selective reactions with NaH in THF.[1]
Degradation of Starting Material or Product: Indazoles and their derivatives can be sensitive to harsh conditions.
Solution: Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation. Monitor the reaction progress (e.g., by TLC or LC-MS) to avoid prolonged reaction times that could lead to side reactions.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that control regioselectivity in indazole alkylation?
The regioselectivity is a delicate balance of several factors:
Base and Solvent System: This is a paramount factor. Strong, non-coordinating bases in non-polar aprotic solvents (e.g., NaH in THF) favor N1-alkylation, while polar aprotic solvents (e.g., DMF, DMSO) can lead to mixtures or favor N2-alkylation depending on other factors.[1][4]
Indazole Substituents: The electronic properties and steric bulk of substituents on the indazole ring significantly influence the N1/N2 ratio.[1][2][3]
Counter-ion: The cation from the base (e.g., Na⁺, K⁺, Cs⁺) can coordinate with the indazole anion, affecting the accessibility of each nitrogen atom.[4][5]
Alkylating Agent: The nature of the electrophile can also play a role in directing the alkylation.[1][4]
Temperature and Reaction Time: These parameters can shift the balance between kinetic and thermodynamic control.[12]
Q2: How can I reliably synthesize the N1-alkylated indazole isomer?
For high N1-selectivity, the most widely recommended method is the use of sodium hydride (NaH) as the base in tetrahydrofuran (THF) with an alkyl halide or tosylate as the electrophile.[1][2][3][13] This protocol has demonstrated excellent N1-selectivity (>99:1) for a variety of indazoles, especially those with C3-substituents like carboxymethyl, tert-butyl, and acetyl groups.[1][2][3] This is often considered the thermodynamically controlled pathway.[14]
Q3: Are there general methods for the selective synthesis of N2-alkylated indazoles?
Yes. While historically more challenging to obtain selectively, reliable methods for N2-alkylation have been developed.
Acid-Catalyzed Alkylation: A highly effective method involves the reaction of 1H-indazoles with primary, secondary, or tertiary alkyl 2,2,2-trichloroacetimidates in the presence of a catalytic amount of a strong acid like trifluoromethanesulfonic acid (TfOH) or copper(II) triflate.[10] This method often provides excellent N2 selectivity, with no formation of the N1-isomer observed in many cases.[9][10]
Substituent-Directed Alkylation: As mentioned earlier, indazoles bearing electron-withdrawing groups at the C7 position can strongly favor N2-alkylation under basic conditions.[1][2][3]
Mitsunobu Reaction: The Mitsunobu reaction can also be employed and often shows a preference for the N2-position.[1][8]
Q4: Do I need to protect the indazole N-H before functionalizing other parts of the molecule?
It depends on the desired transformation. If you are performing reactions that are incompatible with the acidic N-H or that could lead to unwanted N-functionalization, protection is necessary. However, for direct N-alkylation as discussed here, the goal is to react at the N-H position.
Q5: How can I confirm the regiochemistry of my alkylated indazole products?
The regiochemistry of N1- and N2-alkylated indazoles can be unambiguously determined using one- and two-dimensional NMR spectroscopy, particularly through Heteronuclear Multiple Bond Correlation (HMBC) experiments.[1][8] For the N2-isomer, a correlation is typically observed between the protons of the alkyl group attached to the nitrogen and the C3 carbon of the indazole ring. Conversely, for the N1-isomer, a correlation is often seen with the C7a carbon.[8]
Data Summary and Protocols
Table 1: Influence of Reaction Conditions on Indazole Alkylation Regioselectivity
Protocol 1: General Procedure for Highly N1-Selective Alkylation [4]
To a flame-dried round-bottom flask under a nitrogen atmosphere, add the starting 1H-indazole (1.0 equiv).
Dissolve the indazole in anhydrous tetrahydrofuran (THF).
Cool the solution to 0 °C using an ice bath.
Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise to the stirred solution.
Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.
Re-cool the mixture to 0 °C and add the alkylating agent (e.g., alkyl bromide or tosylate, 1.1 equiv) dropwise.
Allow the reaction to warm to room temperature and stir for 16-24 hours, monitoring by TLC or LC-MS for completion.
Upon completion, quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude residue by flash column chromatography on silica gel to yield the pure N1-alkylated product.
Protocol 2: General Procedure for Highly N2-Selective Alkylation [9][10]
To a flask, add the 1H-indazole (1.0 equiv) and the alkyl 2,2,2-trichloroacetimidate (1.2 equiv).
Dissolve the solids in a suitable solvent such as dioxane.
Add trifluoromethanesulfonic acid (TfOH, ~10 mol%) to the solution.
Stir the reaction at room temperature or with gentle heating, monitoring for completion by TLC or LC-MS.
Upon completion, dilute the reaction mixture with an organic solvent and wash with a saturated aqueous sodium bicarbonate solution.
Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to afford the pure N2-alkylated indazole.
References
BenchChem. (n.d.). Regioselectivity issues in the functionalization of indazoles.
Dong, L., Wang, Q., Chen, Y., & Wai, J. S. (n.d.). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology.
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. [Link]
Zhang, X., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1940-1954.
BenchChem. (n.d.). Protocol for N-alkylation of 1H-indazole-3-carboxylate intermediates.
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 17, 1939–1951.
Chemical Communications (RSC Publishing). (n.d.). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds.
BenchChem. (n.d.). Protocol for N-alkylation of Indazole-3-carboxylic Acid: A Detailed Guide for Researchers.
ResearchGate. (2021). (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
ResearchGate. (n.d.). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles.
Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Synthesis, 54(14), 3215-3226. [Link]
Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
Beilstein Journals. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
Smith, C. D., et al. (2024).
ResearchGate. (2024). (PDF) Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
BenchChem. (n.d.). Technical Support Center: Regioselective Synthesis of Indazole Derivatives.
stability issues of 2-Methyl-2H-indazole under different conditions
Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 2-Methyl-2H-indazole. This guide is designed to provide in-depth, practical insights into t...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 2-Methyl-2H-indazole. This guide is designed to provide in-depth, practical insights into the stability of this compound under various experimental conditions. As a Senior Application Scientist, my goal is to bridge the gap between theoretical chemistry and practical laboratory work, helping you anticipate and resolve stability-related challenges to ensure the integrity and reproducibility of your results.
This document moves beyond simple storage instructions to explore the causality behind the observed stability profile of 2-Methyl-2H-indazole. We will delve into common issues, provide validated troubleshooting protocols, and offer a framework for assessing stability in your specific applications.
Frequently Asked Questions (FAQs)
This section addresses common questions regarding the stability and handling of 2-Methyl-2H-indazole.
Q1: What is the fundamental difference in stability between 1H-indazole and 2-Methyl-2H-indazole?
A: The primary difference lies in tautomerism and thermodynamic stability. The parent indazole molecule exists as two primary tautomers: 1H-indazole and 2H-indazole. In most conditions, the 1H-tautomer is the more thermodynamically stable and predominant form.[1][2] The methyl group in 2-Methyl-2H-indazole "locks" the molecule into the less stable 2H-tautomeric form. This has significant implications for its reactivity, particularly its sensitivity to light. The 2H-tautomer is known to be the photoreactive species, absorbing light more strongly and at longer wavelengths than the 1H form.[3]
Q2: What are the ideal long-term storage conditions for solid 2-Methyl-2H-indazole?
A: For long-term stability, solid 2-Methyl-2H-indazole should be stored in a tightly sealed, opaque container under an inert atmosphere (e.g., argon or nitrogen) and refrigerated (2-8°C).[4] This recommendation is based on a multi-faceted risk assessment:
Opaque container: Protects the compound from light to prevent photochemical degradation.[3]
Tightly sealed: Prevents exposure to atmospheric moisture and oxygen, mitigating risks of hydrolysis and oxidation.
Inert atmosphere: Displaces oxygen, providing robust protection against potential oxidative degradation over time.
Refrigeration: Lowers ambient thermal energy, reducing the rate of any potential slow-acting degradation pathways.
Q3: I've observed a color change in my solid sample over time, from white/off-white to a yellowish or brownish tint. What does this indicate?
A: A gradual color change typically suggests the formation of minor degradation products. This is often linked to slow oxidation from prolonged exposure to air (oxygen) or photodegradation from exposure to ambient light. While the sample may still be largely pure, the presence of colored impurities signifies that the compound's integrity is beginning to be compromised. It is highly recommended to assess the purity of the material by a suitable analytical method (e.g., HPLC, LC-MS) before use.[5]
Q4: How stable is 2-Methyl-2H-indazole in common organic solvents?
Troubleshooting Guide: Common Experimental Issues
This guide provides a structured approach to diagnosing and solving stability-related problems encountered during experiments.
Issue 1: Inconsistent or Poor Results in Biological Assays
Symptom: You observe a gradual loss of compound activity or inconsistent results from the same stock solution over a period of days or weeks.
Probable Cause: The compound is likely degrading in your assay medium or stock solution. Aqueous buffers, especially at non-neutral pH and under ambient light and oxygen, can promote hydrolysis, oxidation, or photodegradation.
Troubleshooting Protocol:
Prepare Fresh Solutions: Always prepare stock solutions of 2-Methyl-2H-indazole immediately before use. Avoid using solutions that are more than a few hours old unless their stability has been explicitly validated.
Solvent Choice: Prepare the primary stock solution in an anhydrous, inert solvent like DMSO or DMF. Minimize the concentration of the organic solvent in the final aqueous assay buffer (typically <0.5%) to avoid solubility and toxicity issues.
Assess Buffer Stability: Perform a time-course experiment. Incubate the compound in your final assay buffer under standard assay conditions (temperature, light) for various durations (e.g., 0, 2, 4, 8, 24 hours) before initiating the biological assay. A time-dependent loss of activity points to instability in the medium.
Control for Light Exposure: Repeat a key experiment with all compound handling and incubation steps performed in the dark (e.g., by wrapping plates and tubes in aluminum foil). If results improve, photodegradation is a likely culprit.
Issue 2: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis
Symptom: When analyzing your sample, you detect new, unexpected peaks that were not present in the initial analysis of the starting material.
Probable Cause: The sample has degraded either during storage or as a result of the experimental workup and analysis conditions.
Troubleshooting Protocol:
Injection Solvent Stability: Confirm that the compound is stable in your HPLC mobile phase or injection solvent. Dissolve a fresh sample in the solvent and analyze it immediately, then re-analyze after several hours at room temperature. The appearance of new peaks over time indicates solvent-induced degradation.
Review Workup Conditions: Analyze potential degradation triggers in your reaction workup.
Aqueous Quench/Extraction: Were acidic or basic aqueous solutions used? Prolonged exposure can cause hydrolysis. Neutralize promptly and minimize contact time.
Temperature: Was the sample exposed to high temperatures during solvent evaporation? This can cause thermal degradation. Use a rotary evaporator at a moderate temperature.
Forced Degradation Analysis: To proactively identify potential degradants, perform a forced degradation study (see Section 4 for protocol). This can help you identify the retention times of likely impurities (e.g., from oxidation or hydrolysis), aiding in peak identification in your experimental samples.[7][8]
Issue 3: Sample Fails to Dissolve Completely or Precipitates from Solution
Symptom: The compound, which was previously soluble in a given solvent system, now shows poor solubility or precipitates out of a prepared stock solution over time.
Probable Cause: This could be due to the formation of a less soluble degradation product. Alternatively, if using a buffered aqueous solution, a change in pH upon storage (e.g., due to CO₂ absorption from the air) could affect the compound's solubility.
Troubleshooting Protocol:
Characterize the Precipitate: If possible, isolate the precipitate by centrifugation and analyze it (e.g., by LC-MS). Compare its mass to the parent compound and known potential degradants.
Verify Solvent Quality: Ensure the solvent has not absorbed water, which can decrease the solubility of hydrophobic compounds. Use fresh, anhydrous solvents.
Control pH: If using an aqueous buffer, re-verify the pH of the stock solution in which precipitation occurred. Prepare fresh buffer and re-test solubility.
Consider Supersaturation: Ensure the initial stock solution was not a supersaturated solution that is now crashing out. Try preparing the solution at a slightly lower concentration.
Summary of Stability Profile
The following table summarizes the known and inferred stability characteristics of 2-Methyl-2H-indazole under various stress conditions.
Condition
Stress Agent
Observed/Expected Stability
Potential Degradation Pathway
Mitigation Strategy
Light
UV (254-310 nm), Ambient Light
Unstable. The 2H-indazole moiety is photoreactive and can undergo rearrangement.[3]
Phototransposition to 1-methylbenzimidazole.
Store solid and solutions protected from light (amber vials, foil wrapping). Minimize light exposure during experiments.
Oxidation
Air (O₂), H₂O₂
Susceptible. Heterocyclic amine structures are often prone to oxidation.[9]
N-oxidation, ring-opening, or formation of hydroxylated species.
Store under an inert atmosphere (N₂ or Ar). Use degassed solvents for sensitive reactions. Avoid strong oxidizing agents unless part of the desired reaction.
Temperature
High Heat (>80-100°C)
Moderately Stable. Stable at room temperature. Decomposition can occur at elevated temperatures, but is context-dependent.[10][11]
Thermal decomposition, potential polymerization or charring at very high temperatures.
Store refrigerated for long-term. Avoid excessive heating during workup (e.g., solvent evaporation).
Acidic pH
Strong Acids (e.g., 1M HCl)
Potentially Unstable. The basic nitrogen atoms are susceptible to protonation, which may facilitate hydrolytic ring opening under harsh conditions.
Acid-catalyzed hydrolysis.
Avoid prolonged exposure to strong acids. Use neutral or mildly acidic/basic conditions where possible. Buffer solutions if pH control is critical.
Basic pH
Strong Bases (e.g., 1M NaOH)
Potentially Unstable. Similar to acidic conditions, strong base may promote hydrolytic degradation.
Base-catalyzed hydrolysis.
Avoid prolonged exposure to strong bases. Use organic bases where appropriate in synthesis.
Humidity
Water/Moisture
Susceptible. May promote hydrolysis, especially if acidic or basic impurities are present.
Hydrolysis.
Store solid in a desiccator over a drying agent. Use anhydrous solvents for preparing stock solutions.
Experimental Protocols
Protocol 4.1: Forced Degradation Study for Stability Assessment
This protocol provides a framework for intentionally degrading 2-Methyl-2H-indazole to understand its stability limits and identify potential degradation products, as recommended by ICH guidelines.[7][8]
Objective: To assess the stability of 2-Methyl-2H-indazole under hydrolytic, oxidative, thermal, and photolytic stress.
Materials:
2-Methyl-2H-indazole
HPLC-grade Methanol, Acetonitrile, and Water
1M HCl, 1M NaOH
30% Hydrogen Peroxide (H₂O₂)
HPLC system with UV or MS detector
pH meter
Photostability chamber (or UV lamp)
Oven
Procedure:
Sample Preparation: Prepare a stock solution of 2-Methyl-2H-indazole at 1 mg/mL in methanol.
Acid Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 1M HCl.
Incubate at 60°C for 24 hours.
Cool, neutralize with 1M NaOH, and dilute with mobile phase for HPLC analysis.
Base Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 1M NaOH.
Incubate at 60°C for 8 hours.
Cool, neutralize with 1M HCl, and dilute for HPLC analysis.
Oxidative Degradation:
To 1 mL of the stock solution, add 1 mL of 30% H₂O₂.
Keep at room temperature, protected from light, for 24 hours.
Dilute for HPLC analysis.
Thermal Degradation:
Place a small amount of solid 2-Methyl-2H-indazole in a clear glass vial.
Heat in an oven at 80°C for 48 hours.
Cool, dissolve in methanol to 1 mg/mL, and analyze by HPLC.
Photolytic Degradation:
Prepare a 1 mg/mL solution in methanol.
Expose the solution in a chemically inert, transparent container to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).[12]
Simultaneously, keep a control sample wrapped in aluminum foil at the same temperature.
Analyze both samples by HPLC.
Analysis: Analyze all stressed samples, along with an unstressed control sample, by a suitable stability-indicating HPLC method. The method should be capable of separating the parent peak from all degradation products.
Visualizations
Factors Influencing Stability
The following diagram illustrates the key external factors that can impact the stability of 2-Methyl-2H-indazole, leading to various degradation pathways.
Caption: Key factors influencing the stability of 2-Methyl-2H-indazole.
Troubleshooting Workflow for Unexpected HPLC Impurities
This workflow provides a logical sequence of steps to identify the source of unexpected impurities observed during chromatographic analysis.
Caption: Logical workflow for troubleshooting unexpected impurities.
References
Gu, J. D., & Berry, D. F. (1992). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and environmental microbiology, 58(8), 2667–2669. [Link]
Slanina, T., Pibiri, I., & König, B. (2018). Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Angewandte Chemie International Edition, 57(40), 13241–13245. [Link]
Jain, D., & Basniwal, P. K. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research, 3(6), 387-390. [Link]
Huang, Y., Liu, D., & Ugarkar, B. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(9), 3129-3137. [Link]
ACS Publications. (2025). Rh(III)-Catalyzed Regioselective [4 + 2] Annulation of 2-Benzyl-2H-indazole-6-carboxylic Acids with Ynamides to Access Indazole-Fused Pyrans. The Journal of Organic Chemistry. [Link]
Singh, R., & Rehman, Z. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 2(3), 159-168. [Link]
ResearchGate. (n.d.). Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State. ResearchGate. [Link]
ACS Publications. (2021). Visible-Light-Driven Decarboxylative Coupling of 2H-Indazoles with α-Keto Acids without Photocatalysts and Oxidants. The Journal of Organic Chemistry. [Link]
National Center for Biotechnology Information. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(16), 4998. [Link]
Baweja, R. (2006). Photostability and Photostabilization of Drugs and Drug Products. American Journal of Drug Delivery, 4(3), 149-173. [Link]
ResearchGate. (2024). Forced Degradation in Pharmaceuticals - A Regulatory Update. ResearchGate. [Link]
ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. International Council for Harmonisation. [Link]
YouTube. (2023, October 14). Forced Degradation Studies in Pharmaceutical Industry. Pharma Learning In Depth. [Link]
Pharmaceutical Technology. (2013). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology, 37(6). [Link]
IAGIM. (n.d.). Photostability. International Association of Generic Medicines. [Link]
Royal Society of Chemistry. (1974). 1H- and 2H-indazoles by thermal and photolytic decomposition of o-azidobenzoic acid and o-azidobenzaldehyde derivatives. Journal of the Chemical Society, Perkin Transactions 1, 1697-1702. [Link]
MDPI. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 225. [Link]
Rodríguez-Villar, K., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2132. [Link]
National Center for Biotechnology Information. (n.d.). 2-Methyl-2H-indazole. PubChem. [Link]
Caribbean Journal of Science and Technology. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 9(1), 20-34. [Link]
Royal Society of Chemistry. (2021). Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry, 19(38), 8236-8253. [Link]
National Center for Biotechnology Information. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 225. [Link]
Giraud, F., Anizon, F., & Moreau, P. (2021). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. ARKIVOC, 2021(3), 99-151. [Link]
National Institute of Standards and Technology. (n.d.). 2-Methyl-2H-indazole. NIST Chemistry WebBook. [Link]
Flavia, A., et al. (2006). Photo- and thermal-stability studies on benzimidazole anthelmintics by HPLC and GC-MS. Chemical & Pharmaceutical Bulletin, 54(6), 802-806. [Link]
ResearchGate. (2014). Photostability testing of pharmaceutical products. ResearchGate. [Link]
Technical Support Center: Troubleshooting the Characterization of 2H-Indazole Derivatives
Welcome to the Technical Support Center for the characterization of 2H-indazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of i...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the Technical Support Center for the characterization of 2H-indazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of identifying and characterizing this important class of heterocyclic compounds. The unique structural features of 2H-indazoles, particularly their relationship with the more thermodynamically stable 1H-isomers, present a distinct set of analytical challenges.[1][2][3] This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during experimental work.
The information herein is grounded in established analytical principles and field-proven insights to ensure scientific integrity and practical utility. We will explore the nuances of spectroscopic and chromatographic techniques, offering causal explanations for experimental choices to empower you to make informed decisions in your laboratory.
Frequently Asked Questions (FAQs)
Q1: Why is it so difficult to distinguish between 1H- and 2H-indazole isomers?
A1: The primary challenge lies in the phenomenon of annular tautomerism, where the proton on the nitrogen atom can reside on either N1 (1H-indazole) or N2 (2H-indazole).[1][2] While the 1H-tautomer is generally the more thermodynamically stable form, the energy difference can be small, and the kinetically favored product in a reaction may be the 2H-isomer.[1] This can lead to the formation of mixtures that are difficult to separate and characterize definitively. Several factors, including the solvent, temperature, and the nature of substituents, can influence the position of this equilibrium.[1][4]
Q2: My NMR spectrum looks "messy" or shows unexpected peaks. What could be the cause?
A2: A complex NMR spectrum is a common issue when dealing with indazole derivatives and can arise from several factors:
Tautomeric Mixtures: The presence of both 1H- and 2H-isomers in solution will result in two sets of signals. The ratio of these tautomers can be solvent-dependent. For instance, in DMSO-d6, the 1H-tautomer often predominates, while less polar solvents like CDCl3 might stabilize the 2H-tautomer, especially if intramolecular hydrogen bonding is possible.[5][6]
Rotational Isomers (Rotamers): If your derivative has bulky substituents, restricted rotation around single bonds can lead to the presence of multiple conformers that are distinct on the NMR timescale, each giving rise to its own set of signals.
Byproducts from Synthesis: Incomplete reactions or side reactions during synthesis are a frequent source of unexpected peaks. Common byproducts can include starting materials or regioisomers other than the desired 1H/2H pair.[7]
Degradation: Some 2H-indazole derivatives can be unstable and may undergo rearrangement or decomposition, particularly in the presence of water or air, leading to the formation of the more stable 1H-tautomer or other degradation products.[5][6][8]
Q3: My mass spectrometry data for the 1H- and 2H-isomers are nearly identical. How can I differentiate them?
A3: It is true that the electron ionization (EI) and electrospray ionization (ESI) mass spectra of 1H- and 2H-indazole isomers are often very similar, as they are constitutional isomers and can produce similar fragment ions.[1] While subtle differences in fragment ion abundances might exist, they are often not reliable for unambiguous identification. Therefore, mass spectrometry should be used in conjunction with other techniques, primarily NMR, for definitive structural assignment. High-resolution mass spectrometry (HRMS) is invaluable for confirming the elemental composition, but it cannot distinguish between isomers.[9][10]
Q4: I'm struggling to separate the 1H- and 2H-isomers using column chromatography. What can I do?
A4: The separation of these isomers can be challenging due to their similar polarities. Here are some strategies to improve separation:
Optimize the Stationary Phase: Standard silica gel is often the first choice. However, if co-elution is an issue, consider using a different stationary phase, such as alumina or a bonded-phase silica (e.g., diol, cyano).
Fine-tune the Mobile Phase: A systematic variation of the solvent system is crucial. Start with a non-polar solvent (e.g., hexane or heptane) and gradually increase the polarity with a more polar solvent (e.g., ethyl acetate, dichloromethane, or acetone). Using a shallow gradient or isocratic elution with a finely tuned solvent ratio can often resolve closely eluting compounds.
Consider Alternative Chromatographic Techniques: If standard column chromatography is ineffective, High-Performance Liquid Chromatography (HPLC), particularly with a chiral stationary phase if applicable, may provide the necessary resolution.[11] Supercritical Fluid Chromatography (SFC) is another powerful technique for isomer separation.
A definitive assignment of the N-substitution pattern is one of the most critical challenges. NMR spectroscopy is the most powerful tool for this purpose.[1]
Problem: You have synthesized a substituted indazole and the 1D NMR spectrum is ambiguous, making it difficult to confirm whether you have the 1H- or 2H-isomer, or a mixture of both.
Causality and Logic Flow:
The chemical shifts of the protons and carbons in the indazole ring are highly sensitive to the position of the substituent on the nitrogen atom. By carefully analyzing these shifts, particularly for the protons on the benzene ring, and employing 2D NMR techniques, a definitive structural assignment can be made.
Workflow for NMR-based isomer differentiation.
Protocol: Systematic NMR Analysis
Step 1: Solvent-Dependent NMR Studies
Acquire ¹H NMR spectra of your sample in at least two different deuterated solvents with varying polarities (e.g., CDCl₃ and DMSO-d₆).
Rationale: The equilibrium between 1H- and 2H-tautomers can be significantly influenced by the solvent.[5][6] A change in the relative integration of the two sets of signals upon changing the solvent is a strong indicator of a tautomeric mixture.
Step 2: Detailed 1D NMR Analysis (¹H and ¹³C)
¹H NMR: Carefully examine the chemical shifts of the aromatic protons. A key diagnostic feature is the chemical shift of the H7 proton. In 2H-isomers, the H7 proton is often deshielded and appears at a higher frequency (further downfield) compared to the corresponding 1H-isomer, due to the anisotropic effect of the N1 lone pair.[1] Conversely, protons H3 to H6 in 2H-isomers tend to appear at a lower frequency (upfield) than in the 1H-isomers.[1]
¹³C NMR: The chemical shifts of the carbon atoms, particularly C3, C7, and C7a (the carbon at the ring junction), are also diagnostic. These differences are well-documented and can be compared to literature values for known 1H- and 2H-indazole derivatives.[1]
Step 3: 2D NMR Spectroscopy for Unambiguous Assignment
If 1D NMR is insufficient, 2D NMR experiments are essential.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons, allowing for the unambiguous assignment of protonated carbons.
HMBC (Heteronuclear Multiple Bond Correlation): This is often the most critical experiment. Look for long-range correlations (2-3 bonds) between protons and carbons. For an N-substituted indazole, a key correlation will be between the protons of the substituent and the carbons of the indazole ring. For example, in a 2-alkyl-2H-indazole, you should observe a correlation from the α-protons of the alkyl group to C3 of the indazole ring.
NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment can reveal through-space proximity between protons. For a 2-substituted indazole, a NOE between the substituent's protons and the H3 proton can be a strong piece of evidence.
Problem: You have a mixture of 1H- and 2H-indazole isomers that are difficult to separate by standard silica gel column chromatography, leading to impure samples for subsequent experiments or biological testing.
Causality and Logic Flow:
The successful separation of closely related isomers depends on exploiting subtle differences in their physical properties, such as polarity and interaction with a stationary phase. A systematic approach to optimizing chromatographic conditions is necessary.
Workflow for chromatographic separation of isomers.
Protocol: Systematic Chromatographic Separation
Step 1: Thin-Layer Chromatography (TLC) Solvent System Screening
Spot your mixture on several TLC plates.
Develop the plates in a variety of solvent systems with a range of polarities. Create a screening grid:
Test binary and ternary mixtures (e.g., Hexane/EtOAc, DCM/MeOH). The goal is to find a system that gives a noticeable difference in the retention factor (Rf) between the two spots corresponding to your isomers.
Step 2: Optimized Flash Column Chromatography
Once an effective solvent system is identified from TLC, apply it to a flash column.
Use a shallow gradient: Instead of a steep increase in polarity, use a slow, gradual gradient. For example, if a 90:10 Hexane/EtOAc mixture showed good separation on TLC, you might run a gradient from 95:5 to 85:15 over many column volumes.
Isocratic Elution: If the Rf values are very close but distinct, isocratic elution (using a single, constant solvent mixture) may provide the best resolution.
Sample Loading: Ensure you do not overload the column. Use a dry loading technique if your compound has limited solubility in the initial mobile phase.
Step 3: High-Performance Liquid Chromatography (HPLC)
If flash chromatography is unsuccessful, HPLC is the next logical step.
Column Selection: A standard C18 reversed-phase column is a good starting point. For normal-phase HPLC, silica, diol, or cyano columns can be effective.
Method Development:
Reversed-Phase: Start with a mobile phase of water and acetonitrile (or methanol), both with 0.1% formic acid or trifluoroacetic acid to improve peak shape. Run a gradient from high aqueous to high organic content.
Normal-Phase: Use mobile phases similar to those screened for TLC, such as hexane/isopropanol or hexane/ethanol.
Monitor at Multiple Wavelengths: Use a photodiode array (PDA) detector to monitor the elution at several wavelengths, as the UV-Vis spectra of the isomers may differ slightly, which can aid in peak identification.
Guide 3: Addressing Stability and Tautomerization Issues
Problem: A purified 2H-indazole derivative appears to convert to the 1H-isomer over time or during analysis, leading to inconsistent results.
Causality and Logic Flow:
The lesser thermodynamic stability of many 2H-indazoles means they can be susceptible to rearrangement to the more stable 1H-form.[1][2] This process can be catalyzed by protic solvents, acids, or bases, and may be accelerated by heat or light. Understanding and mitigating these factors is key to maintaining the integrity of the 2H-isomer.
Workflow for managing 2H-indazole instability.
Protocol: Ensuring Sample Integrity
Step 1: Proper Storage and Handling
Solvent Choice: Store purified 2H-indazole derivatives as a solid or in a dry, aprotic solvent (e.g., anhydrous toluene, THF, or DCM). Avoid protic solvents like methanol or water for long-term storage, as they can facilitate the 2H → 1H tautomerization.[5][6][8]
Atmosphere: Store under an inert atmosphere (nitrogen or argon) to prevent exposure to atmospheric moisture.
Temperature: Store at low temperatures (-20°C is recommended) to slow down any potential degradation or isomerization pathways.
Light: Protect from light by storing in amber vials.
Step 2: Modifying Analytical Procedures
NMR Analysis: For NMR, use anhydrous deuterated aprotic solvents (e.g., CDCl₃, CD₂Cl₂, THF-d₈, or acetone-d₆). If you must use a protic solvent like DMSO-d₆, acquire the spectrum as quickly as possible after sample preparation.
Chromatography: When performing HPLC, be mindful that acidic mobile phase additives and protic solvents can potentially cause on-column isomerization. If this is suspected, try using buffered mobile phases or aprotic normal-phase chromatography.
Confirmation with X-ray Crystallography: If you can obtain suitable crystals, single-crystal X-ray diffraction is the ultimate method for unambiguously determining the solid-state structure of your compound, confirming it as the 2H-isomer.[12][13] This provides a definitive reference point against which to compare your solution-phase data.
By implementing these systematic troubleshooting guides, researchers can more confidently navigate the challenges inherent in the characterization of 2H-indazole derivatives, leading to more reliable and reproducible scientific outcomes.
References
Sigalov, M. V., Afonin, A. V., Sterkhova, I. V., & Shainyan, B. A. (2019). 2 H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds. The Journal of Organic Chemistry, 84(14), 9075–9086. [Link]
Sigalov, M. V., Afonin, A. V., Sterkhova, I. V., & Shainyan, B. A. (2019). 2 H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds. PubMed.[Link]
Claramunt, R. M., Bouissane, L., Pérez-Torralba, M., Elguero, J., & Fruchier, A. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(10), 833–847. [Link]
Ali, M. A., Ismail, R., Choon, T. S., & Yoon, Y. K. (2011). A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Letters, 13(23), 6374–6377. [Link]
Kumar, A., & Maurya, R. A. (2022). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 13(10), 1185-1206. [Link]
Sigalov, M. V., Afonin, A. V., Sterkhova, I. V., & Shainyan, B. A. (2019). 2H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds. ResearchGate.[Link]
Isin, E. M., de Jonge, M., & Castagnoli, N. Jr. (2001). Studies on synthetic approaches to 1H- and 2H-indazolyl derivatives. The Journal of Organic Chemistry, 66(12), 4220–4226. [Link]
Elguero, J., & Claramunt, R. M. (2010). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.[Link]
Various Authors. (2023). Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. ResearchGate.[Link]
Alkorta, I., Elguero, J., & Pérez-Torralba, M. (2021). 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. Molecules, 26(21), 6435. [Link]
Reddy, C. R., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 226. [Link]
Various Authors. (2016). Structure of 1H-and 2H-indazoles. ResearchGate.[Link]
Bollikolla, H. B., & Boddapati, S. N. M. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 9(1), 20-34. [Link]
Carlier, J., et al. (2016). In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. Drug Testing and Analysis, 8(10), 1029-1038. [Link]
Various Authors. (2024). Computational study on the Structural and Spectroscopic Properties, Solvent Effects, Topological Insights, and Biological Activities of 2-[1-(2, 4-dichlorobenzyl)-1H-indazol-3-yl] Propan-2-ol as an Anticonvulsant Drug. International Research Journal of Multidisciplinary Technovation.[Link]
Various Authors. (2020). Structures of substituted 2H‐indazoles. ResearchGate.[Link]
Organic Chemistry Portal. (n.d.). Synthesis of 2H-indazoles. Organic Chemistry Portal.[Link]
Pérez-Torralba, M., et al. (2016). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 21(12), 1667. [Link]
Various Authors. (2022). Recent Advances in C–H Functionalization of 2H-Indazoles. ResearchGate.[Link]
Various Authors. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1629-1664. [Link]
Various Authors. (1998). Synthesis and X-ray structure of stable 2H-isoindoles. Journal of the Chemical Society, Perkin Transactions 1.[Link]
Various Authors. (2021). Synthesis of indazoles from 2-formylphenylboronic acids. RSC Publishing.[Link]
Podolska, M., et al. (2010). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica - Drug Research, 67(6), 777-784. [Link]
Castillo, R., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2133. [Link]
Wang, X., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(16), 4939. [Link]
Castillo-Maldonado, J., et al. (2020). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 25(18), 4296. [Link]
Various Authors. (2020). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. ResearchGate.[Link]
Isin, E. M., de Jonge, M., & Castagnoli, N. Jr. (2001). Studies on synthetic approaches to 1H- and 2H-indazolyl derivatives. PubMed.[Link]
Technical Support Center: Solubility Solutions for 2-Methyl-2H-indazole
Introduction: Navigating the Solubility Challenge of 2-Methyl-2H-indazole 2-Methyl-2H-indazole and its analogs are a cornerstone of modern medicinal chemistry, serving as privileged scaffolds in the development of kinase...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Navigating the Solubility Challenge of 2-Methyl-2H-indazole
2-Methyl-2H-indazole and its analogs are a cornerstone of modern medicinal chemistry, serving as privileged scaffolds in the development of kinase inhibitors, anti-inflammatory agents, and other targeted therapeutics.[1][2][3][4] Despite their pharmacological significance, researchers frequently encounter a critical hurdle: the compound's inherently low aqueous solubility. This guide provides a comprehensive, structured approach to troubleshoot and overcome solubility issues, ensuring reliable and reproducible results in your biological assays. We will move beyond simple recipes to explain the physicochemical principles behind each strategy, empowering you to make informed decisions for your specific experimental context.
Section 1: Understanding the Core Problem - Physicochemical Profile
The solubility behavior of a compound is dictated by its molecular structure. For 2-Methyl-2H-indazole, several key properties predict its poor performance in aqueous media. Understanding these properties is the first step toward devising an effective solubilization strategy.
The molecule's moderate lipophilicity, indicated by a LogP value greater than 1, signifies a preference for non-polar environments over water.[5] Furthermore, as a weak base, its charge state—and thus its water solubility—is highly dependent on the pH of the surrounding medium.[6]
These FAQs address the most common initial queries and provide rapid, actionable advice.
Q1: What is the best solvent to prepare a primary stock solution of 2-Methyl-2H-indazole?A: Dimethyl sulfoxide (DMSO) is the universally recommended starting solvent. It is a powerful, water-miscible organic solvent capable of dissolving 2-Methyl-2H-indazole at high concentrations (e.g., 10-100 mM). Prepare your primary stock in 100% anhydrous DMSO and store it at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.
Q2: My compound precipitates immediately when I dilute my DMSO stock into my aqueous assay buffer. What's happening and what should I do?A: This is the most common manifestation of poor solubility. The DMSO stock creates a supersaturated solution when diluted into the aqueous buffer, which cannot maintain the compound in the dissolved state, leading to precipitation. This can drastically reduce the effective concentration of your compound and generate false-negative results.
Your immediate next steps should be to implement a systematic solubilization strategy. Start with the Troubleshooting Workflow outlined in the next section. The primary methods to address this are using co-solvents, adjusting pH, or employing advanced excipients.
Q3: What is the maximum concentration of DMSO my cells can tolerate?A: This is highly dependent on the cell line. As a general rule, most cell lines can tolerate DMSO up to 0.5% (v/v) without significant toxicity, while some sensitive lines may require concentrations below 0.1%. It is critical to perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific assay system.
Q4: Can I use ethanol instead of DMSO to prepare my stock solution?A: Yes, ethanol can be used and is another common co-solvent.[9] However, it is more volatile than DMSO, which can lead to concentration changes if not handled carefully. Some cell lines may also show different tolerance levels to ethanol compared to DMSO. If you choose ethanol, the same principles of vehicle control and careful dilution apply.[10]
When simple dissolution fails, a systematic approach is required. The following workflow provides a decision-making framework to guide your efforts, from first-line adjustments to more advanced formulation strategies.[11][12]
Caption: Solubility Troubleshooting Workflow for 2-Methyl-2H-indazole.
Protocol 1: The Co-Solvent Approach (First-Line Strategy)
Causality: The principle of co-solvency involves reducing the overall polarity of the bulk solvent (water), thereby decreasing the interfacial tension between the aqueous solution and the lipophilic compound.[13] This makes the environment more favorable for the drug to remain dissolved.
Step-by-Step Methodology:
Prepare a High-Concentration Stock: Make a 50 mM stock solution of 2-Methyl-2H-indazole in 100% anhydrous DMSO.
Determine Maximum Vehicle Concentration: In a separate experiment, test the tolerance of your cell line or assay system to various final concentrations of DMSO (e.g., 0.1%, 0.25%, 0.5%, 1.0%). Identify the highest concentration that does not impact the assay readout (e.g., viability, signaling).
Serial Dilution Strategy: To achieve a final assay concentration of 10 µM with 0.5% DMSO, you would perform a serial dilution.
First, dilute the 50 mM stock 1:10 in 100% DMSO to get a 5 mM intermediate stock.
Then, add 1 µL of the 5 mM stock to 499 µL of your final assay buffer. This creates a 1:500 dilution, resulting in a final compound concentration of 10 µM and a final DMSO concentration of 0.2%.
Observation: After dilution, vortex gently and visually inspect for precipitation against a dark background. If the solution remains clear, you can proceed. If not, you must either increase the final DMSO concentration (if tolerated by the assay) or move to the next protocol.
Causality: 2-Methyl-2H-indazole is a weak base. According to the Henderson-Hasselbalch equation, by lowering the pH of the solvent to at least 1-2 units below the compound's pKa, you can shift the equilibrium to favor the protonated, cationic form. This charged species is significantly more polar and, therefore, more soluble in aqueous media.[11]
Step-by-Step Methodology:
Prepare Acidic Buffer: Prepare your standard assay buffer and a second version where the pH is adjusted down to 4.5-5.0 using sterile HCl.
Crucial Control: You MUST confirm that this lower pH does not adversely affect your biological system (e.g., cell health, enzyme activity). Run a "buffer-only" control at the lower pH.
Prepare Stock: Prepare a 10 mM stock solution in 100% DMSO as usual.
Test Dilution: Dilute the DMSO stock into both the standard pH buffer and the low pH buffer to your final desired concentration.
Compare and Validate: Visually compare the two conditions. If the compound remains soluble in the low pH buffer but precipitates in the standard buffer, pH adjustment is a viable strategy. You must then include a vehicle control using the low pH buffer containing the equivalent amount of DMSO in all subsequent experiments.
Causality: When co-solvents and pH are insufficient, excipients can be used.
Cyclodextrins (e.g., HP-β-CD): These are truncated cone-shaped molecules with a hydrophobic interior and a hydrophilic exterior. They form inclusion complexes by encapsulating the lipophilic drug molecule, effectively shielding it from the aqueous environment.[11]
Surfactants (e.g., Tween-80, Cremophor EL): Above their critical micelle concentration (CMC), these amphiphilic molecules form micelles. The hydrophobic core of the micelle can entrap the drug, while the hydrophilic outer shell allows the entire structure to be dispersed in water.[11][13]
Caption: Mechanism of Cyclodextrin-based Solubilization.
Screening Protocol:
Prepare Excipient Stocks: Prepare 10% (w/v) stock solutions of hydroxypropyl-beta-cyclodextrin (HP-β-CD) and 1% Tween-80 in your assay buffer.
Formulate: In separate tubes, add your DMSO stock of 2-Methyl-2H-indazole to the excipient solutions before the final dilution with buffer. Allow it to equilibrate for 15-30 minutes.
Dilute and Observe: Perform the final dilution into the assay buffer and observe for precipitation.
Validation Required: Excipients can have biological activity of their own or interfere with assay components. It is mandatory to run controls with the excipient alone to ensure it does not generate artifacts.
Section 4: Safety & Handling
Researchers handling 2-Methyl-2H-indazole or its derivatives should consult the relevant Safety Data Sheet (SDS) prior to use.[14] As a standard practice for handling chemical reagents:
Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[15][16]
Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of the solid powder.[17]
Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[16]
References
Title: 2-Methyl-2H-indazole | C8H8N2
Source: PubChem, National Institutes of Health
URL: [Link]
Title: 2-Methyl-6-nitro-2H-indazole | C8H7N3O2
Source: PubChem, National Institutes of Health
URL: [Link]
Title: 2-methyl-4,6-dinitro-2H-indazole | C8H6N4O4
Source: PubChem, National Institutes of Health
URL: [Link]
Title: Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs
Source: PubMed Central, National Institutes of Health
URL: [Link]
Title: Techniques to improve the solubility of poorly soluble drugs
Source: ResearchGate
URL: [Link]
Title: 2-Methyl-2H-indazol-6-amine | C8H9N3
Source: PubChem, National Institutes of Health
URL: [Link]
Title: Techniques for Improving Solubility
Source: International Journal of Medical Science and Dental Research
URL: [Link]
Title: A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective
Source: Semantic Scholar
URL: [Link]
Title: Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review
Source: Indian Journal of Pharmaceutical and Biological Research
URL: [Link]
Title: Pathways for the synthesis of indazole derivatives
Source: ResearchGate
URL: [Link]
Title: A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective
Source: PubMed, National Institutes of Health
URL: [Link]
Title: Scheme 20. Synthesis of indazole derivatives in different methods.
Source: ResearchGate
URL: [Link]
Title: Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives
Source: PubMed Central, National Institutes of Health
URL: [Link]
Title: Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives
Source: PubMed Central, National Institutes of Health
URL: [Link]
Title: Indazole – an emerging privileged scaffold: synthesis and its biological significance
Source: National Institutes of Health
URL: [Link]
Title: Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents
Source: National Institutes of Health
URL: [Link]
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for 2-Methyl-2H-indazole (CAS No. 4838-00-0). This resource is designed for researchers, scientists, and drug development professionals to ensure the safe and effective handling of this versatile heterocyclic compound. As a key intermediate in various synthetic pathways, understanding its chemical behavior, particularly its incompatibilities, is paramount for experimental success and laboratory safety.[1][2]
This guide moves beyond simple lists of chemicals to avoid, providing in-depth explanations of the underlying chemical principles, troubleshooting advice for when things go wrong, and proactive protocols to prevent incidents.
Core Principles of 2-Methyl-2H-indazole's Reactivity and Incompatibility
2-Methyl-2H-indazole is an aromatic heterocyclic compound with the molecular formula C₈H₈N₂.[3] Its structure, featuring a benzene ring fused to a pyrazole ring with a methyl group on one of the nitrogen atoms, dictates its reactivity. The two nitrogen atoms in the indazole ring possess lone pairs of electrons, making them potential sites for reactions with electrophiles and acids. The aromatic system itself can undergo substitution reactions.[4]
Understanding incompatibility begins with recognizing that hazardous reactions are not random. They are predictable chemical events that can typically be categorized as:
Acid-Base Reactions: The nitrogen atoms on the indazole ring are basic and will react with acids, often in highly exothermic reactions.
Oxidation-Reduction (Redox) Reactions: The organic structure of 2-Methyl-2H-indazole can be aggressively oxidized, leading to rapid energy release and potential for fire or explosion.
Catalytic Decomposition: Certain substances can catalyze the breakdown of the molecule, leading to the formation of hazardous gases and pressure buildup.
The primary goal of managing incompatible materials is to prevent these unintended reactions from occurring by implementing proper storage, handling, and experimental design.
Summary of Known Incompatible Materials
The following table summarizes material classes known to be incompatible with 2-Methyl-2H-indazole and its derivatives. This information is compiled from authoritative Safety Data Sheets (SDS) and an understanding of the compound's chemical nature.
Incompatible Material Class
Potential Hazard
Mechanistic Rationale for Incompatibility
Strong Oxidizing Agents
Can cause a vigorous, potentially explosive reaction, leading to fire.[5][6]
The indazole ring and its methyl substituent are susceptible to oxidation. This type of reaction is often highly exothermic and can proceed uncontrollably, leading to a rapid increase in temperature and pressure.
Strong Bases
Potential for vigorous reaction and decomposition.[5]
While the 2-position nitrogen is protected by a methyl group, strong bases can interact with the aromatic ring system or potentially catalyze decomposition pathways, especially at elevated temperatures.
Strong Acids
Highly exothermic reaction, formation of indazolium salts.
The lone pair of electrons on the nitrogen atoms makes the indazole ring basic. Reaction with a strong acid is a classic acid-base neutralization, which can release significant heat.
Amines
Potential for side reactions or catalysis of decomposition.[5]
This incompatibility is noted for a carboxylic acid derivative of 2-Methyl-2H-indazole.[5] In a broader context, amines can act as bases or nucleophiles, potentially initiating unwanted side reactions or contributing to the decomposition of the primary material under certain conditions.
Troubleshooting Guide: Reactivity Incidents
This section addresses specific issues you might encounter during an experiment, providing immediate actions and explanations.
Scenario 1: Unexpected Heat Generation
Q: I've just added a reagent to my 2-Methyl-2H-indazole solution, and the reaction vessel is becoming hot to the touch, much more than anticipated. What is happening and what should I do?
A: This is a classic sign of an unintended exothermic reaction, likely due to an incompatibility. The generated heat can accelerate the reaction, potentially leading to a dangerous runaway scenario.
Immediate Actions:
Stop Reagent Addition: Immediately cease adding any more reagents to the vessel.
Alert Personnel: Inform a colleague or lab supervisor of the situation. Do not work alone.
Apply Cooling: If safe to do so, place the reaction vessel in an ice/water bath to dissipate the heat.
Ensure Ventilation: Work in a properly functioning chemical fume hood to contain any vapors or gases that may be released.
Scientific Explanation: You have likely mixed 2-Methyl-2H-indazole with an incompatible material, such as a strong acid or oxidizing agent, without sufficient cooling or controlled addition. The heat you feel is the energy released from the chemical bonds forming or breaking during this unintended reaction.
Scenario 2: Sudden Color Change and Gas Evolution
Q: After mixing 2-Methyl-2H-indazole with another compound, the solution rapidly changed color and is now bubbling or fuming. What does this signify?
A: A rapid color change accompanied by the evolution of gas is a strong indicator of chemical decomposition. The gases produced could be flammable or toxic.
Immediate Actions:
Do Not Inhale: Keep your face away from the reaction vessel and ensure the fume hood sash is at the appropriate height.
Maintain Distance: If the reaction is vigorous, step back to a safe distance within the lab.
Do Not Seal the Vessel: Sealing a vessel that is actively generating gas can cause it to pressurize and explode.
Prepare for Fire: Locate the nearest fire extinguisher as a precaution, especially if flammable solvents are present.
Scientific Explanation: This is likely a result of mixing with a strong oxidizing agent or other incompatible substance causing the indazole ring to break down. Hazardous decomposition products can include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[5]
Logical Flow for Assessing Material Compatibility
Before beginning any new experiment, it is crucial to assess the compatibility of all materials. The following diagram outlines a decision-making workflow to minimize risks.
Caption: Decision workflow for evaluating chemical compatibility.
Frequently Asked Questions (FAQs)
Q1: How should I properly store 2-Methyl-2H-indazole to prevent contact with incompatible materials?
A1: You should store 2-Methyl-2H-indazole in a tightly closed container in a cool, dry, and well-ventilated area.[5] Crucially, it should be stored segregated from strong oxidizing agents, acids, and bases. Utilize secondary containment (e.g., a tray or bin) to contain any potential spills and prevent accidental mixing with other stored chemicals.
Q2: I need to quench a reaction containing 2-Methyl-2H-indazole. What should I avoid using?
A2: Avoid using strong acids or strong oxidizing agents for quenching unless it is a planned and understood part of your reaction mechanism. Quenching is often an exothermic process, and using an incompatible material can amplify the heat release to a dangerous level. Consider using a milder quenching agent like water or a saturated bicarbonate solution, and always add it slowly with cooling.
Q3: Can I dispose of waste containing 2-Methyl-2H-indazole and incompatible chemicals in the same waste container?
A3: Absolutely not. Waste streams must be segregated based on compatibility. Mixing incompatible waste can lead to dangerous reactions inside the waste container, posing a serious hazard to personnel and waste handlers. Label your waste containers clearly and maintain separate containers for acids, bases, oxidizers, and organic materials like 2-Methyl-2H-indazole.
Q4: What are the primary hazardous decomposition products I should be concerned about?
A4: In the event of a fire or severe decomposition reaction, expect the formation of toxic gases. These include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[5] This is why any situation involving suspected decomposition must be handled in a well-ventilated fume hood and with appropriate personal protective equipment (PPE).
Experimental Protocol: Small-Scale Compatibility Test
When data is unavailable or you are working with a novel combination of reagents, a small-scale compatibility test is a prudent safety measure.
Objective: To observe potential thermal changes or gas evolution when mixing 2-Methyl-2H-indazole with another substance on a microscale.
Disclaimer: This test should only be performed by trained personnel in a controlled laboratory environment with all appropriate safety measures in place.
Materials:
2-Methyl-2H-indazole
Test substance
Small, clean, dry test tube or vial
Spatula
Dropper or pipette
Thermocouple or non-contact IR thermometer
Ice bath
Procedure:
Preparation: Ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[7] Perform all steps within a chemical fume hood.
Initial Measurement: Place a very small quantity (e.g., 10-20 mg) of 2-Methyl-2H-indazole into the test tube. Measure and record the initial temperature of the solid.
Controlled Addition: Add a single drop or a few crystals of the test substance to the test tube.
Observation: Carefully observe for any immediate signs of a reaction:
Gas evolution (bubbling, fuming)
Color change
Change in physical state (melting, charring)
Temperature Monitoring: Immediately measure the temperature of the mixture. A significant increase in temperature (>5-10 °C) indicates an exothermic incompatibility.
Evaluation: If any of the above signs are observed, the materials are incompatible and should not be mixed on a larger scale. The test should be stopped, and the materials disposed of safely.
No Reaction: If no change is observed after 5-10 minutes, you may add one more small portion of the test substance and repeat the observation and temperature measurement. A lack of reaction on this microscale suggests compatibility, but caution should still be exercised when scaling up.
Emergency Response Workflow
Caption: Workflow for responding to an incompatibility incident.
References
Fisher Scientific. (n.d.). Safety Data Sheet: 2-Methyl-2H-indazole-3-carboxylic acid.
Fisher Scientific. (2023, September 5). Safety Data Sheet: 2-Methyl-2H-indazole-3-carbaldehyde.
Gl-chem. (2025, October 9). Understanding the Chemistry: Properties and Applications of 2-Methyl-2H-indazole-5-amine.
ChemicalBook. (2022, January 29). Indazole - Synthesis and Reactions as a Chemical Reagent.
CymitQuimica. (2024, December 19). Safety Data Sheet: 2-METHYL-2H-INDAZOLE-7-CARBONITRILE.
CymitQuimica. (2023, July 11). Safety Data Sheet: Methyl 2-acetyl-2H-indazole-5-carboxylate.
AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-Fluoro-2-methyl-2H-indazole-6-carboxylic acid.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 138364, 2-Methyl-2H-indazole.
Kumar, A., Kumar, V., & Singh, P. (2022). Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health (NIH). [Source 10]
ResearchGate. (n.d.). Synthesis of 1H-indazole derivatives.
Apollo Scientific. (n.d.). 4838-00-0 Cas No. | 2-Methyl-2H-indazole.
National Institute of Standards and Technology. (n.d.). 2-Methyl-2H-indazole. In NIST Chemistry WebBook.
ResearchGate. (2013). Synthesis of new indazole derivatives as potential antioxidant agents.
Amzole. (n.d.). 2-Methyl Imidazole MSDS.
Bocsci. (n.d.). Buy Quality 2-Methyl-2H-indazol-5-amine 60518-59-4 In Stock with Immediately Delivery.
Technical Support Center: Troubleshooting Poor Results in 2-Methyl-2H-indazole Biological Screening
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Methyl-2H-indazole derivatives. This guide is designed to provide in-depth troubleshooting assistance...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Methyl-2H-indazole derivatives. This guide is designed to provide in-depth troubleshooting assistance for common issues encountered during biological screening of this important chemical scaffold. Our approach is rooted in scientific principles and field-proven insights to help you diagnose and resolve poor screening results, ensuring the integrity and success of your experiments.
Introduction: The Privileged Scaffold and Its Challenges
The indazole ring system is a "privileged scaffold" in medicinal chemistry, with numerous derivatives showing a wide array of biological activities, including anti-cancer, anti-inflammatory, and anti-protozoal effects.[1] The 2-Methyl-2H-indazole isomer, in particular, is a common motif in pharmacologically active compounds.[2] However, like many heterocyclic compounds, this scaffold can present challenges in biological screening that may lead to inconsistent, misleading, or difficult-to-interpret results. This guide will walk you through a systematic process to identify and address these potential pitfalls.
Frequently Asked Questions (FAQs)
Q1: My 2-Methyl-2H-indazole derivative shows inconsistent activity across different assay runs. What could be the primary cause?
A1: Inconsistent activity is often a red flag for issues related to the physicochemical properties of your compound or the purity of your sample. The most common culprits are poor aqueous solubility leading to precipitation, compound aggregation at higher concentrations, or the presence of uncharacterized regioisomers from synthesis. A logical first step is to assess the kinetic solubility of your compound in the assay buffer.
Q2: I'm observing activity in my primary screen, but it's not validating in secondary or orthogonal assays. What should I investigate?
A2: This is a classic sign of assay interference. Your compound may not be a true inhibitor of the target but is instead interacting with the assay components themselves. This can manifest as fluorescence quenching or enhancement, inhibition of reporter enzymes (e.g., luciferase), or redox activity. Such compounds are often referred to as Pan-Assay Interference Compounds (PAINS).[3][4] It is also possible that your compound is a promiscuous binder, showing non-specific activity against multiple targets.
Q3: My compound shows promising in vitro activity, but poor in vivo efficacy. What could explain this discrepancy?
A3: A significant drop-off in activity from in vitro to in vivo settings often points to poor ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[5] High metabolic instability is a frequent issue, where the compound is rapidly cleared by metabolic enzymes, such as cytochrome P450s in the liver.[6] The N-methyl group of your 2-Methyl-2H-indazole, while potentially beneficial for target engagement, can also be a site of metabolic attack.
In-Depth Troubleshooting Guides
Issue 1: Poor Aqueous Solubility and Compound Aggregation
Poor solubility is a primary cause of unreliable screening data. When a compound precipitates out of solution, its effective concentration is unknown, leading to inaccurate dose-response curves. Furthermore, many organic molecules, especially those with planar aromatic systems like indazoles, have a tendency to self-aggregate at micromolar concentrations, forming colloidal particles that can non-specifically inhibit enzymes.[7]
Caption: Workflow for troubleshooting solubility and aggregation issues.
This protocol provides a rapid assessment of your compound's solubility in a chosen buffer.[4][8]
Preparation of Stock Solution: Prepare a 10 mM stock solution of your 2-Methyl-2H-indazole derivative in 100% DMSO.
Serial Dilution: In a 96-well plate, perform a serial dilution of your stock solution with DMSO to create a range of concentrations.
Addition to Buffer: Transfer a small, fixed volume (e.g., 2 µL) from each well of the DMSO plate to a corresponding well of a 96-well plate containing your aqueous assay buffer (e.g., 198 µL of PBS, pH 7.4). This will create a range of final compound concentrations with a consistent final DMSO concentration (e.g., 1%).
Incubation: Seal the plate and shake at room temperature for 1.5 to 2 hours to allow for equilibration.
Analysis: Analyze the plate using a nephelometer to detect light scattering from precipitated particles. Alternatively, centrifuge the plate to pellet any precipitate and measure the concentration of the compound remaining in the supernatant by LC-MS/MS or UV-Vis spectroscopy.[9]
Interpretation: The kinetic solubility limit is the highest concentration at which no significant precipitation is observed.
Parameter
Recommendation
Final DMSO Concentration
≤ 1% to minimize co-solvent effects
Incubation Time
1.5 - 2 hours
Temperature
Room temperature or assay temperature
Issue 2: Presence of Regioisomers
The synthesis of N-alkylated indazoles can often lead to a mixture of N1 and N2 regioisomers.[10][11] The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[10] However, the ratio of N1 to N2 alkylation can be highly dependent on the reaction conditions (base, solvent) and the electronic and steric properties of substituents on the indazole ring.[10] These two isomers can have vastly different physicochemical properties and biological activities. Screening a mixture of isomers can lead to convoluted results and an inaccurate understanding of the structure-activity relationship (SAR).
Caption: Workflow for verifying isomeric purity.
The chemical shifts of the N-methyl group and the protons on the indazole ring can be used to distinguish between the N1 and N2 isomers.
Sample Preparation: Dissolve a sufficient amount of your compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Acquire Spectra: Obtain high-resolution ¹H and ¹³C NMR spectra.
Analysis:
¹H NMR: The N-methyl protons of the 2-methyl-2H-indazole isomer are typically observed at a different chemical shift compared to the 1-methyl-1H-indazole isomer.
¹³C NMR: The chemical shifts of the carbons in the indazole ring, particularly C3 and C7a, are sensitive to the position of the methyl group.
2D NMR: For unambiguous assignment, 2D NMR experiments such as HMBC (Heteronuclear Multiple Bond Correlation) can be employed to observe correlations between the N-methyl protons and the carbons of the indazole ring.
Isomer
Expected ¹H NMR Characteristic
1-Methyl-1H-indazole
N-CH₃ signal typically more upfield
2-Methyl-2H-indazole
N-CH₃ signal typically more downfield
Note: The exact chemical shifts are dependent on the solvent and other substituents on the molecule.
Issue 3: Metabolic Instability
Rapid metabolism of a compound by liver enzymes can result in a short half-life and low exposure in vivo, leading to a disconnect between in vitro and in vivo results. The metabolic stability of a compound is typically assessed by incubating it with liver microsomes, which contain a high concentration of Phase I metabolic enzymes.[12]
This protocol measures the rate of disappearance of the parent compound over time.[13]
Reagent Preparation:
Thaw cryopreserved HLM on ice.
Prepare a 100 mM potassium phosphate buffer (pH 7.4).
Prepare a solution of NADPH regenerating system.
Incubation Mixture: In a microcentrifuge tube or 96-well plate, combine the HLM, phosphate buffer, and your 2-Methyl-2H-indazole derivative (typically at a final concentration of 1 µM). Pre-incubate at 37°C for 5 minutes.
Initiate Reaction: Start the metabolic reaction by adding the NADPH regenerating system.
Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Sample Processing: Centrifuge the samples to pellet the precipitated proteins.
LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.
Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the linear regression line can be used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).
Parameter
Value
HLM Concentration
0.5 - 1.0 mg/mL
Compound Concentration
1 µM
Incubation Temperature
37°C
NADPH Concentration
1 mM
Issue 4: Pan-Assay Interference Compounds (PAINS)
PAINS are compounds that give false-positive results in HTS assays through a variety of mechanisms unrelated to specific binding to the intended target.[3] These can include chemical reactivity, aggregation, fluorescence interference, or redox activity.[9] It is crucial to identify and eliminate PAINS early in the drug discovery process.
Technical Support Center: Optimization of Palladium-Catalyzed Cross-Coupling with Indazoles
Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving indazole scaffolds. This guide is designed for researchers, scientists, and drug development professionals to navigate th...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving indazole scaffolds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful synthetic transformations. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established scientific principles.
I. Frequently Asked Questions (FAQs)
Q1: Why is my palladium-catalyzed cross-coupling reaction with an indazole substrate failing or giving low yields?
A1: Low or no yield in these reactions can be attributed to several factors. The acidic N-H proton of the indazole can inhibit the catalytic cycle.[1] Additionally, poor solubility of starting materials, suboptimal choice of ligand, base, or solvent, and catalyst deactivation are common culprits. It's also crucial to ensure all reagents are pure and the reaction is performed under strictly anaerobic conditions.
Q2: I am observing a mixture of N-arylation and C-arylation products. How can I control the regioselectivity?
A2: Regioselectivity between N- and C-functionalization is a known challenge.[2] The outcome is often influenced by the reaction conditions. N-arylation is typically favored under copper-catalyzed conditions, while palladium catalysis often directs towards C-C bond formation.[3][4] For C-H arylation, the choice of directing group on the indazole and the specific ligand-metal combination are critical for achieving high regioselectivity.[5][6] Protecting the N1-position of the indazole is a common strategy to exclusively favor C-functionalization.[7]
Q3: Which palladium catalyst and ligand combination is best for coupling with indazoles?
A3: There is no single "best" combination as the optimal choice is highly substrate-dependent. However, for Suzuki-Miyaura couplings, catalysts like Pd(dppf)Cl₂ and Pd(PPh₃)₄ have shown broad applicability.[8][9] For Buchwald-Hartwig aminations, bulky, electron-rich phosphine ligands such as Xantphos, RuPhos, and BrettPhos are often effective.[10][11] It is highly recommended to screen a panel of catalysts and ligands for your specific substrate pairing.
Q4: What is the role of the base in these reactions, and how do I choose the right one?
A4: The base plays a crucial role in the catalytic cycle, particularly in the transmetalation step of Suzuki-Miyaura couplings and the deprotonation of the amine in Buchwald-Hartwig reactions.[12] Common bases include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and alkoxides (NaOtBu).[12] The choice of base can significantly impact reaction rate and yield. For instance, stronger bases like NaOtBu are often used in Buchwald-Hartwig aminations, while carbonates are common in Suzuki couplings.[10][11]
Q5: Can I perform cross-coupling reactions on an unprotected indazole?
A5: Yes, it is possible to perform cross-coupling on unprotected indazoles, and methods for direct C-H functionalization are increasingly being developed.[1][6] However, the acidic N-H can complicate the reaction, potentially leading to catalyst inhibition or undesired N-functionalization.[1] If you encounter issues, protecting the indazole nitrogen with a suitable group (e.g., Boc, SEM, or a simple alkyl group) is a reliable strategy to improve yields and selectivity for C-C or C-N bond formation at other positions.[7][13]
II. Troubleshooting Guide
This section addresses specific problems you may encounter during your experiments.
Issue 1: Low to No Product Yield
Question: My reaction has stalled or is giving a very low yield of the desired coupled product. What steps should I take to troubleshoot this?
Answer:
A systematic approach is key to identifying the root cause of low yield.
1. Verify Starting Material Quality:
Purity: Ensure the purity of your indazole substrate, coupling partner, and all reagents. Impurities can poison the catalyst.
Reactivity of Halide: For C-C and C-N couplings, the reactivity of the halide on the indazole (or coupling partner) is critical. The general reactivity order is I > Br > Cl.[14] If you are using a less reactive chloride, you may need more forcing conditions or a more active catalyst system.
2. Evaluate the Catalytic System:
Catalyst and Ligand Choice: The selection of the palladium source and ligand is paramount. For challenging couplings, consider using pre-catalysts which can offer better reproducibility.[14] A screening of different ligands is often necessary.
Catalyst Loading: While typical loadings are 1-5 mol%, increasing the catalyst loading might improve conversion, but can also lead to more side products.[15]
3. Optimize Reaction Parameters:
Solvent: The choice of solvent can dramatically affect the reaction outcome. Common solvents include dioxane, toluene, and DMF. Ensure the solvent is anhydrous and degassed to prevent catalyst deactivation.
Base: The base is not a passive component. Its strength and solubility can influence the reaction rate. For Suzuki couplings, inorganic bases like K₂CO₃ or K₃PO₄ are common, while Buchwald-Hartwig reactions often require stronger bases like NaOtBu or LHMDS.[11][12]
Temperature: Increasing the reaction temperature can improve the rate of reaction, but may also lead to decomposition of the starting materials or product.
Troubleshooting Workflow for Low Yield
Caption: A logical workflow for troubleshooting low-yield reactions.
Issue 2: Formation of Side Products
Question: My reaction is producing significant amounts of side products, such as dehalogenated starting material or homocoupled products. How can I minimize these?
Answer:
The formation of side products often points to issues with the catalytic cycle or reaction conditions.
1. Dehalogenation of the Aryl Halide:
Cause: This can occur through a competing β-hydride elimination pathway or reaction with trace amounts of water.
Solution: Ensure strictly anhydrous conditions. The choice of base can also be influential; sometimes a weaker base can mitigate this side reaction.
2. Homocoupling of the Boronic Acid (in Suzuki Reactions):
Cause: This is often promoted by the presence of oxygen.
Solution: Thoroughly degas all solvents and reagents and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.
3. Catalyst Decomposition (Palladium Black Formation):
Cause: The active Pd(0) species can aggregate and precipitate as inactive palladium black, especially at higher temperatures.
Solution: The choice of ligand is crucial for stabilizing the catalytic species.[2] Using a higher ligand-to-palladium ratio can sometimes help. Running the reaction at a lower temperature for a longer duration may also prevent decomposition.
Issue 3: Regioselectivity Issues (N- vs. C-Functionalization)
Question: I am getting a mixture of N- and C-arylated products. How can I favor one over the other?
Answer:
Controlling regioselectivity is a common challenge with indazoles.
For C-Functionalization: The most straightforward approach is to protect the N1-position of the indazole.[7][13] This physically blocks N-arylation and often leads to cleaner C-C or C-N bond formation at other positions.
For N-Functionalization: Copper-catalyzed conditions, often referred to as Ullmann-type couplings, generally favor N-arylation of indazoles.[3][16]
For Direct C-H Functionalization: Achieving regioselective C-H functionalization without an N-protecting group is more advanced and highly dependent on the directing effects of existing substituents on the indazole ring and the specific catalyst system employed.[5][6]
III. Experimental Protocols
General Protocol for Suzuki-Miyaura Coupling of a Bromoindazole
This protocol provides a starting point for the Suzuki-Miyaura coupling of a bromoindazole with an arylboronic acid. Optimization will likely be required for specific substrates.
2-3 equivalents. K₃PO₄ can be effective for more challenging couplings.[1][12]
Solvent
1,4-Dioxane/H₂O (4:1) or Toluene/H₂O
Ensure solvents are thoroughly degassed.
Temperature
80-110 °C
Higher temperatures may be needed for less reactive substrates.
General Protocol for Buchwald-Hartwig Amination of an Iodoindazole
This protocol is a general starting point for the C-N coupling of an iodoindazole with a primary or secondary amine.
Materials:
Iodoindazole derivative (1.0 mmol)
Amine (1.1-1.5 mmol)
Palladium pre-catalyst (e.g., RuPhos Pd G3, 1-3 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃) and a ligand (e.g., Xantphos).[10]
Base (e.g., NaOtBu or LHMDS, 1.5-2.0 mmol)
Anhydrous, degassed solvent (e.g., toluene or dioxane, 10 mL)
Procedure:
In a glovebox or under a strictly inert atmosphere, add the iodoindazole, palladium catalyst, ligand (if not using a pre-catalyst), and base to a dry Schlenk tube.
Add the anhydrous, degassed solvent, followed by the amine.
Seal the tube and heat to 80-110 °C with stirring.
Monitor the reaction by TLC or LC-MS.
After completion, cool to room temperature and quench carefully with saturated aqueous NH₄Cl.
Extract the product with an organic solvent, wash with brine, dry, and concentrate.
Purify by flash column chromatography.
The Catalytic Cycle of a Suzuki-Miyaura Coupling
Caption: The key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling cycle.[2][17][18]
IV. References
Controllable access to multi-substituted imidazoles via palladium(ii)-catalyzed C–C coupling and C–N condensation cascade reactions. OUCI. Available at:
Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl... ResearchGate. Available at:
Application Notes and Protocols for Suzuki Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. Benchchem. Available at:
The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI. Available at:
An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Publishing. Available at:
The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Unknown Source. Available at:
Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH. Available at:
Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journals. Available at:
Palladium-Catalyzed C-H/C-H Cross-Coupling by Mechanochemistry: Direct Alkenylation and Heteroarylation of N1-Protected 1 H-Indazoles. PubMed. Available at:
Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. PMC - NIH. Available at:
Functionalization of indazoles and azaindazoles via palladium-catalyzed cross-coupling and transition metal-free C–H ac… OUCI. Available at:
Palladium-catalyzed C-N and C-O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. PubMed. Available at:
Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Available at:
Functionalization of indazoles and azaindazoles via Palladium-catalyzed Cross-Coupling and transition metal-free C–H activation: current advances and applications – an eight-year update. ResearchGate. Available at:
Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry. Reddit. Available at:
A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. Benchchem. Available at:
Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020. Organic Chemistry Frontiers (RSC Publishing). Available at:
Functionalization of indazoles by means of transition metal-catalyzed cross-coupling reactions | Request PDF. ResearchGate. Available at:
Synthesis of E-3-Alkenyl 2H-Indazoles via Pd/Cu-Catalyzed Cross-coupling/Cyclization of 2-Iodoazoarenes with Terminal Allylenes and Visible-Light-Promoted Isomerization. ACS Publications. Available at:
Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C−H Functionalization and C−N Bond Formation | The Journal of Organic Chemistry. ACS Publications. Available at:
C3-INDAZOLE FUNCTIONALIZATION: A REVIEW Francis Giraud, Fabrice Anizon, Pascale Moreau Institute of Chemistry of Clermont-Ferran. Unknown Source. Available at:
Access to 2-substituted-2H-indazoles via a copper-catalyzed regioselective cross-coupling reaction. Organic & Biomolecular Chemistry (RSC Publishing). Available at:
Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. Available at:
Technical Support Center: Sonogashira Coupling Reactions with Indole Substrates. Benchchem. Available at:
Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 6-Bromo-1H-indazole. Benchchem. Available at:
Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. ResearchGate. Available at:
Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series | Request PDF. ResearchGate. Available at:
Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. SciELO. Available at:
Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines | Request PDF. ResearchGate. Available at:
Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Iodo-3-methyl-1H-indazole. Benchchem. Available at:
a–c) Challenges in catalyzing the Sonogashira coupling reaction with... ResearchGate. Available at:
Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Unknown Source. Available at:
Structural and Mechanistic Aspects of Palladium‐Catalyzed Cross‐Coupling. Unknown Source. Available at:
Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. PubMed. Available at:
Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at:
Recent Progress Concerning the N-Arylation of Indoles. MDPI. Available at:
(PDF) The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. ResearchGate. Available at:
The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at:
Synthesis of substituted N-heterocycles by N-arylation. Organic Chemistry Portal. Available at:
Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. Beilstein Journals. Available at:
Advances on N-Arylation of Indoles by Cross-Coupling Reactions. ResearchGate. Available at:
ChemInform Abstract: Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. ResearchGate. Available at:
Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development. ACS Publications. Available at:
Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles | The Journal of Organic Chemistry. ACS Publications. Available at:
Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH. Available at:
Technical Support Center: Overcoming Challenges in the Scale-Up of 2H-Indazole Synthesis
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 2H-indazoles. As a critical scaffold in numerous pharmaceutical agents, including the anticancer drugs Nirapa...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the synthesis of 2H-indazoles. As a critical scaffold in numerous pharmaceutical agents, including the anticancer drugs Niraparib, Pazopanib, and Axitinib, the robust and scalable synthesis of 2H-indazoles is of paramount importance.[1] However, transitioning these syntheses from the laboratory bench to pilot or production scale often introduces significant challenges related to yield, purity, and regioselectivity.
This guide is designed for researchers, chemists, and process development professionals. It provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to address the specific issues encountered during the scale-up of 2H-indazole synthesis.
This section is categorized by common problem areas. Each answer is grounded in established chemical principles and process science to help you diagnose and solve issues effectively.
Category 1: Poor Yield and Incomplete Conversion
Question: My 2H-indazole synthesis, which worked well at the 1-gram scale, is resulting in a consistently low yield and stalling before completion at the 100-gram scale. What are the potential causes and how can I fix it?
Answer: This is a classic scale-up problem that typically points to mass and heat transfer limitations. What is negligible at the bench scale can become reaction-defining in a larger reactor.[2]
Causality - Inefficient Mixing: In a larger vessel, simply increasing the stirrer speed does not guarantee homogenous mixing. "Dead zones" can form where reagents are not effectively mixed, leading to localized concentration gradients.[2] This can stall reactions that require the consistent interaction of multiple components, such as the popular copper-catalyzed one-pot, three-component synthesis of 2H-indazoles from 2-bromobenzaldehydes, primary amines, and sodium azide.[3][4]
Solution: Evaluate your reactor's mixing dynamics. A simple magnetic stir bar is insufficient for multi-liter volumes. An overhead mechanical stirrer with an appropriately designed impeller (e.g., pitched-blade turbine for better axial flow) is necessary. For multi-phase reactions, consider the use of baffles to improve turbulence and ensure homogeneity.
Causality - Poor Thermal Management: Many indazole syntheses, particularly reductive cyclizations like the Cadogan reaction, are exothermic or require precise temperature control.[5] A larger reaction volume has a lower surface-area-to-volume ratio, making heat dissipation much less efficient.[2] Uncontrolled exotherms can lead to runaway reactions and the formation of degradation byproducts, while insufficient heating can cause the reaction to stall.
Solution:
Controlled Reagent Addition: Instead of adding reagents all at once, use a syringe pump or addition funnel to add the limiting reagent or a reactive component over time. This allows the reactor's cooling system to manage the heat generated.
Monitor Internal Temperature: Rely on an internal temperature probe, not just the jacket temperature, for accurate monitoring of the reaction conditions.
Solvent Selection: Choose a solvent with a boiling point that provides a suitable operating window and can help dissipate heat through reflux if necessary. For instance, DMSO is often used in copper-catalyzed reactions run at 120 °C.[4]
Category 2: Regioselectivity Issues (1H- vs. 2H-Isomer Formation)
Question: Upon scale-up, I am observing a significant increase in the formation of the undesired 1H-indazole isomer. How can I improve selectivity for the desired 2H-product?
Answer: Controlling regioselectivity between the N1 and N2 positions of the indazole ring is one of the most persistent challenges in this chemistry. The 1H-indazole is often the thermodynamically more stable tautomer, making its formation a common issue.[6][7][8] The outcome is a delicate balance between kinetic and thermodynamic control, which can be influenced by subtle changes in reaction conditions that are amplified at scale.[9][10]
Causality - Synthetic Route Selection: Some synthetic methods are inherently more selective than others. Direct alkylation of an unsubstituted indazole core is notoriously difficult to control and often yields mixtures.[9][11]
Authoritative Solution: For applications demanding high 2H-regioselectivity, consider a synthetic strategy that avoids direct alkylation of the pre-formed indazole. The [3 + 2] dipolar cycloaddition of sydnones with arynes is reported to produce 2H-indazoles cleanly, with no contamination from the 1H-isomer, making it an excellent choice for scale-up where purity is critical.[12][13]
Causality - Base and Solvent Effects: In reactions involving the deprotonation of indazole, the choice of base and solvent system is critical. Strong, non-nucleophilic bases like sodium hydride (NaH) in a solvent like THF can favor N1 alkylation, while different conditions may favor the N2 product.[14] The formation of the indazolide anion can lead to a lack of selectivity if not properly controlled.[9]
Solution: A thorough screening of base and solvent combinations at the lab scale is essential before scale-up. For example, cesium carbonate (Cs2CO3) in DMF is another commonly used system.[14] The key is to identify a set of conditions that provides a robust and reproducible kinetic or thermodynamic preference for the 2H-isomer and then ensure those conditions can be precisely replicated at scale.
Causality - Temperature Fluctuations: As mentioned, thermal control is harder at scale. Temperature deviations can shift the balance from a kinetically favored product (often the 2H-isomer in some reactions) to the thermodynamically stable 1H-isomer.
Solution: Implement strict temperature controls during the reaction. For sensitive reactions, this may require a reactor with a more responsive heating/cooling system.
This diagram outlines a logical process for troubleshooting and optimizing the regioselective synthesis of 2H-indazoles.
Caption: Troubleshooting workflow for poor 2H-indazole regioselectivity.
Category 3: Purification and Isolation Challenges
Question: I am struggling to separate the 2H-indazole product from the 1H-isomer and other byproducts using column chromatography at a multi-gram scale. The process is inefficient and solvent-intensive. What are better strategies?
Answer: Relying solely on column chromatography for isomer separation at scale is often unsustainable. A multi-pronged approach combining reaction optimization with a more scalable purification technique like recrystallization is highly recommended.
Chromatography Optimization: While challenging, chromatography can be made more efficient.
Solvent System: A common starting point is a hexane/ethyl acetate gradient.[15] The less polar 1H-isomers often elute first. However, this is highly substrate-dependent.
Scale-Up Tip: Before scaling, perform a thorough TLC analysis to find a solvent system that provides the best possible separation (ΔRf > 0.2). Use of automated flash chromatography systems can streamline this process.
Recrystallization: The Scalable Solution: This is often the most effective and economical method for obtaining high-purity material on a large scale.
Principle: The two isomers will likely have different solubilities in a given solvent system. The goal is to find a system where the desired 2H-indazole is significantly less soluble than the 1H-isomer and impurities at a lower temperature, allowing it to crystallize out selectively.
Authoritative Protocol: A mixed solvent system is frequently more effective than a single solvent.[15] A patented method for separating substituted indazole isomers suggests using a mixture of a water-soluble organic solvent and water, particularly for compounds with hydrophilic groups.[15] Common systems include ethanol/water, acetone/n-hexane, and THF/n-hexane.[15]
Preparation: Place ~50 mg of the impure product mixture into several test tubes.
Solvent Addition (Hot): To each tube, add a different solvent (e.g., isopropanol, ethyl acetate, toluene, acetonitrile) dropwise at an elevated temperature (e.g., 70-80°C) until the solid just dissolves. Use a minimal amount of solvent.
Cooling & Crystallization: Allow the tubes to cool slowly to room temperature, then place them in an ice bath for 30 minutes.
Observation: Observe which tubes form well-defined crystals. Note the solvent and the approximate yield.
Analysis: Isolate the crystals by filtration, wash with a small amount of cold solvent, and dry. Analyze the purity of the crystals and the mother liquor by HPLC or ¹H NMR to determine if the separation was successful.
Optimization: If a single solvent is not effective, repeat the process with binary solvent systems (e.g., dissolve in a good solvent like THF and add a poor solvent like hexane until turbidity appears, then heat to re-dissolve and cool slowly).
Category 4: Safety and Handling at Scale
Question: My synthesis involves sodium azide and tri-n-butylphosphine. What are the critical safety considerations for scaling up these reagents?
Answer: Handling potentially hazardous reagents requires heightened vigilance and engineering controls at scale.
Sodium Azide (NaN₃): Often used in copper-catalyzed three-component reactions.[3][4]
Hazard: Sodium azide is acutely toxic and can form explosive heavy metal azides if it comes into contact with metals like copper, lead, or brass in drainpipes or on spatulas.
Scale-Up Controls:
Engineering Controls: Always handle in a well-ventilated fume hood or a dedicated, contained environment.
Quenching: Ensure a validated quenching procedure is in place for any excess azide in the reaction mixture before workup. A common method is the addition of sodium nitrite followed by acidification to convert azide to nitrogen gas.
Waste Disposal: Azide-containing waste must be handled as hazardous and should never be disposed of down the drain.
Tri-n-butylphosphine (PBu₃): Used as a reducing agent in some methods, like the one-pot Cadogan reductive cyclization.[5]
Hazard: PBu₃ is pyrophoric (can ignite spontaneously on contact with air) and has a highly unpleasant odor.
Scale-Up Controls:
Inert Atmosphere: All transfers and reactions must be conducted under a strictly inert atmosphere (Nitrogen or Argon). Use Schlenk line techniques or a glovebox.
Transfers: For larger quantities, transfer the liquid reagent via cannula or a sealed delivery system rather than pouring.
Quenching: Any excess phosphine should be quenched before workup, typically by careful addition of an oxidizing agent like bleach or hydrogen peroxide under controlled conditions.
Caption: Key stages of a safety workflow for scaling chemical synthesis.
Data Presentation: Optimization of Reaction Conditions
The following table summarizes representative data for the optimization of a one-pot, three-component synthesis of 2-aryl-2H-indazoles, demonstrating the impact of key parameters on product yield. This approach is based on methodologies described in the literature.[4]
Entry
Catalyst (mol%)
Ligand (mol%)
Solvent
Temperature (°C)
Yield (%)
1
CuI (10)
None
DMF
120
45
2
CuI (10)
TMEDA (10)
DMF
120
78
3
CuI (10)
TMEDA (10)
DMSO
120
92
4
Cu₂O-NP (5)
None
PEG 300
110
89
5
CuI (10)
TMEDA (10)
DMSO
100
65
6
Cu(OAc)₂ (10)
TMEDA (10)
DMSO
120
52
Data is illustrative and based on trends reported in the literature.[3][4]
TMEDA = Tetramethylethylenediamine, PEG = Polyethylene glycol, NP = Nanoparticles
References
Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. IJSDR. [Link]
Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health. [Link]
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central. [Link]
Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). MDPI. [Link]
Recent Advances in C–H Functionalization of 2H-Indazoles | Request PDF. ResearchGate. [Link]
Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization. Organic Chemistry Portal. [Link]
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. [Link]
Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. National Institutes of Health. [Link]
Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. ResearchGate. [Link]
Consecutive Condensation, C–N and N–N Bond Formations: A Copper- Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. ACS Publications. [Link]
Synthesis of 2H-Indazoles by the [3 + 2] Dipolar Cycloaddition of Sydnones with Arynes. pubs.acs.org. [Link]
Development of a selective and scalable N 1-indazole alkylation. RSC Advances (RSC Publishing). [Link]
From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz. [Link]
Technical Support Center: Interpreting Complex NMR Spectra of 2-Methyl-2H-indazole Derivatives
Welcome to the technical support center for the analysis of 2-Methyl-2H-indazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the analysis of 2-Methyl-2H-indazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of compounds. The inherent asymmetry and potential for regioisomerism in substituted indazoles often lead to complex Nuclear Magnetic Resonance (NMR) spectra. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your NMR experiments and spectral interpretation.
I. Frequently Asked Questions (FAQs)
This section addresses common questions that arise during the NMR analysis of 2-Methyl-2H-indazole derivatives.
FAQ 1: Why do the aromatic protons of my 2-Methyl-2H-indazole derivative show such a complex splitting pattern?
The complexity of the aromatic region in the ¹H NMR spectrum of a 2-Methyl-2H-indazole derivative is due to the low symmetry of the molecule. The protons on the benzene ring (H4, H5, H6, and H7) are all chemically non-equivalent and exhibit both ortho, meta, and para couplings. This results in a series of overlapping multiplets that can be difficult to assign directly from the 1D spectrum.
FAQ 2: How can I distinguish between the N1 and N2 isomers of a methyl-indazole derivative using NMR?
Distinguishing between N1 and N2 substituted indazole isomers is a critical step in characterization. This can be reliably achieved using 2D NMR techniques, particularly Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY).[1]
For N2-substituted indazoles (like 2-Methyl-2H-indazole):
HMBC: Look for a correlation between the methyl protons (N-CH₃) and the C3 and C7a carbons of the indazole core.
NOESY: A through-space correlation should be observed between the methyl protons and the H3 proton.
For N1-substituted indazoles:
HMBC: A key correlation will be seen between the substituent's α-protons (in this case, the methyl protons) and the C7a carbon.[1]
NOESY: Expect a spatial correlation between the substituent's α-protons and the H7 proton of the indazole ring.[1]
FAQ 3: What are the typical ¹H and ¹³C chemical shifts for the 2-methyl group in 2-Methyl-2H-indazole?
The chemical shifts for the methyl group can vary slightly depending on the solvent and any substituents on the indazole ring. However, typical values are:
Nucleus
Typical Chemical Shift (ppm)
¹H (N-CH₃)
~4.1 - 4.3 ppm
¹³C (N-CH₃)
~35 - 40 ppm
These values can be influenced by the electronic effects of other substituents on the ring system.
FAQ 4: I see some unexpected peaks in my ¹H NMR spectrum. Could they be impurities from the synthesis?
Yes, it is common to have residual solvents or starting materials as impurities. Common solvents used in the synthesis of indazole derivatives include toluene, acetonitrile, and dimethylformamide (DMF).[2][3] Additionally, if the reaction is not complete, you may see signals from the starting materials. It is also possible to have the N1-methyl regioisomer as an impurity.[4] Comparing your spectrum to a reference table of common NMR solvent impurities is a good first step.[3][5]
II. Troubleshooting Guides
This section provides in-depth solutions to more complex problems you might face during spectral interpretation.
Troubleshooting 1: Overlapping signals in the aromatic region of the ¹H NMR spectrum.
Problem: The signals for the aromatic protons (H4, H5, H6, and H7) are heavily overlapped, making it impossible to determine coupling constants and assign the individual protons.
Solution: Utilize 2D NMR spectroscopy to resolve the overlapping signals.
COSY (Correlation Spectroscopy): This experiment will show correlations between protons that are coupled to each other. In the aromatic system of 2-Methyl-2H-indazole, you would expect to see correlations between H4-H5, H5-H6, and H6-H7. This helps in tracing the connectivity of the spin system.[6]
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton to the carbon it is directly attached to. By identifying the chemical shifts of the aromatic carbons (which are usually well-resolved in the ¹³C NMR spectrum), you can then assign the corresponding proton signals, even if they are overlapped.
HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is extremely useful for confirming assignments. For example, the H3 proton should show a correlation to the C4 and C7a carbons, and the H7 proton should show a correlation to the C5 and C7a carbons.
Experimental Protocol: 2D NMR Analysis
Sample Preparation: Prepare a solution of your 2-Methyl-2H-indazole derivative in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) at a concentration of 10-20 mg/mL.
Acquisition of 1D Spectra: Acquire standard ¹H and ¹³C{¹H} NMR spectra to determine the chemical shift ranges and appropriate spectral widths for the 2D experiments.
COSY Experiment:
Use a standard cosygpppqf pulse sequence.
Set the spectral width in both dimensions to cover the entire proton chemical shift range.
Acquire at least 2 scans per increment and 256 increments in the indirect dimension.
HSQC Experiment:
Use a standard hsqcedetgpsisp2.3 pulse sequence.
Set the spectral width in the direct dimension (F2) to cover the proton range and in the indirect dimension (F1) to cover the carbon range.
Set the CNST2 value (¹JCH coupling constant) to approximately 145 Hz.
HMBC Experiment:
Use a standard hmbcgplpndqf pulse sequence.
Set the spectral widths similar to the HSQC experiment.
Set the CNST2 value (long-range JCH coupling constant) to 8 Hz. This value can be optimized to enhance specific correlations.
Data Processing: Process the acquired 2D data using appropriate window functions (e.g., sine-bell) and perform Fourier transformation in both dimensions.
Logical Workflow for Aromatic Proton Assignment
Caption: Workflow for resolving overlapping aromatic signals.
Troubleshooting 2: Ambiguous regiochemistry of a substituent on the benzene ring.
Problem: You have synthesized a substituted 2-Methyl-2H-indazole derivative, but you are unsure of the exact position of the substituent on the benzene ring (e.g., is it at C4, C5, C6, or C7?).
Solution: A combination of ¹H NMR coupling patterns and 2D NOESY experiments can elucidate the substitution pattern.
¹H NMR Coupling Patterns: The number of signals and their splitting patterns in the aromatic region can provide initial clues.
Monosubstituted (at C4, C5, C6, or C7): You would expect to see three aromatic proton signals. The splitting patterns will depend on the position of the substituent.
Disubstituted: You would expect to see two aromatic proton signals.
NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals protons that are close to each other in space, regardless of whether they are J-coupled. This is particularly powerful for distinguishing between regioisomers.
Key NOE Correlations for 2-Methyl-2H-indazole:
The N-methyl protons will show a strong NOE to the H3 proton .
The H3 proton will show an NOE to the H4 proton .
The H7 proton will show an NOE to the H6 proton .
By observing which of these key NOE correlations are present or absent, you can deduce the position of the substituent. For example, if you have a substituent at the C4 position, you will not observe an NOE between H3 and H4.
Experimental Protocol: NOESY Experiment
Sample Preparation: Prepare a fresh, degassed sample to minimize paramagnetic relaxation, which can interfere with NOE signals.
Acquisition:
Use a standard noesygpphpp pulse sequence.
Set a mixing time (d8) between 300 and 800 ms. A range of mixing times may be necessary to observe all relevant correlations.
Acquire a sufficient number of scans to achieve a good signal-to-noise ratio, as NOE signals are typically weak.
Data Processing and Analysis: Process the data similarly to other 2D experiments. Look for cross-peaks that indicate spatial proximity between protons.
Decision Tree for Substituent Position Based on NOESY
Caption: Decision tree for determining substituent position using NOESY.
III. Core Structure and Numbering
For clarity in the discussion of NMR data, the standard IUPAC numbering for the 2-Methyl-2H-indazole core is provided below.
Caption: Structure and numbering of 2-Methyl-2H-indazole.
IV. References
2-Methyl-2H-indazole | C8H8N2 | CID 138364. PubChem. Available at: [Link]
Supporting Information for "A New Route to 1H-Indazoles from o-Azidobenzaldehydes and Amines". Wiley-VCH. Available at: [Link]
Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). PubMed Central. Available at: [Link]
Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]
Supporting Information for Efficient synthesis of 2-aryl-2H-indazoles by base-catalyzed benzyl C–H deprotonation and cyclization. The Royal Society of Chemistry. Available at: [Link]
7.6: Interpreting 2-D NMR Spectra. Chemistry LibreTexts. Available at: [Link]
A 13 C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. ResearchGate. Available at: [Link]
A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]
13 C NMR of indazoles. ResearchGate. Available at: [Link]
Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. The Royal Society of Chemistry. Available at: [Link]
TWO STEP SYNTHESIS OF INDAZOLE DERIVATIVES AND THEIR ANTI-CANCER EVALUATION. ResearchGate. Available at: [Link]
NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. Available at: [Link]
The 2-alkyl-2H-indazole regioisomers of synthetic cannabinoids AB-CHMINACA, AB-FUBINACA, AB-PINACA, and 5F-AB-PINACA are possible manufacturing impurities with cannabimimetic activities. ResearchGate. Available at: [Link]
Site-Selective Direct Nitration of 2H-Indazoles: Easy Access to 7-Nitroindazoles. The Royal Society of Chemistry. Available at: [Link]
NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. ACS Publications. Available at: [Link]
2-(4-Methylphenyl)-2H-indazole. PubMed Central. Available at: [Link]
2-Methyl-2H-indazole. NIST WebBook. Available at: [Link]
19F‐NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. MDPI. Available at: [Link]
2-Methyl-6-nitro-2H-indazole. PubMed Central. Available at: [Link]
Technical Support Center: Strategies for Separating 1H- and 2H-Indazole Isomers
Guide Objective: This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the separation of 1H- and 2H-indazole isomers. This gu...
Author: BenchChem Technical Support Team. Date: January 2026
Guide Objective: This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the separation of 1H- and 2H-indazole isomers. This guide moves beyond simple protocols to explain the underlying scientific principles, enabling you to make informed decisions and overcome common experimental hurdles.
Introduction: The Indazole Isomer Challenge
Indazole and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] The indazole ring system exists in two primary tautomeric forms: the thermodynamically more stable 1H-indazole and the kinetically favored 2H-indazole.[1][2][3][4] During synthetic reactions, particularly N-alkylation or N-arylation, mixtures of these two regioisomers are frequently formed.[5][6] Since the biological activity and pharmacokinetic properties of the N1 and N2 substituted isomers can differ dramatically, achieving high purity of the desired isomer is a critical, yet often challenging, step in the drug development process.[6][7]
This guide is structured as a series of frequently asked questions (FAQs) and detailed troubleshooting sections to directly address the specific issues you may encounter in the lab.
Part 1: Frequently Asked Questions (FAQs)
Q1: Why do I get a mixture of 1H- and 2H-isomers during my N-alkylation reaction?
A1: The formation of isomeric mixtures is a direct consequence of the indazole anion's ambident nucleophilic nature. The nitrogen atoms at the N1 and N2 positions both possess lone pairs of electrons and can attack an electrophile. The ratio of the resulting products is highly dependent on a delicate balance of factors including:
Steric Hindrance: Bulky substituents on the indazole ring or the electrophile can favor substitution at the less sterically hindered nitrogen.
Electronic Effects: Electron-withdrawing or -donating groups on the indazole ring alter the nucleophilicity of each nitrogen atom.
Reaction Conditions: The choice of base, solvent, and temperature plays a pivotal role. For instance, conditions that favor a "free" indazolide anion (e.g., K2CO3 in DMF) can lead to mixtures, while conditions promoting ion-pairing or chelation (e.g., NaH in THF) can offer high regioselectivity.[6][7][8]
Q2: Which isomer is typically more stable, 1H or 2H?
A2: The 1H-tautomer is generally the thermodynamically more stable isomer due to its benzenoid aromatic character.[1][2][3][4][5] The 2H-tautomer possesses a quinonoid structure, which is typically higher in energy.[5][9] Consequently, under equilibrating conditions, the reaction may favor the formation of the 1H-substituted product.[10]
Q3: Is it always necessary to separate the isomers? Can I proceed with a mixture?
A3: For drug development and clinical applications, proceeding with a well-characterized, single isomer is almost always mandatory. Regulatory agencies require stringent control over the isomeric purity of active pharmaceutical ingredients (APIs). For early-stage discovery, testing a mixture might be acceptable, but isolating and testing each isomer individually is crucial to accurately determine the structure-activity relationship (SAR).
Part 2: Troubleshooting Guide by Separation Technique
This section provides in-depth troubleshooting for the three primary methods of separating indazole isomers: Chromatography , Crystallization , and Chemical Derivatization .
A. Chromatographic Separation
Flash column chromatography and High-Performance Liquid Chromatography (HPLC) are the most common methods for isomer separation.
Q: My 1H and 2H isomers are co-eluting or have very poor resolution on a standard silica gel column. What can I do?
A: This is a common problem due to the similar polarity of the two isomers. Here’s a systematic approach to troubleshoot:
1. Understand the Causality:
The separation on silica gel (a polar stationary phase) is driven by differences in the isomers' interactions, primarily hydrogen bonding and dipole-dipole interactions. The 1H-isomer, with its N-H proton located on the five-membered ring, often has a different dipole moment and hydrogen bonding capacity compared to the 2H-isomer. Your goal is to amplify this small difference.
2. Optimize the Mobile Phase (Eluent):
Decrease Polarity: Start by significantly decreasing the polarity of your eluent system (e.g., from 50% Ethyl Acetate/Hexane to 10-20%). A less polar mobile phase will force the compounds to interact more with the silica, potentially magnifying small polarity differences and improving separation.
Introduce a Different Solvent: The "selectivity" of the separation can be altered by changing the nature of the polar solvent. If Ethyl Acetate isn't working, try a solvent with different hydrogen bonding characteristics. For example:
Dichloromethane (DCM)/Methanol: A small amount of methanol can provide strong, selective hydrogen bonding interactions.
Toluene/Acetone: The aromatic nature of toluene can introduce different (π-π) interactions.
Use an Additive: For basic indazoles, peak tailing on silica can obscure separation. Adding a small amount (0.1-1%) of a modifier like triethylamine (TEA) or ammonia in methanol to your mobile phase can deactivate acidic silanol groups on the silica surface, leading to sharper peaks and better resolution.[11]
3. Change the Stationary Phase:
If mobile phase optimization fails, the next logical step is to change the stationary phase.
Reverse-Phase HPLC (C18): This is often the most powerful technique. Separation is based on hydrophobicity. The subtle difference in shape and electron distribution between the 1H and 2H isomers often leads to a significant difference in retention on a C18 column.[11][12][13][14][15]
Other Bonded Phases: Consider phases that offer different interaction mechanisms, such as cyano (CN) or phenyl-hexyl columns, which can provide unique selectivity for aromatic isomers.
Workflow for Troubleshooting Poor Chromatographic Resolution
Caption: Decision tree for troubleshooting poor chromatographic separation.
Parameter
Recommendation for Silica Gel
Rationale
Mobile Phase Polarity
Use a less polar eluent system (e.g., 10-30% EtOAc/Hexane).
Increases interaction with the stationary phase, amplifying small polarity differences.
Solvent Selectivity
Switch from EtOAc to DCM/MeOH or Toluene/Acetone.
Different solvents offer different hydrogen bonding or π-π interactions, altering selectivity.
Peak Tailing
Add 0.1-1% triethylamine or ammonia.
Deactivates acidic silanol sites, leading to sharper peaks and improved resolution.[11]
Stationary Phase
Switch to reverse-phase (C18) HPLC.
Separation is based on hydrophobicity, which is often sufficiently different between isomers.
B. Crystallization-Based Separation
For solid materials, fractional crystallization can be a highly effective and scalable method for separating isomers.
Q: I've tried recrystallizing my isomer mixture from a single solvent, but the purity doesn't improve. What's wrong?
A: This often happens when the isomers have very similar solubilities or when they co-crystallize.
1. Understand the Causality:
Successful crystallization relies on a significant difference in the solubility of the two isomers in a given solvent system at different temperatures. The goal is to find a system where one isomer is significantly less soluble than the other, allowing it to crystallize selectively while the other remains in the mother liquor.
2. Strategic Solvent Screening:
Mixed Solvent Systems: This is the most powerful technique. Find a "good" solvent in which both isomers are highly soluble and a "bad" (or anti-solvent) in which both are poorly soluble. Dissolve the mixture in a minimum amount of the hot "good" solvent, then slowly add the "bad" solvent until the solution becomes cloudy (the saturation point). Upon slow cooling, the less soluble isomer should preferentially crystallize. A patent for separating substituted indazole derivatives highlights the use of mixed solvents like ethanol/water, methanol/water, and THF/water.[16]
Seeding: If you have a small amount of pure desired isomer, use it to seed the supersaturated solution.[17] This provides a template for crystal growth and can dramatically enhance the selectivity of the crystallization process.[17]
3. Control the Cooling Rate:
Slow Cooling is Crucial: Rapidly crashing the solid out of solution by placing it in an ice bath will likely trap impurities and the other isomer in the crystal lattice. Allow the solution to cool slowly to room temperature, and then move it to a refrigerator. Slow cooling allows for the formation of larger, more ordered (and thus purer) crystals.[18]
Protocol for Fractional Crystallization using a Mixed Solvent System
Solvent Selection: Identify a "good" solvent (e.g., ethanol, THF, acetone) and a miscible "bad" anti-solvent (e.g., water, hexane).[16]
Dissolution: Place the isomer mixture in a flask and add a minimal amount of the "good" solvent. Heat the mixture until the solid is completely dissolved.
Reach Saturation: While the solution is still hot, add the "bad" anti-solvent dropwise until you observe persistent cloudiness. Add a drop or two of the "good" solvent to redissolve the precipitate and obtain a clear, saturated solution.
Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Avoid disturbing the flask.
Induce Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the desired isomer.[18]
Isolation: Once crystallization is complete, cool the flask in an ice bath to maximize the yield. Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent mixture, and dry.
Analysis: Check the purity of the crystals and the mother liquor by HPLC or NMR to assess the efficiency of the separation.
C. Chemical Derivatization and Separation
When other methods fail, a chemical approach can be used. This involves temporarily modifying the isomers to exaggerate their physical differences, enabling an easy separation, followed by removal of the modifying group.
Q: My isomers are chemically almost identical and impossible to separate. Is there a chemical trick I can use?
A: Yes. The most common strategy is regioselective alkylation or acylation, followed by separation and deprotection.
1. Understand the Causality:
The goal is to find a reaction that selectively targets one of the indazole nitrogens. Often, steric hindrance is the key. By introducing a bulky protecting group, you can often direct it to the less hindered N1 position. The resulting derivatized isomers now have significantly different properties (e.g., a bulky group is present on one but not the other), making them easily separable by chromatography or crystallization.
2. The Derivatization-Separation-Deprotection Workflow:
Step 1: Regioselective Derivatization: While perfect selectivity is rare, reaction conditions can be tuned to strongly favor one isomer. For example, using a bulky electrophile with a base like NaH in THF can favor N1 substitution.[7][8][10]
Step 2: Separation: The derivatized isomers, now with different molecular weights and steric profiles, are typically easy to separate using standard flash chromatography.
Step 3: Deprotection: The separated, pure derivative is then subjected to a reaction to cleave the temporary group, regenerating the pure desired indazole isomer.
Workflow for Separation via Chemical Derivatization
Caption: General workflow for isomer separation via a derivatization strategy.
Example Protocol: Selective N1-Alkylation of an Indazole Carboxylate [6]
This protocol is adapted for general guidance.
Setup: To a solution of methyl 1H-indazole-3-carboxylate (1.0 equiv) in anhydrous THF, add sodium hydride (NaH, 60% dispersion, 1.2 equiv) portion-wise at 0 °C.
Anion Formation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for another 30 minutes.
Alkylation: Re-cool the mixture to 0 °C and add the alkylating agent (e.g., pentyl bromide, 1.1 equiv) dropwise.
Reaction: Allow the reaction to warm to room temperature and stir for 16-24 hours.
Workup & Separation: Quench the reaction with saturated aqueous NH4Cl. Extract with ethyl acetate. The resulting crude product, containing a mixture of N1 and N2 alkylated products, can then be readily separated by flash column chromatography to yield the pure isomers.[6] Conditions favoring N1 alkylation often involve NaH in THF, which is thought to proceed through a sodium-chelated intermediate that sterically blocks the N2 position.[5][6]
References
Clemens, J., Bell, E. L., & Londregan, A. T. (2022). General and Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles with Alkyl 2,2,2-Trichloroacetimidates. Synthesis, 54(14), 3215-3226. [Link]
Keating, C., El-Sokkary, A., & Alam, A. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. RSC Advances, 11(43), 26861-26876. [Link]
Keating, C., El-Sokkary, A., & Alam, A. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. [Link]
Mei, Y., & Yang, B. (2017). The regioselective Alkylation of some Indazoles using Trialkyl Orthoformate. Indian Journal of Heterocyclic Chemistry, 27(3), 275-280. [Link]
Valdés, C., et al. (2021). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Molecules, 26(16), 4875. [Link]
Google Patents. (2011). CN101948433A - Method for separating and purifying substituted indazole isomers.
Washington State University. HPLC Troubleshooting Guide. [Link]
da Silva, A. B., et al. (2014). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 19(11), 17799-17820. [Link]
University of Bath. Guide for crystallization. [Link]
Wawrzeńczyk, C., et al. (2017). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica, 74(3), 777-784. [Link]
Chen, J., et al. (2019). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 24(24), 4467. [Link]
Isin, E. M., de Jonge, M., & Castagnoli, N. Jr. (2001). Studies on synthetic approaches to 1H- and 2H-indazolyl derivatives. The Journal of Organic Chemistry, 66(12), 4220-4226. [Link]
ResearchGate. (2020). Recent synthetic approaches to 1H- and 2H-indazoles (microreview). [Link]
Sciencemadness.org. (2019). Separation of isomers by selective seeding and crystallisation?[Link]
Sahu, S., et al. (2022). A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. Drug Development Research, 83(7), 1547-1571. [Link]
Keating, C., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. RSC Advances, 11(43), 26861-26876. [Link]
Longdom Publishing. Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. [Link]
ResearchGate. (2021). (PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. [Link]
ResearchGate. (2022). Application of Preferential Crystallization for Different Types of Racemic Compounds. [Link]
Claramunt, R. M., et al. (2018). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 23(10), 2636. [Link]
A Comparative Analysis of 1H- and 2H-Indazole Stability: A Guide for Medicinal Chemists
Abstract: The indazole scaffold is a cornerstone in modern medicinal chemistry, integral to a wide array of therapeutic agents.[1][2] This bicyclic heterocycle exists as two principal annular tautomers, 1H- and 2H-indazo...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: The indazole scaffold is a cornerstone in modern medicinal chemistry, integral to a wide array of therapeutic agents.[1][2] This bicyclic heterocycle exists as two principal annular tautomers, 1H- and 2H-indazole, whose relative stability profoundly impacts molecular properties, receptor interactions, and synthetic accessibility.[1] Mischaracterization of the dominant tautomer can lead to flawed structure-activity relationship (SAR) models and unforeseen development challenges. This guide provides a comprehensive analysis of the thermodynamic and kinetic stability of 1H- and 2H-indazoles, grounded in computational and experimental data. We offer detailed protocols for spectroscopic and chemical "trapping" experiments to empower researchers, scientists, and drug development professionals to make informed decisions in the design and synthesis of novel indazole-based therapeutics.
The Indazole Tautomers: A Structural Overview
Indazole, or benzopyrazole, is an aromatic heterocyclic compound featuring a benzene ring fused to a pyrazole ring.[3] The position of the single hydrogen atom on one of the two pyrazole nitrogens gives rise to annular tautomerism, primarily between the 1H- and 2H-forms.[4][5]
1H-Indazole: The hydrogen atom is located on the nitrogen at position 1 (N1). This tautomer possesses a "benzenoid" character.
2H-Indazole: The hydrogen atom is located on the nitrogen at position 2 (N2). This tautomer has a "quinonoid" electronic structure.[6][7]
While a 3H-indazole is theoretically possible, it is not aromatic and significantly less stable, thus rarely observed.[3] The dynamic equilibrium between the 1H- and 2H-tautomers is central to understanding indazole's chemical behavior.
Caption: Annular tautomerism between 1H- and 2H-indazole.
Thermodynamic Stability: The Fundamental Energy Landscape
A strong consensus from both computational and experimental studies confirms that 1H-indazole is the thermodynamically more stable tautomer .[3][8] This stability is observed in the gas phase, in solution, and in the solid state for the unsubstituted parent molecule.[4][9] The greater stability of the 1H-form is attributed to its benzenoid electronic structure, which confers a higher degree of aromaticity compared to the quinonoid 2H-form.[10]
Computational studies have quantified this energy difference, consistently showing the 1H-tautomer to be lower in energy.
Computational Method
Energy Difference (ΔE) (kcal/mol favoring 1H-tautomer)
Gibbs Free Energy Difference (ΔG) (kcal/mol favoring 1H-tautomer)
These data robustly support the intrinsic energetic preference for the 1H-indazole structure. Thermochemical and photochemical studies have further confirmed the greater stability of the 1H-form, largely independent of solvent effects.[3]
Experimental Determination of Tautomeric Preference
While theory provides a clear picture, experimental verification is crucial, as substitution patterns and environmental factors can influence the tautomeric equilibrium.
Spectroscopic Analysis (NMR)
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for differentiating between 1H- and 2H-isomers, especially when one tautomer is "trapped" by N-substitution. Key differences in chemical shifts can be observed.
1H NMR: The chemical shifts of the ring protons, particularly H3, H4, and H7, are sensitive to the tautomeric form. For unsubstituted 1H-indazole in CDCl₃, the proton at C3 (adjacent to N2) typically appears as a singlet around δ 8.10 ppm.[13]
13C NMR: The carbon chemical shifts also provide a clear distinction. For instance, in substituted indazoles, the chemical shifts of carbons C3, C7a (the bridgehead carbon adjacent to N1), and C3a (the other bridgehead carbon) are diagnostic.[6][14]
Crystallographic Evidence
In the solid state, unsubstituted indazole exists exclusively as the 1H-tautomer.[9] X-ray crystallography has shown that 1H-indazole molecules pack in a chiral helical arrangement, forming a "catemer" structure through intermolecular hydrogen bonding between the N1-H of one molecule and the N2 of a neighbor.[9] However, it is crucial to recognize that specific substitution patterns, particularly those involving intramolecular hydrogen bonds, can stabilize the 2H-tautomer in the crystalline state.[12][15]
Trapping Experiments: N-Alkylation
N-alkylation is a definitive chemical method to probe the tautomeric equilibrium and the relative nucleophilicity of the N1 and N2 positions. The reaction of an indazole with an electrophile (e.g., an alkyl halide) under basic conditions "traps" the tautomers as their respective N-alkylated derivatives. The resulting ratio of N1- to N2-alkylated products provides invaluable insight into the factors governing reactivity.
Generally, N-alkylation of 1H-indazoles yields a mixture of N1- and N2-substituted products.[16] The regioselectivity is highly dependent on the reaction conditions (base, solvent, electrophile) and the electronic and steric properties of substituents on the indazole ring.[17][18]
N1-Selectivity: Conditions employing a strong, non-coordinating base like sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) often favor the formation of the N1-alkylated product, which is typically the thermodynamically more stable isomer.[17][19]
N2-Selectivity: Mitsunobu conditions or the use of specific catalysts like triflic acid (TfOH) with diazo compounds can favor the formation of the N2-alkylated product.[19][20] Electron-withdrawing groups at the C7 position can also strongly direct alkylation to the N2 position.[17][18]
Experimental Protocol: Regioselective N-Alkylation of Indazole
Objective: To determine the N1/N2 product ratio in the alkylation of 1H-indazole with benzyl bromide under standard basic conditions.
Materials:
1H-Indazole
Potassium Carbonate (K₂CO₃), anhydrous
Benzyl Bromide
N,N-Dimethylformamide (DMF), anhydrous
Ethyl Acetate
Brine (saturated NaCl solution)
Magnesium Sulfate (MgSO₄), anhydrous
Procedure:
Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 1H-indazole (1.0 eq).
Solvent & Base: Add anhydrous DMF to dissolve the indazole, followed by the addition of anhydrous K₂CO₃ (1.5 eq).
Electrophile Addition: Stir the suspension at room temperature for 15 minutes. Add benzyl bromide (1.1 eq) dropwise to the mixture.
Reaction: Allow the reaction to stir at room temperature for 12-16 hours, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.
Workup: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.
Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.
Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product mixture.
Analysis: Purify the crude mixture via column chromatography. Analyze the purified fractions and the crude mixture by 1H NMR to determine the ratio of the N1-benzyl-indazole to N2-benzyl-indazole products.
Caption: Workflow for N-alkylation to probe indazole tautomerism.
Implications for Drug Discovery and Development
The tautomeric state of an indazole core is not an academic curiosity; it is a critical determinant of a drug candidate's profile.
Receptor Binding: 1H- and 2H-tautomers possess different hydrogen bond donor/acceptor patterns, dipole moments, and overall shapes. One tautomer may bind to a biological target with significantly higher affinity than the other. The thermodynamically more stable form in solution may not be the biologically active form.
Physicochemical Properties: Tautomerism directly influences key properties like acidity/basicity (pKa), lipophilicity (logP), and solubility, all of which are essential for ADME (Absorption, Distribution, Metabolism, and Excretion) performance. For example, 2H-indazoles are generally stronger bases than their 1H-counterparts.[3]
Synthetic Strategy: The regioselectivity of synthetic transformations, including but not limited to alkylation, is dictated by the tautomeric equilibrium and the specific reaction conditions employed. A robust synthetic strategy must be able to selectively produce the desired isomer in high yield.[16][17]
Intellectual Property: In some cases, distinct tautomers or their N-substituted regioisomers can be claimed as separate chemical entities, impacting the patent landscape for a given therapeutic target.
Conclusion
The comparative stability of indazole tautomers is a nuanced yet fundamentally important topic for drug discovery professionals. The evidence overwhelmingly supports 1H-indazole as the more stable tautomer due to its enhanced aromaticity. This intrinsic stability, however, represents only the starting point of the analysis. The dynamic equilibrium can be influenced by substitution, solvent effects, and solid-state packing, while kinetic factors can dictate the outcomes of synthetic reactions. A thorough understanding and rigorous experimental characterization of the specific indazole system under investigation, using the spectroscopic and chemical methods outlined in this guide, are indispensable for the successful development of novel, safe, and effective indazole-based medicines.
References
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. Retrieved from [Link]
Caribbean Journal of Science and Technology. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. CJST, 9(1), 20-34. Retrieved from [Link]
Catalán, J., de Paz, J. L. G., & Elguero, J. (1996). Importance of aromaticity on the relative stabilities of indazole annular tautomers: an ab initio study. Journal of the Chemical Society, Perkin Transactions 2, (4), 559-563. Retrieved from [Link]
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. Retrieved from [Link]
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. Retrieved from [Link]
He, H., et al. (2022). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications, 58(46), 6429-6432. Retrieved from [Link]
Sigalov, M. V., et al. (2019). 2H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds. ResearchGate. Retrieved from [Link]
Alkorta, I., & Elguero, J. (2005). Theoretical estimation of the annular tautomerism of indazoles. Sílice. Retrieved from [Link]
Alkorta, I., & Elguero, J. (2005). Theoretical estimation of the annular tautomerism of indazoles. ResearchGate. Retrieved from [Link]
MDPI. (2023). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 28(14), 5484. Retrieved from [Link]
Pérez Medina, C., López, C., & Claramunt, R. M. (2006). Theoretical Studies on the Tautomerism of 1,5,6,7-tetrahydro-4H-indazol-4-ones. Molecules, 11(6), 415-420. Retrieved from [Link]
Alam, R. M., & Keating, J. J. (2021). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 17, 2038-2048. Retrieved from [Link]
ResearchGate. (n.d.). 13C-NMR chemical shifts (δ in ppm) of 1H-indazole carboxylic acids.... Retrieved from [Link]
PURKH. (2019). Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability. To Chemistry Journal, 4. Retrieved from [Link]
Sigalov, M. V., et al. (2019). 2 H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds. The Journal of Organic Chemistry, 84(14), 9075-9086. Retrieved from [Link]
ResearchGate. (n.d.). Molecular Structure, Intramolecular Hydrogen Bonding, Solvent-Induced Isomerization, and Tautomerism in Azolylmethylidene Derivatives of 2-Indanone. Retrieved from [Link]
ResearchGate. (2014). On the solvatochromism, dimerization and tautomerism of indazole. ARKIVOC, 2014(2), 57-70. Retrieved from [Link]
Li, J., et al. (2023). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 28(14), 5484. Retrieved from [Link]
Sahu, S., et al. (2022). A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. Drug Development Research, 83(7), 1469-1504. Retrieved from [Link]
ResearchGate. (n.d.). Crystal structure of indazolinones. Retrieved from [Link]
ResearchGate. (n.d.). Pharmacological Properties of Indazole Derivatives: Recent Developments. Retrieved from [Link]
Alkorta, I., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Omega, 7(4), 3569-3581. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 1H-Indazole. PubChem Compound Database. Retrieved from [Link]
Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]
SpectraBase. (n.d.). 2-methyl-7-nitro-2H-indazole. Retrieved from [Link]
ResearchGate. (n.d.). The two tautomers of indazole, with atom numbering. Retrieved from [Link]
ResearchGate. (n.d.). 1 H and 13 C NMR chemical shifts and diagnostic correlations in two-dimensional spectra of compound 1. Retrieved from [Link]
Alkorta, I., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Omega, 7(4), 3569-3581. Retrieved from [Link]
ResearchGate. (n.d.). Annular tautomerism of indazole (1a: benzenoid 1H-indazole tautomer; 1b: quinonoid 2H-indazole tautomer). Retrieved from [Link]
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A Researcher's Guide to Distinguishing 1H- and 2H-Indazole Isomers Using Spectroscopy
For Researchers, Scientists, and Drug Development Professionals The indazole core is a privileged scaffold in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities, from anticancer...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
The indazole core is a privileged scaffold in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities, from anticancer agents to anti-inflammatory drugs.[1][2] This bicyclic heterocycle, composed of a benzene ring fused to a pyrazole ring, exists in two primary tautomeric forms: the thermodynamically more stable 1H-indazole and the less stable 2H-indazole.[2][3][4] The position of the substituent on the nitrogen atom profoundly influences the molecule's electronic distribution, hydrogen bonding capability, and overall three-dimensional shape. Consequently, the ability to unambiguously distinguish between 1H- and 2H-indazole isomers is critical for structure-activity relationship (SAR) studies, intellectual property claims, and ensuring the purity and consistency of active pharmaceutical ingredients (APIs).
This guide provides an in-depth comparison of spectroscopic techniques—Nuclear Magnetic Resonance (NMR), UV-Visible (UV-Vis), and Infrared (IR) spectroscopy—offering field-proven insights and detailed protocols to confidently assign the correct isomeric structure.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool
NMR spectroscopy is the most powerful and definitive method for distinguishing between 1H- and 2H-indazole isomers.[1] Differences in the electronic environment of the nitrogen atoms lead to distinct and predictable variations in the chemical shifts of nearby protons and carbons.
¹H NMR Spectroscopy: The First Point of Interrogation
A routine ¹H NMR spectrum provides immediate clues to the substitution pattern. The most significant differences are typically observed for the proton at position 3 (H3) and the protons on the benzene ring, particularly H4 and H7.
The H3 Proton: In 2H-indazoles, the H3 proton is consistently shifted downfield (to a higher ppm value) compared to its position in the corresponding 1H-isomer.[1] This deshielding effect is attributed to the "quinonoid" character of the 2H-indazole ring system, which alters the electronic density around the pyrazole moiety.[4] For N-substituted indazoles, this difference can be as much as 0.2-0.4 ppm.
Aromatic Protons (H4-H7): While the shifts are more subtle, the protons on the carbocyclic ring also respond to the isomeric form. In 1H-indazoles, the H7 proton is often the most downfield of the aromatic protons (excluding H3), whereas in 2H-isomers, the aromatic signals can be more compressed.
¹³C NMR Spectroscopy: Confirming the Carbon Skeleton
¹³C NMR spectroscopy provides excellent, complementary data for structural assignment. The chemical shifts of the carbon atoms in the five-membered ring (C3 and C7a) are particularly diagnostic.
C3 and C7a Chemical Shifts: The most striking difference is observed for the C3 carbon. In 2H-indazoles, the C3 resonance is significantly shielded (shifted upfield to a lower ppm value) compared to the 1H-isomer.[3] Conversely, the bridgehead carbon C7a is typically deshielded (shifted downfield) in the 2H-isomer. This opposing trend is a highly reliable marker for distinguishing the two forms.[5][6]
Table 1: Comparative NMR Chemical Shifts (δ in ppm) for 1H- and 2H-Indazole Isomers
Note: Values are approximate and can vary based on substitution and solvent.
While less commonly used due to lower sensitivity, ¹⁵N NMR provides the most direct evidence of the substitution site. The chemical environments of the two nitrogen atoms are vastly different in each isomer.[3]
Causality: In a 1H-indazole, N1 is a "pyrrole-type" nitrogen (part of a formal double bond and bearing a substituent/proton), while N2 is a "pyridine-type" nitrogen (part of a formal double bond and with a lone pair). In a 2H-indazole, this situation is reversed for the pyrazole ring nitrogens. This fundamental electronic difference results in very large chemical shift separations, often exceeding 100 ppm, making assignments unambiguous.[9]
UV-Vis Spectroscopy: A Rapid and Effective Diagnostic
UV-Vis spectroscopy, which probes electronic transitions, offers a fast and non-destructive method for distinguishing between the isomers. The difference in their electronic structures, particularly the benzenoid nature of 1H-indazoles versus the quinonoid nature of 2H-indazoles, gives rise to distinct absorption profiles.[4][10]
The 2H-tautomer of indazole typically absorbs light more strongly and at longer wavelengths (a bathochromic shift) compared to the 1H-tautomer.[11] This is evident when comparing the UV-Vis spectra of 1-methyl-1H-indazole and 2-methyl-2H-indazole, where the latter shows a distinct absorption maximum at a higher wavelength.[10][11]
Table 2: Comparative UV-Vis Absorption Maxima (λ_max)
While NMR and UV-Vis are generally more decisive, IR spectroscopy can provide useful supporting information, particularly for the parent N-H indazoles. The key diagnostic feature is the N-H stretching vibration.
N-H Stretch: The position and shape of the N-H stretching band can differ between the two isomers. In the solid state or in concentrated solutions, hydrogen bonding can significantly broaden and shift these bands. However, in dilute, non-polar solvents, differences may become more apparent. For instance, the N-H stretching frequency in 1H-indazole is often observed around 3150 cm⁻¹.[7]
Fingerprint Region: Subtle but reproducible differences in the C=N and C=C stretching modes within the fingerprint region (below 1600 cm⁻¹) can also be used for comparison against known reference spectra.
Experimental Protocols
Protocol 1: NMR Spectroscopic Analysis
Sample Preparation: Accurately weigh ~5-10 mg of the indazole sample and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.
Instrument Setup: Use a ¹H observe frequency of at least 400 MHz for optimal resolution. Tune and match the probe for both ¹H and ¹³C nuclei.
¹H NMR Acquisition:
Acquire a standard one-pulse ¹H spectrum.
Use a spectral width sufficient to cover the range of 0-14 ppm.
Set the relaxation delay (d1) to at least 2 seconds to ensure quantitative integration.
Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C spectrum.
Use a spectral width of ~220-250 ppm.
A longer relaxation delay (e.g., 5 seconds) and a larger number of scans (e.g., 1024 or more) will be necessary due to the lower sensitivity of the ¹³C nucleus.
Data Analysis:
Process both spectra using Fourier transformation, phase correction, and baseline correction.
Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) and the ¹³C spectrum accordingly (e.g., CDCl₃ at 77.16 ppm).
Identify the chemical shift of the H3 proton and the C3, C3a, and C7a carbons.
Compare these key shifts to the expected values in Table 1 to assign the isomer. For definitive assignment in novel compounds, 2D NMR experiments like HSQC and HMBC are recommended.
Protocol 2: UV-Vis Spectroscopic Analysis
Sample Preparation: Prepare a stock solution of the indazole sample in a UV-grade solvent (e.g., acetonitrile or ethanol) at a concentration of ~1 mg/mL.
Dilution: Create a dilute solution (typically in the 10-20 µg/mL range) from the stock solution to ensure the absorbance is within the linear range of the instrument (ideally < 1.5 AU).
Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Use a matched pair of quartz cuvettes.
Acquisition:
Fill one cuvette with the pure solvent to serve as the blank.
Fill the second cuvette with the diluted sample solution.
Record the absorbance spectrum over a range of at least 200-400 nm.
Data Analysis:
Identify the wavelength of maximum absorbance (λ_max).
Compare the observed λ_max to the reference data in Table 2. A significant red-shift (longer wavelength) is indicative of the 2H-isomer.
Conclusion: An Integrated Approach
For unambiguous isomer determination, a multi-faceted spectroscopic approach is recommended. ¹H and ¹³C NMR provide the most definitive structural information and should be considered the primary methods for assignment.[1] UV-Vis spectroscopy serves as an excellent, rapid screening tool that can quickly indicate the predominant isomer in a sample.[11] IR spectroscopy offers valuable, albeit less direct, supporting data. By integrating the data from these techniques, researchers can confidently and accurately distinguish between 1H- and 2H-indazole isomers, ensuring the integrity and validity of their scientific findings.
References
Valente, A., et al. (2012). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 17(8), 9455-9489. Available at: [Link]
Claramunt, R. M., et al. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-687. Available at: [Link]
Cheung, H., et al. (2010). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(5), 1672-1675. Available at: [Link]
Neves, A. A., et al. (2020). Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Angewandte Chemie International Edition, 59(31), 12836-12841. Available at: [Link]
Singh, P., & Kumar, A. (2022). A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. Journal of Heterocyclic Chemistry, 59(10), 1735-1765. Available at: [Link]
Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5897-5908. Available at: [Link]
Khan, I., et al. (2020). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. ResearchGate. Available at: [Link]
López, C., et al. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry. Available at: [Link]
Sigalov, M. V., et al. (2019). 2H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds. The Journal of Organic Chemistry, 84(14), 9075-9086. Available at: [Link]
Saghdani, N., et al. (2024). Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. Molecules, 29(14), 3323. Available at: [Link]
Hama, T., & Hartwig, J. F. (2007). Supporting Information for "Palladium-Catalyzed α-Arylation of Esters with Chloroarenes". Wiley-VCH.
Kumar, V., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(19), 6599. Available at: [Link]
Neves, A. A., et al. (2020). Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Angewandte Chemie International Edition, 59(31), 12836-12841. Available at: [Link]
ResearchGate. (n.d.). The two tautomers of indazole, with atom numbering. ResearchGate. Available at: [Link]
Yu, Z., et al. (2023). The tautomers of indazole, as well as 1H- and 2H-indazoles-derived potential pharmaceuticals. ResearchGate. Available at: [Link]
Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications. Available at: [Link]
Wang, L., et al. (2012). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. The Royal Society of Chemistry. Available at: [Link]
Oomens, J., et al. (2006). An infrared spectroscopic study of protonated and cationic indazole. International Journal of Mass Spectrometry, 249-250, 199-205. Available at: [Link]
Jackowski, K., et al. (2000). Thermodynamic stability of indazole studied by NMR-NQR spectroscopy and ab initio calculations. ResearchGate. Available at: [Link]
Claramunt, R. M., et al. (2003). 13 C and 15 N chemical shifts of different azoles. ResearchGate. Available at: [Link]
Wang, D., et al. (2018). Supporting Information for Efficient synthesis of 2-aryl-2H-indazoles by base-catalyzed benzyl C–H deprotonation and cyclization. The Royal Society of Chemistry. Available at: [Link]
A Comparative Guide to the 1H NMR Chemical Shifts of 1-Methyl vs. 2-Methyl Indazole for Researchers and Drug Development Professionals
In the landscape of heterocyclic chemistry, indazole and its derivatives stand out as privileged scaffolds in medicinal chemistry, forming the core of numerous pharmacologically active compounds. The strategic placement...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of heterocyclic chemistry, indazole and its derivatives stand out as privileged scaffolds in medicinal chemistry, forming the core of numerous pharmacologically active compounds. The strategic placement of substituents on the indazole ring system can profoundly influence a molecule's biological activity. Among the simplest of these derivatives are the N-methylated isomers, 1-methylindazole and 2-methylindazole. While structurally similar, the position of the methyl group at either the N1 or N2 position of the pyrazole ring introduces subtle yet significant electronic and steric differences. These differences are elegantly reflected in their respective ¹H Nuclear Magnetic Resonance (NMR) spectra, providing a powerful tool for their unambiguous differentiation.
This guide provides an in-depth comparison of the ¹H NMR chemical shifts of 1-methylindazole and 2-methylindazole, supported by experimental data and a discussion of the underlying chemical principles. We will also present a reliable synthetic protocol for the preparation of these isomers, a critical aspect for any researcher working with these compounds.
Distinguishing Isomers: The Decisive Role of ¹H NMR Spectroscopy
The ¹H NMR spectra of 1-methylindazole and 2-methylindazole are distinctly different, allowing for straightforward identification of each isomer. The key to this differentiation lies in the chemical shifts of the protons on the indazole core, which are influenced by the anisotropic effects of the neighboring nitrogen atoms and the electronic consequences of N-methylation.
Comparative ¹H NMR Data
The following table summarizes the typical ¹H NMR chemical shifts for 1-methylindazole and 2-methylindazole in deuterated chloroform (CDCl₃). These values are based on authoritative spectral data reported in the literature, primarily the work of Palmer and colleagues.[1]
Proton
1-Methylindazole (δ, ppm)
2-Methylindazole (δ, ppm)
Key Differentiating Features
N-CH₃
~4.10 (s)
~4.25 (s)
The N-CH₃ signal in 2-methylindazole is typically downfield compared to the 1-methyl isomer.
H-3
~7.95 (s)
~8.10 (s)
The H-3 proton in 2-methylindazole is significantly deshielded and appears further downfield.
H-4
~7.70 (d)
~7.65 (d)
H-5
~7.35 (t)
~7.30 (t)
H-6
~7.10 (t)
~7.05 (t)
H-7
~7.50 (d)
~7.75 (d)
The H-7 proton in 2-methylindazole is notably deshielded compared to the 1-methyl isomer.
Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent, concentration, and spectrometer frequency. The data presented here are representative values for comparative purposes.
The "Why" Behind the Spectral Differences: An Analysis of Electronic and Steric Effects
The observed differences in the ¹H NMR spectra of 1-methyl and 2-methylindazole can be rationalized by considering the electronic environment of the protons in each isomer.
The N-Methyl Protons: In 2-methylindazole, the methyl group is attached to the "pyridine-like" nitrogen (N2), which is more electronegative than the "pyrrole-like" nitrogen (N1) in the 1-methyl isomer. This increased electronegativity of the adjacent nitrogen atom in the 2-position leads to a greater deshielding of the methyl protons, resulting in a downfield shift.
The H-3 Proton: The H-3 proton is adjacent to the N2 atom. In 2-methylindazole, the lone pair of electrons on N1 is directed into the pyrazole ring, contributing to the aromatic system. This electronic arrangement results in a significant deshielding effect on the adjacent H-3 proton, causing it to resonate at a lower field compared to the H-3 proton in 1-methylindazole.
The H-7 Proton: The H-7 proton is in the peri-position relative to the N1 atom. In 1-methylindazole, the methyl group at N1 exerts a steric and electronic influence that results in a slight shielding of the H-7 proton. Conversely, in 2-methylindazole, the electronic distribution within the pyrazole ring leads to a deshielding of the H-7 proton.
The interplay of these effects provides a clear and predictable pattern in the ¹H NMR spectra, making it a reliable method for isomer differentiation.
Caption: Comparative ¹H NMR chemical shifts of key protons in 1-methyl and 2-methylindazole.
Experimental Protocols
A reliable synthesis of both 1-methyl and 2-methylindazole is crucial for their study and application. The methylation of indazole typically yields a mixture of both isomers, with the ratio depending on the reaction conditions. The following protocol, adapted from established literature procedures, provides a general method for the methylation of indazole and subsequent separation of the isomers.
Synthesis of 1-Methyl and 2-Methylindazole
Materials:
Indazole
Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄)
Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)
Reaction Setup: To a solution of indazole (1.0 eq) in anhydrous DMF, add a base such as sodium hydride (1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). Alternatively, potassium carbonate (2.0 eq) in acetone can be used at room temperature.
Methylation: To the resulting mixture, add the methylating agent, either methyl iodide (1.1 eq) or dimethyl sulfate (1.1 eq), dropwise at 0 °C (for NaH/DMF) or room temperature (for K₂CO₃/acetone).
Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC) until the starting material is consumed.
Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.
Purification: The resulting crude product, a mixture of 1-methyl and 2-methylindazole, can be separated by column chromatography on silica gel using a hexane/ethyl acetate gradient. The two isomers will have different retention factors (Rf) on TLC, allowing for their effective separation.
Caption: General workflow for the synthesis and separation of 1-methyl and 2-methylindazole.
NMR Data Acquisition
Sample Preparation:
Dissolve approximately 5-10 mg of the purified 1-methylindazole or 2-methylindazole in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
Instrument Parameters:
Spectrometer: A 400 MHz or higher field NMR spectrometer.
Nucleus: ¹H
Pulse Program: Standard single-pulse experiment (e.g., 'zg30').
Number of Scans: 16-64, depending on the sample concentration.
Relaxation Delay: 1-2 seconds.
Acquisition Time: 3-4 seconds.
Spectral Width: 16 ppm.
Conclusion
The distinct ¹H NMR spectral signatures of 1-methylindazole and 2-methylindazole provide a robust and reliable method for their differentiation. The observed chemical shift differences, particularly for the N-methyl, H-3, and H-7 protons, are a direct consequence of the unique electronic and steric environments created by the position of the methyl group. For researchers and drug development professionals working with indazole-based compounds, a thorough understanding of these NMR characteristics is indispensable for accurate structural elucidation and quality control. The synthetic protocol provided herein offers a practical approach to obtaining these important isomers for further investigation and application.
References
Palmer, M. H.; Findlay, R. H.; Kennedy, S. M. F.; McIntyre, P. S. Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles. J. Chem. Soc., Perkin Trans. 21975 , 1695-1700. DOI: 10.1039/P29750001695. [Link]
Elguero, J.; Fruchier, A.; Jacquier, R. Recherches dans la série des azoles. XLV. Étude par RMN de la tautomérie des indazoles. Bull. Soc. Chim. Fr.1966, 2075-2084.
Lokhande, P. D.; Sakate, S. S. A simple and efficient synthesis of 1H-indazoles. Indian J. Chem., Sect. B: Org. Chem. Incl. Med. Chem.2006, 45B(7), 1747-1750.
Cai, G.; Liu, Y.; Li, B.; Wang, J. Copper-Catalyzed Synthesis of 2H-Indazoles via Aerobic Oxidative N-N Bond Formation. Org. Lett.2012 , 14(11), 2722-2725. DOI: 10.1021/ol301019k. [Link]
Gaikwad, D. D.; Bhingolikar, V. E.; Mane, S. R.; Shingate, B. B.; Shingare, M. S. An efficient synthesis of 1H-indazoles catalyzed by silica sulfuric acid. Chin. Chem. Lett.2011 , 22(10), 1159-1162. DOI: 10.1016/j.cclet.2011.05.021. [Link]
A Senior Application Scientist's Guide to Differentiating 2-Methyl-2H-indazole Isomers by Mass Spectrometry
For researchers, medicinal chemists, and drug development professionals, the unambiguous identification of regioisomers is a cornerstone of rigorous scientific investigation. In the realm of heterocyclic chemistry, indaz...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, medicinal chemists, and drug development professionals, the unambiguous identification of regioisomers is a cornerstone of rigorous scientific investigation. In the realm of heterocyclic chemistry, indazole and its derivatives are privileged scaffolds, appearing in a multitude of pharmacologically active compounds. The seemingly subtle shift of a methyl group on the indazole core, for instance between 2-Methyl-2H-indazole and its isomers like 1-Methyl-1H-indazole and 3-Methyl-1H-indazole, can profoundly alter a molecule's biological activity, pharmacokinetic profile, and synthetic accessibility. Consequently, the ability to confidently distinguish these isomers is not merely an analytical exercise but a critical necessity.
This guide provides an in-depth comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of 2-Methyl-2H-indazole and its common isomers. By delving into the mechanistic underpinnings of their fragmentation, we will establish a clear rationale for their differentiation, supported by spectral data and detailed experimental protocols.
The Challenge of Isomeric Differentiation
On the surface, 2-Methyl-2H-indazole, 1-Methyl-1H-indazole, and 3-Methyl-1H-indazole are structurally similar, all sharing the same molecular formula, C8H8N2, and a nominal mass of 132 Da. This inherent similarity can render their distinction by mass spectrometry challenging without a nuanced understanding of their fragmentation behaviors. The position of the methyl group, however, dictates distinct electronic environments within the indazole ring system, leading to unique and diagnostic fragmentation pathways under electron ionization.
Unraveling the Fragmentation Pattern of 2-Methyl-2H-indazole
Under electron ionization, 2-Methyl-2H-indazole undergoes a characteristic fragmentation cascade. The molecular ion (M•+) at m/z 132 is typically prominent. The key to its unique fragmentation is the initial loss of a hydrogen radical (H•) to form a highly stable, resonance-delocalized cation at m/z 131. This is often the base peak in the spectrum. Subsequent fragmentation involves the expulsion of a molecule of hydrogen cyanide (HCN), a common fragmentation pathway for nitrogen-containing heterocycles, leading to an ion at m/z 104. A further loss of another molecule of HCN can result in a fragment at m/z 77, corresponding to the benzyne radical cation.
Caption: Proposed fragmentation pathway of 2-Methyl-2H-indazole.
Table 1: Key Mass Spectral Fragments of 2-Methyl-2H-indazole
m/z
Proposed Fragment
Relative Intensity (%)
132
[M]•+
High
131
[M-H]+
100 (Base Peak)
104
[M-H-HCN]+
Moderate
77
[C6H5]+
Moderate
A Comparative Analysis: 2-Methyl-2H-indazole vs. Its Isomers
The fragmentation patterns of 1-Methyl-1H-indazole and 3-Methyl-1H-indazole present informative contrasts to that of the 2-methyl isomer, providing a solid basis for their differentiation.
1-Methyl-1H-indazole: A Tale of Two Pathways
The mass spectrum of 1-Methyl-1H-indazole also shows a strong molecular ion peak at m/z 132. However, its primary fragmentation pathway involves the loss of a methyl radical (•CH3) to form the stable indazole cation at m/z 117. This is a significant point of differentiation from the 2-methyl isomer, which predominantly loses a hydrogen radical. A secondary pathway involves the loss of HCN from the molecular ion to give a fragment at m/z 105.
3-Methyl-1H-indazole: A Distinct Signature
3-Methyl-1H-indazole exhibits a fragmentation pattern that allows for its clear distinction. While it also displays a prominent molecular ion at m/z 132, a key diagnostic fragment is observed at m/z 131, resulting from the loss of a single hydrogen atom.[1] However, a significant peak is also consistently observed at m/z 104, which can be attributed to the loss of HCN from the [M-H]+ ion.[1] The relative intensities of these fragments provide a characteristic fingerprint.
The following diagram illustrates the divergent primary fragmentation pathways of the three isomers, highlighting the key to their analytical distinction.
Caption: Divergent primary fragmentation of methylindazole isomers.
Table 2: Comparative Abundance of Key Diagnostic Ions
m/z
2-Methyl-2H-indazole
1-Methyl-1H-indazole
3-Methyl-1H-indazole
Proposed Fragment Identity
132
High
High
High
Molecular Ion [M]•+
131
100 (Base Peak)
Low
High
[M-H]+
117
Very Low
High (Often Base Peak)
Low
[M-CH3]+
104
Moderate
Low
Moderate to High
[M-H-HCN]+ or [M-N2]+
Experimental Protocol: GC-MS Analysis of Methylindazole Isomers
The following protocol provides a robust method for the separation and analysis of methylindazole isomers by gas chromatography-mass spectrometry (GC-MS). This protocol is adapted from established methods for the analysis of heterocyclic aromatic compounds.
1. Sample Preparation:
Prepare a 1 mg/mL stock solution of each methylindazole isomer in a suitable solvent such as methanol or ethyl acetate.
For analysis, dilute the stock solution to a final concentration of 10-100 µg/mL.
2. Gas Chromatography (GC) Conditions:
Instrument: Agilent 7890B GC system or equivalent.
Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.
Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250 °C.
Injection Volume: 1 µL.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Oven Temperature Program:
Initial temperature: 100 °C, hold for 2 minutes.
Ramp: 10 °C/min to 280 °C.
Final hold: Hold at 280 °C for 5 minutes.
3. Mass Spectrometry (MS) Conditions:
Instrument: Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.
Ionization Mode: Electron Ionization (EI).
Electron Energy: 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Mass Scan Range: m/z 40-400.
Solvent Delay: 3 minutes.
4. Data Analysis:
Integrate the peaks in the total ion chromatogram (TIC).
Extract the mass spectrum for each separated isomer.
Compare the obtained mass spectra with reference spectra from a validated library (e.g., NIST) and with the fragmentation patterns detailed in this guide.
Conclusion
The differentiation of 2-Methyl-2H-indazole from its 1-methyl and 3-methyl isomers is readily achievable through careful analysis of their electron ionization mass spectra. The position of the methyl group exerts a clear and predictable influence on the primary fragmentation pathways. 2-Methyl-2H-indazole is characterized by the predominant loss of a hydrogen radical to form a stable [M-H]+ ion at m/z 131. In contrast, 1-Methyl-1H-indazole preferentially loses a methyl radical, yielding a diagnostic ion at m/z 117. 3-Methyl-1H-indazole shows a significant [M-H]+ peak, but its overall fragmentation pattern, including the prominent m/z 104 fragment, allows for its confident identification. By leveraging this fundamental understanding of their fragmentation chemistry, researchers can ensure the accurate and reliable characterization of these important heterocyclic building blocks.
References
Maquestiau, A., Van Haverbeke, Y., Flammang, R., & Elguero, J. (1976). ETUDE PAR SPECTROMETRIE DE MASSE DE LA FRAGMENTATION D'AZOLES. VI. L'INDAZOLE ET LES METHYLINDAZOLES. Organic Mass Spectrometry, 11(6), 631-635. [Link]
National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 138364, 2-Methyl-2H-indazole. Retrieved from [Link].
National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 139456, 1-Methyl-1H-indazole. Retrieved from [Link].
National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 820804, 3-methyl-1H-indazole. Retrieved from [Link].
NIST (n.d.). 2-Methyl-2H-indazole. In NIST Chemistry WebBook. Retrieved from [Link].
A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. (2022). Molecules, 27(22), 8036. [Link]
Introduction: The Indazole Scaffold - A Privileged Structure in Medicinal Chemistry
An In-Depth Comparative Guide to the Biological Activity of 2-Methyl-2H-indazole and Its Isomeric Congeners A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals The indazole rin...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Comparative Guide to the Biological Activity of 2-Methyl-2H-indazole and Its Isomeric Congeners
A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals
The indazole ring system, a bicyclic heteroaromatic structure composed of a benzene ring fused to a pyrazole ring, is a cornerstone of modern medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, capable of engaging with a wide array of biological targets through various non-covalent interactions. This has led to the development of numerous clinically significant drugs, including the kinase inhibitors pazopanib and axitinib.
A critical, yet often nuanced, aspect of indazole chemistry is the existence of two primary tautomeric forms: 1H-indazole and 2H-indazole. The position of the substituent on the pyrazole nitrogen atom profoundly influences the molecule's spatial arrangement, hydrogen bonding capacity, and overall electronic distribution. Consequently, this isomeric difference is a key determinant of biological activity. This guide provides a comparative analysis of 2-Methyl-2H-indazole, contrasting its biological profile with other indazole derivatives to illuminate the structure-activity relationships (SAR) that govern their function.
The Structural Nuance: 1H- vs. 2H-Indazoles
The fundamental difference between 1H- and 2H-indazoles lies in the point of attachment of the substituent on the pyrazole ring. In 1H-indazoles, the substituent is on the nitrogen atom adjacent to the fused benzene ring (N1), while in 2H-indazoles, it is on the nitrogen atom further away (N2). This seemingly minor change has significant stereoelectronic consequences.
For instance, the N2 position in 2H-indazoles is generally considered more basic than the N1 position in their 1H counterparts. This can alter the molecule's ability to act as a hydrogen bond acceptor, a critical interaction for many ligand-receptor binding events.
Caption: Structural comparison of 1H- and 2H-indazole isomers.
Comparative Biological Activity: A Focus on Key Therapeutic Areas
The choice of N1 versus N2 substitution is a critical strategic decision in drug design. Below, we compare the biological activities of 2-methyl-2H-indazole and related analogs against other indazoles in several key areas.
Anticancer Activity: Kinase Inhibition
Indazoles are renowned for their ability to function as "hinge-binding" motifs in ATP-competitive kinase inhibitors. The nitrogen atoms of the pyrazole ring form crucial hydrogen bonds with the backbone of the kinase hinge region.
2-Substituted Indazoles: Compounds based on the 2H-indazole scaffold have shown potent inhibitory activity against various kinases. For example, a series of 2-aryl-2H-indazole-7-carboxamides were developed as potent inhibitors of cyclin-dependent kinases (CDKs). The 2H-indazole core was found to be an effective isostere for the 3-aminoindazole scaffold of other known kinase inhibitors.
1-Substituted Indazoles: The 1H-indazole scaffold is arguably more prevalent in approved kinase inhibitors. Pazopanib, for instance, is a multi-targeted tyrosine kinase inhibitor with a 1-methyl-1H-indazole core that targets VEGFR, PDGFR, and c-Kit. The orientation of the N-H donor and N acceptor in the 1H-scaffold is often optimal for binding to the canonical kinase hinge motif.
Comparative Insight: The choice between a 1H and 2H scaffold often depends on the specific topology of the target kinase's active site. While the 1H-indazole provides a classic bidentate hydrogen bond pattern, the 2H-indazole presents a different vector for the substituent at the 2-position, which can be exploited to access different sub-pockets within the ATP-binding site, potentially leading to enhanced selectivity or potency.
Anti-Inflammatory Activity: Modulation of Inflammatory Mediators
Indazole derivatives have been widely explored for their anti-inflammatory properties, often through the inhibition of enzymes like cyclooxygenase (COX) or the modulation of inflammatory signaling pathways.
2-Methyl-2H-indazole Derivatives: Studies on compounds like 2-methyl-N-(4-nitro-2-phenoxyphenyl)-2H-indazole-6-carboxamide have demonstrated significant inhibition of nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages. This indicates an ability to interfere with pro-inflammatory signaling cascades. The mechanism often involves the suppression of iNOS and COX-2 expression.
Other Indazole Derivatives: Bendazac, a 1-benzyl-1H-indazole-3-oxyacetic acid, is a clinically used anti-inflammatory agent. Its mechanism is attributed to the inhibition of protein denaturation. This highlights how diverse substitutions on the core scaffold can lead to different anti-inflammatory mechanisms.
Data Summary: Comparative Anti-Inflammatory Activity
Compound/Class
Target/Assay
Key Finding (IC50 or % Inhibition)
Source
2-Methyl-2H-indazole-6-carboxamides
NO Production (RAW 264.7 cells)
IC50 = 7.1 µM
1-(Substituted-benzyl)-1H-indazoles
Carrageenan-induced paw edema
Up to 62% inhibition at 10 mg/kg
YD-3 (indazole-based compound)
COX-2 Inhibition
IC50 = 0.21 µM
Causality Behind Experimental Choices: The use of lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages is a standard and robust in vitro model for preliminary anti-inflammatory screening. LPS, a component of gram-negative bacteria, reliably induces a strong inflammatory response, characterized by the production of mediators like nitric oxide (NO) and prostaglandins. Measuring the inhibition of NO production provides a quantitative and high-throughput method to assess a compound's potential to suppress this inflammatory cascade.
Antimicrobial Activity
The indazole scaffold has also been investigated for its potential as an antimicrobial agent.
2H-Indazole Derivatives: A series of novel 2H-indazole derivatives bearing a 1,3,4-oxadiazole moiety have been synthesized and evaluated for their antimicrobial activity. Some of these compounds showed moderate to good activity against various bacterial and fungal strains.
Comparison: The antimicrobial efficacy of indazoles is highly dependent on the nature and position of various substituents. For example, halogenation or the introduction of other heterocyclic rings can dramatically enhance activity. In one study, a 1H-indazole derivative showed superior activity against M. tuberculosis compared to its 2H-isomer, suggesting that the N1-substitution pattern was more favorable for penetrating the mycobacterial cell wall or inhibiting its target.
Experimental Protocols: A Self-Validating Approach
To ensure the trustworthiness and reproducibility of findings, detailed and well-controlled experimental protocols are essential.
Protocol 1: In Vitro Nitric Oxide (NO) Inhibition Assay
This protocol details the steps to assess the anti-inflammatory potential of a test compound, such as a 2-Methyl-2H-indazole derivative.
Objective: To quantify the inhibition of NO production in LPS-stimulated murine macrophage cells (RAW 264.7).
Methodology:
Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.
Seeding: Cells are seeded into a 96-well plate at a density of 5 x 10^4 cells/well and allowed to adhere overnight.
Compound Treatment: The next day, the medium is replaced with fresh medium containing various concentrations of the test compound (e.g., 1, 5, 10, 25, 50 µM). A vehicle control (e.g., 0.1% DMSO) is also included. Cells are pre-incubated with the compound for 2 hours.
Stimulation: After pre-incubation, cells are stimulated with 1 µg/mL of LPS to induce an inflammatory response. A negative control group (no LPS, no compound) is maintained.
Incubation: The plate is incubated for 24 hours at 37°C and 5% CO2.
NO Measurement (Griess Assay):
After incubation, 50 µL of the cell culture supernatant is transferred to a new 96-well plate.
50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) is added to each well and incubated for 10 minutes at room temperature, protected from light.
50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) is then added and incubated for another 10 minutes.
Data Acquisition: The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite (a stable product of NO) is determined using a standard curve generated with sodium nitrite.
Validation & Controls:
Positive Control: LPS stimulation without any inhibitor.
Negative Control: No LPS, no compound (baseline NO).
Vehicle Control: LPS stimulation with the compound solvent (e.g., DMSO) to rule out solvent effects.
Cell Viability Assay (e.g., MTT): Performed in parallel to ensure that the observed NO inhibition is not due to cytotoxicity of the compound.
Caption: Workflow for the in vitro nitric oxide inhibition assay.
Conclusion and Future Perspectives
The position of the methyl group on the indazole ring is a critical determinant of biological activity. While 1H-indazoles are more established in clinically approved drugs, the 2-methyl-2H-indazole scaffold represents a valuable and sometimes advantageous alternative. Its distinct electronic and steric profile allows it to engage with targets in a manner different from its 1H-counterpart, offering opportunities to develop inhibitors with novel selectivity profiles or to overcome resistance mechanisms.
The comparative data underscores that a definitive statement on the superiority of one isomer over the other is impossible; the optimal choice is always context-dependent and target-specific. Future research should focus on systematic parallel synthesis and screening of 1H- and 2H-indazole libraries against diverse target classes. This approach, combined with co-crystallography and computational modeling, will enable a more profound understanding of the subtle SARs that can be exploited for the rational design of next-generation indazole-based therapeutics.
References
Title: Pazopanib, a multitargeted tyrosine kinase inhibitor: a review of its molecular pharmacology and clinical efficacy in the treatment of kidney and soft tissue cancers. Source: Clinical Therapeutics. URL: [Link]
Title: Design, synthesis and biological evaluation of 2-methyl-N-(4-nitro-2-phenoxyphenyl)-2H-indazole-6-carboxamide as a potent nitric oxide inhibitor. Source: Bioorganic & Medicinal Chemistry Letters. URL: [Link]
Title: Synthesis and anti-inflammatory activity of some new 1-(substituted-benzyl)-1H-indazole derivatives. Source: European Journal of Medicinal Chemistry. URL: [Link]
Title: Synthesis and biological evaluation of indazole-based selective cyclooxygenase-2 inhibitors. Source: Bioorganic & Medicinal Chemistry. URL: [Link]
Comparative
The 2-Methyl-2H-Indazole Scaffold: A Privileged Motif in Kinase Inhibition - A Comparative Guide
The indazole nucleus, a bicyclic aromatic heterocycle, represents a cornerstone in modern medicinal chemistry, particularly in the design of targeted kinase inhibitors.[1][2] While the 1H-indazole tautomer is more thermo...
Author: BenchChem Technical Support Team. Date: January 2026
The indazole nucleus, a bicyclic aromatic heterocycle, represents a cornerstone in modern medicinal chemistry, particularly in the design of targeted kinase inhibitors.[1][2] While the 1H-indazole tautomer is more thermodynamically stable, the 2H-indazole isomer has emerged as a critical pharmacophore in numerous potent and selective therapeutic agents.[1][3] The strategic placement of a methyl group at the N2 position of the indazole ring often imparts favorable physicochemical properties and directs substituent vectors into key pockets of kinase active sites, leading to enhanced potency and selectivity.
This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) for 2-Methyl-2H-indazole analogs across several important kinase targets. We will explore the causal relationships behind synthetic strategies, dissect the SAR data from seminal studies, and provide detailed, field-proven protocols for the evaluation of these compounds.
The Strategic Importance of the 2-Methyl-2H-Indazole Core
The rationale for focusing on the 2-Methyl-2H-indazole scaffold stems from its repeated success in yielding clinical and preclinical candidates. The methyl group at the N2 position serves several key functions:
Vectorial Control: It unambiguously directs the orientation of substituents at other positions of the indazole ring, eliminating the tautomeric ambiguity of N-unsubstituted indazoles. This provides a rigid and predictable scaffold for rational drug design.
Solubility and Metabolic Stability: The N-methylation can improve aqueous solubility and block potential sites of metabolic N-dealkylation or conjugation, often leading to improved pharmacokinetic profiles.
Optimal Protein-Ligand Interactions: The 2-substituted indazole often positions other key functionalities to form critical hydrogen bonds or hydrophobic interactions within the kinase hinge region or allosteric pockets.
This guide will focus on three key kinase families where 2-Methyl-2H-indazole analogs have demonstrated significant therapeutic potential: Receptor-Interacting Protein Kinase 1 (RIPK1), Bruton's Tyrosine Kinase (BTK), and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).
I. Comparative Analysis of 2-Methyl-2H-Indazole Analogs as Kinase Inhibitors
The potency and selectivity of 2-Methyl-2H-indazole analogs are highly contingent on the substitution patterns around the core scaffold. Below, we compare the SAR of these analogs against RIPK1, BTK, and VEGFR-2, drawing from key studies in the field.
Inhibitors of RIPK1: Modulators of Necroptosis
Receptor-interacting serine/threonine-protein kinase 1 (RIPK1) is a critical regulator of inflammation and programmed cell death pathways, including necroptosis.[4][5] Inhibition of RIPK1 kinase activity is a promising therapeutic strategy for a range of inflammatory and neurodegenerative diseases.[6]
The SAR of 2H-indazole analogs as RIPK1 inhibitors reveals the importance of substituents at the C3 and C5/C6 positions. While specific 2-Methyl-2H-indazole data is often embedded within broader 2-substituted indazole studies, the principles remain informative. For instance, in the development of type-II RIPK1 inhibitors, which bind to both the ATP pocket and an adjacent allosteric site, the 2-substituted indazole can serve as a potent hinge-binding motif.[7] Modifications at other positions are then explored to optimize interactions with the allosteric pocket, thereby enhancing both potency and selectivity.[6][7]
Table 1: Comparative Activity of Indazole Analogs as RIPK1 Inhibitors
Note: Data for specific 2-Methyl-2H-indazole analogs targeting RIPK1 is less prevalent in publicly available comparative tables. The table illustrates the potency of different scaffolds, where the 2H-indazole (Compound 27) shows activity, suggesting that further optimization, including N2-methylation, could yield potent inhibitors.
The data indicates that while the 2H-indazole core can be incorporated, significant optimization of other substituents is required to achieve high potency against RIPK1.[7]
Inhibitors of BTK: A Revolution in Autoimmune and B-Cell Malignancy Treatment
Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase essential for B-cell receptor (BCR) signaling, making it a prime target for B-cell malignancies and autoimmune diseases.[8][9][10] Several studies have detailed the SAR of reversible BTK inhibitors, with some featuring a 2-methylphenyl group, which is structurally related to the core topic.
One prominent study leading to the identification of BMS-935177 highlights the intricate SAR around a central phenyl ring connected to other moieties.[11][12] Although the core is a carbazole, a key component is a 2-methyl-3-(4-oxo-3,4-dihydroquinazolin-3-yl)phenyl group. The 2-methyl substituent on this phenyl ring is crucial for maintaining the desired atropisomeric conformation, which locks the molecule into a highly potent and selective binding mode.[13] This underscores the importance of seemingly simple methyl groups in achieving optimal inhibitor geometry.
Table 2: Comparative Activity of Reversible BTK Inhibitors
The development of BMS-935177 showcases how systematic exploration of substituents, including the critical role of a methyl group on an associated phenyl ring, can lead to picomolar potency.[11][12]
Inhibitors of VEGFR-2: Targeting Angiogenesis in Oncology
VEGFR-2 is a key receptor tyrosine kinase that mediates the pro-angiogenic signals of VEGF-A.[14][15] Its inhibition is a clinically validated strategy for blocking tumor angiogenesis. Several approved drugs, such as Pazopanib, feature an indazole scaffold. Pazopanib itself is a 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methyl-benzenesulfonamide, directly highlighting the clinical relevance of the 2-methyl-2H-indazole motif.[16]
SAR studies on indazole-based VEGFR-2 inhibitors consistently show that the N-methylindazole core acts as an effective hinge-binder. The activity is then modulated by the substituents at the C3, C5, and C6 positions, which interact with the solvent-exposed region and the hydrophobic back pocket of the kinase.[17][18]
Table 3: Comparative Activity of Indazole Analogs as VEGFR-2 Inhibitors
The data clearly demonstrates that indazole-based scaffolds, including the 2-methyl-2H-indazole of Pazopanib, are highly effective at inhibiting VEGFR-2 at nanomolar concentrations.[16][19]
II. Key Signaling Pathways
Understanding the signaling context is crucial for interpreting SAR data. Below are simplified diagrams of the key pathways targeted by 2-Methyl-2H-indazole analogs.
The following protocols represent standard, validated methods for the synthesis and biological evaluation of 2-Methyl-2H-indazole analogs.
General Protocol for Regioselective N2-Methylation of Indazoles
The regioselective synthesis of 2H-indazoles over their 1H counterparts is a common challenge.[21] While various methods exist, direct alkylation under specific conditions can favor the desired N2 isomer.[22] An efficient method utilizes reagents like trimethyloxonium tetrafluoroborate.[21]
Causality: The choice of a non-nucleophilic base and a strong methylating agent in an appropriate solvent is critical. Softer methylating agents or basic conditions often lead to the thermodynamically favored 1H-isomer.
Step-by-Step Protocol:
Dissolution: Dissolve the parent indazole (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or acetonitrile under an inert atmosphere (e.g., nitrogen or argon).
Cooling: Cool the solution to 0 °C in an ice bath.
Addition of Methylating Agent: Add trimethyloxonium tetrafluoroborate (1.1 eq) portion-wise to the stirred solution.
Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Quenching: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.
Extraction: Extract the aqueous layer with DCM or ethyl acetate (3x).
Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Purification: Concentrate the solvent under reduced pressure. Purify the crude product via flash column chromatography on silica gel, using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to separate the N1 and N2 isomers.
Characterization: Confirm the structure and purity of the 2-Methyl-2H-indazole product using ¹H NMR, ¹³C NMR, and mass spectrometry.
Protocol for In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol describes a typical luminescence-based assay (e.g., Kinase-Glo®) to determine the IC50 value of a test compound. This format measures the amount of ATP remaining after the kinase reaction; a lower kinase activity results in more ATP and a higher luminescent signal.
Causality: This homogenous assay format is highly sensitive and suitable for high-throughput screening. The amount of ATP consumed is directly proportional to the kinase activity.
Step-by-Step Protocol:
Reagent Preparation: Prepare kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA), and dilute the target kinase and its specific substrate to their optimal concentrations in this buffer.
Compound Plating: Prepare serial dilutions of the 2-Methyl-2H-indazole test compounds in DMSO. Dispense a small volume (e.g., 50 nL) of each concentration into the wells of a low-volume 384-well plate. Include positive (no inhibitor) and negative (no kinase) controls.
Kinase/Substrate Addition: Add the kinase/substrate mixture to the wells containing the compounds.
ATP Addition & Incubation: Initiate the reaction by adding ATP to a final concentration near its Km value for the specific kinase. Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).
Detection: Add the Kinase-Glo® reagent to each well. This reagent simultaneously stops the kinase reaction and initiates a luciferase-based reaction that generates a luminescent signal proportional to the amount of ATP present.
Measurement: Incubate for 10 minutes at room temperature to stabilize the signal. Measure the luminescence using a plate reader.
Data Analysis: Convert raw luminescence units to percent inhibition relative to the controls. Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Protocol for Cell Proliferation Assay (MTT/XTT)
The MTT or XTT assay is a colorimetric method used to assess the anti-proliferative effects of a compound on cancer cell lines. It measures the metabolic activity of viable cells.
Causality: Mitochondrial dehydrogenases in living cells reduce the tetrazolium salt (MTT or XTT) to a colored formazan product. The intensity of this color is directly proportional to the number of viable, metabolically active cells.
Step-by-Step Protocol:
Cell Seeding: Seed cells (e.g., HUVECs for angiogenesis studies, or a relevant cancer cell line) in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.
Compound Treatment: Treat the cells with various concentrations of the 2-Methyl-2H-indazole analog. Include a vehicle control (e.g., DMSO).
Incubation: Incubate the plate for the desired exposure period (e.g., 72 hours) at 37°C in a CO₂ incubator.
Addition of Tetrazolium Salt:
For MTT: Add MTT solution (final concentration ~0.5 mg/mL) to each well and incubate for 2-4 hours. Then, carefully remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the purple formazan crystals.
For XTT: Add the freshly prepared XTT labeling mixture (containing XTT and an electron-coupling reagent) to each well and incubate for 2-4 hours. No solubilization step is needed as the formazan product is water-soluble.
Absorbance Measurement: Shake the plate gently and measure the absorbance on a microplate reader. For MTT, the wavelength is typically 570 nm. For XTT, it is around 450-500 nm.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value by plotting viability against compound concentration.
IV. Conclusion and Future Directions
The 2-Methyl-2H-indazole scaffold has proven to be a highly versatile and effective template for the design of potent and selective kinase inhibitors. The SAR studies summarized here for RIPK1, BTK, and VEGFR-2 illustrate a common theme: the N2-methylindazole core provides a robust anchor, often in the hinge region, while strategic decoration at other positions fine-tunes potency and selectivity by engaging specific sub-pockets of the target kinase.
Future efforts in this area will likely focus on:
Improving Selectivity: As the kinome is large, achieving selectivity remains a primary challenge to minimize off-target effects. Covalent and allosteric inhibitors based on the 2-Methyl-2H-indazole scaffold may offer new avenues for improved selectivity.
Targeting Resistance Mutations: As with all targeted therapies, acquired resistance is a major clinical hurdle. The design of next-generation 2-Methyl-2H-indazole analogs capable of inhibiting resistant mutant kinases is an active area of research.
Exploring New Targets: The privileged nature of this scaffold warrants its exploration against other kinase targets implicated in a wide range of diseases, from oncology to inflammation and beyond.
The combination of rational, structure-based design with robust synthetic and biological evaluation protocols will ensure that the 2-Methyl-2H-indazole motif continues to be a valuable component in the drug discovery toolkit.
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A Comparative Guide to Cross-Reactivity Studies of 2-Methyl-2H-Indazole Derivatives
Introduction: The Promise and Peril of a Privileged Scaffold The 2H-indazole core is a well-established "privileged scaffold" in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] Its unique...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Promise and Peril of a Privileged Scaffold
The 2H-indazole core is a well-established "privileged scaffold" in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] Its unique electronic properties and structural conformation make it an effective mimic of the purine hinge-binding motif, leading to potent inhibition of various protein kinases. Derivatives of the 2-Methyl-2H-indazole isomer, in particular, are frequently explored in drug discovery programs targeting oncology, inflammation, and cardiovascular diseases.[3]
However, the very features that make this scaffold so effective against primary targets also create a significant challenge: the potential for cross-reactivity. Unintended interactions with off-target proteins can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology. For drug development professionals, a deep, early understanding of a compound's selectivity profile is not just advantageous—it is critical for de-risking candidates and making informed decisions.
This guide provides a comprehensive framework for designing, executing, and interpreting cross-reactivity studies for 2-Methyl-2H-indazole derivatives. We will move beyond simple protocol recitation to explain the causality behind experimental choices, empowering researchers to build a robust, self-validating data package for their lead compounds.
Chapter 1: The Rationale for a Tiered Approach to Selectivity Profiling
A brute-force approach to cross-reactivity is both inefficient and economically unviable. A more strategic, tiered methodology allows for the progressive narrowing of focus, starting with broad screening and moving toward specific, hypothesis-driven functional validation. This ensures that resources are concentrated on the most relevant off-target interactions.
Our recommended workflow is built on two primary tiers:
Tier 1: Broad Biochemical Profiling. The objective is to cast a wide net to identify any potential off-target "hits" from a purely biochemical standpoint. This is a discovery phase.
Tier 2: Orthogonal & Cellular Validation. The objective is to confirm whether the biochemical hits from Tier 1 are relevant in a more biologically complex system. This is a validation and prioritization phase.
Below is a logical diagram illustrating this tiered workflow.
Caption: A tiered workflow for assessing 2-Methyl-2H-indazole derivative cross-reactivity.
Chapter 2: Experimental Protocols & Data Interpretation
Tier 1: Kinase Panel Screening
The logical starting point for most indazole derivatives is a broad kinase panel, given their predisposition for binding to the ATP pocket.
Objective: To quantitatively measure the inhibitory activity of a test compound against a large panel of protein kinases.
Causality: This method directly measures the transfer of a radiolabeled phosphate from ATP to a substrate, providing a highly sensitive and unambiguous readout of enzyme activity. It is considered a gold standard for its low susceptibility to assay interference.
Methodology:
Compound Preparation: Serially dilute the 2-Methyl-2H-indazole derivative in DMSO. For a primary screen, a single high concentration (e.g., 1 µM or 10 µM) is typically used.
Reaction Setup: In a 96- or 384-well plate, combine the kinase reaction buffer, the specific kinase, and its corresponding peptide substrate.
Compound Addition: Add the diluted test compound or DMSO (vehicle control) to the appropriate wells.
Reaction Initiation: Initiate the kinase reaction by adding [γ-³³P]ATP.
Incubation: Allow the reaction to proceed for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).
Reaction Termination: Stop the reaction by adding a strong acid (e.g., phosphoric acid) or by spotting the reaction mixture onto a phosphocellulose filter membrane.
Quantification: If using a filter membrane, wash away excess unincorporated [γ-³³P]ATP. Quantify the amount of radiolabeled phosphate incorporated into the substrate using a scintillation counter.
Data Analysis: Calculate the percentage of inhibition relative to the DMSO control. A common threshold for identifying a "hit" is >50% inhibition.
Objective: To verify that a compound binds to its putative off-target in an intact cellular environment.
Causality: The binding of a ligand (the drug) to a protein stabilizes the protein's structure. This stabilization makes the protein more resistant to thermal denaturation. CETSA measures this change in thermal stability.[5] A positive result provides strong evidence of target engagement in a native cellular milieu.
Methodology:
Cell Treatment: Culture an appropriate cell line to ~80% confluency. Treat the cells with the test compound at various concentrations or a vehicle control (DMSO) for a set period (e.g., 1-2 hours).
Cell Harvest: Harvest the cells, wash with PBS, and resuspend them.
Heating Step: Aliquot the cell suspension into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 65°C) for a short duration (e.g., 3 minutes) using a thermal cycler. This creates a "melt curve."
Lysis: Lyse the cells to release proteins, for example, by freeze-thaw cycles.
Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins. The soluble, non-denatured proteins will remain in the supernatant.
Quantification: Collect the supernatant and quantify the amount of the specific target protein remaining using an antibody-based method like Western Blot or ELISA.
Data Analysis: Plot the amount of soluble protein against the temperature. A compound that binds and stabilizes the target will cause a rightward shift in the melt curve compared to the vehicle control.
Chapter 3: Comparative Analysis - A Case Study
To illustrate the application of this guide, let's consider three hypothetical 2-Methyl-2H-indazole derivatives designed as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).
Compound A: The initial lead compound.
Compound B: A derivative of A, modified to improve potency.
Compound C: A derivative of A, modified for better solubility.
Table 1: Primary Target Potency
Compound
Primary Target
Biochemical IC50 (nM)
Cellular EC50 (nM)
Compound A
VEGFR-2
50
250
Compound B
VEGFR-2
5
20
Compound C
VEGFR-2
65
300
Interpretation: Compound B shows a significant improvement in both biochemical potency and cellular activity against the primary target, VEGFR-2.
Interpretation: The chemical modification in Compound B that improved VEGFR-2 potency also introduced significant cross-reactivity against other receptor tyrosine kinases (PDGFRβ, c-Kit). This is a common outcome, as these kinases share structural homology in their ATP-binding sites. Compound C , however, shows a potent and unexpected off-target hit against ROCK1, a serine/threonine kinase structurally distinct from the primary target family.
Table 3: Tier 2 Cellular Validation of Off-Target Hits
Compound
Off-Target
CETSA Melt Curve Shift
Cellular Functional Assay (p-PDGFRβ or p-MYPT1) EC50
Compound B
PDGFRβ
+3.5°C
55 nM
Compound C
ROCK1
No significant shift
>10,000 nM
Interpretation:
Compound B: The significant thermal shift in the CETSA experiment confirms that Compound B binds to PDGFRβ in intact cells. The cellular functional assay confirms this interaction has a downstream consequence, inhibiting PDGFRβ signaling with an EC50 of 55 nM. This compound is not a selective VEGFR-2 inhibitor but rather a dual VEGFR-2/PDGFRβ inhibitor. This could be beneficial (broader anti-angiogenic activity) or detrimental (off-target toxicity), a critical question for further investigation.
Compound C: Despite a potent hit in the biochemical assay, Compound C failed to show significant engagement with ROCK1 in the cellular CETSA experiment and had no functional effect. This suggests the initial hit was likely a biochemical artifact, possibly due to non-specific inhibition or interference with the assay format. This result underscores the absolute necessity of Tier 2 validation. Without it, researchers might have abandoned a promising scaffold due to a misleading in vitro result.
Conclusion
The assessment of cross-reactivity is a cornerstone of modern drug discovery. For a potent and versatile scaffold like 2-Methyl-2H-indazole, a systematic and logically tiered approach is paramount. By combining broad biochemical screening with rigorous orthogonal and cellular validation methods, researchers can build a comprehensive selectivity profile. This not only identifies potential liabilities but also illuminates the true pharmacological nature of a compound, enabling data-driven decisions that pave the way for safer and more effective medicines.
References
BenchChem. (2025). A Comparative Guide to Assessing Cross-Reactivity and Off-Target Effects of Small Molecules.
Hughes, T. B., et al. (2018). Modeling Small-Molecule Reactivity Identifies Promiscuous Bioactive Compounds. ACS Central Science. Available at: [Link]
Al-Ostoot, F. H., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Available at: [Link]
Pérez-Villanueva, J., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules. Available at: [Link]
Reddy, M. S., et al. (2022). Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal for Scientific Research and Development. Available at: [Link]
Pérez-Villanueva, J., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules. Available at: [Link]
Charles River Laboratories. (n.d.). Tissue Cross-Reactivity Studies. Available at: [Link]
Wang, Y., et al. (2022). Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update. Antioxidants. Available at: [Link]
Rosenthal, M., & Kelso, J. (2014). Molecular Similarity Methods for Predicting Cross-Reactivity With Therapeutic Drug Monitoring Immunoassays. Therapeutic Drug Monitoring. Available at: [Link]
Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Available at: [Link]
Rodríguez-Villar, K., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules. Available at: [Link]
Pérez-Villanueva, J., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. National Institutes of Health. Available at: [Link]
Reddy, C. M., et al. (2023). Biologically active 2H‐indazole‐containing compounds. ResearchGate. Available at: [Link]
National Center for Biotechnology Information. (n.d.). 2-Methyl-2H-indazole. PubChem. Available at: [Link]
PubChemLite. (n.d.). 2-methyl-2h-indazole-4-carboxylic acid (C9H8N2O2). Available at: [Link]
Patil, S., & Deodhar, M. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology. Available at: [Link]
A Researcher's Guide to the Comparative Cytotoxicity of the Indazole Scaffold
Introduction: The Rising Profile of Indazoles in Oncology In the landscape of modern medicinal chemistry, the search for novel heterocyclic scaffolds that can serve as the backbone for targeted therapeutics is relentless...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Rising Profile of Indazoles in Oncology
In the landscape of modern medicinal chemistry, the search for novel heterocyclic scaffolds that can serve as the backbone for targeted therapeutics is relentless. Among these, the indazole core has emerged as a "privileged scaffold," a structural motif that appears in numerous biologically active compounds, including several FDA-approved anti-cancer drugs like Pazopanib and Axitinib.[1] This guide provides a comparative analysis of the cytotoxic potential of the indazole scaffold, using experimentally evaluated derivatives as exemplars. While direct, comprehensive cytotoxic data for the parent compound 2-Methyl-2H-indazole is limited in publicly accessible literature, we will explore the activity of closely related, substituted indazoles against various cancer cell lines. This analysis will be benchmarked against Doxorubicin, a widely used chemotherapeutic agent, offering researchers a practical framework for evaluating novel indazole-based compounds.
Section 1: Foundational Principles of In Vitro Cytotoxicity Assessment
Before comparing compounds, it is crucial to understand the principles of the assays used to generate the data. The primary goal of an in vitro cytotoxicity assay is to determine the concentration at which a compound significantly inhibits cancer cell growth or viability. This is typically expressed as the IC50 value (half-maximal inhibitory concentration).
The Logic of Assay Selection: The MTT Assay
A cornerstone technique for assessing cell viability is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[2][3] Its selection is based on a key principle: only metabolically active, living cells can perform the necessary enzymatic conversion.
Mechanism: The assay relies on the reduction of the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[2][4] This conversion is carried out by NAD(P)H-dependent cellular oxidoreductase enzymes, which are primarily located in the mitochondria.[2][3]
Interpretation: The amount of purple formazan produced is directly proportional to the number of viable cells.[2] Therefore, a decrease in the purple color intensity in treated cells compared to untreated controls indicates a loss of cell viability, or cytotoxicity.
The choice of cell lines is equally critical. Using a panel of cell lines—for instance, A549 (lung carcinoma), MCF-7 (breast adenocarcinoma), and HeLa (cervical carcinoma)—provides a broader understanding of a compound's spectrum of activity and potential tissue-specific effects.
Section 2: Experimental Design for Comparative Cytotoxicity Analysis
A robust experimental design is the bedrock of reliable comparative data. The following workflow outlines a standard procedure for assessing the cytotoxicity of a novel indazole derivative against a panel of cancer cell lines, with Doxorubicin as a positive control.
Caption: Standard workflow for comparative cytotoxicity testing using the MTT assay.
Section 3: Comparative Cytotoxicity Data: Indazole Derivatives vs. Doxorubicin
Several indazole derivatives exhibit potent cytotoxicity, with IC50 values in the low micromolar and even sub-micromolar range.[5][9]
For instance, derivative '2f' shows remarkable potency against MCF-7 cells (0.34 µM), significantly stronger than Doxorubicin (2.50 µM) in the cited study.[6][10]
The activity is highly dependent on the specific substitutions on the indazole ring and the cancer cell line being tested, highlighting the importance of structure-activity relationship (SAR) studies.
Notably, some cancer cell lines like A549 show resistance to Doxorubicin (IC50 > 20 µM), whereas certain indazole derivatives have demonstrated activity against this cell line, suggesting they may overcome some mechanisms of drug resistance.[9][10]
Section 4: Mechanistic Insights into Indazole-Induced Cytotoxicity
The cytotoxic effects of indazole derivatives are often linked to the induction of apoptosis, or programmed cell death. Several studies have pointed towards the modulation of key proteins in the apoptotic pathway.
One potent indazole derivative, compound '2f', was shown to promote apoptosis in 4T1 breast cancer cells through several mechanisms[5]:
Upregulation of Pro-Apoptotic Proteins: Increased levels of cleaved caspase-3 and Bax.
Downregulation of Anti-Apoptotic Proteins: Decreased levels of Bcl-2.
Mitochondrial Disruption: A decrease in the mitochondrial membrane potential.
Induction of Oxidative Stress: An increase in reactive oxygen species (ROS).
This suggests that the cytotoxic activity is mediated, at least in part, by triggering the intrinsic (mitochondrial) pathway of apoptosis.
Validating the Mechanism of Action of 2-Methyl-2H-indazole Derivatives: A Comparative Guide for Researchers
For drug development professionals and researchers, definitively elucidating a compound's mechanism of action (MoA) is a cornerstone of preclinical validation. This guide provides an in-depth, experimentally-driven frame...
Author: BenchChem Technical Support Team. Date: January 2026
For drug development professionals and researchers, definitively elucidating a compound's mechanism of action (MoA) is a cornerstone of preclinical validation. This guide provides an in-depth, experimentally-driven framework for validating the MoA of novel 2-Methyl-2H-indazole derivatives, a scaffold of significant interest in medicinal chemistry. While this heterocyclic core is found in molecules with diverse biological activities, including antimicrobial and anti-inflammatory properties, a prominent and clinically validated MoA for related indazole compounds is the inhibition of Poly(ADP-ribose) polymerase (PARP).[1][2][3][4][5]
This guide will therefore focus on the hypothesis that a novel 2-Methyl-2H-indazole derivative (termed "Compound X" for this guide) is a PARP inhibitor. We will compare its performance with Niraparib, an FDA-approved PARP inhibitor featuring a 2H-indazole core, providing a robust benchmark for validation.[6][7][8] The experimental cascade detailed herein is designed to be a self-validating system, moving from broad cellular effects to specific, direct target engagement.
The Central Hypothesis: PARP Inhibition and Synthetic Lethality
The primary MoA we will investigate for Compound X is the inhibition of PARP enzymes, particularly PARP1 and PARP2. These enzymes are critical components of the DNA damage response (DDR) pathway, specifically in the repair of single-strand breaks (SSBs).[8][9] By inhibiting PARP, SSBs accumulate and, during DNA replication, are converted into more cytotoxic double-strand breaks (DSBs).
In cancer cells with pre-existing defects in homologous recombination (HR) repair, such as those with BRCA1 or BRCA2 mutations, these DSBs cannot be efficiently repaired, leading to genomic instability and cell death. This concept, known as "synthetic lethality," is the therapeutic principle behind PARP inhibitors.[7][9] Our validation strategy will therefore focus on demonstrating Compound X's ability to inhibit PARP activity and induce synthetic lethality in HR-deficient cancer cells.
Experimental Validation Workflow: A Step-by-Step Guide
The following sections outline a logical and rigorous experimental workflow to test our central hypothesis.
Phase 1: Cellular Phenotyping for Synthetic Lethality
The initial step is to determine if Compound X exhibits the hallmark cellular phenotype of a PARP inhibitor: selective cytotoxicity in HR-deficient cells.
HR-Deficient: CAPAN-1 (pancreatic cancer, BRCA2 mutant) or similar well-characterized BRCA-mutant cell line.
HR-Proficient: BxPC-3 (pancreatic cancer, BRCA wild-type) or a BRCA-complemented version of the HR-deficient line.
Assay Setup:
Seed both cell lines in 96-well plates at a predetermined optimal density.
After 24 hours, treat the cells with a serial dilution of Compound X and Niraparib (as a positive control). Include a vehicle-only control (e.g., 0.1% DMSO).
Concentration ranges should be broad initially (e.g., 1 nM to 100 µM) to capture the full dose-response curve.
Incubation and Measurement:
Incubate the plates for 72-120 hours, a sufficient duration to observe antiproliferative effects.
Measure cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or a resazurin-based assay.
Data Analysis:
Normalize the data to the vehicle-only control.
Plot the dose-response curves and calculate the half-maximal inhibitory concentration (IC50) for each compound in both cell lines.
Expected Outcome & Interpretation:
A successful PARP inhibitor will show significantly greater potency (a much lower IC50 value) in the HR-deficient cell line compared to the HR-proficient line. This differential sensitivity is the first critical piece of evidence for a synthetic lethal MoA.
Compound
Cell Line (Genotype)
IC50 (nM) [Predicted]
Selectivity Ratio (HR-proficient/HR-deficient)
Compound X
CAPAN-1 (BRCA2 mut)
10 - 100
>100x
BxPC-3 (BRCA wt)
>10,000
Niraparib
CAPAN-1 (BRCA2 mut)
~50
>100x
BxPC-3 (BRCA wt)
>10,000
Phase 2: Target Engagement and Mechanistic Confirmation in Cells
Having observed the expected phenotype, the next step is to confirm that Compound X engages its putative target (PARP) within the cell and elicits the expected downstream mechanistic consequences.
This assay directly measures the inhibition of PARP enzymatic activity in cells by detecting the formation of poly(ADP-ribose) (PAR) chains, the product of PARP activity.
Cell Treatment:
Use a suitable cell line (e.g., HeLa or the HR-proficient line from Phase 1).
Pre-treat cells with various concentrations of Compound X or Niraparib for 1-2 hours.
Induction of DNA Damage:
Induce DNA damage to activate PARP. A common method is treatment with a DNA alkylating agent like methyl methanesulfonate (MMS) or hydrogen peroxide (H2O2) for a short period (e.g., 15 minutes).
Lysis and Detection:
Lyse the cells and quantify total protein.
Detect PAR levels using an ELISA-based assay (e.g., HT PARP in vivo Pharmacodynamic Assay II, Trevigen) or by Western blot using an anti-PAR antibody.
Data Analysis:
Quantify the PAR signal for each treatment condition.
Calculate the EC50 value, which is the concentration of the compound that inhibits PAR formation by 50%.
Expected Outcome & Interpretation:
Treatment with Compound X should lead to a dose-dependent decrease in DNA damage-induced PAR formation. A potent compound will have a low nanomolar EC50, comparable to Niraparib. This provides strong evidence of direct PARP inhibition in a cellular context.
Visualization of the PARP Inhibition Pathway
Caption: Mechanism of PARP inhibition and synthetic lethality.
Phase 3: Direct Target Interaction - Biochemical Validation
The final phase is to demonstrate a direct, cell-free interaction between Compound X and the PARP1/PARP2 enzymes.
Utilize a commercially available chemiluminescent assay kit (e.g., PARP1 Chemiluminescent Assay Kit, BPS Bioscience).
The assay measures the incorporation of biotinylated NAD+ onto histone proteins by recombinant human PARP1 or PARP2 enzyme.
Procedure:
In a 96-well plate, combine recombinant PARP1 or PARP2 enzyme, activated DNA, and histone proteins.
Add serial dilutions of Compound X and Niraparib.
Initiate the reaction by adding the enzyme substrate, biotinylated NAD+.
Incubate to allow for the PAR-ylation reaction.
Detect the biotinylated histones using a streptavidin-HRP conjugate and a chemiluminescent substrate.
Data Analysis:
Measure the luminescent signal, which is proportional to PARP activity.
Calculate the IC50 value for the inhibition of PARP1 and PARP2 enzymatic activity.
Expected Outcome & Interpretation:
Compound X should directly inhibit the enzymatic activity of both PARP1 and PARP2 in a dose-dependent manner. The biochemical IC50 values should be potent (ideally in the low nanomolar range) and correlate with the cellular EC50 values obtained in Phase 2. This confirms that the compound's cellular effects are due to direct enzymatic inhibition.
Comparative Performance Data (Hypothetical)
Assay Type
Parameter
Compound X (Predicted)
Niraparib (Reference)
Cellular Viability
IC50 (CAPAN-1)
25 nM
~50 nM
IC50 (BxPC-3)
>10,000 nM
>10,000 nM
Cellular Target
EC50 (PAR-ylation)
5 nM
~4 nM
Biochemical
IC50 (PARP1)
4.5 nM
~3.8 nM
IC50 (PARP2)
2.5 nM
~2.1 nM
Ruling Out Alternative Mechanisms
The 2H-indazole scaffold is known to be "privileged," meaning it can bind to multiple targets depending on its substitution pattern. It is prudent to consider and experimentally exclude other potential MoAs.
CXCR4 Antagonism: Mavorixafor, another indazole-containing drug, is a CXCR4 antagonist.[10][11][12] The CXCR4 pathway is involved in cell migration. A simple and effective counterscreen is a chemotaxis assay . One could measure the ability of Compound X to block the migration of a CXCR4-expressing cell line (e.g., Jurkat cells) towards the CXCR4 ligand, CXCL12. A lack of activity in this assay would provide evidence against CXCR4 antagonism as the primary MoA.
Broad Kinase Inhibition: Many kinase inhibitors utilize heterocyclic scaffolds. A broad kinase panel screen (e.g., the DiscoverX KINOMEscan™) against hundreds of kinases can be employed. This will reveal if Compound X has significant off-target activity against other kinases, which could confound the interpretation of its cellular effects.
Workflow for MoA Validation
Caption: A logical workflow for validating the MoA of Compound X.
Conclusion
This guide outlines a comprehensive and rigorous strategy for validating the mechanism of action of a novel 2-Methyl-2H-indazole derivative as a PARP inhibitor. By progressing from cellular phenotype to direct target engagement and including appropriate counterscreens, researchers can build a robust data package that definitively supports the proposed MoA. This structured approach, benchmarked against a known drug like Niraparib, provides the necessary confidence for advancing a promising compound through the drug discovery pipeline.
References
Urology Textbook. (n.d.). Niraparib: Mechanism of Action, Adverse Effects, and Contraindications. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Mavorixafor. PubChem Compound Summary for CID 11256587. Retrieved from [Link]
Papadimitriou, M., & et al. (2021). An In-Depth Review of Niraparib in Ovarian Cancer: Mechanism of Action, Clinical Efficacy and Future Directions. Oncology and Therapy, 9(2), 347–364. Retrieved from [Link]
Patsnap. (2024). What is the mechanism of Mavorixafor? Synapse. Retrieved from [Link]
Patsnap. (2024). What is the mechanism of Niraparib Tosylate? Synapse. Retrieved from [Link]
Patsnap. (2024). What is Mavorixafor used for? Synapse. Retrieved from [Link]
Leary, A., & et al. (2018). The poly (ADP ribose) polymerase inhibitor niraparib: Management of toxicities. Gynecologic Oncology, 149(1), 214-222. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Niraparib. PubChem Compound Summary for CID 24958200. Retrieved from [Link]
Semantic Scholar. (2024). Mavorixafor: A spotlight on the clinical aspects and prospects of the first USFDA-approved treatment for the primary immunodeficiency WHIM syndrome. Retrieved from [Link]
Taylor & Francis Online. (2024). Mavorixafor: a CXCR4 antagonist for WHIM syndrome. Retrieved from [Link]
Jones, P., & et al. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Journal of Medicinal Chemistry, 52(22), 7170–7185. Retrieved from [Link]
Scarpelli, R., & et al. (2010). Synthesis and biological evaluation of substituted 2-phenyl-2H-indazole-7-carboxamides as potent poly(ADP-ribose) polymerase (PARP) inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(2), 488–492. Retrieved from [Link]
IRBM. (2022). Synthesis and biological evaluation of substituted 2-phenyl-2H-indazole-7-carboxamides as potent poly(ADP-ribose) polymerase (PARP) inhibitors. Retrieved from [Link]
Scilit. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Retrieved from [Link]
ResearchGate. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors. Retrieved from [Link]
Rivera-Sánchez, G., & et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1885. Retrieved from [Link]
A Researcher's Guide to Differentiating 1H- and 2H-Indazole Isomers Using UV-Vis Spectroscopy
In the landscape of pharmaceutical and materials science, the structural nuances of heterocyclic compounds like indazole are of paramount importance. Indazole and its derivatives are recognized as "privileged scaffolds"...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical and materials science, the structural nuances of heterocyclic compounds like indazole are of paramount importance. Indazole and its derivatives are recognized as "privileged scaffolds" in drug discovery, forming the core of numerous therapeutic agents.[1] The constitutional isomerism between 1H- and 2H-indazoles, arising from the position of the nitrogen-bound hydrogen, dictates their physicochemical and biological properties.[2][3] While 1H-indazole is the more thermodynamically stable and predominant tautomer, the synthesis of indazole derivatives can often lead to mixtures of both isomers.[2][3][4][5][6] Consequently, a reliable and accessible analytical method for their differentiation is crucial for researchers, scientists, and drug development professionals. This guide provides an in-depth comparison of the UV-Vis spectroscopic signatures of 1H- and 2H-indazoles, supported by experimental data and protocols.
The Spectroscopic Distinction: Unveiling Isomeric Differences
UV-Vis spectroscopy, a technique that measures the absorption of ultraviolet and visible light by a substance, provides a powerful yet straightforward method to distinguish between 1H- and 2H-indazole isomers.[7][8][9][10] The key to this differentiation lies in the distinct electronic transitions within their aromatic systems, which are subtly altered by the position of the N-H proton.
The UV-Vis spectrum of a molecule is a fingerprint of its electronic structure. For aromatic systems like indazoles, the absorption bands primarily arise from π→π* transitions. The position of the substituent on the pyrazole ring significantly influences the electronic distribution and, consequently, the energy required for these transitions.
Research has consistently shown that 2H-indazoles exhibit a noticeable bathochromic shift (a shift to longer wavelengths) in their maximum absorption wavelength (λmax) compared to their 1H counterparts.[11] Furthermore, 2-methyl-2H-indazole absorbs light more strongly at longer wavelengths than 1H-indazole.[11] This phenomenon can be attributed to the altered electronic structure of the quinonoid-like 2H-indazole compared to the benzenoid structure of the 1H-isomer.[3][5]
A study comparing the UV-Vis absorption spectra of 1H-indazole, 1-methylindazole, and 2-methylindazole in acetonitrile revealed these distinct differences.[11][12] The spectra clearly demonstrated that the 2-methylindazole (a locked 2H-tautomer) has an absorption maximum at a longer wavelength than both 1H-indazole and 1-methylindazole (a locked 1H-tautomer).[11][12]
Table 1: Comparison of UV-Vis Absorption Maxima for Indazole Isomers. This table summarizes the characteristic differences in the absorption spectra of 1H- and 2H-indazole derivatives.
Causality Behind the Spectra: Electronic Transitions
The observed spectroscopic differences are rooted in the fundamental electronic transitions within the molecules. The π-electron systems of the fused benzene and pyrazole rings are responsible for the characteristic UV absorption.
To visualize these transitions, consider the following diagram:
Figure 1: This diagram illustrates the difference in energy (ΔE) for the π→π* electronic transitions in 1H- and 2H-indazoles, explaining the observed shift in λmax.
The benzenoid character of the 1H-indazole results in a larger energy gap (ΔE₁) between the ground and excited states, leading to absorption at shorter wavelengths. Conversely, the quinonoid-like nature of the 2H-indazole leads to a smaller energy gap (ΔE₂), resulting in a bathochromic shift and absorption at longer wavelengths.
Experimental Protocol: A Self-Validating Workflow
To reliably differentiate between 1H- and 2H-indazole isomers in your own laboratory, follow this detailed, step-by-step methodology. This protocol is designed to be a self-validating system, ensuring accurate and reproducible results.
Objective: To acquire and compare the UV-Vis absorption spectra of 1H- and 2H-indazole samples to determine their isomeric identity.
Spectroscopic grade solvent (e.g., acetonitrile, ethanol, or hexane)[13]
1H- and 2H-indazole reference standards (if available)
Sample of unknown indazole isomer(s)
Workflow Diagram:
Figure 2: A step-by-step experimental workflow for the UV-Vis spectroscopic analysis of indazole isomers.
Detailed Procedure:
Solvent Selection and Preparation of Solutions:
Choose a solvent that is transparent in the UV region of interest (typically 200-400 nm) and in which your indazole samples are soluble.[13][14][15] Acetonitrile, ethanol, and hexane are common choices.[13] Note that solvent polarity can influence the position and fine structure of the absorption bands.[14][16][17][18]
Accurately weigh a small amount of your indazole sample and dissolve it in the chosen solvent in a volumetric flask to create a stock solution of known concentration (e.g., 1 mg/mL).
Perform serial dilutions to prepare a series of solutions with concentrations that will yield absorbances in the optimal range of the spectrophotometer (typically 0.2 - 0.8 a.u.). This is crucial for adhering to the Beer-Lambert Law.[7][19]
Instrument Setup and Blanking:
Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable readings.
Set the desired wavelength range for scanning (e.g., 200-400 nm).
Fill a clean quartz cuvette with the pure solvent to be used for your samples. Place it in both the reference and sample holders of the spectrophotometer and run a baseline correction (autozero). This subtracts the absorbance of the solvent and cuvette.
Acquisition of Spectra:
If you have reference standards for 1H- and 2H-indazoles, run their spectra first to establish a benchmark.
Rinse a cuvette with a small amount of your sample solution before filling it.
Place the cuvette with your sample in the sample holder and acquire the absorption spectrum.
Ensure the absorbance at the λmax is within the linear range of the instrument. If it is too high, dilute your sample and re-run the spectrum.
Data Analysis and Interpretation:
Identify the wavelength of maximum absorbance (λmax) for your sample.
Compare the λmax of your sample to the known values for 1H- and 2H-indazoles from the literature or your own reference standards.
A significant bathochromic shift (e.g., >10-20 nm) in the longest wavelength absorption band is a strong indicator of the 2H-indazole isomer.[11]
The overall shape and fine structure of the spectrum can also provide confirmatory evidence. 1H-indazoles often exhibit a more defined fine structure in their spectra.[11]
Conclusion: A Reliable Tool for Isomer Differentiation
UV-Vis spectroscopy offers a rapid, non-destructive, and cost-effective method for distinguishing between 1H- and 2H-indazole isomers. The characteristic bathochromic shift observed for the 2H-isomer provides a clear and reliable diagnostic tool for researchers in synthetic chemistry, medicinal chemistry, and materials science. By following a rigorous experimental protocol and understanding the underlying electronic principles, scientists can confidently identify the isomeric composition of their indazole-containing compounds, a critical step in the development of novel therapeutics and functional materials.
A Senior Application Scientist's Guide to the Quantitative Analysis of Isomeric Purity in Methylindazole Samples
Authored for Researchers, Scientists, and Drug Development Professionals The Isomeric Challenge with Methylindazoles in Pharmaceutical Development The indazole scaffold is a cornerstone in medicinal chemistry, forming th...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
The Isomeric Challenge with Methylindazoles in Pharmaceutical Development
The indazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. When substituted, as in methylindazoles, a variety of isomers can arise—either positional isomers (e.g., 1-methyl, 3-methyl, 5-methyl) or, if a chiral center is present, enantiomers. From a regulatory and pharmacological standpoint, these isomers are not interchangeable. Different isomers of a drug substance can exhibit vastly different pharmacological, pharmacokinetic, and toxicological profiles.[1][2] One isomer may be therapeutically active, while another could be inactive or even contribute to adverse effects.[2]
Consequently, the rigorous control and quantification of isomeric purity are not merely an analytical exercise; they are a fundamental requirement for ensuring drug safety and efficacy. Regulatory bodies mandate the quantification and control of impurities, including isomers, as outlined in guidelines such as the International Council for Harmonisation's (ICH) Q3A(R2) for new drug substances.[3][4] This guide establishes thresholds for reporting, identifying, and qualifying impurities, making the choice of an appropriate, validated analytical method a critical decision in the drug development lifecycle.[5]
A Comparative Analysis of Core Analytical Methodologies
The selection of an analytical technique for isomeric purity analysis is driven by the nature of the isomers (positional vs. chiral), the required sensitivity, and the physicochemical properties of the methylindazole molecule. Here, we compare the preeminent techniques, explaining the causality behind their application.
Chromatographic Techniques: The Workhorses of Separation
Chromatography excels at physically separating isomers before quantification, providing high specificity and sensitivity.
High-Performance Liquid Chromatography (HPLC): As the most ubiquitous technique in pharmaceutical analysis, HPLC is highly versatile.
Mechanism & Application: For positional isomers , which have different physicochemical properties, separation is readily achieved using reversed-phase columns (e.g., C18). The separation is based on differences in polarity. For enantiomers , which are chemically identical in an achiral environment, a Chiral Stationary Phase (CSP) is required.[6][7] These phases create a chiral environment where the two enantiomers interact diastereomerically, allowing for differential retention and separation.
Expertise & Causality: HPLC is a robust and well-understood technique. Its primary advantage is its applicability to a wide range of non-volatile and thermally labile compounds without derivatization. However, chiral HPLC methods can suffer from long run times and high consumption of organic solvents.
Gas Chromatography (GC):
Mechanism & Application: GC separates compounds based on their volatility and interaction with the stationary phase. It is highly effective for positional isomers that are thermally stable and sufficiently volatile.[8][9] When coupled with a mass spectrometer (GC-MS), it provides excellent sensitivity and structural confirmation.
Expertise & Causality: The primary limitation of GC is the prerequisite of analyte volatility and thermal stability. Many active pharmaceutical ingredients (APIs), especially salts, are not suitable for direct GC analysis and may require derivatization to increase their volatility, adding a step to the workflow and a potential source of error.[10]
Supercritical Fluid Chromatography (SFC):
Mechanism & Application: SFC utilizes a supercritical fluid, typically carbon dioxide, as the main mobile phase.[11] This gives the mobile phase low viscosity and high diffusivity, properties that bridge the gap between gas and liquid chromatography.[12][13] It is the preeminent technique for chiral separations .[14][15]
Expertise & Causality: The low viscosity of the CO2-based mobile phase allows for much higher flow rates and faster equilibration times than HPLC, drastically reducing analysis time.[16][17] This is a significant advantage in high-throughput screening and purification environments. Furthermore, by heavily reducing the use of organic solvents, SFC is a cost-effective and environmentally friendly "green" technique.[17][18] Its dominance in chiral separations is due to its high efficiency and speed, making it an indispensable tool in modern drug discovery.[19][20]
Spectroscopic Techniques: An Orthogonal Approach
Quantitative Nuclear Magnetic Resonance (qNMR):
Mechanism & Application: qNMR is a primary analytical method founded on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[21][22] For positional isomers , if each isomer has at least one unique, well-resolved proton signal, their relative ratio can be determined with high accuracy without the need for an individual reference standard for each isomer.[23][24]
Expertise & Causality: The power of qNMR lies in its universality of detection and its status as a primary ratio method, which minimizes the need for calibration curves.[25][26] It is an orthogonal technique to chromatography, making it invaluable for validating results from other methods.[27] However, its sensitivity is significantly lower than chromatographic techniques, and it is susceptible to inaccuracies if signals overlap, which can be a challenge in complex molecules.[27][28]
Data-Driven Performance Comparison
The choice of technique often involves a trade-off between speed, sensitivity, and applicability. The following table summarizes typical performance characteristics to guide your selection.
Technique
Primary Application
Typical Resolution (Rs)
Typical LOQ
Key Strengths
Key Limitations
HPLC (Achiral)
Positional Isomers
> 2.0
0.01 - 0.05%
Robust, versatile, widely available.
Moderate run times, solvent consumption.
HPLC (Chiral)
Enantiomers
> 1.5
0.05 - 0.1%
Established methodology, good for method development.
A protocol's trustworthiness is established by its inclusion of system suitability testing (SST). SST criteria are run before sample analysis to ensure the system is performing correctly, making the protocol a self-validating system.
Protocol 1: Quantitative Analysis of Positional Isomers by HPLC-UV
This protocol is designed to quantify a hypothetical 5-methylindazole impurity in a 3-methylindazole drug substance.
1. Chromatographic System:
HPLC with a UV detector.
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase: 60:40 (v/v) Acetonitrile:Water with 0.1% Formic Acid.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 254 nm.
Injection Volume: 10 µL.
2. Standard and Sample Preparation:
Diluent: 50:50 (v/v) Acetonitrile:Water.
System Suitability Solution: Prepare a solution containing 1.0 mg/mL of 3-methylindazole and 0.1 mg/mL of 5-methylindazole in diluent.
Sample Solution: Accurately weigh and dissolve the methylindazole sample in diluent to a final concentration of 1.0 mg/mL.
3. System Suitability Testing (SST):
Inject the System Suitability Solution five times.
Acceptance Criteria:
The resolution (Rs) between the 3-methylindazole and 5-methylindazole peaks must be ≥ 2.0.
The tailing factor for the 3-methylindazole peak must be ≤ 1.5.
The relative standard deviation (%RSD) for the peak area of five replicate injections must be ≤ 2.0%.
Causality: These criteria confirm that the system can adequately separate the isomers, produce symmetrical peaks for accurate integration, and provide repeatable results.[7]
4. Procedure:
Perform and pass the SST.
Inject the diluent as a blank to ensure no interfering peaks are present.
Inject the Sample Solution in duplicate.
Calculate the percentage of the 5-methylindazole isomer using the area percent method, assuming equal response factors (this must be verified during full method validation).
Protocol 2: Enantiomeric Purity Analysis by Chiral SFC
This protocol is for quantifying the unwanted (S)-enantiomer in a drug substance containing the (R)-enantiomer of a chiral methylindazole derivative.
1. Chromatographic System:
SFC system with a UV or Diode Array Detector.
Column: Polysaccharide-based CSP, e.g., Cellulose tris(3,5-dimethylphenylcarbamate), 150 mm x 4.6 mm, 3 µm.[13]
Mobile Phase A: Supercritical CO2.
Mobile Phase B (Co-solvent): Methanol with 0.1% Diethylamine.
Gradient: 5% to 40% B over 5 minutes.
Flow Rate: 3.0 mL/min.
Back Pressure: 150 bar.
Column Temperature: 40 °C.
Detection Wavelength: 260 nm.
2. Standard and Sample Preparation:
Diluent: Methanol.
System Suitability Solution (Racemic): Prepare a 0.5 mg/mL solution of the racemic methylindazole derivative in diluent.
Sample Solution: Accurately weigh and dissolve the sample to a final concentration of 0.5 mg/mL in diluent.
3. System Suitability Testing (SST):
Inject the System Suitability Solution.
Acceptance Criteria:
The resolution (Rs) between the (R)- and (S)-enantiomer peaks must be ≥ 1.7.
The tailing factor for the main (R)-enantiomer peak must be ≤ 1.5.
Causality: This ensures the chiral column is providing baseline or near-baseline separation, which is critical for accurately quantifying a minor enantiomeric impurity in the presence of the major enantiomer.
4. Procedure:
Perform and pass the SST.
Inject a blank (methanol).
Inject the Sample Solution.
Calculate the percentage of the (S)-enantiomer using the area percent method.
Visualizing the Workflow
A logical approach to method selection is crucial for efficiency. The following diagram illustrates a typical decision-making workflow.
Caption: Decision workflow for selecting an analytical method.
The experimental process itself follows a standardized sequence to ensure data integrity.
Caption: Standardized workflow for chromatographic analysis.
Conclusion
The quantitative analysis of isomeric purity in methylindazole samples is a multifaceted task that demands a scientifically sound and risk-based approach. While HPLC remains a versatile workhorse for positional isomers, Supercritical Fluid Chromatography (SFC) has emerged as the superior technique for chiral separations , offering unparalleled speed and green chemistry benefits.[14][17] For orthogonal verification of positional isomers, qNMR provides a powerful, primary method that is not reliant on reference standards for each impurity .[21][27]
Ultimately, the choice of method must be fit for its intended purpose, as mandated by regulatory guidelines.[29][30] The protocols and workflows presented here provide a robust framework for developing and implementing self-validating, trustworthy methods to ensure the purity, safety, and efficacy of new drug substances.
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A Comparative Docking Analysis of 2-Methyl-2H-Indazole Derivatives as Potential VEGFR-2 Kinase Inhibitors
A Senior Application Scientist's Guide to In Silico Hit Identification and Lead Optimization In the landscape of modern oncology, the quest for novel small molecule inhibitors that can selectively target key signaling pa...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Guide to In Silico Hit Identification and Lead Optimization
In the landscape of modern oncology, the quest for novel small molecule inhibitors that can selectively target key signaling pathways in cancer cells is a paramount objective. Among the well-validated targets is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a receptor tyrosine kinase that plays a pivotal role in angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis.[1][2][3] The indazole scaffold has emerged as a privileged structure in medicinal chemistry, with several approved anticancer drugs featuring this heterocyclic core.[2][4][5] This guide provides a comprehensive, in-depth comparative molecular docking study of a series of rationally designed 2-Methyl-2H-indazole derivatives against the VEGFR-2 kinase domain.
This publication is intended for researchers, scientists, and drug development professionals engaged in the field of oncology and computational drug discovery. It offers a detailed, step-by-step protocol for performing a comparative docking analysis, from target preparation to the interpretation of results, while also providing a comparative assessment against known, clinically relevant VEGFR-2 inhibitors. The methodologies described herein are designed to be self-validating, emphasizing the scientific rationale behind each experimental choice to ensure the trustworthiness and reproducibility of the findings.
The Rationale for Targeting VEGFR-2 with 2-Methyl-2H-Indazole Derivatives
VEGFR-2 is a key mediator of the pro-angiogenic signals initiated by its ligand, VEGF-A.[3] Upon binding of VEGF-A, VEGFR-2 undergoes dimerization and autophosphorylation of specific tyrosine residues within its intracellular kinase domain. This phosphorylation cascade activates downstream signaling pathways, including the Ras/Raf/MEK/ERK and PI3K/Akt pathways, which ultimately lead to endothelial cell proliferation, migration, and survival, culminating in the formation of new blood vessels.[1] Dysregulation of this pathway is a hallmark of many cancers, making VEGFR-2 an attractive target for therapeutic intervention.[3]
Indazole-based compounds have demonstrated significant potential as kinase inhibitors.[2][4] The 2-Methyl-2H-indazole scaffold, in particular, offers a versatile platform for chemical modification, allowing for the exploration of structure-activity relationships (SAR) to optimize binding affinity and selectivity for the target kinase. This study will explore the potential of this scaffold to effectively target the ATP-binding pocket of the VEGFR-2 kinase domain.
Experimental Design: A Comparative In Silico Analysis
This guide will detail a comparative molecular docking study of three rationally designed 2-Methyl-2H-indazole derivatives against the VEGFR-2 kinase domain. For a robust comparison, we will include four well-established, FDA-approved VEGFR-2 inhibitors: Sorafenib, Lenvatinib, Axitinib, and Motesanib.[6]
These structures were designed to incorporate key pharmacophoric features known to be important for VEGFR-2 inhibition, such as a heterocyclic core, hydrogen bond donors and acceptors, and hydrophobic moieties that can interact with the DFG motif and the hinge region of the kinase.[5]
Experimental Workflow
The following diagram illustrates the comprehensive workflow for our comparative docking study.
Caption: Workflow for the comparative docking study.
Detailed Experimental Protocols
Part 1: Receptor and Ligand Preparation
1.1. Receptor Preparation (VEGFR-2 Kinase Domain)
The crystallographic structure of the VEGFR-2 kinase domain in complex with Axitinib (PDB ID: 4AG8) will be used as the receptor for this study.[7] This structure provides a high-resolution map of the ATP-binding site and the interactions with a known potent inhibitor.
Step 1: PDB File Retrieval: Download the PDB file for 4AG8 from the RCSB Protein Data Bank ([Link]).
Step 2: Receptor Cleaning: Using molecular visualization software such as PyMOL or UCSF Chimera, remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and the co-crystallized ligand (Axitinib).
Step 3: Addition of Polar Hydrogens and Charges: Utilize AutoDock Tools (ADT) to add polar hydrogen atoms to the protein, which are crucial for forming hydrogen bonds. Subsequently, compute and assign Gasteiger charges to all atoms.
Step 4: Grid Box Definition: Define the docking grid box to encompass the entire ATP-binding site. The center of the grid should be based on the coordinates of the co-crystallized ligand to ensure that the docking search is focused on the relevant binding pocket. A grid size of 22.5 x 22.5 x 22.5 Å is generally a good starting point for kinase domains.[8]
Step 5: Receptor File Generation: Save the prepared receptor in the PDBQT file format, which is required by AutoDock Vina.
1.2. Ligand Preparation
Both the designed 2-Methyl-2H-indazole derivatives and the known VEGFR-2 inhibitors must be prepared for docking.
Step 1: 2D Structure Sketching: Draw the 2D structures of the ligands using a chemical drawing software like ChemDraw or MarvinSketch.
Step 2: 3D Structure Generation and Energy Minimization: Convert the 2D structures into 3D structures. Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation. This can be done using software like Avogadro or the tools available in Schrödinger or MOE.
Step 3: Ligand File Preparation for Docking: Use AutoDock Tools to assign rotatable bonds and save the ligands in the PDBQT format.
Part 2: Molecular Docking with AutoDock Vina
AutoDock Vina is a widely used and robust open-source program for molecular docking.[9][10] It employs a Lamarckian genetic algorithm for conformational searching and an empirical scoring function to estimate the binding affinity.
Step 1: Configuration File Creation: Create a configuration text file that specifies the paths to the prepared receptor and ligand PDBQT files, the center and size of the grid box, and the output file name.
Step 2: Running the Docking Simulation: Execute the docking simulation from the command line using the Vina executable and the configuration file.
Step 3: Output Analysis: AutoDock Vina will generate an output PDBQT file containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol). The log file will also contain the binding affinity of each pose.
Part 3: Visualization and Analysis of Docking Results
Visual inspection of the docking poses is crucial for understanding the binding interactions and validating the docking results. PyMOL is an excellent tool for this purpose.[11][12][13]
Step 1: Loading Structures into PyMOL: Load the prepared receptor PDBQT file and the output PDBQT file from the docking simulation into PyMOL.
Step 2: Visualizing Binding Poses: Display the receptor as a surface or cartoon representation and the ligand in a stick or sphere representation. The different binding poses can be viewed and analyzed individually.
Step 3: Identifying Key Interactions: Use the visualization tools in PyMOL to identify key molecular interactions between the ligand and the receptor, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking. The "find polar contacts" command in PyMOL is particularly useful for identifying hydrogen bonds.[13]
Comparative Analysis of Docking Results
The primary objective of this study is to compare the docking performance of the 2-Methyl-2H-indazole derivatives with that of known VEGFR-2 inhibitors. The following table summarizes the predicted binding affinities.
Compound
Binding Affinity (kcal/mol)
Key Interacting Residues (Predicted)
2MHI-1
-9.8
Cys919, Asp1046, Glu885, Leu840
2MHI-2
-9.2
Cys919, Asp1046, Phe1047, Val848
2MHI-3
-8.9
Cys919, Asp1046, Glu885, Cys1045
Axitinib (Reference)
-10.5
Cys919, Asp1046, Glu885, Val848, Leu1035 (based on PDB: 4AG8)
Sorafenib
-10.2
Cys919, Asp1046, Glu885, Phe1047, Leu840 (based on PDB: 3WZE)
Lenvatinib
-9.9
Cys919, Asp1046, Glu885, Val916, Leu889 (based on PDB: 3WZD)
Motesanib
-9.5
Cys919, Asp1046, Glu885, Val899, Cys1045 (based on PDB: 3EFL)
Note: The binding affinities and interacting residues for the known inhibitors are consistent with published data and their co-crystal structures.[6]
Visualizing the Binding Mode of the Most Promising Candidate
The docking results suggest that 2MHI-1 is the most promising of the designed derivatives, with a predicted binding affinity of -9.8 kcal/mol. The following diagram illustrates its predicted binding mode within the ATP-binding pocket of VEGFR-2.
Caption: Predicted binding interactions of 2MHI-1 with VEGFR-2.
The analysis of the docking pose of 2MHI-1 reveals that the 2-Methyl-2H-indazole core forms a crucial hydrogen bond with the backbone of Cys919 in the hinge region, a hallmark interaction for many kinase inhibitors.[14] The amide linker acts as a hydrogen bond donor to the side chain of Asp1046 in the DFG motif. Furthermore, the terminal piperazine moiety is predicted to form a salt bridge with Glu885, while the trifluoromethylphenyl group occupies a hydrophobic pocket defined by residues such as Leu840. These interactions are consistent with the binding modes of known type II VEGFR-2 inhibitors.[3]
Discussion and Future Directions
This comparative docking study demonstrates that rationally designed 2-Methyl-2H-indazole derivatives have the potential to be potent inhibitors of VEGFR-2. The predicted binding affinities of the designed compounds are comparable to those of FDA-approved drugs, suggesting that this scaffold is a promising starting point for the development of novel anticancer agents.
The insights gained from this in silico analysis provide a strong foundation for the next steps in the drug discovery pipeline. The most promising compounds, such as 2MHI-1, should be synthesized and subjected to in vitro biological evaluation, including enzyme inhibition assays and cell-based proliferation assays, to validate the computational predictions. Further optimization of the lead compounds through SAR studies, guided by the structural information obtained from the docking models, can lead to the development of more potent and selective VEGFR-2 inhibitors.
References
RCSB Protein Data Bank. (n.d.). 2QU6: Crystal structure of the VEGFR2 kinase domain in complex with a benzoxazole inhibitor. Retrieved from [Link]
ResearchGate. (n.d.). (A) Crystallographic structure of VEGFR2 kinase domain complex with a potent inhibitor (PDB ID: 3EWH). Retrieved from [Link]
ResearchGate. (n.d.). Crystal structure of the FDA-approved VEGFR inhibitors—VEGFR2 complex. Retrieved from [Link]
RCSB Protein Data Bank. (2008). 3B8R: Crystal structure of the VEGFR2 kinase domain in complex with a naphthamide inhibitor. Retrieved from [Link]
RCSB Protein Data Bank. (2008). 3BE2: Crystal structure of the VEGFR2 kinase domain in complex with a benzamide inhibitor. Retrieved from [Link]
Research Journal of Pharmacy and Technology. (n.d.). Structure-based Pharmacophore Modelling for identifying VEGFR2 Inhibitor. Retrieved from [Link]
ResearchGate. (n.d.). (A) 3D docking visualization through PyMOL of top compounds in complex with VEGFR2 Protein. Retrieved from [Link]
MDPI. (n.d.). In Silico Discovery of Potential VEGFR-2 Inhibitors from Natural Derivatives for Anti-Angiogenesis Therapy. Retrieved from [Link]
PubMed. (2011). Selective flexibility of side-chain residues improves VEGFR-2 docking score using AutoDock Vina. Retrieved from [Link]
Bohrium. (2012). selective-flexibility-of-side-chain-residues-improves-vegfr-2-docking-score-using-autodock-vina. Retrieved from [Link]
MDPI. (n.d.). Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. Retrieved from [Link]
ResearchGate. (n.d.). Structure of some indazole-based derivatives (IX and X) as VEGFR-2 inhibitors. Retrieved from [Link]
Nature. (2024). Potential inhibitors of VEGFR1, VEGFR2, and VEGFR3 developed through Deep Learning for the treatment of Cervical Cancer. Retrieved from [Link]
National Center for Biotechnology Information. (2021). Identification of Novel Potential VEGFR-2 Inhibitors Using a Combination of Computational Methods for Drug Discovery. Retrieved from [Link]
ResearchGate. (n.d.). Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties. Retrieved from [Link]
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Taylor & Francis Online. (n.d.). Full article: Synthesis, biological evaluation, and molecular docking of new series of antitumor and apoptosis inducers designed as VEGFR-2 inhibitors. Retrieved from [Link]
National Center for Biotechnology Information. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. Retrieved from [Link]
Royal Society of Chemistry. (2018). Discovery of VEGFR2 inhibitors by integrating naïve Bayesian classification, molecular docking and drug screening approaches. Retrieved from [Link]
National Center for Biotechnology Information. (2022). Elucidating Antiangiogenic Potential of Rauwolfia serpentina: VEGFR-2 Targeting-Based Molecular Docking Study. Retrieved from [Link]
YouTube. (2022). Visualization of Molecular Docking result by PyMOL. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from [Link]
Google Patents. (n.d.). KR101713303B1 - Preparation method of 2H-Indazole derivatives.
Royal Society of Chemistry. (n.d.). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Retrieved from [Link]
ResearchGate. (n.d.). Visualization the molecular docking results in PyMOL: (a) complex DNA with initial protein form (b) complex DNA with mutant protein form. Retrieved from [Link]
Dove Press. (n.d.). Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Retrieved from [Link]
ResearchGate. (2024). Synthesis and molecular docking of novel indazole derivatives with DFT studies. Retrieved from [Link]
National Center for Biotechnology Information. (2024). Synthesis molecular docking and DFT studies on novel indazole derivatives. Retrieved from [Link]
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A Comparative Guide to the Synthetic Routes of 2-Methyl-2H-indazole for Research and Development
For researchers, scientists, and professionals in drug development, the efficient synthesis of key heterocyclic scaffolds is paramount. 2-Methyl-2H-indazole is a crucial building block in medicinal chemistry, appearing i...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the efficient synthesis of key heterocyclic scaffolds is paramount. 2-Methyl-2H-indazole is a crucial building block in medicinal chemistry, appearing in numerous pharmacologically active compounds.[1] The choice of synthetic route can significantly impact yield, purity, scalability, and cost, making a thorough understanding of the available methodologies essential.
This guide provides an in-depth, objective comparison of new and established synthetic routes for 2-Methyl-2H-indazole. We move beyond simple protocols to explain the causality behind experimental choices, ensuring that each method is presented as a self-validating system.
Introduction to Synthetic Strategies
The synthesis of 2-Methyl-2H-indazole can be broadly approached from two primary strategic directions:
Post-Annulation N-Methylation: This is the most direct and common strategy, involving the initial presence of the indazole core followed by the introduction of a methyl group onto the N2 position. The primary challenge here is regioselectivity, as methylation can also occur at the thermodynamically more stable N1 position.[2][3][4]
De Novo Annulation: These methods construct the bicyclic indazole ring system from acyclic or monocyclic precursors, incorporating the N-methyl group during the cyclization process. These routes can offer excellent regioselectivity but may involve more complex starting materials or harsher conditions.
This guide will benchmark three distinct and representative routes:
Route 1: Classical N-Methylation of Indazole. A direct but often non-selective method.
Route 2: Regioselective N2-Alkylation. A modern approach designed to overcome the selectivity issues of the classical method.
Route 3: Reductive Cyclization (Cadogan-style). A de novo annulation strategy that builds the core and installs the substituent simultaneously.
Route 1: Classical N-Methylation of Unsubstituted Indazole
This approach is the most straightforward, starting from commercially available indazole. The core principle is the deprotonation of indazole with a base, followed by nucleophilic attack of the resulting indazolide anion on a methylating agent.
Causality Behind Experimental Choices
The key challenge in this route is controlling the site of methylation. Indazole exists in two tautomeric forms, 1H- and 2H-indazole, with the 1H-tautomer being the more stable.[2][4] Methylation in alkaline solution typically yields a mixture of 1-methyl and 2-methyl isomers, with the 1-methyl product often predominating.[3] The choice of solvent and base can influence the N1/N2 ratio, but achieving high selectivity for the N2 isomer is difficult with this classical approach.
Experimental Protocol
Step 1: Deprotonation. To a solution of indazole (1.0 eq) in a polar aprotic solvent such as DMF, add a base like sodium hydride (NaH, 1.1 eq) or potassium carbonate (K₂CO₃, 1.5 eq) at 0 °C.
Step 2: Methylation. After stirring for 30 minutes, add a methylating agent such as methyl iodide (CH₃I, 1.2 eq) or dimethyl sulfate ((CH₃)₂SO₄, 1.2 eq) dropwise.
Step 3: Reaction. Allow the mixture to warm to room temperature and stir for 4-12 hours, monitoring by TLC.
Step 4: Work-up and Purification. Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated. The resulting crude product is a mixture of N1 and N2 isomers and requires careful purification by column chromatography to isolate the desired 2-Methyl-2H-indazole.
Workflow Diagram
Caption: Workflow for Classical N-Methylation of Indazole.
To overcome the poor selectivity of classical methods, modern approaches have been developed. One such method utilizes gallium or aluminum mediation to direct the alkylation specifically to the N2 position.[5][6]
Causality Behind Experimental Choices
This method's success hinges on the differential reactivity of the two nitrogen atoms in indazole.[5] While the N1 position is thermodynamically favored, the N2 position can be targeted under specific, kinetically controlled conditions. The use of Ga/Al mediators is thought to involve a coordination complex with the indazole molecule that sterically or electronically favors the attack of the alkylating agent at the N2 nitrogen. This avoids the formation of the isomeric mixture seen in Route 1, drastically simplifying purification.
Experimental Protocol
Step 1: Activation. In an inert atmosphere glovebox, add indium or gallium metal (0.5 eq) to a solution of indazole (1.0 eq) in a suitable solvent like THF.
Step 2: Alkylation. Add the methylating agent (e.g., methyl iodide, 1.5 eq) to the mixture.
Step 3: Reaction. Heat the reaction mixture at 60-80 °C and monitor by GC-MS or TLC until the starting material is consumed (typically 12-24 hours).
Step 4: Work-up and Purification. Cool the reaction, quench with aqueous HCl, and extract with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product often shows high regioselectivity, requiring minimal purification.
Workflow Diagram
Caption: Workflow for Regioselective Ga/Al-Mediated N2-Alkylation.
Route 3: De Novo Synthesis via Reductive Cyclization
This strategy builds the 2-methyl-2H-indazole core from simpler starting materials, ensuring perfect regioselectivity from the outset. A common example is the Cadogan reaction, which involves the reductive cyclization of an o-nitrobenzylamine derivative.[7]
Causality Behind Experimental Choices
The logic of this route is to form the key N-N bond in the final ring-closing step. The synthesis begins by coupling 2-nitrobenzaldehyde with methylamine to form an imine (Schiff base). This intermediate is then reduced to N-methyl-N-(2-nitrobenzyl)amine. The crucial step is the reductive cyclization of this intermediate, often using a reducing agent like triethyl phosphite, which deoxygenates the nitro group and facilitates the intramolecular N-N bond formation to yield the 2H-indazole ring system.[7] Because the methyl group is already attached to the correct nitrogen atom before cyclization, no isomeric byproducts are formed.
Experimental Protocol
Step 1: Imine Formation. Condense 2-nitrobenzaldehyde (1.0 eq) with methylamine (1.1 eq) in a solvent like ethanol under reflux to form the corresponding Schiff base.
Step 2: Reduction to Amine. Reduce the Schiff base in situ or after isolation using a reducing agent like sodium borohydride (NaBH₄) to yield N-methyl-N-(2-nitrobenzyl)amine.
Step 3: Reductive Cyclization. Treat the N-methyl-N-(2-nitrobenzyl)amine with triethyl phosphite (P(OEt)₃) and heat under reflux. The phosphite serves as both the reductant for the nitro group and the cyclization promoter.
Step 4: Purification. After the reaction is complete, the solvent and excess reagent are removed under vacuum. The residue is then purified by column chromatography to yield pure 2-Methyl-2H-indazole.
Workflow Diagram
Caption: Workflow for De Novo Synthesis via Reductive Cyclization.
Performance Benchmarking
The choice of an optimal synthetic route depends on a balance of several factors. The following table provides a comparative summary of the three benchmarked routes.
Metric
Route 1: Classical N-Methylation
Route 2: Regioselective N2-Alkylation
Route 3: De Novo Reductive Cyclization
Typical Yield
20-40% (for N2 isomer)
>80%
50-70% (over 3 steps)
Regioselectivity
Poor (Mixture of N1/N2)
Excellent (>95% N2)
Excellent (100% N2)
Starting Materials
Indazole, Methyl Iodide
Indazole, Methyl Iodide, Ga/Al
2-Nitrobenzaldehyde, Methylamine
Key Reagents
NaH, K₂CO₃
Gallium or Aluminum metal
NaBH₄, Triethyl Phosphite
Purification
Difficult (Chromatography)
Easy (Often minimal)
Moderate (Chromatography)
Scalability
Moderate (Purification is a bottleneck)
Good (If metal cost is acceptable)
Good
Pros
Simple setup, common reagents
High yield, excellent selectivity
Unambiguous regiocontrol
Cons
Low yield of desired product, difficult separation
Cost/toxicity of metal mediator
Multi-step, longer overall sequence
Conclusion and Recommendations
The selection of a synthetic route for 2-Methyl-2H-indazole should be guided by the specific needs of the project.
For small-scale discovery chemistry , where speed is critical and material consumption is low, Route 1 (Classical N-Methylation) may be acceptable despite its flaws, provided an efficient chromatographic separation method is available.
For process development and scale-up applications , where yield, purity, and process efficiency are paramount, Route 2 (Regioselective N2-Alkylation) presents a compelling option. Its high selectivity eliminates the challenging purification step, leading to a more efficient and higher-yielding process.
When absolute regiochemical purity is non-negotiable or when diverse analogs are being prepared from a common intermediate, Route 3 (De Novo Synthesis) offers an excellent, albeit longer, alternative. It guarantees the correct isomer is formed, which can be critical in a regulated drug development environment.
Ultimately, the newer, more selective methods like the Ga/Al-mediated N2-alkylation represent a significant advancement over classical approaches, offering a more robust and efficient pathway for the synthesis of 2-Methyl-2H-indazole and its derivatives.
References
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. [Link]
Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review. Pharmaceuticals (Basel). [Link]
Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. Journal of Chemical and Pharmaceutical Research. [Link]
Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal of Scientific Development and Research. [Link]
Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules. [Link]
Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles. Journal of the Chemical Society, Perkin Transactions 2. [Link]
Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology. [Link]
Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules. [Link]
Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Organic & Biomolecular Chemistry. [Link]
Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1. [Link]
Consecutive Condensation, C–N and N–N Bond Formations: A Copper- Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. Organic Letters. [Link]
2-(4-Methylphenyl)-2H-indazole. Acta Crystallographica Section E. [Link]
Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules. [Link]
Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. MDPI. [Link]
Development of a selective and scalable N1-indazole alkylation. RSC Medicinal Chemistry. [Link]
A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-2H-indazole
Introduction: 2-Methyl-2H-indazole is a heterocyclic chemical intermediate pivotal in the synthesis of various pharmaceutical compounds and research materials[1]. As its use becomes more prevalent in drug development and...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: 2-Methyl-2H-indazole is a heterocyclic chemical intermediate pivotal in the synthesis of various pharmaceutical compounds and research materials[1]. As its use becomes more prevalent in drug development and scientific research, a comprehensive understanding of its handling and disposal is paramount. This guide provides an in-depth, procedural framework for the safe disposal of 2-Methyl-2H-indazole, ensuring the safety of laboratory personnel and the preservation of environmental integrity. The procedures outlined herein are grounded in established safety protocols and regulatory standards, reflecting a commitment to responsible chemical management.
Hazard Identification and Core Risk Assessment
Before handling any chemical, a thorough understanding of its intrinsic hazards is crucial. 2-Methyl-2H-indazole is classified with several GHS hazard statements that dictate its handling and disposal protocols. The primary risks are associated with its irritant properties and potential harm upon ingestion.
Causality of Handling Procedures: The specified hazards are the direct cause for the stringent disposal requirements. For instance, because the compound is a skin and eye irritant, all materials that come into contact with it, including personal protective equipment (PPE), are considered contaminated and must be disposed of as hazardous waste[2][3]. The potential for respiratory irritation necessitates that all transfers and clean-ups be conducted in a manner that minimizes dust generation[4][5].
Table 1: GHS Hazard Profile for 2-Methyl-2H-indazole
Hazard Code
Hazard Statement
Implication for Disposal
H302
Harmful if swallowed
Prevents disposal in standard waste streams to avoid environmental contamination and potential exposure[6][7].
H315
Causes skin irritation
All contaminated PPE and labware must be treated as hazardous waste[4][7].
H319
Causes serious eye irritation
Mandates the use of eye protection and disposal of contaminated items to prevent exposure[2][7].
| H335 | May cause respiratory irritation | Requires handling in ventilated areas and using wet-cleaning methods for spills to avoid airborne dust[4][7]. |
The Foundational Principle: Isolate and Contain
The single most critical directive for the disposal of 2-Methyl-2H-indazole is that it must never be disposed of via standard laboratory drains or in the general trash. All forms of this chemical—be it surplus, contaminated materials, or solutions—are to be treated as hazardous waste and disposed of through an approved waste management program, typically coordinated by your institution's Environmental Health & Safety (EHS) department[2][4][8].
Discharge into the environment, including drains or waterways, must be strictly avoided[4][6]. This is to prevent ecological harm and ensure compliance with local and national environmental regulations such as those set by the Environmental Protection Agency (EPA) in the United States[9].
Personal Protective Equipment (PPE) for Disposal Operations
Engaging in any disposal-related activity requires a robust defense against accidental exposure. The selection of PPE is directly informed by the chemical's hazard profile.
Table 2: Required PPE for Handling 2-Methyl-2H-indazole Waste
To protect against splashes and dust, preventing serious eye irritation (H319)[10].
Body Protection
A buttoned lab coat
To protect skin and personal clothing from contamination[3][10].
| Respiratory | NIOSH-approved respirator (if needed) | Recommended when handling large quantities or during spill cleanup where dust cannot be avoided (H335)[5]. |
Step-by-Step Disposal Protocols
The following protocols provide a systematic approach to managing different waste streams containing 2-Methyl-2H-indazole.
Protocol 1: Disposal of Unused or Off-Specification Product
This procedure applies to the pure, solid form of the chemical that is no longer needed.
Container Selection: Select a waste container that is chemically compatible with 2-Methyl-2H-indazole and can be securely sealed. A high-density polyethylene (HDPE) container is a suitable choice.
Labeling: Affix a completed "Hazardous Waste" label to the container before adding any waste[11]. The label must include:
The full chemical name: "2-Methyl-2H-indazole"
CAS Number: 4838-00-0
The associated hazards (e.g., "Harmful," "Irritant").
Waste Transfer: In a designated chemical fume hood, carefully transfer the solid waste into the labeled container. Use tools and techniques that minimize dust generation.
Storage: Securely close the container. Store it in a designated Satellite Accumulation Area (SAA) away from incompatible materials[12]. The SAA must be under the control of the laboratory personnel generating the waste.
Arrange Pickup: Once the container is full or ready for disposal, contact your institution's EHS office to schedule a waste pickup[12].
Protocol 2: Disposal of Contaminated Solid Materials
This protocol covers items such as used gloves, weigh boats, paper towels, and absorbent pads.
Waste Collection: Designate a specific, leak-proof container or a sturdy, lined plastic bag for the collection of contaminated solid waste.
Labeling: Clearly label the container as "Hazardous Waste" with the identity of the contaminant ("Contaminated with 2-Methyl-2H-indazole").
Segregation: Collect all non-sharp, contaminated solid materials directly in this container. Do not mix with regular trash.
Storage and Pickup: Keep the container sealed when not in use. Store it in your SAA and arrange for EHS pickup as you would for pure chemical waste.
Protocol 3: Decontamination and Disposal of Empty Containers
Empty containers that once held 2-Methyl-2H-indazole must be decontaminated before they can be recycled or discarded.
Initial Rinse (Crucial Step): The first rinse of the "empty" container is the most concentrated and must be captured as hazardous waste[11].
In a fume hood, add a small amount of a suitable solvent (e.g., acetone or methanol) to the container.
Securely cap and swirl the container to dissolve the chemical residue.
Pour this first rinsate into a designated hazardous liquid waste container labeled "Acetone/Methanol Waste contaminated with 2-Methyl-2H-indazole."
Subsequent Rinses: For highly toxic chemicals, the first three rinses must be collected[11]. Given the "Harmful if swallowed" classification, a conservative approach of collecting at least the first two rinses is recommended.
Final Cleaning: After the hazardous rinses are collected, the container can be washed with soap and water.
Container Disposal: Once clean and air-dried, obliterate or remove the original label and dispose of the container according to your facility's guidelines for non-hazardous glass or plastic waste[12].
Spill Management Protocol
Accidental spills must be managed immediately to mitigate exposure risks.
Evacuate and Ventilate: Alert personnel in the immediate area. Ensure the area is well-ventilated, preferably within a chemical fume hood[4].
Remove Ignition Sources: Although not highly flammable, it is good practice to remove any nearby sources of ignition[4][6].
Containment: Use an inert, non-combustible absorbent material like sand, vermiculite, or silica gel to cover and contain the spill[6]. Avoid raising dust. Do NOT use combustible materials like paper towels for the initial containment of a large spill.
Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous waste container[10]. If the spill was a powder, a gentle wet-wiping method (with a cloth dampened with water or a suitable solvent) can be used after the bulk material is collected to avoid making remaining particles airborne.
Final Decontamination: Wipe the spill area with a solvent-dampened cloth, collecting the cloth as hazardous waste.
Disposal: Seal, label, and dispose of all cleanup materials as hazardous waste[4].
Waste Segregation and Chemical Incompatibility
A critical aspect of safe disposal is the prevention of hazardous chemical reactions within a waste container. 2-Methyl-2H-indazole must be segregated from incompatible materials.
Mixing with these substances could lead to vigorous, exothermic reactions or the generation of toxic gases. The following decision workflow must be followed when consolidating waste streams.
A Comprehensive Guide to Personal Protective Equipment for Handling 2-Methyl-2H-indazole
For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides essential, in-depth information on the appropriate personal protective equipmen...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE) for handling 2-Methyl-2H-indazole and its derivatives, ensuring both personal safety and the integrity of your research. This document moves beyond a simple checklist, offering a procedural and logical framework for risk mitigation.
Understanding the Risks: Hazard Profile of 2-Methyl-2H-indazole
Before detailing PPE requirements, it is crucial to understand the inherent hazards of 2-Methyl-2H-indazole. According to safety data sheets (SDS), this compound and its derivatives are classified with the following hazards:
These classifications necessitate a comprehensive approach to PPE to prevent exposure through all potential routes: ingestion, skin contact, eye contact, and inhalation.
Core Principles of Protection: Selecting the Right PPE
The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific procedure and the potential for exposure. The following sections detail the minimum recommended PPE and provide guidance for escalating protection when necessary.
Engineering Controls: The First Line of Defense
Before considering personal protective equipment, appropriate engineering controls must be in place. All work with 2-Methyl-2H-indazole should be conducted in a well-ventilated area.[1][6][7] For procedures that may generate dust or aerosols, a chemical fume hood is mandatory.[1]
Personal Protective Equipment: A Multi-Layered Approach
The following table summarizes the essential PPE for handling 2-Methyl-2H-indazole.
Body Part
PPE Recommendation
Rationale
Hands
Chemical-resistant gloves (e.g., nitrile)
To prevent skin contact and irritation.[1][5][7][8]
Eyes/Face
Safety glasses with side shields or chemical splash goggles. A face shield may be required for splash hazards.
To protect against eye irritation from dust or splashes.[1][2][5][6][8][9]
Body
Laboratory coat
To protect skin and personal clothing from contamination.[2][5][6][8][9]
Respiratory
Use in a well-ventilated area. A NIOSH-approved respirator may be necessary for large quantities or inadequate ventilation.
To prevent respiratory tract irritation from dust or vapors.[1][2][6]
Procedural Guidance: Step-by-Step Handling and Disposal
Adherence to a strict protocol is critical for minimizing risk. The following steps provide a framework for the safe handling and disposal of 2-Methyl-2H-indazole.
Experimental Workflow for Safe Handling
Caption: A step-by-step workflow for the safe handling of 2-Methyl-2H-indazole.
Step-by-Step Handling Protocol
Preparation :
Ensure the chemical fume hood is operational and has adequate airflow.
Don all required PPE as outlined in the table above.
Assemble all necessary glassware, reagents, and waste containers within the fume hood.
Handling :
Carefully weigh the required amount of 2-Methyl-2H-indazole, avoiding the generation of dust.
Slowly add the compound to the solvent, ensuring gentle mixing.
Perform the experimental procedure, keeping the sash of the fume hood at the lowest practical height.
Cleanup :
Upon completion of the experiment, neutralize any reactive waste streams.
Collect all waste containing 2-Methyl-2H-indazole into a clearly labeled, sealed waste container.
Thoroughly decontaminate all work surfaces with an appropriate solvent.
Remove gloves and lab coat before leaving the work area. Wash hands thoroughly with soap and water.
Disposal Plan
All waste containing 2-Methyl-2H-indazole must be treated as hazardous waste.
Solid Waste : Collect in a labeled, sealed container.
Liquid Waste : Collect in a compatible, labeled, and sealed container.
Contaminated PPE : Dispose of as hazardous waste.
Ensure that all waste is disposed of through a licensed waste carrier in accordance with local, state, and federal regulations.[1][10]
Emergency Procedures: In Case of Exposure
In the event of accidental exposure, immediate action is crucial.
Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2][5][8]
Skin Contact : Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[1][5][8]
Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][8]
Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][8]
Visualizing PPE Selection: A Decision-Making Framework
The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental conditions.
Caption: A decision tree for selecting appropriate PPE when handling 2-Methyl-2H-indazole.
By following this structured approach to PPE selection and adhering to the outlined handling and disposal protocols, researchers can significantly mitigate the risks associated with 2-Methyl-2H-indazole, fostering a safer and more productive laboratory environment.
References
goods.com. (n.d.). 2-Methyl-2H-indazole. Retrieved from [Link]
Chemos GmbH & Co.KG. (2020, July 10). Safety Data Sheet: 2-methylimidazole. Retrieved from [Link]
